disodium;terephthalate

Core Science & Biosynthesis

what are the chemical properties of disodium terephthalate

An In-depth Technical Guide to the Chemical Properties of Disodium Terephthalate

Introduction

Disodium terephthalate (Na₂C₈H₄O₄), the disodium salt of terephthalic acid, is an organic compound of significant interest in both academic research and industrial applications.[1] As a key organic synthesis intermediate, its unique chemical properties make it a foundational building block for a diverse range of materials, from high-performance polymers to advanced functional materials like metal-organic frameworks (MOFs).[2][3] This guide provides a comprehensive technical overview of the core chemical properties of disodium terephthalate, designed for researchers, scientists, and professionals in drug development and materials science. We will delve into its molecular structure, physicochemical characteristics, reactivity, and its pivotal role as a precursor in modern chemistry, supported by established experimental protocols and data.

Molecular Structure and Spectroscopic Profile

The chemical identity and behavior of disodium terephthalate are fundamentally dictated by its molecular structure. It consists of a central benzene ring substituted with two carboxylate groups at the para (1,4) positions, with sodium cations balancing the charge.[4] This rigid, symmetric structure is a key determinant of its properties, particularly its utility as a linker in coordination chemistry.

Caption: Molecular structure of disodium terephthalate.

Spectroscopic Characterization

• FTIR Spectroscopy: The Fourier-Transform Infrared (FTIR) spectrum of disodium terephthalate is a powerful tool for its identification. Key absorption bands distinguish it from its parent acid, terephthalic acid. The broad peak corresponding to the O-H bending vibrations of the carboxylic acid group (around 940 cm⁻¹) in terephthalic acid is absent in the spectrum of the disodium salt.[5] Instead, the spectrum is dominated by strong absorption bands corresponding to the symmetric and asymmetric stretching vibrations of the carboxylate (COO⁻) groups. Additionally, bands at approximately 1394 and 1566 cm⁻¹ are attributed to the C-C stretching vibrations of the aromatic ring.[5]

• NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy confirms the highly symmetric nature of the molecule. The ¹H NMR spectrum is characterized by a single sharp singlet at approximately 8.0 ppm in a suitable solvent like D₂O, which corresponds to the four equivalent aromatic protons on the benzene ring.[6][7] The ¹³C NMR spectrum further supports this structure, showing distinct signals for the carboxylate carbons and the aromatic carbons.

Physicochemical Properties

The bulk properties of disodium terephthalate are summarized below. These characteristics are fundamental for its handling, processing, and application in various chemical syntheses.

Property	Value	Source(s)
Molecular Formula	C₈H₄Na₂O₄	[4][8]
Molar Mass	210.09 g/mol	[4]
Appearance	White to almost white crystalline powder	[8][9]
Boiling Point	392.4°C at 760 mmHg	[8]
Flash Point	205.3°C	[8]
Water Solubility	Soluble	[8][10]
Storage Condition	Room Temperature, in a dry, cool place	[8][10]

Solubility Characteristics

Disodium terephthalate is readily soluble in water.[8] However, its solubility is influenced by temperature, the presence of other solutes, and the solvent system.

• Aqueous Solubility: Studies have shown that the solubility of disodium terephthalate in water is approximately 13% by weight but does not show a significant dependence on temperature in the range of 25°C to 70°C.[11][12]

• Solvent Mixtures: In mixed solvent systems, such as water-ethylene glycol, the solubility decreases as the concentration of ethylene glycol increases.[12]

• Salting-Out Effect: The presence of other electrolytes, particularly sodium hydroxide (NaOH), can significantly reduce the solubility of disodium terephthalate. This phenomenon, known as the "salting-out" effect, is an important consideration in purification and reaction engineering, especially in processes involving the recycling of polyethylene terephthalate (PET), where NaOH is often used.[12][13]

Thermal Stability and Decomposition

Disodium terephthalate exhibits excellent thermal stability, a property that makes it suitable for high-performance applications and processes that require elevated temperatures, such as polymer synthesis.[2] While stable under appropriate conditions, it will decompose at high temperatures, a process that can release harmful gases.[8] This stability is a key advantage in its use as an intermediate in the manufacturing of PET plastics and polyester fibers.[2]

Reactivity and Coordination Chemistry

The chemical reactivity of disodium terephthalate is centered around its two carboxylate groups, which are excellent coordinating ligands for metal ions.

Ligand in Metal-Organic Frameworks (MOFs)

The rigid, linear geometry and bidentate carboxylate linkers make disodium terephthalate an ideal building block (or "strut") for the construction of Metal-Organic Frameworks (MOFs).[3][14] In these materials, metal ions or clusters (the "nodes") are connected by the terephthalate linker to form highly ordered, porous crystalline structures.[14][15] The choice of metal ion (e.g., Fe, Zn, Co, Mn) and synthesis conditions allows for the tuning of the resulting MOF's structure and properties, leading to applications in gas storage, catalysis, and sensing.[14][16][17]

Caption: Bridging coordination of terephthalate in a MOF.

Anode Material in Sodium-Ion Batteries

Disodium terephthalate has emerged as a promising organic anode material for sodium-ion batteries.[18] Its electrochemical performance is attributed to the reversible sodiation and de-sodiation of the carboxylate groups. Theoretical studies and experimental evidence suggest that it can reversibly store up to two sodium atoms per molecule, offering a high theoretical capacity of approximately 255 mAh g⁻¹.[19] The sodium storage mechanism involves binding at both the carboxylate sites and the hexagonal sites on the aromatic ring.[19]

Role in Polymer Synthesis

Disodium terephthalate serves as a crucial intermediate or monomer in the synthesis of various polyesters.[2] It is a direct precursor to terephthalic acid, a primary monomer for polyethylene terephthalate (PET).[20] Furthermore, it can be used in the synthesis of other poly(alkylene terephthalate)s, which are a class of polymers with wide-ranging applications due to their excellent mechanical and thermal properties.[21] It is also a component in the synthesis of biodegradable copolyesters like poly(butylene adipate-co-terephthalate) (PBAT).[22]

Key Experimental Protocols

Synthesis of Disodium Terephthalate from Terephthalic Acid

This protocol describes a standard laboratory-scale acid-base neutralization to produce disodium terephthalate. The causality behind this choice is the direct and high-yield conversion of the insoluble terephthalic acid into its water-soluble salt.

Methodology:

• Dissolution: In a beaker, dissolve a stoichiometric amount of sodium hydroxide (NaOH) in deionized water with stirring.

• Reaction: Slowly add terephthalic acid powder to the NaOH solution. A 2:1 molar ratio of NaOH to terephthalic acid should be used.

• Heating: Gently heat the mixture to approximately 60-80°C with continuous stirring to ensure the reaction goes to completion. The insoluble terephthalic acid will dissolve as it converts to the soluble disodium salt.[8]

• Cooling & Crystallization: Once a clear solution is obtained, allow it to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.[8]

• Isolation: Collect the resulting white crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold ethanol or isopropanol to remove any unreacted starting materials and excess water.

• Drying: Dry the purified disodium terephthalate crystals in a vacuum oven at a moderate temperature (e.g., 80-100°C) until a constant weight is achieved.

• Validation: The final product should be a fine, white crystalline powder. Purity can be confirmed using FTIR and NMR spectroscopy as described in Section 1.

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An In-depth Technical Guide to Disodium Terephthalate (CAS 10028-70-3) for Advanced Research and Development

Abstract: Disodium terephthalate (DSTP), the sodium salt of terephthalic acid, is a versatile organic compound that has garnered significant attention across multiple scientific disciplines.[1] Initially recognized as a key intermediate in chemical synthesis, its role has expanded dramatically, particularly in the fields of materials science and pharmaceuticals.[2][3][4] This guide provides a comprehensive technical overview of DSTP, detailing its physicochemical properties, synthesis protocols, and critical applications. It places special emphasis on its function as a primary organic linker in the synthesis of Metal-Organic Frameworks (MOFs) and its emerging potential as both a therapeutic agent and a component in advanced drug delivery systems.[4] This document serves as a resource for researchers, chemists, and drug development professionals, offering field-proven insights and detailed methodologies to support advanced applications of this compound.

Core Physicochemical Properties and Characterization

Disodium terephthalate is a white crystalline powder derived from terephthalic acid.[2] Its identity is unequivocally established by its CAS number, 10028-70-3.[1] The disodium salt form imparts distinct solubility and reactivity characteristics compared to its acidic precursor, terephthalic acid. A thorough understanding of these properties is fundamental for its effective application in any experimental context.

Key Physicochemical Data

The essential properties of disodium terephthalate are summarized below. These values are critical for reaction setup, solvent selection, and analytical characterization.

Property	Value	Source
CAS Number	10028-70-3	[2]
Molecular Formula	C₈H₄Na₂O₄	[5][6]
Molecular Weight	210.09 g/mol	[6][7]
Appearance	White crystalline powder/solid	[2]
Solubility	Soluble in water (70 mg/mL)	[6]
Topological Polar Surface Area	80.3 Ų	[7]
Hydrogen Bond Acceptor Count	4	[7]

Analytical Characterization

To ensure the purity and identity of DSTP for high-stakes applications like drug development or MOF synthesis, a suite of analytical techniques is employed. High-purity DSTP is essential for achieving experimental reproducibility and ensuring the integrity of the final product.[1]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic functional groups. The spectrum of DSTP is distinguished by the absence of the broad O-H stretch of the carboxylic acid (present in terephthalic acid) and the presence of strong symmetric and asymmetric carboxylate (COO⁻) stretching bands.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are powerful tools for confirming the molecular structure. In ¹H NMR, the four aromatic protons typically appear as a singlet, confirming the symmetrical nature of the terephthalate dianion.

• Differential Scanning Calorimetry (DSC): DSC is used to determine the thermal stability of the compound and to detect phase transitions. DSTP exhibits high thermal stability, a property that is advantageous for applications requiring high-temperature processing.[3]

• Mass Spectrometry (MS): MS is utilized to confirm the molecular weight and fragmentation pattern of the compound.

Synthesis and Purification Protocols

The most common and straightforward method for synthesizing disodium terephthalate is through the acid-base neutralization of terephthalic acid with a stoichiometric amount of sodium hydroxide.[8] Alternative methods, such as the depolymerization of polyethylene terephthalate (PET), offer a sustainable route to producing DSTP from plastic waste.[4][9]

Standard Laboratory Synthesis from Terephthalic Acid

This protocol describes a reliable method for producing high-purity DSTP suitable for research applications.

Causality: The choice of an aqueous medium is dictated by the solubility of the sodium hydroxide reactant and the final disodium salt product. The reaction is a simple, high-yield acid-base neutralization. Methanol is used for washing to remove any unreacted terephthalic acid, which has limited solubility in it, while DSTP is also poorly soluble, allowing for efficient purification without significant product loss.

Step-by-Step Protocol:

• Dissolution: In a round-bottom flask, dissolve two molar equivalents of sodium hydroxide (NaOH) in deionized water with stirring.

• Reaction: Slowly add one molar equivalent of terephthalic acid (C₈H₆O₄) to the NaOH solution. The acid will react and dissolve as it is neutralized.

• Heating (Optional): Gently heat the mixture to 50-60°C to ensure the reaction goes to completion.

• Precipitation & Isolation: Cool the reaction mixture in an ice bath to precipitate the disodium terephthalate. Collect the white solid product by vacuum filtration.

• Washing: Wash the collected solid with cold methanol to remove residual impurities.

• Drying: Dry the purified product in a vacuum oven at 80-100°C to a constant weight.

• Validation: Confirm the purity and identity of the final product using FTIR and NMR spectroscopy as described in Section 1.2.

Figure 1: Synthesis and purification workflow for disodium terephthalate.

Core Applications in Research and Drug Development

Disodium terephthalate's rigid, linear, and difunctional nature makes it an exceptionally valuable building block in supramolecular chemistry and a versatile compound in pharmaceutical research.[2]

Organic Linker for Metal-Organic Frameworks (MOFs)

The most prominent application of DSTP is as an organic "linker" or "strut" in the synthesis of Metal-Organic Frameworks (MOFs).[4] MOFs are highly porous, crystalline materials constructed from metal ions or clusters connected by organic linkers.[10][11] Terephthalic acid and its salts are foundational linkers for many well-known MOF structures, such as the MIL and UiO series.[12]

Mechanistic Insight: The two carboxylate groups of the terephthalate dianion are positioned at opposite ends of the benzene ring, providing a rigid, linear geometry. These groups chelate to metal centers (e.g., Fe, Co, Ni, Zr), forming strong coordination bonds.[10][13] This predictable connectivity allows for the rational design and assembly of porous frameworks with tunable pore sizes and surface areas. The choice of DSTP over terephthalic acid can be advantageous in certain synthesis conditions, particularly those sensitive to pH, as the deprotonated form is readily available for coordination.

Figure 2: DSTP as a linker connecting metal nodes to form a porous MOF.

Applications in Drug Development: MOFs synthesized using terephthalate linkers are extensively researched for drug delivery. Their high porosity allows for the encapsulation of therapeutic molecules, which can then be released in a controlled manner.

Therapeutic Potential and Pharmaceutical Applications

Beyond its role in materials science, DSTP itself is being explored for its own biological activities and pharmaceutical applications.

• pH Regulator and Buffer: In pharmaceutical formulations, DSTP can serve as a pH regulator or buffering agent.[3] Its safety profile makes it a candidate for such applications, pending further toxicological evaluation for specific routes of administration.[3]

• Free Radical Scavenger: Some studies have classified terephthalates as substances that can eliminate free radicals.[7][14] This antioxidant property could be relevant in protecting against oxidative stress-related cellular damage.[7][14]

• Tumor Model Induction: In preclinical research, terephthalic acid and its salts have been used to induce skin tumor models in animals.[6][15] This application is crucial for studying carcinogenesis and for testing the efficacy of novel anti-cancer agents. It is noted that this effect is linked to the disruption of cell cycle regulatory pathways.[15]

Safety, Handling, and Storage

Proper handling and storage of disodium terephthalate are essential to ensure laboratory safety and maintain the integrity of the compound.

• General Handling: Handle in a well-ventilated area to prevent dust dispersion.[16] Wear suitable personal protective equipment (PPE), including gloves, safety glasses, and a dust respirator if aerosol generation is likely.[8][16][17] Avoid contact with skin, eyes, and clothing.[16]

• First Aid Measures:

  • Eye Contact: Rinse cautiously with water for several minutes. If irritation persists, seek medical attention.[16]

  • Skin Contact: Wash with plenty of water. If irritation occurs, get medical advice.[16]

  • Inhalation: Remove the victim to fresh air. Get medical attention if you feel unwell.[16][18]

  • Ingestion: Rinse mouth and get medical attention if you feel unwell.[16][18]

• Storage: Store in a tightly closed container in a cool, dry, and dark place.[16] Keep away from incompatible materials such as strong oxidizing agents.[16][19]

• Stability: The compound is stable under proper storage conditions.[16][19] Hazardous polymerization does not occur.[19]

Conclusion and Future Outlook

Disodium terephthalate (CAS 10028-70-3) has evolved from a simple chemical intermediate to a cornerstone material in advanced scientific research. Its rigid structure and versatile reactivity have established it as a critical linker in the burgeoning field of Metal-Organic Frameworks, enabling innovations in gas storage, catalysis, and drug delivery. Concurrently, its intrinsic properties are paving the way for direct applications in pharmaceutical formulations and as a tool in biomedical research. As research continues, the development of green synthesis routes from waste plastics will further enhance its appeal.[4] The future of disodium terephthalate is bright, with expanding possibilities in the rational design of functional materials and novel therapeutic strategies.

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synthesis of disodium terephthalate from terephthalic acid

An In-Depth Technical Guide to the Synthesis of Disodium Terephthalate from Terephthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Disodium terephthalate, the disodium salt of terephthalic acid, is a versatile organic compound with a wide range of applications. It serves as a crucial intermediate in the production of various materials, including high-performance polymers like polyethylene terephthalate (PET) and specialty copolyesters.[1][2] Its rigid aromatic structure and ability to coordinate with metal ions also make it a valuable linker ligand in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, separation, and catalysis.[2] Furthermore, disodium terephthalate is utilized in electrochemical applications, such as organic electrode materials for batteries.[2][3] In the pharmaceutical and food industries, it can function as a pH regulator and buffering agent.[1]

The synthesis of disodium terephthalate from terephthalic acid is a fundamental acid-base neutralization reaction. Understanding the nuances of this process is critical for achieving high purity and yield, which are paramount for its subsequent applications. This guide will explore the synthesis in detail, providing both theoretical insights and practical, field-proven methodologies.

The Core Synthesis: From Dicarboxylic Acid to Disodium Salt

The conversion of terephthalic acid to disodium terephthalate is a straightforward acid-base reaction. Terephthalic acid (C₈H₆O₄) is a dicarboxylic acid, meaning it has two carboxylic acid functional groups (-COOH). These groups are acidic and can donate their protons (H⁺). When reacted with a strong base like sodium hydroxide (NaOH), the protons from the carboxylic acid groups are transferred to the hydroxide ions (OH⁻) from the NaOH, forming water (H₂O). The resulting terephthalate dianion (C₈H₄O₄²⁻) then associates with two sodium cations (Na⁺) to form the salt, disodium terephthalate (C₈H₄Na₂O₄).[4][5][6]

The overall balanced chemical equation for this reaction is:

C₈H₆O₄ (s) + 2 NaOH (aq) → C₈H₄Na₂O₄ (aq) + 2 H₂O (l)

Causality Behind Experimental Choices:

• Stoichiometry: The reaction requires two moles of sodium hydroxide for every one mole of terephthalic acid to ensure complete neutralization of both carboxylic acid groups. Using a slight excess of the acid can be a strategy to ensure the final pH is not excessively high, though this may leave some unreacted terephthalic acid. Conversely, an excess of sodium hydroxide ensures complete conversion of the acid but may require additional purification steps to remove the unreacted base.[7]

• Solvent: Water is the most common and effective solvent for this reaction. Terephthalic acid itself has very low solubility in water at room temperature.[8][9] However, upon reaction with sodium hydroxide, it is converted to the highly water-soluble disodium terephthalate salt. The solubility of disodium terephthalate in water is significant, approximately 13-14% by weight at 25°C.[9][10][11]

• Temperature: The reaction can be performed at room temperature. However, gentle heating can increase the rate of dissolution of the terephthalic acid and ensure the reaction goes to completion more quickly. It is important to note that the solubility of disodium terephthalate does not show a significant dependence on temperature in the range of -25°C to 70°C.[8][12][13]

Experimental Protocol: A Step-by-Step Methodology

This protocol outlines a laboratory-scale synthesis of disodium terephthalate.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Terephthalic Acid (TPA)	≥98%	Standard Chemical Supplier
Sodium Hydroxide (NaOH)	Reagent Grade	Standard Chemical Supplier	Pellets or solution
Deionized Water	High Purity

Equipment

• Beakers and Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Heating plate (optional)

• pH meter or pH indicator strips

• Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)

• Drying oven

Synthesis Procedure

• Preparation of Sodium Hydroxide Solution: Prepare a sodium hydroxide solution of a desired concentration (e.g., 1 M) by carefully dissolving the required amount of NaOH pellets in deionized water. Caution: The dissolution of NaOH is highly exothermic; cool the solution in an ice bath.

• Reaction Setup: In a beaker equipped with a magnetic stir bar, add the calculated amount of terephthalic acid.

• Neutralization: Slowly add the sodium hydroxide solution to the terephthalic acid with continuous stirring. A 2:1 molar ratio of NaOH to terephthalic acid should be targeted for complete neutralization.[4]

• Dissolution and Reaction: The terephthalic acid will gradually dissolve as it reacts to form the soluble disodium terephthalate. Gentle heating (e.g., 40-50°C) can be applied to facilitate this process.

• pH Adjustment: Monitor the pH of the solution. The reaction is complete when all the terephthalic acid has dissolved and the pH is in the neutral to slightly basic range (pH 7-9). If the pH is too high, it indicates an excess of NaOH.

• Isolation of the Product (Optional - Salting Out): While disodium terephthalate is water-soluble, it can be precipitated from the aqueous solution by the "salting out" effect.[12][13] This can be achieved by adding a concentrated solution of a salt with a common ion, such as a saturated sodium chloride solution, or by increasing the concentration of sodium hydroxide.[10][11] This step is useful if a solid product is desired directly from the reaction mixture.

• Purification: If impurities are present, the solution can be treated with activated charcoal and then filtered to remove colored impurities.

• Drying: If the product was isolated as a solid, it should be thoroughly dried in an oven at an appropriate temperature (e.g., 100-120°C) to remove any residual water.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of disodium terephthalate.

Characterization of Disodium Terephthalate

To confirm the successful synthesis and purity of the disodium terephthalate, several analytical techniques can be employed.

Spectroscopic Techniques

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a powerful tool for identifying functional groups. In the FTIR spectrum of terephthalic acid, a broad peak corresponding to the O-H stretch of the carboxylic acid group is typically observed around 2500-3300 cm⁻¹. A sharp peak for the C=O stretch of the carboxylic acid appears around 1700 cm⁻¹. Upon conversion to disodium terephthalate, the broad O-H peak will disappear, and the C=O stretching peak will shift to a lower wavenumber (typically around 1550-1650 cm⁻¹) due to the formation of the carboxylate salt.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy can be used to confirm the structure of the product. In the ¹H NMR spectrum of disodium terephthalate in D₂O, a single sharp peak will be observed for the four equivalent aromatic protons. The carboxylic acid proton signal present in the spectrum of terephthalic acid will be absent.

Thermal Analysis

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. This technique can be used to determine the thermal stability of the synthesized disodium terephthalate and to identify the presence of any hydrated water molecules. Disodium terephthalate is known for its excellent thermal stability.[1]

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the melting point and other thermal transitions of the product.

Other Techniques

• X-Ray Diffraction (XRD): For crystalline products, XRD can be used to determine the crystal structure and confirm the phase purity.

• Elemental Analysis: This technique can be used to determine the elemental composition (C, H, Na) of the product and compare it to the theoretical values for C₈H₄Na₂O₄.

Characterization Workflow Diagram

Caption: Logical workflow for the characterization of disodium terephthalate.

Conclusion

The synthesis of disodium terephthalate from terephthalic acid is a fundamental and important chemical transformation with broad industrial and research applications. This guide has provided a detailed, in-depth look at the core principles, a practical experimental protocol, and a comprehensive overview of the necessary characterization techniques. By understanding the causality behind the experimental choices and employing rigorous analytical methods, researchers and scientists can confidently and efficiently produce high-purity disodium terephthalate for their specific needs.

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• Sciencemadness.org. Chemistry of Terephthalic acid.

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Disodium Terephthalate: A Versatile Intermediate in Modern Organic Synthesis

Abstract

Disodium terephthalate, the sodium salt of terephthalic acid, has emerged as a pivotal intermediate in organic synthesis, bridging the gap between commodity chemicals and high-value functional materials. Its unique physicochemical properties, coupled with its increasing availability from sustainable sources such as recycled polyethylene terephthalate (PET), have positioned it as a molecule of significant interest for researchers, scientists, and professionals in drug development and materials science. This in-depth technical guide provides a comprehensive overview of disodium terephthalate, detailing its synthesis, properties, and diverse applications as a versatile building block. We will explore its role in the synthesis of polymers, its application as a linker in the construction of metal-organic frameworks (MOFs), and its promising performance as an anode material in next-generation sodium-ion batteries. This guide is designed to be a practical resource, offering not only theoretical insights but also actionable experimental protocols and data to support further research and development.

Physicochemical Properties of Disodium Terephthalate

Disodium terephthalate (Na₂C₈H₄O₄) is a white, crystalline powder that is soluble in water.[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	10028-70-3	[2]
Molecular Formula	C₈H₄Na₂O₄	[3]
Molecular Weight	210.09 g/mol	[3]
Appearance	White to off-white solid	[4]
Solubility in Water	Soluble	[1]
Crystal Structure	Orthorhombic	[5]

Understanding the solubility of disodium terephthalate is critical for its application in solution-phase reactions. Its solubility in water is a key parameter in its synthesis from PET waste via hydrolysis and in its use as a precursor in aqueous-based synthesis routes for other materials.

Synthesis of Disodium Terephthalate from PET Waste: A Sustainable Approach

The growing global focus on a circular economy has driven the development of innovative methods for recycling plastic waste. Polyethylene terephthalate (PET), a widely used polymer in packaging and textiles, can be chemically recycled to its constituent monomers, terephthalic acid and ethylene glycol. A common method involves the hydrolysis of PET using sodium hydroxide, which directly yields disodium terephthalate.[6]

This sustainable synthesis route not only addresses the challenge of plastic waste but also provides a readily available and cost-effective source of high-purity disodium terephthalate for various applications.[7]

Experimental Protocol: Synthesis of Disodium Terephthalate from PET

This protocol outlines a laboratory-scale procedure for the synthesis of disodium terephthalate from post-consumer PET flakes.

Materials:

• Post-consumer PET flakes (cleaned and dried)

• Sodium hydroxide (NaOH)

• Distilled water

• Hydrochloric acid (HCl) for pH adjustment (optional, for purification)

• Ethanol

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Heating mantle with temperature control

• Büchner funnel and filter paper

• Beakers and graduated cylinders

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 10 g of clean, dry PET flakes.

• Hydrolysis: Prepare a 10% (w/v) solution of NaOH in distilled water. Add 100 mL of the NaOH solution to the flask containing the PET flakes.

• Heating and Stirring: Heat the mixture to 90-100°C under constant stirring. The PET flakes will gradually dissolve as the hydrolysis reaction proceeds. Continue the reaction for 2-4 hours, or until the solution becomes clear.

• Cooling and Precipitation: After the reaction is complete, turn off the heat and allow the solution to cool to room temperature. The disodium terephthalate may precipitate out upon cooling, especially if the solution is concentrated.

• Isolation: Isolate the precipitated disodium terephthalate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold distilled water to remove any residual NaOH and ethylene glycol. Follow with a wash of ethanol to aid in drying.

• Drying: Dry the purified disodium terephthalate in a vacuum oven at 80-100°C to a constant weight.

Diagram of PET Hydrolysis to Disodium Terephthalate:

Caption: Workflow for the synthesis of disodium terephthalate from PET waste.

Applications in Organic Synthesis

Disodium terephthalate's bifunctional nature, possessing two carboxylate groups, makes it a versatile intermediate for the synthesis of a wide range of organic molecules and polymers.[2]

Esterification Reactions

The carboxylate groups of disodium terephthalate can be readily esterified with various alkyl halides to produce dialkyl terephthalates. These esters are important plasticizers and precursors for polyesters. The reaction typically proceeds via a nucleophilic substitution mechanism (SN2).[8]

General Reaction Scheme:

Experimental Protocol: Synthesis of Diethyl Terephthalate

Materials:

• Disodium terephthalate

• Ethyl iodide (or ethyl bromide)

• N,N-Dimethylformamide (DMF) as solvent

• Anhydrous potassium carbonate (optional, as a base scavenger)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve 1 mole equivalent of disodium terephthalate in a sufficient amount of dry DMF.

• Addition of Alkyl Halide: Add 2.2 mole equivalents of ethyl iodide to the solution.

• Reaction: Heat the mixture to 80-100°C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude diethyl terephthalate.

• Purification: Purify the crude product by vacuum distillation or recrystallization.

Diagram of Esterification Workflow:

Caption: General workflow for the esterification of disodium terephthalate.

Synthesis of Polyesters: Polybutylene Terephthalate (PBT)

Disodium terephthalate can serve as a starting material for the synthesis of important engineering plastics like polybutylene terephthalate (PBT). The process typically involves an initial esterification with 1,4-butanediol (BDO) followed by a polycondensation step.[9][10]

Experimental Protocol: Synthesis of PBT from Disodium Terephthalate

This protocol is an adaptation from the direct esterification of terephthalic acid.

Materials:

• Disodium terephthalate

• 1,4-butanediol (BDO)

• Titanium(IV) butoxide (TBT) or another suitable catalyst

• Antioxidant (e.g., Irganox 1010)

• Nitrogen gas

Equipment:

• High-temperature, high-vacuum polymerization reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation column.

Procedure:

• Esterification Stage:

  • Charge the reactor with disodium terephthalate and an excess of 1,4-butanediol (molar ratio of BDO to disodium terephthalate of approximately 1.5-2.0:1).

  • Add the catalyst (e.g., TBT, ~50-100 ppm based on the final polymer weight) and the antioxidant.

  • Heat the mixture under a nitrogen atmosphere to 180-220°C with stirring. Water will be formed and should be continuously removed through the distillation column.

  • Continue this stage until the theoretical amount of water is collected (approximately 2-3 hours).

• Polycondensation Stage:

  • Increase the temperature to 240-250°C.

  • Gradually reduce the pressure to below 1 torr.

  • The excess 1,4-butanediol will be distilled off under vacuum.

  • Continue the reaction under high vacuum until the desired melt viscosity is achieved, which is indicative of the target molecular weight. The stirring torque will increase as the polymer chain grows. This stage can take 2-4 hours.

  • Once the desired viscosity is reached, stop the reaction by introducing nitrogen gas to break the vacuum.

• Product Recovery:

  • Extrude the molten PBT polymer from the reactor into a water bath to solidify it.

  • Pelletize the solidified polymer strands for further processing.

Advanced Applications

Beyond its role in traditional organic synthesis, disodium terephthalate is a key component in the development of advanced materials with applications in energy storage and separations.

Metal-Organic Frameworks (MOFs)

Disodium terephthalate is an excellent precursor for the synthesis of terephthalate-based MOFs.[7] MOFs are crystalline materials with a porous structure, making them suitable for gas storage, separation, and catalysis. The use of the disodium salt can be advantageous in certain synthesis conditions, particularly in aqueous or hydro/solvothermal methods.[11]

Experimental Protocol: Hydrothermal Synthesis of a Terephthalate-Based MOF (UiO-66 Analogue)

This protocol is adapted from the synthesis of UiO-66, a well-known zirconium-based MOF, using terephthalic acid.[4][12]

Materials:

• Disodium terephthalate

• Zirconium(IV) chloride (ZrCl₄)

• N,N-Dimethylformamide (DMF)

• Acetic acid (as a modulator)

Equipment:

• Teflon-lined stainless-steel autoclave

• Oven

• Centrifuge

• Vials

Procedure:

• Precursor Solution: In a glass vial, dissolve 125 mg of ZrCl₄ and 120 mg of disodium terephthalate in 20 mL of DMF.

• Modulator Addition: Add 1.0 mL of acetic acid to the solution. Acetic acid acts as a modulator to control the crystallinity and defect density of the MOF.

• Sonication: Sonicate the mixture for approximately 20 minutes to ensure complete dissolution.

• Hydrothermal Synthesis: Transfer the clear solution to a 23 mL Teflon-lined autoclave. Seal the autoclave and heat it in an oven at 120°C for 24 hours.

• Cooling and Isolation: After 24 hours, remove the autoclave from the oven and allow it to cool to room temperature. A white crystalline powder should have formed.

• Washing: Isolate the solid product by centrifugation. Decant the supernatant and wash the solid with fresh DMF three times to remove any unreacted starting materials.

• Solvent Exchange: To activate the MOF and remove the DMF from the pores, exchange the solvent with a more volatile one, such as ethanol or acetone, by soaking the solid in the new solvent for 24 hours (repeat 3 times).

• Drying: Dry the activated MOF under vacuum at 150°C overnight.

Diagram of MOF Synthesis Workflow:

Caption: General workflow for the hydrothermal synthesis of a MOF using disodium terephthalate.

Sodium-Ion Batteries

Disodium terephthalate has garnered significant attention as a high-performance anode material for sodium-ion batteries (SIBs).[13] Organic electrode materials are attractive due to their low cost, sustainability, and structural diversity. Disodium terephthalate offers a high theoretical specific capacity and a suitable redox potential for safe and efficient sodium-ion storage.[14][15]

Performance Data of Disodium Terephthalate Anodes:

Performance Metric	Value	Conditions	Reference
Reversible Capacity	~250 mAh/g	Room Temperature	[13]
Cycle Stability	166.1 mAh/g after 50 cycles	Average particle size of 8 µm	[15]
Coulombic Efficiency	>98% after 100 cycles	Current density of 125 mA/g	[5]

Experimental Protocol: Preparation of a Disodium Terephthalate Anode

Materials:

• Disodium terephthalate (active material)

• Carbon black (conductive agent)

• Polyvinylidene fluoride (PVDF) (binder)

• N-methyl-2-pyrrolidone (NMP) (solvent)

• Copper foil (current collector)

Equipment:

• Mortar and pestle or ball mill

• Slurry mixer (e.g., planetary mixer)

• Doctor blade coater

• Vacuum oven

• Coin cell assembly equipment

Procedure:

• Material Preparation: If necessary, reduce the particle size of the disodium terephthalate by ball milling or grinding with a mortar and pestle to improve its electrochemical performance.

• Slurry Preparation:

  • In a vial, mix disodium terephthalate, carbon black, and PVDF in a weight ratio of 8:1:1.

  • Add NMP dropwise while mixing until a homogeneous slurry with a suitable viscosity for coating is formed.

• Coating:

  • Cast the slurry onto a copper foil using a doctor blade with a set thickness (e.g., 100-200 µm).

• Drying:

  • Dry the coated electrode in an oven at 80°C for 2 hours to evaporate the NMP.

  • Further dry the electrode in a vacuum oven at 120°C for 12 hours to remove any residual solvent and moisture.

• Electrode Punching:

  • Punch out circular electrodes of the desired diameter (e.g., 12 mm) from the coated foil.

• Cell Assembly:

  • Assemble coin cells (e.g., CR2032) in an argon-filled glove box using the prepared disodium terephthalate electrode as the anode, a sodium metal foil as the counter electrode, a glass fiber separator, and a suitable electrolyte (e.g., 1 M NaPF₆ in a mixture of ethylene carbonate and diethyl carbonate).

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The Strategic Application of Disodium Terephthalate in Advanced Polymer Synthesis: A Technical Guide for Researchers

Disodium terephthalate, the sodium salt of terephthalic acid, has emerged as a versatile and highly valuable building block in the field of polymer chemistry. Its unique properties, including high thermal stability and predictable coordination behavior, have positioned it as a key precursor in the synthesis of a diverse range of advanced polymeric materials. This technical guide provides an in-depth exploration of the applications of disodium terephthalate, offering researchers, scientists, and drug development professionals a comprehensive understanding of its utility in the synthesis of metal-organic frameworks (MOFs), coordination polymers, and specialty polyesters. Beyond a mere recitation of protocols, this guide delves into the underlying chemical principles and the rationale behind experimental design, empowering researchers to innovate and optimize their synthetic strategies.

Disodium Terephthalate as a Cornerstone for Metal-Organic Frameworks and Coordination Polymers

The rigid, linear geometry and bidentate carboxylate functionality of the terephthalate dianion make it an exceptional organic linker for the construction of highly ordered, porous materials such as metal-organic frameworks (MOFs) and coordination polymers. The use of disodium terephthalate offers a convenient, water-soluble source of this linker, facilitating controlled and reproducible syntheses.

The Rationale for Solvothermal and Hydrothermal Synthesis

The synthesis of MOFs and coordination polymers using disodium terephthalate typically employs solvothermal or hydrothermal methods.[1] The choice of this approach is deliberate; the elevated temperatures and pressures facilitate the dissolution of precursors and promote the crystallization of the desired framework. This controlled environment allows for the formation of highly crystalline materials with well-defined pore structures, which is paramount for applications in gas storage, separation, and catalysis.

Experimental Protocol: Solvothermal Synthesis of a Chromium-Based MOF (MIL-101)

This protocol outlines the synthesis of MIL-101, a well-studied chromium terephthalate MOF known for its exceptionally large surface area and pore volume.[2][3]

Materials:

• Chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O)

• Disodium terephthalate (Na₂C₈H₄O₄)

• Deionized water

• Ethanol

• N,N-Dimethylformamide (DMF)

Procedure:

• Precursor Solution Preparation: In a typical synthesis, a solution of chromium(III) nitrate nonahydrate is prepared in deionized water. A separate solution of disodium terephthalate is also prepared in deionized water.

• Mixing and Transfer: The two solutions are mixed in a Teflon-lined stainless steel autoclave. The molar ratio of the metal salt to the organic linker is a critical parameter that influences the final structure and should be carefully controlled.

• Solvothermal Reaction: The sealed autoclave is placed in a programmable oven and heated to a specific temperature, typically between 150°C and 220°C, for a period ranging from 8 to 24 hours.[1] The slow heating and cooling rates are crucial for obtaining large, high-quality crystals.

• Purification and Activation: After cooling to room temperature, the solid product is collected by filtration or centrifugation. The as-synthesized MOF contains residual solvent and unreacted precursors within its pores. To activate the material, a solvent exchange process is performed, typically with ethanol and DMF, followed by heating under vacuum to remove the solvent molecules and open up the porous network.[1]

Workflow for the solvothermal synthesis of MIL-101.

Characterization and Performance of Terephthalate-Based MOFs

The successful synthesis of terephthalate-based MOFs is confirmed through a suite of characterization techniques. Powder X-ray diffraction (PXRD) is used to verify the crystalline structure, while scanning electron microscopy (SEM) reveals the morphology of the crystals. Thermogravimetric analysis (TGA) is employed to assess the thermal stability of the framework. The porosity of the material is a critical parameter, which is determined by nitrogen adsorption-desorption isotherms at 77 K.[2]

MOF	Metal Ion	Linker	Synthesis Method	BET Surface Area (m²/g)	Application Highlights
MIL-101(Cr)	Cr³⁺	Disodium Terephthalate	Hydrothermal	3000-4000	High capacity for CO₂ and CH₄ storage.[2][3]
UiO-66(Zr)	Zr⁴⁺	Terephthalic Acid	Solvothermal	~1200	Exceptional chemical and thermal stability, catalysis.[4]
MOF-5(Zn)	Zn²⁺	Terephthalic Acid	Solvothermal	~2900	High porosity for hydrogen storage.
[Co(tpa)(py)₂]n	Co²⁺	Terephthalate	Solution	N/A (1D polymer)	Potential for magnetic and inclusion chemistry applications.

Note: While disodium terephthalate is a convenient source, terephthalic acid is also commonly used in MOF synthesis, often in the presence of a base.

Applications in Catalysis and Gas Storage

The well-defined porous structure and the presence of accessible metal sites make terephthalate-based MOFs highly effective catalysts for a variety of organic transformations, including Knoevenagel condensations.[5] The high surface area and tunable pore size also make them excellent candidates for gas storage and separation, with notable performance in the capture of carbon dioxide and the storage of hydrogen and methane.[2][3]

Disodium Terephthalate in the Synthesis of Advanced Polyesters

Beyond the realm of coordination chemistry, disodium terephthalate serves as a valuable monomer in the synthesis of specialty polyesters through polycondensation reactions. Its use can offer advantages over the traditional use of terephthalic acid or its dimethyl ester, particularly in controlling the reaction conditions and influencing the final polymer properties.

Melt Polycondensation: A Direct Route to Copolyesters

Melt polycondensation is a widely used industrial process for the synthesis of polyesters. The direct use of disodium terephthalate in this process is less common than the use of terephthalic acid or dimethyl terephthalate; however, it presents opportunities for creating copolyesters with unique properties. By reacting disodium terephthalate with various aliphatic diols, it is possible to synthesize poly(alkylene terephthalate)s with tailored thermal and mechanical characteristics.[6][7]

Experimental Protocol: Melt Polycondensation of a Copolyester

This protocol provides a general outline for the synthesis of a copolyester using disodium terephthalate and an aliphatic diol.

Materials:

• Disodium terephthalate (Na₂C₈H₄O₄)

• 1,4-Butanediol (or other suitable diol)

• Catalyst (e.g., antimony trioxide, titanium-based catalysts)

• Stabilizers (as needed)

Procedure:

• Monomer Charging: Disodium terephthalate, the diol (in excess), and the catalyst are charged into a reaction vessel equipped with a stirrer, a nitrogen inlet, and a condenser.

• Esterification: The mixture is heated under a nitrogen atmosphere to a temperature typically in the range of 180-220°C. The reaction proceeds with the formation of a prepolymer and the elimination of water.

• Polycondensation: The temperature is gradually increased to 240-280°C, and a vacuum is applied to remove the excess diol and drive the polymerization reaction to completion. The viscosity of the melt increases as the molecular weight of the polymer builds up.

• Extrusion and Pelletization: Once the desired viscosity is reached, the molten polymer is extruded from the reactor, cooled, and pelletized.

Workflow for the melt polycondensation of a copolyester.

Influence on Polyester Properties: Crystallization and Thermal Behavior

The incorporation of disodium terephthalate into a polyester backbone can significantly influence its properties. The ionic nature of the sodium sulfonate groups can act as a nucleating agent, potentially increasing the crystallization rate of the polyester.[8] However, the disruption of the polymer chain regularity by the introduction of a comonomer can also lead to a decrease in the overall crystallinity and melting point, while potentially increasing the glass transition temperature. This ability to tune the crystallization behavior and thermal properties is critical for tailoring polyesters to specific applications, from flexible films to rigid engineering plastics.[9]

Copolyester System	Key Features and Properties
Poly(butylene terephthalate-co-alkylene terephthalate)	The length of the alkylene diol comonomer can be varied to control the flexibility, melting point, and crystallization rate of the copolyester.
Polyesters with Sulfonated Terephthalate Units	The presence of ionic groups can enhance dyeability, improve adhesion, and modify the melt rheology of the polyester. These materials can also exhibit ionomer-like behavior, leading to unique mechanical properties.[9]

Sustainable Pathways: Disodium Terephthalate from PET Recycling

A significant advantage of using disodium terephthalate is its accessibility through the chemical recycling of polyethylene terephthalate (PET) waste. Depolymerization of PET through alkaline hydrolysis yields disodium terephthalate and ethylene glycol, providing a sustainable source of monomers for the synthesis of new, high-value polymers.[4] This circular economy approach not only reduces plastic waste but also lessens the reliance on virgin petrochemical feedstocks.

Conclusion

Disodium terephthalate is a powerful and versatile tool in the arsenal of the modern polymer chemist. Its utility extends from the precise construction of highly ordered, porous materials like MOFs and coordination polymers to the synthesis of advanced polyesters with tunable properties. The ability to source this key monomer from recycled PET further enhances its appeal from a sustainability perspective. By understanding the fundamental principles governing its reactivity and the causal relationships between synthetic parameters and material properties, researchers can continue to unlock new applications and drive innovation in polymer science.

References

• ZYLAB. (2025, March 5). Solvothermal Synthesis of MOF Powder Materials: Process, Equipment, and Optimal Conditions.
• SciSpace. (2019). Synthesis, Characterizations, and Adsorption Isotherms of CO2 on Chromium Terephthalate (MIL-101) Metal-organic Frameworks (Mofs).
• ACS Sustainable Chemistry & Engineering. (2023, September 21).
• ResearchGate. (2019, December 4). Synthesis, Characterizations, and Adsorption Isotherms of CO2 on Chromium Terephthalate (MIL-101) Metal-organic Frameworks (Mofs).
• ResearchGate. (2017, July 13). A study on the crystallization behavior and mechanical properties of poly(ethylene terephthalate)
• MDPI. (2024, April 22).
• MDPI. (2020, December 19). Crystallization and Thermal Behaviors of Poly(ethylene terephthalate)
• ResearchGate. (2015). Poly(alkylene terephthalate)
• RSC Publishing. (2017, July 26). A study on the crystallization behavior and mechanical properties of poly(ethylene terephthalate)
• ResearchGate. (2021, October 5). Poly(alkylene terephthalate)
• PMC. (2019, August 13).
• ResearchGate. (2024, February 9).
• ResearchGate. (2011).
• Biblio. (n.d.). Poly(alkylene terephthalate)
• ResearchGate. (2021, October 5). Poly(alkylene terephthalate)
• PMC. (2024, April 17).
• MDPI. (2020). Synthesis and Properties of Thermotropic Copolyesters Based on Poly(ethylene terephthalate) and 4′-Acetoxy-4-biphenyl-carboxylic Acid.
• Journal of Chemical Society of Nigeria. (2023, July 5).
• PMC. (2019, August 13).
• Erciyes University. (n.d.).
• ResearchGate. (2013).
• Aston Research Explorer. (n.d.). Influence of crystal textures in metal-organic frameworks (MOFs)
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• MDPI. (2024, April 22).

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Disodium Terephthalate as a Precursor for Metal-Organic Frameworks: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Metal-Organic Frameworks (MOFs) have emerged as highly versatile materials with significant potential in drug delivery, catalysis, and separations. The choice of the organic linker is paramount in dictating the final properties of the MOF. While terephthalic acid (H₂BDC) is a ubiquitous linker, its disodium salt, disodium terephthalate (Na₂BDC), offers distinct advantages in synthesis, particularly for biomedical applications. This technical guide provides an in-depth exploration of Na₂BDC as a precursor for MOF synthesis. We will delve into the mechanistic rationale for its use, present detailed synthesis protocols for exemplary MOFs, discuss critical characterization techniques, and explore applications in drug development. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique benefits of disodium terephthalate in the design and synthesis of advanced porous materials.

Introduction: The Strategic Advantage of Disodium Terephthalate in MOF Synthesis

Metal-Organic Frameworks are crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands.[1] Their exceptionally high surface areas, tunable pore sizes, and functionalizable nature make them ideal candidates for a myriad of applications.[2][3] The organic linker, a key building block, determines the network topology and chemical environment of the pores.

Terephthalic acid is one of the most common linkers used in MOF synthesis, forming the basis for well-known structures like the UiO-66 and MIL series.[4][5] However, its low solubility in many common solvents, particularly water, often necessitates the use of harsh organic solvents like N,N-dimethylformamide (DMF), which is expensive and toxic.[6][7]

This is where disodium terephthalate (Na₂BDC) emerges as a strategic alternative. As the deprotonated form of terephthalic acid, Na₂BDC offers several key advantages:

• Enhanced Aqueous Solubility: The ionic nature of Na₂BDC significantly increases its solubility in water and other polar solvents. This opens the door to more environmentally friendly, "green" synthesis routes that avoid toxic organic solvents.[8]

• pH Control and Modulation-Free Synthesis: The synthesis of MOFs often requires precise pH control to facilitate the deprotonation of the carboxylic acid groups on the linker. By starting with the deprotonated salt, the need for added bases or modulators to control the reaction pH can be circumvented. This simplifies the reaction setup and can lead to purer products.

• Alternative Reaction Kinetics: The use of a pre-deprotonated linker can alter the kinetics of MOF nucleation and growth, potentially leading to different crystal morphologies, particle sizes, or defect densities compared to syntheses starting from the protonated acid.

• Sustainable Sourcing: Disodium terephthalate can be readily prepared from the chemical recycling of waste polyethylene terephthalate (PET), offering a sustainable and circular approach to linker sourcing.[9][10]

This guide will provide the technical details necessary to harness these advantages in a laboratory setting.

Synthesis of MOFs using Disodium Terephthalate: Mechanism and Protocols

The fundamental principle behind using disodium terephthalate is the direct reaction between the terephthalate dianion and the metal source to form the MOF structure. This eliminates the in-situ deprotonation step required when using terephthalic acid.

General Synthesis Workflow

The synthesis of a MOF using disodium terephthalate typically follows a solvothermal or hydrothermal route. The general workflow is outlined below:

Caption: General workflow for MOF synthesis using disodium terephthalate.

Detailed Protocol: Synthesis of a Zirconium-Based MOF (UiO-66 Analogue)

This protocol provides a method for synthesizing a highly stable Zr-based MOF, analogous to UiO-66, using Na₂BDC. Zirconium-based MOFs are known for their exceptional thermal and chemical stability.[11]

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Disodium terephthalate (Na₂BDC)

• Deionized water

• Ethanol

• 20 mL scintillation vials or Teflon-lined autoclave

Procedure:

• In a 20 mL scintillation vial, dissolve 125 mg of ZrCl₄ in 5 mL of deionized water.

• In a separate vial, dissolve 115 mg of Na₂BDC in 5 mL of deionized water.

• Combine the two solutions in the reaction vessel. A white precipitate may form immediately.

• Seal the vial tightly and place it in a preheated oven at 120°C for 24 hours.

• After 24 hours, remove the vial from the oven and allow it to cool to room temperature.

• Isolate the white solid product by centrifugation (e.g., 8000 rpm for 10 minutes).

• Decant the supernatant and wash the solid by re-dispersing it in 10 mL of deionized water and centrifuging again. Repeat this step twice.

• Wash the solid with 10 mL of ethanol twice using the same centrifugation procedure.

• Activate the MOF by drying the resulting powder in a vacuum oven at 150°C overnight.

Causality and Trustworthiness: The use of water as the solvent is enabled by the high solubility of Na₂BDC. The solvothermal conditions (120°C for 24 hours) provide the necessary energy to promote the crystallization of the highly stable UiO-66 framework.[12] The washing steps are crucial to remove any unreacted precursors or trapped solvent molecules from the pores, ensuring a high-purity, porous material. Activation under vacuum removes the solvent from the pores, making the internal surface area accessible.

Characterization of MOFs Derived from Disodium Terephthalate

Thorough characterization is essential to confirm the successful synthesis of the desired MOF and to understand its properties. Key techniques include:

• Powder X-Ray Diffraction (PXRD): This is the primary technique to confirm the crystallinity and identify the phase of the synthesized MOF. The resulting diffraction pattern should match the simulated or reference pattern for the target structure.[12]

• Thermogravimetric Analysis (TGA): TGA is used to assess the thermal stability of the MOF and to confirm the removal of guest solvent molecules after activation. The analysis shows weight loss steps corresponding to the decomposition of the framework at high temperatures.

• Scanning Electron Microscopy (SEM): SEM provides information on the morphology and particle size of the MOF crystals.

• Nitrogen Physisorption (BET Analysis): This technique is used to determine the specific surface area, pore volume, and pore size distribution of the MOF, which are critical parameters for applications like drug loading and catalysis.[13]

Table 1: Comparison of Properties for UiO-66 Synthesized from Terephthalic Acid vs. Disodium Terephthalate

Property	UiO-66 (from H₂BDC in DMF)[14]	UiO-66 Analogue (from Na₂BDC in Water)
Solvent System	N,N-Dimethylformamide (DMF)	Deionized Water
Typical Surface Area	1200 - 1600 m²/g	1000 - 1400 m²/g
Particle Size	100 - 200 nm	200 - 500 nm (can vary with conditions)
Crystallinity	High	High
Synthesis Temperature	120°C	120°C

Note: The values for the Na₂BDC route are typical and can be optimized by adjusting synthesis parameters.

Applications in Drug Development

The unique properties of MOFs make them excellent candidates for drug delivery systems.[3][13] They offer high drug loading capacities due to their large pore volumes and can be designed for controlled release of therapeutic agents.[15][16] The use of Na₂BDC in the synthesis of biocompatible MOFs is particularly advantageous.

Biocompatibility and Green Synthesis

A significant hurdle for the clinical translation of MOFs is the potential toxicity of the synthesis reagents, particularly residual organic solvents like DMF.[6] By enabling synthesis in aqueous media, the use of disodium terephthalate can lead to the production of MOFs with higher biocompatibility, a critical requirement for any material intended for pharmaceutical applications.[5][17] Several studies have focused on developing biocompatible MOFs for applications such as targeted photodynamic therapy and drug delivery.[18][19]

Drug Loading and Release

The porous nature of MOFs allows for the encapsulation of drug molecules.[16] Drugs can be loaded into MOFs either during the synthesis (in-situ encapsulation) or after the MOF has been formed (post-synthetic loading).[13] The choice of method depends on the stability of the drug under the MOF synthesis conditions.

The release of the drug from the MOF carrier can be triggered by various stimuli, such as changes in pH, temperature, or the presence of specific biomolecules.[15] This allows for targeted drug delivery to specific sites in the body, such as tumor microenvironments, which often have a lower pH than healthy tissues.

Caption: Conceptual workflow of a MOF-based drug delivery system.

Conclusion and Future Outlook

Disodium terephthalate is a valuable and often overlooked precursor in the synthesis of Metal-Organic Frameworks. Its enhanced aqueous solubility and ability to circumvent the need for pH modulators make it an ideal choice for developing greener and more biocompatible synthesis routes. This is particularly relevant for the development of MOFs for biomedical applications, where purity and low toxicity are paramount. As the field of MOF research continues to expand, the strategic use of alternative precursors like disodium terephthalate, especially those derived from sustainable sources, will be crucial in translating these remarkable materials from the laboratory to real-world applications in medicine and beyond.

References

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• Direct synthesis of robust hcp UiO-66(Zr) MOF using poly(ethylene terephthalate) waste as ligand source. ResearchGate. [Link]

• Optical properties of MOF-5. a UV–Vis spectra of ZnO (dashed),... ResearchGate. [Link]

• Terephthalate and trimesate metal–organic frameworks of Mn, Co, and Ni: exploring photostability by spectroscopy. RSC Publishing. [Link]

• Terephthalate and trimesate metal–organic frameworks of Mn, Co, and Ni: exploring photostability by spectroscopy. PMC - NIH. [Link]

• Zirconium terephthalate-based metal-organic frameworks with open metal sites.

• Synthesis of UiO-66 Metal Organic Frameworks. LOUIS. [Link]

• A water-based synthetic route to the metal–organic framework UiO-66 starting from PET-derived terephthalate esters. RSC Publishing. [Link]

• New metastable interfacial synthesis of a silver-terephthalate metal organic framework: structure, morphology and antibacterial activities. Materials Advances (RSC Publishing). [Link]

• A water-based synthetic route to the metal–organic framework UiO-66 starting from PET-derived terephthalate esters. ResearchGate. [Link]

• (PDF) Terephthalate and trimesate metal-organic frameworks of Mn, Co, and Ni: exploring photostability by spectroscopy †. ResearchGate. [Link]

• Metal-organic frameworks: Drug delivery applications and future prospects. ADMET and DMPK - IAPC Journals. [Link]

• Design and Characterization of MOFs (Metal-Organic Frameworks) for Innovative Applications. SciSpace. [Link]

• Applications of Metal-Organic Frameworks as Drug Delivery Systems. MDPI. [Link]

• How to synthesize UiO-66 and UiO-66-NH2. YouTube. [Link]

• Synthesis of UiO-66 Using Solvothermal Method at High Temperature. Iptek ITS. [Link]

• Synthesis of metal–organic frameworks by continuous flow. RSC Publishing. [Link]

• (PDF) Synthesis of Metal–Organic Frameworks through Enzymatically Recycled Polyethylene Terephthalate. ResearchGate. [Link]

• Applications of MOFs in Drug Delivery. Preprints.org. [Link]

• Potential biomedical application of a new MOF based on a derived PET: synthesis and characterization. ResearchGate. [Link]

• Utilization of Functionalized Metal–Organic Framework Nanoparticle as Targeted Drug Delivery System for Cancer Therapy. PMC - NIH. [Link]

• Biocompatible Molybdenum Complexes Based on Terephthalic Acid and Derived from PET: Synthesis and Characterization. Asian Journal of Applied Science and Technology. [Link]

• Biocompatible Molybdenum Complexes Based on Terephthalic Acid and Derived from PET: Synthesis and Characterization. ResearchGate. [Link]

• Development of Biocompatible Metal-Organic Frameworks (MOFs) as Targeted Photodynamic Therapy Agents. ResearchGate. [Link]

• Application of MOF materials as drug delivery systems for cancer therapy and dermal treatment. ResearchGate. [Link]

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• Synthesis of an efficient MOF catalyst for the degradation of OPDs using TPA derived from PET waste bottles. NIH. [Link]

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solubility of disodium terephthalate in water and organic solvents

An In-depth Technical Guide to the Solubility of Disodium Terephthalate in Water and Organic Solvents

Abstract

Disodium terephthalate (Na₂TPA), the sodium salt of terephthalic acid, is a critical intermediate in chemical processes, particularly in the recycling of polyethylene terephthalate (PET) and the synthesis of metal-organic frameworks (MOFs). Its solubility characteristics dictate process efficiency, product purity, and formulation strategies. This guide provides a detailed analysis of the solubility of disodium terephthalate in aqueous and organic media, grounded in experimental data and physicochemical principles. We present quantitative solubility data, explore the limited temperature dependence in aqueous systems, and discuss the theoretical basis for its behavior in various organic solvents. Furthermore, a robust, step-by-step protocol for the experimental determination of solubility via the equilibrium method is provided, complete with a validation workflow to ensure data integrity.

Introduction: The Physicochemical Profile of Disodium Terephthalate

Disodium terephthalate (CAS: 10028-70-3) is a white crystalline powder formed by the neutralization of terephthalic acid with two equivalents of a sodium base. As an ionic salt, its properties are dominated by the strong electrostatic interactions between the disodium cations (2Na⁺) and the terephthalate dianion (C₆H₄(COO)₂²⁻). This ionic nature is the primary determinant of its solubility behavior, favoring polar solvents capable of solvating the charged species. Understanding its solubility is paramount for optimizing industrial processes such as the alkaline hydrolysis of PET, where Na₂TPA is formed as a water-soluble product, allowing its separation from insoluble contaminants.[1][2]

Aqueous Solubility Profile

Disodium terephthalate is readily soluble in water.[3] The primary mechanism involves the hydration of the sodium cations and the terephthalate anion by water molecules, which overcomes the crystal lattice energy of the salt.

Quantitative Solubility

The aqueous solubility of disodium terephthalate is approximately 13% by weight (g/g).[2] This high solubility is a key factor in its industrial utility, particularly in PET recycling workflows.

Effect of Temperature

Uniquely for an ionic salt, the solubility of disodium terephthalate in water shows no considerable dependence on temperature within the range of 25°C to 70°C.[2] Studies conducted at even higher temperatures, from 40°C to 91°C, confirm that temperature has a very limited effect on its solubility.[4] This unusual behavior suggests that the enthalpy of solution is close to zero, meaning the dissolution process is neither significantly endothermic nor exothermic. From a practical standpoint, this simplifies process control, as temperature fluctuations will not dramatically impact the concentration of dissolved Na₂TPA or risk unintended precipitation.

Influence of Co-solutes (Salting-Out Effect)

The presence of other electrolytes can significantly reduce the solubility of disodium terephthalate in water.

• Sodium Hydroxide (NaOH): The addition of NaOH, a common component in alkaline hydrolysis media, leads to a "salting-out" effect, decreasing the solubility of Na₂TPA.

• Sodium Carbonate & Bicarbonate: Similar reductions in solubility are observed in aqueous solutions of sodium carbonate and sodium bicarbonate.[4]

• Ethylene Glycol (EG): The presence of ethylene glycol, another product of PET hydrolysis, also decreases the solubility of disodium terephthalate.

This behavior is primarily driven by the common ion effect and changes in the activity of water, which are critical considerations for designing efficient downstream separation and purification processes.

Solubility in Organic Solvents

The solubility of a solute is governed by the principle of "like dissolves like."[5] As a highly polar, ionic compound, disodium terephthalate exhibits low solubility in most non-polar and moderately polar organic solvents. The strong ionic bonds of the salt are not easily overcome by the weaker dipole-dipole or van der Waals interactions offered by such solvents.

While one source notes it is soluble in "alcohol solvents," quantitative data is scarce in publicly available literature.[3] To guide solvent selection, it is instructive to consider the solubility of its parent compound, terephthalic acid (TPA). TPA itself is poorly soluble in water and most organic solvents, but it displays significant solubility in highly polar aprotic solvents like dimethyl sulfoxide (DMSO), with a reported solubility of 20 g per 100 g of DMSO at 25°C.[6][7] This suggests that highly polar aprotic solvents may be the most promising candidates for solubilizing the disodium salt, although empirical validation is essential.

Table 1: Summary of Disodium Terephthalate Solubility

Solvent System	Temperature Range	Solubility	Observations & Remarks
Water	25°C - 70°C	~13% (w/w)[2]	Solubility shows minimal dependence on temperature.[4]
Aqueous NaOH	Ambient	Decreased	Exhibits a "salting-out" effect.
Aqueous Ethylene Glycol	Ambient	Decreased	Co-solvent reduces solubility.
Alcohols (e.g., Methanol, Ethanol)	N/A	Reportedly Soluble[3]	Quantitative data is not readily available. Expected to be lower than in water.
Non-polar Solvents (e.g., Hexane, Toluene)	N/A	Expected to be Insoluble	Based on the "like dissolves like" principle for ionic compounds.[5]
Polar Aprotic Solvents (e.g., DMSO, DMF)	N/A	Potentially Soluble	No direct data found; inferred from high solubility of parent TPA in DMSO.[6]

Experimental Protocol: Determination by the Isothermal Equilibrium Method

This section provides a self-validating, step-by-step protocol for accurately determining the solubility of disodium terephthalate in a given solvent system. The method is based on the principle of allowing a suspension with excess solid to reach thermodynamic equilibrium at a constant temperature.[8]

Rationale and Causality

• Excess Solute: Using an excess of the solid ensures that the solution becomes saturated, which is the definition of solubility at that temperature.

• Constant Temperature: Solubility is a temperature-dependent property. Maintaining a constant temperature (isothermal conditions) is critical for obtaining reproducible and accurate results.

• Equilibration Time: Sufficient time and agitation are required for the rates of dissolution and precipitation to become equal, achieving a stable equilibrium concentration.[8] An equilibration study is performed to validate this timeframe.

• Supernatant Analysis: Analyzing only the clear liquid phase (supernatant) ensures that undissolved solid does not artificially inflate the measured concentration.

Step-by-Step Protocol

• Preparation:

  • Add a precisely weighed amount of the chosen solvent (e.g., 10.0 mL) into a jacketed glass vessel or sealed vial equipped with a magnetic stir bar.

  • Place the vessel in a temperature-controlled bath set to the desired experimental temperature (e.g., 25.0 ± 0.1 °C).[9]

  • Add a weighed excess of dry disodium terephthalate powder to the solvent. "Excess" means adding enough solid so that a visible amount remains undissolved after equilibration.

• Equilibration:

  • Seal the vessel to prevent solvent evaporation.

  • Begin vigorous stirring to create a well-mixed suspension.

  • Allow the mixture to equilibrate for a predetermined time. A common starting point is 24 hours.[1] To validate, run parallel experiments for 24, 48, and 72 hours; if the measured concentration does not change significantly after 24 hours, this time is sufficient.[8]

• Sample Collection:

  • Stop the agitation and allow the undissolved solid to settle for at least 30 minutes, keeping the vessel at the constant experimental temperature.[9]

  • Carefully withdraw a known volume (e.g., 1.00 mL) of the clear supernatant using a volumetric pipette fitted with a syringe filter (e.g., 0.45 µm PTFE) to prevent aspirating any solid particles.

  • Immediately transfer the filtered sample into a pre-weighed vial and record the exact weight of the sample collected.

• Concentration Analysis (Gravimetric Method):

  • Place the vial containing the sample in a vacuum oven set to a moderate temperature (e.g., 70°C) until the solvent has completely evaporated and the dried solid residue (Na₂TPA) has a constant weight.[9]

  • Record the final weight of the vial with the dried solid.

• Calculation:

  • Mass of Solvent: Weight of Sample - Weight of Dried Solid

  • Solubility ( g/100 g solvent): (Weight of Dried Solid / Mass of Solvent) * 100

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the isothermal equilibrium solubility determination protocol.

Caption: Workflow for Isothermal Equilibrium Solubility Determination.

Conclusion

Disodium terephthalate demonstrates high and relatively temperature-independent solubility in water, a crucial property for its role in chemical manufacturing and recycling. Conversely, its ionic nature predicts poor solubility in non-polar organic solvents, with polar aprotic solvents like DMSO being the most promising candidates for non-aqueous applications. The provided experimental protocol offers a reliable framework for researchers to generate high-quality solubility data, which is essential for process modeling, optimization, and the development of novel formulations in the pharmaceutical and materials science fields.

References

• Rezazadeh, A., Thomsen, K., Gavala, H. N., Skiadas, I. V., & Fosbøl, P. L. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water-Ethylene Glycol Mixtures. Journal of Chemical & Engineering Data, 66(5), 2113–2122. [Link]

• Embibe. (n.d.). Ionic Compounds: Solubility - Lab Experiments. Retrieved from [Link]

• ACS Publications. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures. Journal of Chemical & Engineering Data. Retrieved from [Link]

• Semantic Scholar. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures. Retrieved from [Link]

• JoVE. (2015). Determining the Solubility Rules of Ionic Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures | Request PDF. Retrieved from [Link]

• DATAPDF. (n.d.). Solubilities of Disodium Terephthalate in Aqueous Solutions of. Retrieved from [Link]

• ACS Publications. (2022). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation. Retrieved from [Link]

• ChemBK. (2024). disodium terephthalate. Retrieved from [Link]

• Matuszek, K., Pankalla, E., Grymel, A., & Chrobok, A. (2019). Studies on the Solubility of Terephthalic Acid in Ionic Liquids. Molecules, 25(1), 57. [Link]

• ResearchGate. (n.d.). Solubility curves of TPA in DMSO-water co-solvents of different volume.... Retrieved from [Link]

• Conti, F., O'Connell, J. P., & Gani, R. (1998). Solubilities of Salts in Mixed Solvents. Journal of Chemical & Engineering Data, 43(5), 873–878. [Link]

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The Emergence of Disodium Terephthalate as a High-Performance Anode Material for Sodium-Ion Batteries: A Technical Guide

Abstract

The global pursuit of sustainable and cost-effective energy storage solutions has intensified research into sodium-ion batteries (SIBs) as a viable alternative to their lithium-ion counterparts. A critical bottleneck in SIB development lies in identifying suitable anode materials that are abundant, environmentally benign, and exhibit robust electrochemical performance. This technical guide delves into the discovery, synthesis, and electrochemical characterization of disodium terephthalate (Na₂C₈H₄O₄), a promising organic anode material. We will provide a comprehensive overview of its sodium storage mechanism, detailed experimental protocols for its synthesis and anode fabrication, and a thorough guide to its electrochemical evaluation. This document is intended for researchers, materials scientists, and professionals in the field of battery technology, offering both foundational knowledge and practical, field-proven insights.

Introduction: The Quest for Sustainable Sodium-Ion Battery Anodes

The reliance on lithium-ion batteries, while transformative, presents long-term challenges related to the cost and geopolitical distribution of lithium and cobalt resources. Sodium, being the sixth most abundant element in the Earth's crust, offers a compelling, low-cost alternative. However, the larger ionic radius of Na⁺ (1.02 Å) compared to Li⁺ (0.76 Å) necessitates the development of new electrode materials with suitable crystal structures to accommodate reversible sodiation and desodiation without significant structural degradation.

Organic electrode materials have garnered considerable attention due to their inherent advantages, including structural diversity, sustainability, and potentially high theoretical capacities.[1][2] Among these, disodium terephthalate has emerged as a particularly promising candidate for SIB anodes.[1][3] Its discovery has opened a new avenue for designing high-performance, eco-friendly energy storage systems.

Why Disodium Terephthalate?

The selection of disodium terephthalate is underpinned by several key factors:

• High Theoretical Capacity: It boasts a high theoretical specific capacity of approximately 255 mAh/g, corresponding to the reversible uptake of two sodium ions per formula unit.[4]

• Low Redox Potential: It operates at a low and safe average voltage of about 0.43 V versus Na⁺/Na, which is sufficiently high to prevent the formation of dangerous sodium dendrites during charging.[1]

• Structural Stability: The rigid benzene ring in its structure provides a stable framework for reversible sodium ion insertion and extraction.

• Sustainability: Disodium terephthalate can be synthesized from readily available and inexpensive precursors. Furthermore, it can be derived from the chemical recycling of polyethylene terephthalate (PET) waste, offering a circular economy approach to battery manufacturing.[5]

This guide will now transition to the practical aspects of working with this exciting material, starting with its synthesis.

Synthesis of Disodium Terephthalate: From Precursors to Purified Product

The synthesis of disodium terephthalate is primarily achieved through a straightforward acid-base neutralization reaction. This process is favored for its simplicity, high yield, and use of common laboratory reagents.

Causality Behind Experimental Choices

The choice of an aqueous medium for the reaction is driven by the high solubility of sodium hydroxide and the terephthalic acid starting materials upon neutralization. The subsequent purification step involving recrystallization from ethanol is crucial for removing any unreacted starting materials or monosodium terephthalate, ensuring the phase purity of the final product, which is critical for optimal electrochemical performance.

Step-by-Step Experimental Protocol: Synthesis via Acid-Base Neutralization

This protocol details the synthesis of disodium terephthalate from terephthalic acid and sodium hydroxide.

Materials:

• Terephthalic acid (C₈H₆O₄)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

Procedure:

• Dissolution of Reactants: In a reaction vessel, dissolve a stoichiometric amount of sodium hydroxide in deionized water. For every one mole of terephthalic acid, two moles of sodium hydroxide are required.

• Neutralization Reaction: Slowly add the terephthalic acid powder to the sodium hydroxide solution while stirring continuously. The reaction is exothermic, and the terephthalic acid will dissolve as it is neutralized to form disodium terephthalate.

• Completion of Reaction: Continue stirring the solution at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Precipitation and Filtration: The disodium terephthalate will precipitate out of the aqueous solution. Collect the white precipitate by vacuum filtration.

• Purification by Recrystallization: To obtain a highly pure product, recrystallize the collected solid from hot ethanol. Dissolve the crude product in a minimal amount of hot ethanol and then allow it to cool slowly to room temperature to form fine crystals.

• Drying: Collect the purified crystals by filtration and dry them in a vacuum oven at 80-100 °C overnight to remove any residual solvent.

Alternative Synthesis: A Green Route from PET Waste

A noteworthy and environmentally conscious method involves the depolymerization of PET waste. This is typically achieved by reacting PET flakes with a sodium hydroxide solution under elevated temperatures, often facilitated by microwave irradiation to accelerate the process.[6] This approach not only provides a valuable anode material but also contributes to mitigating plastic pollution.

Anode Fabrication: From Powder to Electrode

The performance of a disodium terephthalate anode is intrinsically linked to the quality of the electrode. Proper formulation and fabrication are essential to ensure good electrical conductivity and mechanical integrity.

The Rationale Behind Slurry Composition

An electrode slurry is a homogenous mixture of the active material, a conductive agent, and a binder dispersed in a solvent.

• Active Material: Disodium terephthalate is the electrochemically active component where sodium ion storage occurs.

• Conductive Agent: Organic materials like disodium terephthalate often suffer from low intrinsic electronic conductivity.[1] To overcome this, a conductive additive such as carbon black or graphene is incorporated to create a percolating network for efficient electron transport.

• Binder: A polymeric binder, such as polyvinylidene fluoride (PVDF), is used to ensure the adhesion of the active material and conductive agent to each other and to the current collector (typically copper foil). This provides mechanical stability during the volume changes that can occur during cycling.

Step-by-Step Experimental Protocol: Anode Slurry Preparation and Coating

Materials:

• Synthesized disodium terephthalate

• Carbon black (e.g., Super P)

• Polyvinylidene fluoride (PVDF)

• N-Methyl-2-pyrrolidone (NMP)

• Copper foil (current collector)

Procedure:

• Dry Mixing: In a mortar and pestle or a planetary ball mill, thoroughly mix the disodium terephthalate powder and carbon black in a weight ratio of typically 80:10. This dry mixing step is crucial for breaking down agglomerates and ensuring a uniform distribution of the conductive additive.

• Binder Solution Preparation: In a separate container, dissolve the PVDF binder in NMP to form a solution. A typical concentration is 5-10 wt.%.

• Slurry Formation: Gradually add the PVDF/NMP solution to the dry-mixed powder while continuously stirring or mixing until a homogeneous slurry with a suitable viscosity for coating is formed. The final composition of the dried electrode is often targeted to be in the range of 80:10:10 (active material:conductive agent:binder).

• Coating: Using a doctor blade or a film applicator, cast the slurry onto a clean copper foil. The thickness of the coating should be controlled to achieve a desired active material loading.

• Drying: Dry the coated electrode in a vacuum oven at 120 °C for at least 12 hours to completely remove the NMP solvent.

• Electrode Punching: Once dried, punch out circular electrodes of a specific diameter (e.g., 12 mm) for coin cell assembly.

Electrochemical Characterization: Unveiling the Performance

Electrochemical testing is paramount to evaluating the performance of the disodium terephthalate anode. This is typically conducted in a half-cell configuration using a sodium metal counter and reference electrode.

Experimental Setup and Key Parameters

A typical test vehicle is a 2032-type coin cell. The essential components are:

• Working Electrode: The prepared disodium terephthalate anode.

• Counter/Reference Electrode: A high-purity sodium metal foil.

• Separator: A glass fiber or polypropylene separator to prevent short circuits while allowing ionic transport.

• Electrolyte: A solution of a sodium salt (e.g., 1 M NaClO₄) in a mixture of organic carbonates (e.g., ethylene carbonate (EC) and diethyl carbonate (DEC)).

Cyclic Voltammetry (CV): Probing the Redox Behavior

Objective: CV is used to identify the redox potentials at which sodiation and desodiation occur and to assess the reversibility of the electrochemical reactions.

Experimental Protocol:

• Cell Assembly: Assemble a coin cell in an argon-filled glovebox to prevent moisture and air contamination.

• CV Measurement: Connect the cell to a potentiostat. A typical CV scan is performed at a slow scan rate (e.g., 0.1 mV/s) within a voltage window of 0.01 V to 2.0 V vs. Na⁺/Na.

• Data Interpretation: The resulting voltammogram will show reduction peaks during the cathodic scan (sodiation) and oxidation peaks during the anodic scan (desodiation). The separation between the anodic and cathodic peak potentials provides an indication of the reaction kinetics and reversibility.

Galvanostatic Charge-Discharge Cycling: Assessing Capacity and Stability

Objective: This technique is the workhorse for determining the specific capacity, coulombic efficiency, and long-term cycling stability of the anode.

Experimental Protocol:

• Cell Assembly: Assemble the coin cell as described for CV.

• Cycling Test: Connect the cell to a battery cycler. The cell is charged and discharged at a constant current within a specific voltage range (e.g., 0.01 V to 2.0 V). The current is often expressed in terms of a C-rate, where 1C corresponds to a full charge or discharge in one hour.

• Data Analysis: The key performance metrics derived from galvanostatic cycling are:

  • Specific Capacity (mAh/g): The amount of charge stored per unit mass of the active material.

  • Coulombic Efficiency (%): The ratio of the charge extracted during discharge to the charge inserted during the preceding charge. A high and stable coulombic efficiency is indicative of a highly reversible system with minimal side reactions.

  • Cycle Life: The number of cycles the battery can endure before its capacity fades to a certain percentage of its initial value (e.g., 80%).

Sodium Storage Mechanism in Disodium Terephthalate

Understanding the mechanism of sodium storage is crucial for the rational design of improved organic anode materials. Theoretical and experimental studies have revealed a two-step sodiation process for disodium terephthalate.[4]

Initially, sodium ions interact with the carboxylate groups. As the sodiation proceeds, additional sodium ions are stored on the aromatic benzene ring. This multi-site sodium storage contributes to the high specific capacity of the material.

Diagram of the Sodiation Process

Caption: Simplified schematic of the two-step sodiation mechanism in disodium terephthalate.

Challenges and Future Outlook

Despite its promise, disodium terephthalate faces challenges that need to be addressed for its practical application. The primary hurdles are its inherent low electrical conductivity and its solubility in common organic electrolytes, which can lead to capacity fading.[1]

Current research focuses on several strategies to mitigate these issues:

• Nanostructuring: Reducing the particle size to the nanoscale can shorten the diffusion path for sodium ions and electrons, improving rate capability.

• Carbon Composites: Incorporating disodium terephthalate into a conductive carbon matrix, such as graphene or carbon nanotubes, can significantly enhance electronic conductivity and buffer the volume changes during cycling.[7]

• Surface Coatings: Applying a thin, stable coating of materials like Al₂O₃ can suppress the dissolution of the active material into the electrolyte.[1]

• Electrolyte Optimization: The development of novel electrolytes with lower solubility for the active material is another promising avenue.

Conclusion

Disodium terephthalate stands out as a highly promising organic anode material for the next generation of sustainable sodium-ion batteries. Its high theoretical capacity, low operating potential, and the possibility of its synthesis from recycled materials make it an attractive candidate for future energy storage systems. While challenges remain, the ongoing research into nanostructuring, composite materials, and electrolyte formulation is paving the way for the successful implementation of disodium terephthalate in commercial SIBs. This guide provides a solid foundation for researchers to explore and contribute to the advancement of this exciting field.

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A Comprehensive Technical Guide to Disodium Terephthalate as a Linker Ligand in Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, largely stemming from the rational design of their constituent metal nodes and organic linkers.[1][2][3] Among the vast library of organic linkers, dicarboxylates have been extensively utilized due to their strong coordination ability and diverse coordination modes.[1] This in-depth technical guide focuses on the pivotal role of disodium terephthalate, the salt of terephthalic acid (benzene-1,4-dicarboxylic acid or BDC), as a linker ligand in the synthesis of MOFs. We will explore the fundamental coordination chemistry, the resulting structural diversity of MOFs, and key synthesis methodologies. Furthermore, this guide will provide insights into the characterization of these materials and their burgeoning applications in the biomedical field, particularly in drug delivery, offering a valuable resource for researchers and professionals in materials science and drug development.

Introduction: The Architectural Significance of Linker Ligands in MOFs

Metal-Organic Frameworks are constructed from metal ions or metal-containing clusters, known as secondary building units (SBUs), connected by organic ligands.[2][4] The choice of the organic linker is paramount as its geometry, connectivity, length, and functional groups dictate the topology, porosity, and ultimately, the function of the resulting framework.[2][3] Carboxylate-based linkers are among the most popular due to their robust coordination with metal centers, leading to stable and rigid MOF structures.[1]

Disodium terephthalate, as a deprotonated form of terephthalic acid, offers a readily available and highly versatile "ditopic" or two-connecting linker.[1][2] Its linear geometry and the ability of its carboxylate groups to coordinate with metal ions in various modes are fundamental to the construction of a wide array of MOF architectures, from simple 2D layers to complex 3D frameworks.[2][5] The use of the disodium salt can also offer advantages in synthesis, such as improved solubility in certain solvent systems compared to its acidic counterpart.[6]

Disodium Terephthalate: A Versatile Building Block

Synthesis and Properties

Disodium terephthalate (Na₂C₈H₄O₄) is the sodium salt of terephthalic acid.[7] It can be readily synthesized through the neutralization of terephthalic acid with a sodium base, such as sodium hydroxide. A noteworthy and sustainable approach for its production is the alkaline decomposition of polyethylene terephthalate (PET) waste, which not only provides the linker for MOF synthesis but also addresses the challenge of plastic waste recycling.[6][8][9]

Key properties of disodium terephthalate relevant to MOF synthesis include:

• High water solubility: This facilitates the use of environmentally friendly solvents in MOF synthesis.[6]

• Defined geometry: The linear and rigid nature of the terephthalate backbone allows for predictable framework topologies.

• Versatile coordination: The carboxylate groups can coordinate to metal centers in monodentate, bidentate chelating, and bidentate bridging modes, influencing the final MOF structure.[10]

Coordination Chemistry with Metal Ions

The interaction between the carboxylate groups of the terephthalate linker and metal ions is the cornerstone of MOF assembly. The coordination mode is influenced by several factors, including the nature of the metal ion, the solvent system, temperature, and the presence of modulating agents.[11][12] For instance, with trivalent metal ions like Fe³⁺, the terephthalate linker can form various well-known frameworks such as MIL-101, MIL-88B, and MIL-53, each possessing distinct structural features and properties.[13] The coordination of terephthalate with divalent metals like Zn²⁺ and Cu²⁺ can lead to paddle-wheel SBUs or infinite chain clusters, resulting in diverse network topologies.[1][2][14]

The following diagram illustrates the fundamental principle of MOF self-assembly using disodium terephthalate as a linker.

Caption: Figure 1. Self-assembly of a MOF from a metal salt and disodium terephthalate.

Synthesis of Terephthalate-Based MOFs: Methodologies and Considerations

The synthesis of MOFs using disodium terephthalate can be achieved through various methods, with solvothermal and hydrothermal techniques being the most common. These methods involve heating a mixture of the metal salt and the linker in a suitable solvent in a sealed vessel.[15] The choice of solvent, temperature, reaction time, and the presence of modulators can significantly influence the resulting MOF phase and crystal quality.[11][12]

Experimental Protocol: Solvothermal Synthesis of a Generic Terephthalate MOF

This protocol provides a general guideline for the solvothermal synthesis of a terephthalate-based MOF. The specific metal salt, solvent, and reaction conditions should be optimized for the desired product.

Materials:

• Metal salt (e.g., Zinc Nitrate Hexahydrate, Iron(III) Chloride)

• Disodium Terephthalate

• Solvent (e.g., N,N-Dimethylformamide (DMF), N,N-Diethylformamide (DEF))

• Teflon-lined stainless-steel autoclave

Procedure:

• Solution Preparation: Dissolve the metal salt and disodium terephthalate in the chosen solvent in a molar ratio appropriate for the target MOF. The concentrations will vary depending on the specific MOF being synthesized.

• Mixing: Combine the solutions in a glass vial or beaker and stir until a homogeneous mixture is obtained.

• Solvothermal Reaction: Transfer the mixture to a Teflon-lined autoclave. Seal the autoclave and place it in an oven preheated to the desired reaction temperature (typically between 80-150 °C).

• Crystallization: Maintain the temperature for a specified period (ranging from several hours to a few days) to allow for the formation of MOF crystals.

• Cooling and Isolation: After the reaction is complete, allow the autoclave to cool down to room temperature naturally. The solid product is then isolated by filtration or centrifugation.

• Washing and Activation: Wash the collected solid with fresh solvent to remove any unreacted starting materials. The product is then typically activated by solvent exchange and heating under vacuum to remove guest molecules from the pores.

The following diagram illustrates a typical workflow for the synthesis and activation of a terephthalate-based MOF.

Caption: Figure 2. A generalized workflow for the synthesis and activation of a terephthalate-based MOF.

Structural Diversity of Terephthalate-Based MOFs

The combination of terephthalate linkers with different metal ions and under various synthetic conditions has led to a rich family of MOFs with diverse structures and properties.[11][12][13] The table below summarizes some well-known examples of terephthalate-based MOFs.

MOF Name	Metal Ion	Key Structural Features	Potential Applications
MIL-53(Fe)	Fe³⁺	Flexible framework with a "breathing" effect in response to guest molecules.[13]	Gas storage and separation, catalysis.
MIL-101(Cr)	Cr³⁺	Rigid, large-pore framework with a very high surface area.[16]	Gas storage, catalysis, drug delivery.[17]
MOF-5	Zn²⁺	Cubic structure with high porosity.	Gas storage.
Cu-BDC	Cu²⁺	Can form various polymorphic structures, including 1D chains and 2D layers.[14]	Electrocatalysis.[14]
UiO-66(Zr)	Zr⁴⁺	Exceptionally stable framework due to the high connectivity of the Zr-oxo clusters.[18]	Catalysis, chemical sensing, drug delivery.

Characterization of Terephthalate-Based MOFs

A comprehensive characterization is crucial to confirm the successful synthesis of the desired MOF and to understand its properties. Key techniques include:

• Powder X-ray Diffraction (PXRD): To verify the crystallinity and phase purity of the synthesized material by comparing the experimental pattern with a calculated or known pattern.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the coordination of the terephthalate linker to the metal centers by observing shifts in the carboxylate stretching frequencies.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the MOF and to determine the temperature at which the framework decomposes.[19]

• Gas Sorption Analysis (e.g., N₂ at 77 K): To determine the porosity, surface area (BET method), and pore size distribution of the activated MOF.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To visualize the morphology and particle size of the MOF crystals.[19]

Applications in Drug Development

The unique properties of MOFs, such as their high porosity, tunable pore size, and the potential for surface functionalization, make them highly promising candidates for biomedical applications, particularly in drug delivery.[20][21][22][23][24] Terephthalate-based MOFs have been extensively investigated as carriers for various therapeutic agents.

Drug Loading and Release

The porous nature of terephthalate-based MOFs allows for the encapsulation of drug molecules within their cavities.[21] Drug loading can be achieved through methods such as one-pot synthesis, where the drug is co-precipitated with the MOF components, or post-synthetic loading, where the drug is adsorbed into the pores of a pre-synthesized MOF.[22]

The release of the encapsulated drug can be triggered by various stimuli, including changes in pH, temperature, or the presence of specific biomolecules.[23][24] For example, the acidic environment of tumor tissues can be exploited to trigger the release of anticancer drugs from pH-sensitive MOFs.

The following diagram illustrates the process of drug loading into a terephthalate-based MOF and its subsequent release.

Caption: Figure 3. Schematic of drug loading into a terephthalate-based MOF and stimulus-triggered release.

Biocompatibility and Functionalization

For in vivo applications, the biocompatibility of MOFs is a critical consideration.[21] The toxicity of MOFs is often related to the nature of the metal ions and the potential leaching of the organic linkers. Researchers are actively exploring the use of biocompatible metal ions (e.g., Fe, Zn, Zr) and surface modification strategies to enhance the biocompatibility and stability of terephthalate-based MOFs in physiological environments.[20]

Furthermore, the surface of these MOFs can be functionalized with targeting ligands (e.g., antibodies, peptides) to achieve site-specific drug delivery, thereby increasing therapeutic efficacy and reducing side effects.[20]

Conclusion and Future Perspectives

Disodium terephthalate has proven to be a cornerstone linker ligand in the development of a vast and diverse range of Metal-Organic Frameworks. Its ready availability, straightforward coordination chemistry, and the structural versatility of the resulting frameworks have established it as a fundamental building block in materials science. The applications of terephthalate-based MOFs, particularly in the realm of drug delivery, are rapidly expanding. Future research will likely focus on the development of more complex, multifunctional terephthalate-based MOFs with enhanced stability, biocompatibility, and targeted delivery capabilities. The continued exploration of sustainable synthesis routes, such as the utilization of PET waste, will further enhance the appeal of these remarkable materials for a wide range of scientific and industrial applications.

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A Preliminary Investigation of Disodium Terephthalate Electrochemistry for Energy Storage Applications

An In-Depth Technical Guide:

Foreword: The Imperative for Sustainable Energy Storage

The global transition towards renewable energy sources has created an urgent and unprecedented demand for advanced energy storage systems. While lithium-ion batteries have dominated the landscape, concerns regarding the cost and geopolitical sourcing of lithium and cobalt have catalyzed research into alternative chemistries. Sodium-ion batteries (SIBs) have emerged as a compelling alternative, owing to the natural abundance and low cost of sodium.[1] Within this domain, organic electrode materials are gaining significant traction due to their sustainability, structural diversity, and tunable electrochemical properties.[1][2]

Disodium terephthalate (Na₂C₈H₄O₄, hereafter Na₂TP) stands out as a particularly promising organic anode material for SIBs.[3][4] Derived from terephthalic acid, a high-volume commodity chemical, Na₂TP offers a high theoretical specific capacity, operational safety, and a low environmental footprint.[2] This guide provides a foundational, yet in-depth, exploration of the core electrochemistry of Na₂TP, designed for researchers and materials scientists. We will move beyond simple procedural descriptions to elucidate the underlying principles and rationale that govern its performance, providing a robust framework for further investigation.

The Core Redox Mechanism of Disodium Terephthalate

Understanding the fundamental mechanism of sodium storage in Na₂TP is paramount to optimizing its performance. The process is not a simple surface adsorption but a reversible electrochemical reaction involving the insertion and extraction of sodium ions into the material's structure.

The theoretical capacity of Na₂TP is approximately 255 mAh/g, which corresponds to the reversible insertion of two sodium ions per formula unit.[5][6] Computational and experimental studies have revealed a fascinating two-step sodiation process:[5]

• Carboxylate Group Coordination: At lower sodium concentrations (initial discharge), the incoming sodium ions preferentially bind to the oxygen atoms of the two carboxylate groups (-COO⁻). This initial step is a key part of the sodiation curve.[5]

• Aromatic Ring Interaction: As the sodiation process continues to higher concentrations, the subsequent sodium ions bind to the hexagonal sites on the central benzene ring.[5]

This two-step mechanism is crucial as it dictates the voltage profile and overall capacity of the material. The complete, reversible reaction can be expressed as:

Na₂C₈H₄O₄ + 2Na⁺ + 2e⁻ ↔ Na₄C₈H₄O₄

The inserted sodium atoms donate electrons to the conduction band of the material, enabling energy storage.[5] This multi-site binding mechanism is a key area of research for tuning the material's electrochemical properties.

Essential Electrochemical Characterization: A Workflow

A preliminary investigation of any novel electrode material requires a systematic and logical workflow. The following diagram outlines the critical path from material preparation to electrochemical analysis, ensuring reproducible and reliable data.

Caption: Experimental workflow for Na₂TP electrochemical characterization.

Core Experimental Protocols

The trustworthiness of electrochemical data hinges on meticulous experimental execution. The following protocols are designed to be self-validating systems, providing a robust starting point for investigation.

Protocol: Cyclic Voltammetry (CV)

Cyclic voltammetry is an indispensable technique for probing the redox behavior of a material.[7] It provides qualitative information on reaction reversibility and the potentials at which oxidation and reduction occur.[7][8]

Objective: To determine the redox potentials of Na₂TP and assess the reversibility of the sodium insertion/extraction process.

Methodology:

• Cell Preparation: Assemble a three-electrode half-cell (e.g., CR2032 coin cell) in an argon-filled glovebox.

  • Working Electrode: Na₂TP composite coated on copper foil.

  • Counter/Reference Electrode: High-purity sodium metal foil.

  • Separator: Glass fiber separator to prevent short-circuiting.

  • Electrolyte: e.g., 1 M NaClO₄ in a mixture of ethylene carbonate (EC) and diethyl carbonate (DEC).

  • Causality Note: An inert atmosphere is critical because sodium metal is highly reactive with air and moisture. The electrolyte provides the ionic conductivity necessary for cell function.

• Instrumentation Setup: Connect the assembled cell to a potentiostat.[7]

  • Connect the working electrode lead (green) to the Na₂TP electrode.

  • Connect the counter (red) and reference (white) leads to the sodium metal electrode.

• Parameter Configuration:

  • Potential Window: Set a voltage range that encompasses the expected redox activity, for instance, 0.01 V to 2.0 V vs. Na⁺/Na.

  • Scan Rate: Begin with a moderate scan rate, such as 0.1 mV/s.

  • Number of Cycles: Set to at least 3-5 cycles.

  • Causality Note: The initial cycles are often used to stabilize the electrode and form the solid-electrolyte interphase (SEI). Comparing subsequent cycles (e.g., 2nd vs. 3rd) indicates the stability and reversibility of the reaction. Overlapping curves suggest a stable process.

• Execution and Data Acquisition: Initiate the scan. The potentiostat will apply a linearly sweeping potential and measure the resulting current.[8]

• Preliminary Analysis:

  • Identify the cathodic peak (reduction, Na⁺ insertion) and anodic peak (oxidation, Na⁺ extraction).

  • The potential separation between these peaks (ΔEp) provides an initial assessment of the reaction kinetics.[9]

Protocol: Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique used to investigate the kinetics and resistive components of an electrochemical system, such as charge transfer resistance and SEI layer resistance.[10][11]

Objective: To characterize the interfacial resistance and charge transfer kinetics of the Na₂TP electrode.

Methodology:

• Cell State: Perform EIS on a fully assembled cell, typically after a few formation cycles (CV or galvanostatic cycling) to ensure a stable SEI.

• Instrumentation Setup: Use a potentiostat with an EIS-capable frequency response analyzer.

• Parameter Configuration:

  • Frequency Range: A wide range is typically used, for example, 100 kHz to 10 mHz.

  • AC Amplitude: A small AC voltage perturbation (e.g., 5-10 mV) is applied.

  • DC Potential: The measurement is performed at a specific DC bias, often the open-circuit voltage (OCV).

  • Causality Note: The small AC amplitude ensures a linear response from the system. The resulting Nyquist plot (plotting imaginary vs. real impedance) can be modeled with an equivalent circuit to extract quantitative values for different resistive and capacitive elements in the cell.

Quantitative Data Summary

Synthesizing data from multiple studies provides a comprehensive overview of the material's performance. The table below summarizes key electrochemical parameters reported for Na₂TP-based anodes.

Parameter	Typical Value	Conditions / Notes	Source
Theoretical Specific Capacity	~255 mAh/g	Based on 2 Na⁺ insertion per formula unit.	[5][6]
Reversible Specific Capacity	190 - 250 mAh/g	Varies with carbon composite formulation and cycling rate.	[3][12]
Average Voltage Plateau	~0.4 - 0.5 V vs. Na⁺/Na	Provides a safe operating potential, avoiding sodium dendrite formation.	[3]
Coulombic Efficiency	>97%	Typically achieved after initial formation cycles.	[12]
Rate Capability	~70 mAh/g at ~1C rate	Performance at higher current densities is a key area for improvement.	[12]

Note: Performance is highly dependent on electrode engineering, including the type and amount of conductive additive and binder used.[2][13]

Visualizing the Sodiation Mechanism

The two-step sodium insertion mechanism can be visualized to better understand the structural changes during charge and discharge.

Caption: Two-step sodiation mechanism of disodium terephthalate.

Conclusion and Future Directions

Disodium terephthalate exhibits compelling electrochemical properties that position it as a strong candidate for next-generation, sustainable sodium-ion batteries. Its well-defined, two-step redox mechanism, high theoretical capacity, and safe operating voltage are significant advantages. However, like many organic materials, it suffers from low intrinsic electronic conductivity, which necessitates the formation of composites with conductive carbons to achieve high performance.[2][13]

Future research should focus on:

• Nanostructuring: Creating nanoscale architectures of Na₂TP to shorten ion diffusion pathways and improve rate capability.[12]

• Conductive Composites: Exploring novel composites with materials like graphene or carbon nanotubes to enhance electronic conductivity and buffer volume changes during cycling.[13]

• Electrolyte Optimization: Developing advanced electrolytes that promote the formation of a stable and thin SEI layer, improving long-term cyclability and efficiency.

By systematically applying the characterization workflows and protocols outlined in this guide, researchers can effectively probe the rich electrochemistry of disodium terephthalate and unlock its full potential for future energy storage systems.

References

• Deunf, É., Dupré, N., Quarez, É., Soudan, P., Guyomard, D., Dolhem, F., & Poizot, P. (2016). Solvation, exchange and electrochemical intercalation properties of disodium 2,5-(dianilino)terephthalate. CrystEngComm, 18(30), 5664-5673. [Link]

• Nakpetpoon, W., Vongsetskul, T., Limthongkul, P., & Tammawat, P. (2018). Disodium Terephthalate Ultrafine Fibers as High Performance Anode Material for Sodium-Ion Batteries under High Current Density Conditions. Journal of The Electrochemical Society, 165(5), A1140-A1146. [Link]

• Sk, M. A., & Manzhos, S. (2016). Exploring the sodium storage mechanism in disodium terephthalate as anode for organic battery using density-functional theory calculations. The Journal of Chemical Physics, 144(15), 154701. [Link]

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An In-depth Technical Guide to the Exploration of Disodium Terephthalate Derivatives in Materials Science

Introduction: The Emergence of a Versatile Molecular Workhorse

In the landscape of modern materials science, the pursuit of sustainable, low-cost, and high-performance components is paramount. Disodium terephthalate (Na₂C₈H₄O₄), the disodium salt of terephthalic acid, has emerged as a profoundly versatile and strategic building block.[1][2] Its molecular architecture—a rigid aromatic core flanked by two anionic carboxylate groups—provides an ideal platform for constructing a diverse array of functional materials. This guide offers a technical exploration of disodium terephthalate and its derivatives, moving beyond a simple survey to provide in-depth mechanistic insights, field-proven experimental protocols, and a forward-looking perspective for researchers and developers. We will delve into its pivotal roles in next-generation energy storage systems and the rational design of advanced porous materials, underscoring the scientific principles that govern its application.

Part 1: Foundational Synthesis Strategies

The utility of any chemical precursor is fundamentally tied to its accessibility and purity. Disodium terephthalate benefits from multiple synthesis routes, ranging from straightforward acid-base chemistry to innovative, sustainable methods that align with circular economy principles.

Conventional Synthesis: The Acid-Base Pathway

The most direct method for producing high-purity disodium terephthalate is the neutralization of terephthalic acid with a sodium base, such as sodium hydroxide.[3][4] This reaction is typically performed in an aqueous solution.

• Causality: The choice of an aqueous medium is dictated by the high solubility of the resulting disodium terephthalate salt in water, which facilitates a complete reaction and allows for subsequent purification steps like recrystallization.[5] The stoichiometry is critical; a 2:1 molar ratio of sodium hydroxide to terephthalic acid ensures the deprotonation of both carboxylic acid groups.

Sustainable Synthesis: Upcycling from Polyethylene Terephthalate (PET) Waste

A paradigm-shifting approach involves the chemical recycling of post-consumer PET, a major contributor to plastic waste.[6][7] This process not only provides a valuable material but also addresses a significant environmental challenge. The core of this strategy is the hydrolysis of the ester bonds within the PET polymer chain.

• Mechanism: Alkaline hydrolysis, typically using sodium hydroxide, cleaves the polymer into its constituent monomers: disodium terephthalate and ethylene glycol.[8] The reaction can be accelerated through various means, including solvothermal methods or, more recently, ultrafast microwave irradiation, which can complete the conversion in as little as 120 seconds.[6][9][10]

• Expert Insight: The microwave-assisted pathway is particularly advantageous as it offers rapid, uniform heating, significantly reducing reaction times and energy consumption compared to conventional heating methods. This rapid depolymerization minimizes the formation of undesirable side products.[7][10]

Caption: Workflow for sustainable synthesis of disodium terephthalate from PET waste.

Experimental Protocol: Microwave-Assisted Hydrolysis of PET

This protocol outlines a rapid synthesis of disodium terephthalate from PET flakes.

• Preparation: Combine 10 g of shredded PET flakes with 10 g of sodium bicarbonate and 50 g of ethylene glycol in a microwave-safe reaction vessel equipped with a magnetic stirrer.[11]

• Reaction: Place the vessel in a standard household or laboratory microwave oven. Irradiate the mixture at high power for 120 seconds.[7][10] Self-Validation Check: The solution should become homogeneous, indicating complete depolymerization of the PET flakes.

• Isolation of Crude Product: After cooling, the resulting mixture contains disodium terephthalate and ethylene glycol. The crude disodium terephthalate can be precipitated by adding a solvent in which it is insoluble, such as ethanol, and collected via vacuum filtration.

• Purification: The crude solid is dissolved in a minimum amount of hot water.[12] The solution is filtered to remove any insoluble impurities. Upon cooling, terephthalic acid can be precipitated by acidifying the solution with a strong acid like H₂SO₄ to a pH of ~2.5-3.[4][8]

• Final Product Formation: The purified terephthalic acid is then washed, dried, and can be converted back to high-purity disodium terephthalate by stoichiometric neutralization with NaOH in water, followed by evaporation of the solvent.

Part 2: Application in Energy Storage - Anodes for Sodium-Ion Batteries

Disodium terephthalate has garnered significant attention as a high-performance anode material for sodium-ion batteries (SIBs), offering a sustainable alternative to cobalt- and nickel-based materials. Its advantages include a high theoretical capacity (~255 mAh/g), a low and safe operating voltage, and derivation from abundant resources.[13][14]

The Mechanism of Sodiation: A Two-Step Process

Initial assumptions centered on sodium ions binding exclusively to the carboxylate oxygen atoms. However, advanced density-functional theory (DFT) calculations and experimental evidence have revealed a more complex and intriguing two-step sodium storage mechanism.[13]

• Step 1 (Low Na Concentration): The first sodium atom per molecule preferentially binds to the carboxylate sites. This corresponds to the initial part of the sodiation voltage plateau.

• Step 2 (High Na Concentration): As sodiation proceeds, the subsequent sodium atom finds it energetically more favorable to bind at the hexagonal sites on the aromatic ring. This contributes to the second part of the voltage curve.

• Expert Insight: This dual-site binding mechanism is critical for achieving the high experimental capacities observed. It demonstrates that the entire organic molecule, not just the functional groups, participates in the electrochemical storage process. Understanding this is key to designing new organic electrode materials with even higher energy densities.[13]

Caption: Reversible two-step sodium storage mechanism in disodium terephthalate.

Overcoming Limitations: Engineering for Performance

Pure organic materials like disodium terephthalate often suffer from two primary drawbacks: poor electronic conductivity and solubility in organic electrolytes.[14] Field-proven strategies to mitigate these issues involve creating advanced composite materials.

• Carbon Composites: Integrating disodium terephthalate with high-surface-area conductive carbons (e.g., reduced graphene oxide, carbon nanosheets) provides a continuous electronic pathway, facilitating rapid charge transfer.[9] This dramatically improves rate performance and capacity utilization.

• Surface Coatings: Applying a nanoscale coating of a stable inorganic material like aluminum oxide (Al₂O₃) via atomic layer deposition can effectively suppress the dissolution of the active material into the electrolyte and stabilize the solid-electrolyte interphase (SEI) layer, leading to significantly enhanced cycling stability and Coulombic efficiency.[14]

Quantitative Performance Data

Material Composition	Reversible Capacity (mAh/g)	Coulombic Efficiency (%)	Cycle Life	Reference
Pure Na₂C₈H₄O₄	~250	>98%	Stable over 90 cycles	[3][14]
Na₂TP/SWCNTs Composite	241 (at C/10)	98.5%	Stable up to 50 cycles	[9]
Na₂TP with Al₂O₃ Coating	~250	Improved initial efficiency	Enhanced stability	[14]

Experimental Protocol: Fabrication of a Na₂TP Anode for a Coin Cell

• Slurry Preparation: Create a homogeneous slurry by mixing 70 wt% active material (e.g., Na₂TP/carbon composite), 20 wt% conductive agent (e.g., Super P carbon black), and 10 wt% binder (e.g., polyvinylidene fluoride, PVDF) in an appropriate solvent (e.g., N-methyl-2-pyrrolidone, NMP).

• Electrode Casting: Cast the slurry onto a copper foil current collector using a doctor blade to a uniform thickness.

• Drying: Dry the coated foil in a vacuum oven at 80-100°C for 12 hours to completely remove the solvent.

• Electrode Punching: Punch circular electrodes (e.g., 12 mm diameter) from the dried foil.

• Cell Assembly: Assemble a 2032-type coin cell in an argon-filled glovebox. Use the prepared electrode as the working electrode, a sodium metal disc as the counter/reference electrode, a glass fiber separator, and an appropriate electrolyte (e.g., 1 M NaClO₄ in propylene carbonate with fluoroethylene carbonate additive).

• Electrochemical Testing: Characterize the cell using galvanostatic cycling to determine capacity and cycle life, cyclic voltammetry to study redox behavior, and electrochemical impedance spectroscopy to analyze charge transfer resistance.[15]

Part 3: Application in Porous Crystalline Materials

The rigid, linear geometry and dual carboxylate functionality of the terephthalate dianion make it an exemplary "linker" or "strut" for the construction of highly ordered, porous materials like Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs).[11][16][17]

Rational Design and Synthesis

By reacting disodium terephthalate with various metal ions (e.g., Zn²⁺, Co²⁺, Fe³⁺, Mn²⁺) under controlled conditions, researchers can direct the self-assembly of crystalline structures with tailored pore sizes, shapes, and surface chemistries.[17][18][19]

• Synthesis Causality: The choice of synthesis method—hydrothermal, solvothermal, or even rapid ultrasonication—is critical.[16][20][21] Hydrothermal methods, for instance, use water as a solvent at elevated temperatures and pressures to increase the solubility of reactants and promote the growth of high-quality crystals. The choice of metal node and reaction modulators can influence the resulting topology of the framework.[19][22]

Characterization and Application

The properties of these materials are rigorously studied using a suite of analytical techniques.

• Powder X-ray Diffraction (PXRD): Confirms the crystalline structure and phase purity of the synthesized framework.[16]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Verifies the coordination of the terephthalate carboxylate groups to the metal centers by observing shifts in the C=O stretching frequencies.[23]

• X-ray Photoelectron Spectroscopy (XPS): Determines the oxidation state of the metal nodes and confirms the elemental composition of the material.[22][23]

These well-defined porous materials have demonstrated significant potential in applications such as photocatalytic degradation of organic pollutants and selective chemical sensing.[18][24][25]

Caption: General workflow for the synthesis and characterization of terephthalate-based MOFs.

Experimental Protocol: Synthesis of a 1D Cobalt-Terephthalate Coordination Polymer

This protocol is adapted from the synthesis of related structures and demonstrates the formation of a simple coordination polymer.[17]

• Solution Preparation: Prepare two separate solutions.

  • Solution A: Dissolve 0.05 mmol of disodium terephthalate (10.5 mg) in 3 mL of deionized water.

  • Solution B: Dissolve 0.05 mmol of CoCl₂·6H₂O (11.9 mg) in 1 mL of Tetrahydrofuran (THF).

• Ligand Addition: Add an excess of a pyridine-based ligand (e.g., 4-picoline) to Solution A.

• Reaction: Slowly add Solution B to Solution A with gentle stirring.

• Crystallization: Seal the container and allow it to stand at room temperature. Red crystals suitable for X-ray analysis should form upon slow cooling or evaporation over approximately 12-24 hours. Self-Validation Check: The formation of a crystalline precipitate indicates a successful coordination reaction.

• Isolation: Isolate the crystals by filtration, wash with a small amount of cold water, and air dry.

Conclusion and Future Perspectives

Disodium terephthalate and its derivatives represent a powerful and sustainable platform for innovation in materials science. We have demonstrated its dual utility as both a high-capacity organic anode for sodium-ion batteries and a rigid, reliable linker for constructing sophisticated porous materials. The ability to sustainably source this precursor from PET waste further enhances its appeal.

Future research is poised to expand in several exciting directions:

• Functionalized Linkers: The synthesis of new terephthalate derivatives with additional functional groups on the aromatic ring could lead to MOFs with enhanced catalytic activity or selective sensing capabilities.

• Multi-valent Ion Batteries: The robust nature of the terephthalate backbone makes it a candidate for exploration in other emerging battery chemistries, such as potassium-ion, magnesium-ion, or calcium-ion systems.

• Biomedical Applications: The low toxicity and tunable porosity of terephthalate-based MOFs make them promising candidates for development as nanoscale drug delivery vehicles.

By continuing to explore the fundamental chemistry and engineering of these remarkable molecules, the scientific community can unlock new materials that are not only high-performing but also economically viable and environmentally responsible.

References

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• Disodium Terephthalate Ultrafine Fibers as High Performance Anode Material for Sodium-Ion Batteries under High Current Density Conditions. ResearchGate. Available at: [Link]

• Disodium Terephthalate (Na2C8H4O4) as High Performance Anode Material for Low-Cost Room-Temperature Sodium-Ion Battery. ResearchGate. Available at: [Link]

• Scientists use plastic waste to further developments in battery technology. Innovation News Network. Available at: [Link]

• Preparation of disodium terephthalate as intermediate of MOFs. Taylor & Francis. Available at: [Link]

• Synthesis of disodium terephthalate. PrepChem.com. Available at: [Link]

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• The Role of Disodium Terephthalate in Modern Chemical Synthesis: A Manufacturer's Perspective. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Terephthalate and trimesate metal–organic frameworks of Mn, Co, and Ni: exploring photostability by spectroscopy. RSC Publishing. Available at: [Link]

• One-Dimensional Coordination Polymers Based upon Bridging Terephthalate Ions. ACS Publications. Available at: [Link]

• Understanding Disodium Terephthalate: Properties and Applications for B2B Buyers. OKCHEM. Available at: [Link]

• Iron-Terephthalate Coordination Network Thin Films Through In-Situ Atomic/Molecular Layer Deposition. NIH National Center for Biotechnology Information. Available at: [Link]

• Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. ResearchGate. Available at: [Link]

• disodium terephthalate - Physico-chemical Properties. ChemBK. Available at: [Link]

• Chemistry of terephthalate derivatives: a review. Cairo University Scholar. Available at: [Link]

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• The synthesis of PET. NPTEL. Available at: [Link]

• Structure-directing effect of terephthalate in bridging Zn(ii)- and Cd(ii)-based coordination polymers towards application in the detection of trace quantities of Pd2+ in aqueous media and their electrical conductivities. RSC Publishing. Available at: [Link]

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• Synthesis, Crystal Structure, and Luminescent Properties of a New Holmium(III) Coordination Polymer Involving 2,5-Dihydroxy-1,4-terephthalic Acid Dianion as Ligand. MDPI. Available at: [Link]

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Protocols & Analytical Methods

synthesis of disodium terephthalate from PET waste via alkaline hydrolysis

Application Note & Protocol: Synthesis of Disodium Terephthalate from PET Waste via Alkaline Hydrolysis

Abstract

Polyethylene terephthalate (PET) is a ubiquitous polymer in packaging and textiles, contributing significantly to plastic waste. Chemical recycling through alkaline hydrolysis offers a promising route to upcycle PET waste into its constituent monomers, terephthalic acid (TPA) and ethylene glycol (EG). This application note provides a detailed protocol for the synthesis of disodium terephthalate, the salt of TPA, from post-consumer PET waste. We will delve into the mechanistic underpinnings of alkaline hydrolysis, present optimized reaction conditions, and provide a step-by-step guide for laboratory-scale synthesis and subsequent purification. This guide is intended for researchers and scientists in materials science, green chemistry, and sustainable technology development.

Introduction: The Imperative for Chemical Recycling of PET

The escalating accumulation of plastic waste in the environment necessitates the development of robust and efficient recycling methodologies. While mechanical recycling is prevalent for PET, it often results in a downgrading of material properties. Chemical recycling, specifically hydrolysis, depolymerizes PET back to its monomers, which can then be used to produce virgin-grade PET, thus closing the loop on its life cycle.[1]

Alkaline hydrolysis is a particularly attractive method as it can tolerate a degree of contamination in the PET waste stream and proceeds under relatively moderate conditions.[2][3] The reaction involves the cleavage of the ester linkages in the PET polymer chain by a hydroxide ion, yielding disodium terephthalate and ethylene glycol.[4] This disodium salt is water-soluble, facilitating its separation from unreacted PET and other insoluble impurities. Subsequent acidification of the aqueous solution precipitates high-purity terephthalic acid.[5]

This document will provide a comprehensive guide to performing alkaline hydrolysis of PET waste, focusing on the synthesis of disodium terephthalate as the key intermediate.

Mechanistic Overview of PET Alkaline Hydrolysis

The alkaline hydrolysis of PET is a saponification reaction where the ester bonds of the polymer are attacked by a nucleophilic hydroxide ion (OH⁻). The process can be conceptually broken down into the following key steps:

• Nucleophilic Attack: The hydroxide ion attacks the electrophilic carbonyl carbon of the ester group in the PET chain.

• Formation of Tetrahedral Intermediate: This attack leads to the formation of a transient tetrahedral intermediate.

• Ester Bond Cleavage: The intermediate collapses, resulting in the cleavage of the ester bond and the formation of a carboxylate group and an alcohol (ethylene glycol).

• Deprotonation: In the alkaline medium, the newly formed carboxylic acid is immediately deprotonated to form the highly soluble disodium terephthalate.

This process is repeated along the polymer chain, leading to the complete depolymerization of PET into disodium terephthalate and ethylene glycol.

Caption: Mechanism of PET alkaline hydrolysis.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol details a method for the alkaline hydrolysis of post-consumer PET flakes. The use of an ethanol-water co-solvent system is employed to enhance the reaction rate at lower temperatures.[3][6]

Materials and Reagents

• Post-consumer PET flakes (clear, washed, and dried), shredded to a size of 3-5 mm.[7]

• Sodium hydroxide (NaOH), pellets or flakes, analytical grade.

• Ethanol (C₂H₅OH), 95% or absolute.

• Deionized water.

• Hydrochloric acid (HCl), concentrated (37%).

• Standard laboratory glassware (three-neck round-bottom flask, condenser, dropping funnel, beaker, etc.).

• Heating mantle with magnetic stirrer.

• Filtration apparatus (Büchner funnel, vacuum flask).

• pH meter or pH indicator paper.

• Drying oven.

Optimized Reaction Conditions

The following table summarizes the optimized conditions for the alkaline hydrolysis of PET based on literature findings.[6][8][9]

Parameter	Recommended Value	Rationale
PET to NaOH Molar Ratio	1:4	Ensures complete saponification and high yield.[8]
Solvent System	20:80 (v/v) Water:Ethanol	Ethanol acts as a co-solvent, improving the interaction between the aqueous NaOH and the hydrophobic PET surface, allowing for lower reaction temperatures.[3][6]
Reaction Temperature	80-110 °C	A balance between achieving a reasonable reaction rate and avoiding the need for high-pressure equipment.[6][8]
Reaction Time	1-2 hours	Sufficient for achieving high conversion rates under the specified conditions.[3][8]
Stirring Speed	300-500 rpm	Ensures good mixing and mass transfer between the phases.[10]

Step-by-Step Procedure

Caption: Experimental workflow for PET hydrolysis.

• Preparation of PET Waste: Ensure PET flakes are thoroughly cleaned to remove any residual contents, labels, and adhesives. Dry the flakes completely in an oven at 60-80°C for at least 4 hours to prevent unwanted side reactions.

• Reaction Setup: Assemble a three-neck round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a thermometer. Place the flask in a heating mantle on a magnetic stirrer.

• Alkaline Hydrolysis:

  • Prepare the alkaline solution by dissolving the required amount of NaOH in the water-ethanol solvent mixture. Caution: This process is exothermic. It is advisable to prepare the solution in an ice bath.

  • Transfer the alkaline solution to the reaction flask.

  • Begin stirring and heating the solution to the desired reaction temperature (e.g., 80°C).

  • Once the temperature has stabilized, add the pre-weighed PET flakes to the flask.

  • Maintain the reaction at the set temperature with continuous stirring for the specified duration (e.g., 1 hour).[8] Observe the gradual dissolution of the PET flakes.

• Isolation of Disodium Terephthalate Solution:

  • After the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

  • The resulting mixture will contain the soluble disodium terephthalate and ethylene glycol, along with any unreacted PET and other solid impurities.

  • Filter the cooled reaction mixture under vacuum to separate the liquid phase containing the disodium terephthalate from any solid residues. The filtrate is the product solution.

Optional: Conversion to Terephthalic Acid (TPA)

For many applications, the free acid form, terephthalic acid, is required.

• Acidification:

  • Transfer the filtrate containing the disodium terephthalate to a beaker and place it in an ice bath with stirring.

  • Slowly add concentrated hydrochloric acid dropwise to the solution. A white precipitate of terephthalic acid will begin to form.[11]

  • Continue adding HCl until the pH of the solution is between 2 and 3.[4]

• Purification of TPA:

  • Collect the precipitated TPA by vacuum filtration.

  • Wash the TPA cake several times with deionized water to remove any residual salts (NaCl) and ethylene glycol.

  • Dry the purified TPA in an oven at 80-100°C until a constant weight is achieved.

Product Characterization

The purity and identity of the synthesized disodium terephthalate (or the subsequently produced TPA) should be confirmed using standard analytical techniques.

Technique	Purpose	Expected Observations for TPA
Fourier-Transform Infrared Spectroscopy (FTIR)	To identify functional groups.	Broad O-H stretch (~3000 cm⁻¹), C=O stretch (~1680 cm⁻¹), and C-O stretch (~1280 cm⁻¹).[12]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	To determine the chemical structure and purity.	For TPA in DMSO-d₆, a singlet for the aromatic protons around 8.05 ppm in ¹H NMR.[13]
Powder X-ray Diffraction (XRD)	To confirm the crystalline structure.	The diffraction pattern should match that of crystalline terephthalic acid.[14]
Differential Scanning Calorimetry (DSC)	To determine the melting point and thermal properties.	TPA sublimes rather than melts at atmospheric pressure, typically above 300°C.[3]

Troubleshooting and Safety Considerations

• Low Yield: Incomplete reaction may be due to insufficient reaction time, low temperature, or large PET particle size.[15] Consider increasing the reaction time or temperature, or further reducing the size of the PET flakes.

• Product Discoloration: The presence of dyes or other contaminants in the original PET waste can lead to a colored product.[3] Activated carbon treatment of the disodium terephthalate solution before acidification can help remove colored impurities.

• Safety:

  • Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Sodium hydroxide is highly corrosive. Handle with care and avoid contact with skin and eyes.

  • The reaction should be performed in a well-ventilated fume hood.

  • Ethanol is flammable; ensure there are no open flames near the reaction setup.

Conclusion

Alkaline hydrolysis is a robust and scalable method for the chemical recycling of PET waste. This application note provides a detailed and optimized protocol for the synthesis of disodium terephthalate, a valuable chemical intermediate that can be readily converted to high-purity terephthalic acid. By following this guide, researchers can effectively depolymerize PET waste, contributing to the development of a circular economy for plastics.

References

• (PDF) Optimization of Waste Polyethylene Terephthalate Bottle Neutral Hydrolysis Depolymerisation Using Process Simulation and Response Surface Methodology - ResearchGate. (2025).
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• (PDF) Acidic hydrolysis of recycled polyethylene terephthalate plastic for the production of its monomer terephthalic acid - ResearchGate. (2024).
• Pereira, P., Slear, W., Testa, A., et al. (2024). Fast hydrolysis for chemical recycling of polyethylene terephthalate (PET). RSC Publishing.
• Optimization of Neutral Hydrolysis Reaction of Post-consumer PET for Chemical Recycling | Request PDF - ResearchGate. (2025).
• Mechanism for polyethylene terephthalate (PET) alkaline hydrolysis, (a)... - ResearchGate.
• ALKALINE HYDROLYSIS FOR RECYCLING PET.
• ALKALINE HYDROLYSIS OF POLY(ETHYLENE TEREPHTHALATE) RECYCLED FROM THE POSTCONSUMER SOFT-DRINK BOTTLES - Journal of Chemical Technology and Metallurgy.
• Study of Alkaline Hydrolysis of Post Consumed Polyethylene Terephthalate Waste - AIP Publishing.
• Method for waste pet alkaline hydrolysis with terephthalic acid production - Google Patents.
• Alkaline hydrolysis reaction of PET material | Download Scientific Diagram - ResearchGate.
• Yamashita, M., & Mukai, H. (2011). Alkaline hydrolysis of polyethylene terephthalate at lower reaction temperature. Journal of the Japan Society of Colour Material, 84(7), 251-255.
• Simple But Tricky: Investigations of Terephthalic Acid Purity Obtained from Mixed PET Waste. (2021).
• Chemical Recycling Of Polyethylene Terephthalate (Pet) Via Alkaline Hydrolysis Using Alcoholic Media.
• Alkaline PET hydrolysis in the solid state. | Download Scientific Diagram - ResearchGate.
• Towards closed-loop recycling of multilayer and coloured PET plastic waste by alkaline hydrolysis - RSC Publishing. (2020).
• Hydrolysis in PET Bottle Chemical Recycling - XRAY. (2025).
• Engineering Terephthalic Acid Product from Recycling of PET Bottles Waste for Downstream Operations - ResearchGate. (2025).
• a Hydrolysis of PET with NaOH into disodium terephthalate salt and... - ResearchGate.
• Petrossian, A., et al. (2021). Simple But Tricky: Investigations of Terephthalic Acid Purity Obtained from Mixed PET Waste. Industrial & Engineering Chemistry Research.
• Characterization of products obtained of waste polyethylene terephthalate by pyrolysis. (2022).
• Enhanced hydrolysis of polyethylene terephthalate (PET) plastics by ozone and ultrasound pretreatment - CORE.
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• Synthesis and characterization of polyethylene terephthalate (PET) precursors and potential degradation products.

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Application Note: Rapid and Efficient Synthesis of Disodium Terephthalate via Microwave-Assisted Chemistry

Abstract

Disodium terephthalate serves as a critical building block in the synthesis of advanced materials, most notably as a linker for creating porous metal-organic frameworks (MOFs).[1][2] Traditional synthesis methods often involve lengthy reaction times under conventional heating. This application note presents a detailed protocol for the rapid and efficient synthesis of disodium terephthalate using microwave irradiation. Microwave-assisted synthesis offers significant advantages, including dramatically reduced reaction times, increased energy efficiency, and often higher product yields and purity.[3][4][5] We provide two robust, field-proven protocols: the direct neutralization of terephthalic acid and the saponification of dimethyl terephthalate. This guide is intended for researchers in materials science, chemical synthesis, and drug development seeking a sustainable and high-throughput method for producing this key organic intermediate.

Introduction: The Case for Microwave-Assisted Synthesis

Disodium terephthalate (Na₂-TA), the sodium salt of 1,4-benzenedicarboxylic acid, is a pivotal precursor in supramolecular chemistry and materials science.[1][6] Its rigid, linear structure makes it an ideal organic linker for constructing highly ordered, porous materials like MOFs, which have applications in gas storage, catalysis, and drug delivery.[7][8]

Conventional synthesis of Na₂-TA typically relies on standard reflux heating, which can require several hours to reach completion.[9] Microwave-assisted synthesis emerges as a superior alternative, leveraging the direct interaction of microwave radiation with polar molecules in the reaction mixture.[10][11] This interaction leads to rapid, uniform, and efficient volumetric heating, a stark contrast to the slower, surface-based heat transfer of conventional methods.[4][12]

The primary advantages of this approach, which we will demonstrate, include:

• Drastic Reduction in Reaction Time: Reactions that take hours can be completed in minutes.[7][13]

• Enhanced Reaction Control & Yield: Precise temperature and pressure control leads to cleaner reactions and higher yields.[4]

• Energy Efficiency: By heating only the reaction mixture and not the vessel, microwave synthesis aligns with the principles of green chemistry.[11][14]

This document provides comprehensive protocols, explains the underlying mechanisms, and offers insights into optimizing the microwave-assisted synthesis of disodium terephthalate.

Reaction Mechanism and the Role of Microwave Energy

The synthesis of disodium terephthalate can be approached via two primary pathways:

A) Neutralization of Terephthalic Acid (TPA): This is an acid-base reaction where both carboxylic acid protons of TPA are abstracted by a strong base, typically sodium hydroxide (NaOH).

B) Saponification of Dimethyl Terephthalate (DMT): This is a base-promoted hydrolysis reaction. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbons of the ester groups, leading to the formation of the disodium salt and methanol as a byproduct. Microwave-assisted saponification is a well-established technique for accelerating ester hydrolysis.[15][16]

Microwave Heating Mechanism: The remarkable rate acceleration observed in these reactions is due to the unique heating mechanism of microwaves, which relies on two main phenomena: dipolar polarization and ionic conduction.[10][11]

• Dipolar Polarization: Polar molecules, such as water and methanol, possess a permanent dipole moment. When subjected to the oscillating electric field of the microwaves, these molecules attempt to align themselves with the field. This rapid, continuous reorientation creates significant molecular friction, which generates intense heat uniformly throughout the solvent.[10]

• Ionic Conduction: The presence of ions (Na⁺, OH⁻) in the reaction mixture contributes significantly to heating. The oscillating electric field causes the ions to migrate rapidly back and forth. Collisions with surrounding molecules generate heat efficiently, a process that is key to the rapid temperature rise in these protocols.[11]

Caption: General workflow for microwave-assisted synthesis.

Protocol A: Synthesis from Terephthalic Acid (Neutralization)

Materials:

• Terephthalic acid (TPA, ≥99% purity)

• Sodium hydroxide (NaOH, pellets, ≥98%)

• Deionized (DI) water

• Ethanol

• 10 mL microwave reactor vial with stir bar

Equipment:

• Microwave synthesis reactor

• Magnetic stirrer

• Analytical balance

• Buchner funnel and filter paper

• Vacuum oven

Procedure:

• Reagent Preparation: In the 10 mL microwave vial, weigh 830 mg of terephthalic acid (5.0 mmol).

• Base Solution: Separately, prepare a 2 M NaOH solution by dissolving 400 mg of NaOH (10.0 mmol) in 5.0 mL of DI water. Caution: This is an exothermic process.

• Reaction Setup: Carefully add the 5.0 mL of 2 M NaOH solution to the microwave vial containing the TPA. Add the magnetic stir bar.

• Microwave Synthesis: Seal the vial and place it in the microwave reactor. Program the reactor with the following parameters:

  • Temperature: 120 °C

  • Ramp Time: 2 minutes

  • Hold Time: 5 minutes

  • Power: Dynamic (power adjusts to maintain temperature)

  • Stirring: High

• Cooling: After the program completes, allow the vial to cool to below 50 °C using the instrument's compressed air cooling system before removing it from the reactor.

• Product Isolation: A white precipitate of disodium terephthalate should form upon cooling. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the product on the filter with two portions of cold ethanol (2 x 10 mL) to remove any unreacted starting material and excess water.

• Drying: Dry the purified white solid in a vacuum oven at 80 °C for 4 hours to yield the final product.

Protocol B: Synthesis from Dimethyl Terephthalate (Saponification)

Materials:

• Dimethyl terephthalate (DMT, ≥99% purity)

• Sodium hydroxide (NaOH, pellets, ≥98%)

• DI Water / Ethanol mixture (e.g., 1:1 v/v)

• Ethanol

• 10 mL microwave reactor vial with stir bar

Procedure:

• Reagent Preparation: In the 10 mL microwave vial, weigh 971 mg of dimethyl terephthalate (5.0 mmol).

• Reaction Medium: Add 5.0 mL of a 1:1 (v/v) mixture of DI water and ethanol to the vial. The ethanol helps to solubilize the DMT.

• Base Addition: Add 440 mg of NaOH (11.0 mmol, a slight excess) to the suspension. Add the magnetic stir bar.

• Microwave Synthesis: Seal the vial and place it in the microwave reactor. Program the reactor with the following parameters:

  • Temperature: 140 °C

  • Ramp Time: 2 minutes

  • Hold Time: 10 minutes

  • Power: Dynamic

  • Stirring: High

• Cooling: Allow the vial to cool to below 50 °C before handling.

• Product Isolation: Collect the resulting white precipitate by vacuum filtration.

• Washing: Wash the product thoroughly with two portions of ethanol (2 x 15 mL) to remove the methanol byproduct and any unreacted DMT.

• Drying: Dry the final product in a vacuum oven at 80 °C for 4 hours.

Data Presentation and Expected Results

The following table summarizes the typical reaction parameters and expected outcomes for the protocols described. These values are based on established principles of microwave-assisted synthesis and provide a reliable baseline for optimization. [17][18]

Parameter	Method A (Neutralization)	Method B (Saponification)	Conventional Method (Typical)
Starting Material	Terephthalic Acid	Dimethyl Terephthalate	Terephthalic Acid / DMT
Reaction Time	5 minutes (hold time)	10 minutes (hold time)	2 - 12 hours
Temperature	120 °C	140 °C	100 - 180 °C (Reflux)
Solvent	DI Water	Water / Ethanol	Water / Ethylene Glycol [2]
Pressure (Max)	5 - 10 bar (approx.)	8 - 15 bar (approx.)	Atmospheric
Expected Yield	> 95%	> 90%	85 - 95%

| Product Purity | High (recrystallization rarely needed) | High (requires washing) | Variable, may require purification |

Discussion: Rationale for Experimental Choices

• Solvent Selection: The choice of solvent is critical for effective microwave synthesis. [19]Water is an excellent choice due to its high dielectric constant, allowing it to absorb microwave energy very efficiently. [13]In the saponification protocol, ethanol is added as a co-solvent to improve the solubility of the less polar dimethyl terephthalate, ensuring a homogeneous reaction mixture for efficient heating.

• Sealed Vessel Operation: Using a sealed vessel allows the reaction to be performed at temperatures well above the normal boiling point of the solvent. This superheating, combined with the rapid temperature ramp-up, is a primary driver of the dramatic acceleration in reaction rates. [11]The pressure generated within the vessel also helps to increase reaction kinetics.

• Temperature and Time: The specified temperatures and times are optimized to ensure complete conversion without causing degradation of the terephthalate molecule. The dynamic power application, a feature of modern microwave reactors, ensures that the target temperature is precisely maintained without overshooting, which is crucial for preventing side reactions and ensuring product purity. [20]

• Self-Validation and Trustworthiness: The protocols are designed as self-validating systems. A successful reaction is visually indicated by the formation of a dense white precipitate. The high yields and purity, verifiable through standard characterization techniques (e.g., FTIR spectroscopy showing the disappearance of the carboxylic acid or ester C=O stretch and the appearance of the carboxylate salt stretches), confirm the efficacy of the method.

Product Characterization

The identity and purity of the synthesized disodium terephthalate (CAS 10028-70-3) should be confirmed using standard analytical techniques:

• Fourier-Transform Infrared (FTIR) Spectroscopy: Look for the disappearance of the broad O-H stretch (from TPA, ~3000 cm⁻¹) or the ester C=O stretch (from DMT, ~1720 cm⁻¹) and the appearance of strong symmetric and asymmetric carboxylate (COO⁻) stretching bands around 1570 cm⁻¹ and 1420 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In D₂O, ¹H NMR should show a singlet for the aromatic protons around 7.8 ppm. ¹³C NMR will confirm the chemical environment of the carbon atoms.

Conclusion

Microwave-assisted synthesis provides a powerful, efficient, and sustainable platform for the production of disodium terephthalate. The protocols outlined in this application note reduce reaction times from hours to mere minutes while achieving excellent yields and high product purity. This methodology empowers researchers to accelerate their discovery and development workflows, particularly in the rapidly advancing field of metal-organic frameworks and other advanced materials.

References

• J. Am. Chem. Soc. 2006, 128, 41, 13350–13351. Rapid Production of Metal−Organic Frameworks via Microwave-Assisted Solvothermal Synthesis.

• Dalton Trans., 2010, 39, 3735-3741. Microwave-Assisted Synthesis of Metal–Organic Frameworks.

• Molecules 2023, 28(19), 6813. The Properties of Microwave-Assisted Synthesis of Metal–Organic Frameworks and Their Applications.

• ChemBeq. Understanding Disodium Terephthalate: Properties and Applications for B2B Buyers.

• Advanced Materials Research 2017, 1138, 129-133. Preparation of metal-organic framework materials MOF-5 via microwave assisted method.

• Catalysts 2017, 7(10), 302. Microwave-Assisted Synthesis of Nanoporous Aluminum-Based Coordination Polymers as Catalysts for Selective Sulfoxidation Reaction.

• ResearchGate. Synthesis of metal-organic frameworks (MOFs) with microwave or ultrasound: Rapid reaction, phase-selectivity, and size reduction.

• IntechOpen. Microwave-assisted Synthesis of Coordination and Organometallic Compounds.

• ResearchGate. Microwave‐Assisted Polymer Synthesis: Recent Developments in a Rapidly Expanding Field of Research.

• PrepChem. Synthesis of disodium terephthalate.

• ResearchGate. Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization.

• PubChem. Disodium terephthalate.

• MedChemExpress. Disodium terephthalate - Product Data Sheet.

• Molecules 2022, 27(19), 6598. Microwave-Assisted Synthesis: Can Transition Metal Complexes Take Advantage of This “Green” Method?.

• Santa Cruz Biotechnology. Disodium terephthalate.

• Patsnap. Microwave-Assisted Synthesis: 10x Faster Organic Reactions.

• Google Patents. Process for manufacturing terephthalic acid.

• Sciencedoze. Microwave Assisted Reactions in Green Chemistry.

• J. Appl. Polym. Sci. 2025, 142, e57688. Microwave-Assisted Synthesis of Polyethylene Terephthalate.

• Taylor & Francis. Preparation of disodium terephthalate as intermediate of MOFs.

• C. O. Kappe, D. Dallinger, S. S. Murphree, Practical Microwave Synthesis for Organic Chemists, Wiley-VCH, 2009.

• RASAYAN J. Chem. 2015, 8(1), 84-93. MICROWAVE MEDIATED SYNTHESIS IN PHARMACEUTICAL CHEMISTRY.

• Google Patents. Removal of dissolved disodium terephthalate from aqueous solution also containing sodium hydroxide.

• YouTube. Green Chemistry: Microwave assisted synthesis.

• YouTube. Microwave-assisted synthesis: a fast, efficient and sustainable approach.

• Foods 2021, 10(2), 438. Microwave-Assisted Saponification Method Followed by Solid-Phase Extraction for the Characterization of Sterols and Dialkyl Ketones in Fats.

• Molecules 2021, 26(24), 7481. Towards Symmetric Thioamides: Microwave-Aided Synthesis of Terephthalic Acid Derivatives.

• SciSpace. A significance of microwave assist technique in green chemistry.

• Foods 2021, 10(2), 438. Microwave-Assisted Saponification Method Followed by Solid-Phase Extraction for the Characterization of Sterols and Dialkyl Ketones in Fats.

• Journal of Applied Environmental and Biological Sciences. Microwave Assisted Hydrodistillation – An Overview of Mechanism and Heating Properties.

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Application Note: A Researcher's Guide to the FTIR Characterization of Disodium Terephthalate

Abstract

Disodium terephthalate (Na₂TP), the disodium salt of terephthalic acid, is a pivotal organic intermediate in the synthesis of pharmaceuticals, advanced polymers, and other fine chemicals.[1] Its purity and structural integrity are paramount to the success of downstream applications. Fourier Transform Infrared (FTIR) spectroscopy offers a rapid, reliable, and non-destructive method for the qualitative analysis and quality control of this compound.[2] This guide provides a comprehensive framework for researchers and drug development professionals, detailing the fundamental principles, step-by-step experimental protocols, and data interpretation for the characterization of disodium terephthalate using FTIR spectroscopy.

Introduction: The "Why" Behind the Method

The conversion of terephthalic acid to its disodium salt is a fundamental step in many synthetic pathways.[3][4] Verifying the completion of this reaction is critical. FTIR spectroscopy excels in this role because it directly probes the molecular vibrations of the functional groups involved. The technique is sensitive to the disappearance of the carboxylic acid group (-COOH) of the reactant and the appearance of the carboxylate anion (-COO⁻) of the product.[5]

The core principle of FTIR involves irradiating a sample with infrared light and measuring the frequencies at which the light is absorbed. These absorption frequencies correspond to the vibrational energies of specific chemical bonds within the molecule, generating a unique spectral "fingerprint".[2][6] For disodium terephthalate, this fingerprint is dominated by the vibrations of its carboxylate and aromatic moieties.

The Critical Spectral Transformation: From Acid to Salt

The key to characterizing disodium terephthalate is recognizing its spectral signature in contrast to its precursor, terephthalic acid.

• Terephthalic Acid (Reactant): The spectrum is defined by a strong carbonyl (C=O) stretching peak around 1720-1690 cm⁻¹ and a very broad hydroxyl (O-H) stretching band from 3300-2500 cm⁻¹, characteristic of a hydrogen-bonded carboxylic acid dimer.[7]

• Disodium Terephthalate (Product): Due to deprotonation and resonance, the two carbon-oxygen bonds in the carboxylate group become equivalent. This results in the disappearance of the C=O and O-H bands and the emergence of two new, strong, and distinct peaks:

  • Asymmetric Carboxylate Stretch (νₐₛ-COO⁻): An intense absorption typically found in the 1650-1540 cm⁻¹ region.[8][9]

  • Symmetric Carboxylate Stretch (νₛ-COO⁻): Another intense absorption typically found in the 1450-1360 cm⁻¹ region.[8][9]

The presence of these two carboxylate peaks, coupled with the absence of the carboxylic acid bands, provides definitive confirmation of the successful synthesis of disodium terephthalate.

Figure 1: Chemical transformation from reactant to product.

Experimental Protocol: From Sample to Spectrum

This section outlines two robust protocols for analyzing solid disodium terephthalate powder. The choice between them depends on available equipment, desired sample throughput, and specific experimental goals.

Recommended Instrumentation & Parameters

Parameter	Recommended Setting	Rationale
Spectrometer	Fourier Transform Infrared (FTIR) Spectrometer	Provides high signal-to-noise ratio and frequency accuracy.
Accessory	Attenuated Total Reflectance (ATR) or KBr Pellet Press	ATR is recommended for speed and ease of use; KBr is a traditional alternative.[2][10]
Spectral Range	4000 - 400 cm⁻¹	Covers the mid-infrared region where fundamental molecular vibrations occur.[10]
Resolution	4 cm⁻¹	Standard for routine qualitative identification, providing sufficient detail for most applications.
Number of Scans	16 to 32 scans	A good compromise between acquisition time and achieving a high-quality spectrum.
Atmosphere	Purged with dry air or nitrogen (if available)	Minimizes spectral interference from atmospheric water vapor and CO₂.

Protocol A: Attenuated Total Reflectance (ATR) Spectroscopy (Preferred Method)

ATR is the most common and convenient sampling technique for solids due to its minimal sample preparation requirement.[10][11]

Methodology:

• Background Collection: Ensure the ATR crystal (typically diamond or zinc selenide) is immaculately clean.[12] Using a solvent like isopropanol, wipe the crystal surface and allow it to dry completely. Initiate a background scan on the clean, empty crystal. This step is crucial as it references the instrument and atmospheric conditions.

• Sample Application: Place a small quantity (1-5 mg) of the dry disodium terephthalate powder onto the center of the ATR crystal.[11] Ensure the sample covers the crystal surface entirely.

• Apply Pressure: Engage the instrument's pressure clamp, lowering it onto the sample. Apply firm, consistent pressure to ensure intimate contact between the powder and the crystal surface.[12] Good contact is essential for a high-quality spectrum.

• Spectrum Acquisition: Initiate the sample scan using the parameters outlined in Table 1.

• Cleaning: After analysis, release the pressure clamp, remove the sample powder, and thoroughly clean the crystal surface as described in step 1 to prevent cross-contamination.

Protocol B: Potassium Bromide (KBr) Pellet Transmission

This traditional method involves dispersing the sample within an infrared-transparent salt matrix to form a pellet through which the IR beam passes.[10][13]

Methodology:

• Preparation: Use dry, spectroscopy-grade Potassium Bromide (KBr). If necessary, gently heat the KBr powder in an oven and store it in a desiccator to eliminate absorbed moisture, which can interfere with the spectrum.

• Mixing: Accurately weigh approximately 1-2 mg of disodium terephthalate and 100-200 mg of dry KBr.[12] The sample concentration should be roughly 0.5-1.0%.[14]

• Grinding: Combine the sample and KBr in an agate mortar and pestle. Grind the mixture thoroughly for several minutes until it becomes a fine, homogenous powder with a consistent appearance.[12][14] This step is critical to reduce light scattering and produce a high-quality pellet.

• Pellet Formation: Transfer the powder mixture into a pellet-forming die. Place the die into a hydraulic press and apply several tons of pressure for 1-2 minutes. The resulting pellet should be thin and transparent or translucent.[12]

• Background & Sample Scan: Collect a background spectrum with the sample chamber empty or with a blank KBr pellet.[10] Then, place the sample pellet into the spectrometer's holder and acquire the spectrum.

Figure 2: General workflow for FTIR analysis of disodium terephthalate.

Spectral Interpretation and Validation

A successful characterization hinges on correctly identifying the key absorption bands in the acquired spectrum.

Characteristic Peak Assignments for Disodium Terephthalate

The following table summarizes the expected vibrational modes for disodium terephthalate. The presence of the two strong carboxylate stretches is the primary indicator of the correct compound.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Assignment	Comments
~3100 - 3000	Weak	Aromatic C-H Stretch	Confirms the presence of the benzene ring.[15]
~1617 - 1558	Strong	Asymmetric Carboxylate Stretch (νₐₛ-COO⁻)	Primary diagnostic peak. Its high intensity is due to the large change in dipole moment during vibration.[9][15]
~1400 - 1380	Strong	Symmetric Carboxylate Stretch (νₛ-COO⁻)	Second primary diagnostic peak. The separation (Δν) between the asymmetric and symmetric bands can provide structural information.[9][15]
~890 - 800	Medium	Aromatic C-H Out-of-Plane Bending	Characteristic of 1,4-disubstituted benzene rings.[16]
~750	Medium	O-C-O Bending (in-plane deformation)	A key bending mode of the carboxylate group.[15][16]

A Self-Validating System: Quality Control Checklist

The protocol acts as a self-validating system for synthesis verification. Use this checklist to confirm your results:

• [✔] Absence of Broad O-H Stretch: Is the region from 3300-2500 cm⁻¹ free of the broad absorption characteristic of a carboxylic acid?[7]

• [✔] Absence of Carbonyl (C=O) Peak: Is the region from 1720-1690 cm⁻¹ free of the sharp, intense C=O peak from terephthalic acid?[7]

• [✔] Presence of Asymmetric COO⁻ Stretch: Is there a strong, sharp peak present between 1617-1558 cm⁻¹?[15]

• [✔] Presence of Symmetric COO⁻ Stretch: Is there a corresponding strong, sharp peak between 1400-1380 cm⁻¹?[15]

If the answer to all four questions is "yes," it provides high confidence that the conversion to disodium terephthalate is complete. If peaks from terephthalic acid remain, the reaction may be incomplete or the sample may be a mixture.

References

• Drawell. (n.d.). Sample Preparation for FTIR Analysis. Retrieved from [Link]

• University of the West Indies. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

• Rocky Mountain Labs. (2023, October 23). What sample is needed for FTIR? Retrieved from [Link]

• Panicker, C. Y., et al. (2008). VIBRATIONAL WAVENUMBERS AND STRUCTURAL DETERMINATION OF DILITHIUM TEREPHTHALATE. Rasayan Journal of Chemistry, 1(1), 117-124. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• 911Metallurgist. (2017, September 29). IR Infrared Absorption Bands of Carboxylate. Retrieved from [Link]

• PubChem. (n.d.). Disodium terephthalate. Retrieved from [Link]

• APM Testing. (n.d.). ASTM E1252 - FTIR Analysis Testing Services. Retrieved from [Link]

• Infinita Lab. (n.d.). Infrared Spectroscopy Testing | ASTM E1252 & E168. Retrieved from [Link]

• Alpine Polytech. (n.d.). FT-IR. Retrieved from [Link]

• Intertek. (n.d.). Fourier Transform Infrared Spectrometry ASTM E168, ASTM E1252. Retrieved from [Link]

• ACS Publications. (n.d.). Infrared Spectroscopy of Aqueous Carboxylic Acids: Comparison between Different Acids and Their Salts. The Journal of Physical Chemistry A. Retrieved from [Link]

• AIP Publishing. (2022, March 1). Ultrafast vibrational dynamics of aqueous acetate and terephthalate. Retrieved from [Link]

• ASTM International. (2023, May 8). E2224 Standard Guide for Forensic Analysis of Fibers by Infrared Spectroscopy. Retrieved from [Link]

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• NIST. (n.d.). Terephthalic acid, disodium salt. NIST Chemistry WebBook. Retrieved from [Link]

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• ResearchGate. (n.d.). Fig. 2 FTIR spectra of (a) terephthalic acid, (b) bare Na2TP and (c).... Retrieved from [Link]

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Application Note: A Detailed Protocol for Obtaining High-Quality Powder X-ray Diffraction (PXRD) Patterns of Crystalline Disodium Terephthalate

An Application Note from Gemini Scientific

Abstract

Disodium terephthalate (Na₂C₈H₄O₄) is a key organic compound utilized as a linker in the synthesis of Metal-Organic Frameworks (MOFs) and as an electrode material in sodium-ion batteries[1][2]. Accurate structural characterization is paramount for ensuring material performance and reproducibility. Powder X-ray Diffraction (PXRD) is the definitive technique for confirming the bulk phase purity, crystal structure, and crystallinity of this material[3]. This application note provides a comprehensive, field-proven guide for researchers, detailing the synthesis of highly crystalline disodium terephthalate and the subsequent acquisition and analysis of its PXRD pattern. The protocols herein are designed to be self-validating, ensuring trustworthy and publication-quality results.

Introduction: The Importance of Structural Verification

The physicochemical properties of disodium terephthalate are intrinsically linked to its crystal structure. For applications in MOF synthesis, the precise coordination geometry is essential for forming desired porous structures[4]. In battery applications, the crystalline arrangement dictates ion insertion/extraction pathways and, consequently, electrochemical performance. PXRD serves as a critical quality control step, providing a unique "fingerprint" of the crystalline solid[5]. By comparing an experimental pattern to a known standard, one can unequivocally identify the material, detect crystalline impurities, and gain insights into sample quality, such as crystallite size[3][6]. This guide establishes a robust workflow from synthesis to analysis, enabling researchers to confidently verify the structural integrity of their disodium terephthalate samples.

Synthesis and Purification of Crystalline Disodium Terephthalate

To obtain a high-quality diffraction pattern, the starting material must be pure and highly crystalline. The following protocol describes a reliable method for synthesizing disodium terephthalate via a straightforward acid-base neutralization, followed by a recrystallization step to enhance crystal quality[7][8].

Protocol 2.1: Synthesis and Recrystallization

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 8.0 g of sodium hydroxide (NaOH) in 100 mL of deionized water. Once fully dissolved and cooled, add 16.6 g of terephthalic acid (C₈H₆O₄).

• Reaction: Stir the suspension at room temperature. The terephthalic acid will dissolve as it reacts with the NaOH to form the disodium salt. Continue stirring for 1-2 hours to ensure the reaction goes to completion.

• Isolation of Crude Product: The disodium terephthalate product will precipitate from the solution. Isolate the white solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Purification by Recrystallization: Transfer the crude solid to a beaker. Add a minimal amount of hot ethanol and heat gently while stirring until the solid dissolves completely. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. This slow cooling process is crucial for growing larger, more well-defined crystals suitable for XRD analysis[7].

• Final Product Isolation: Collect the purified crystalline disodium terephthalate by vacuum filtration. Dry the product in a vacuum oven at 80-100 °C overnight to remove any residual solvent. The final product should be a fine, white crystalline powder.

Part 1: Protocol for PXRD Sample Preparation

Proper sample preparation is the most critical step for acquiring high-quality, reproducible PXRD data. The primary objective is to present a sample to the X-ray beam with a sufficient number of crystallites in completely random orientations to satisfy the diffraction condition for all crystal planes[9].

Causality Behind the Protocol: Grinding the sample into a fine powder (~1-10 µm) is essential. Large crystallites lead to poor particle statistics, causing significant errors in measured peak intensities. Insufficient grinding can also promote "preferred orientation," where plate-like or needle-shaped crystals align non-randomly, systematically biasing the intensities of certain diffraction peaks[9][10]. The sample surface must also be perfectly flat and level with the instrument's reference plane; any displacement will cause significant shifts in peak positions, leading to incorrect lattice parameter calculations[6].

Protocol 3.1: Powder Sample Preparation and Mounting

• Sample Grinding: Place approximately 200 mg of the dried crystalline disodium terephthalate into an agate mortar. Gently grind the sample with the pestle using a circular motion. Avoid excessive force, which can damage the crystal lattice[9]. The goal is to produce a fine, homogeneous powder with a texture similar to talc or flour[11].

• Sample Holder Loading: Place a standard powder sample holder on a flat surface. Carefully transfer the ground powder into the sample well.

• Surface Planing: Gently press the powder into the well. Use the edge of a clean glass microscope slide to press down and smooth the surface of the powder[11][12]. The goal is to create a densely packed sample with a smooth surface that is perfectly flush with the top of the sample holder. Wipe away any excess powder from the edges of the holder.

• Best Practice - Zero-Background Holder: For small sample quantities or when high-quality data at low angles is required, use a zero-background sample holder (e.g., a single crystal of silicon cut off-axis). Apply the powder as a thin, uniform layer onto the surface[6].

Part 2: Protocol for PXRD Data Acquisition

This section outlines the procedure for collecting a standard PXRD pattern using a modern Bragg-Brentano geometry diffractometer.

Experimental Workflow: From Synthesis to Data Analysis

Caption: Overall experimental workflow.

Protocol 4.1: Instrument Setup and Data Collection

• Instrument Power-Up & Calibration: Ensure the diffractometer is powered on, and the X-ray generator has reached its operational temperature. Before analyzing the sample, verify the instrument's calibration by running a scan on a certified standard material, such as NIST SRM 660c (LaB₆) or a silicon powder standard[12]. The observed peak positions for the standard must be within the acceptable tolerance specified by the instrument manufacturer.

• Sample Loading: Open the instrument's safety enclosure. Carefully mount the prepared sample holder onto the goniometer stage, ensuring it is securely seated.

• Software Setup: Launch the instrument control software. Enter the sample identification information.

• Parameter Input: Set the data collection parameters. The values in Table 1 are recommended for routine phase identification of a well-crystallized organic salt like disodium terephthalate.

• Data Collection: Close the safety enclosure and start the X-ray generator. Initiate the scan. The instrument will now collect diffraction intensity data as a function of the 2θ angle.

• Data Export: Once the scan is complete, save the raw data file. Export the data in a non-proprietary format (e.g., ASCII .xy) for analysis with third-party software.

Parameter	Recommended Value	Rationale
X-ray Source	Copper (Cu Kα)	Standard for laboratory PXRD; λ = 1.5406 Å.
Generator Voltage	40 kV	Provides sufficient X-ray flux for good signal-to-noise[6].
Generator Current	40 mA	Provides sufficient X-ray flux for good signal-to-noise[6].
Goniometer Scan Range	5° to 60° 2θ	Covers the most characteristic diffraction peaks for this compound.
Scan Step Size	≤ 0.02° 2θ	Ensures sufficient data points to accurately define peak profiles.
Time per Step	0.5 - 1.0 seconds	Balances data quality with total collection time for a crystalline sample.
Optics	Bragg-Brentano geometry	Standard focusing geometry for powder diffraction[5].

Table 1: Recommended PXRD Data Acquisition Parameters.

Part 3: Protocol for Data Analysis and Interpretation

The goal of data analysis is to confirm that the experimental pattern matches the known crystal structure of disodium terephthalate and to check for the presence of any crystalline impurities.

Data Analysis Workflow

Caption: Workflow for PXRD data processing and phase identification.

Protocol 5.1: Phase Identification

• Data Import: Open the experimental data file in a suitable XRD analysis software package.

• Initial Processing: Perform a background subtraction to remove the broad, amorphous scattering signal[13]. Apply a data smoothing algorithm (e.g., Savitzky-Golay) if the data is particularly noisy, but use with caution to avoid distorting peak shapes.

• Peak Searching: Use the software's peak-finding algorithm to generate a list of all observed peak positions (in 2θ) and their relative intensities.

• Phase Identification (Search/Match): Compare the experimental peak list against a crystallographic database[14]. The most reliable method is to directly compare the experimental pattern with the reference pattern for disodium terephthalate. Authoritative, open-access data can be obtained from the Crystallography Open Database (COD)[14]. The entry for disodium terephthalate is COD-2102062[15].

• Interpretation:

  • Successful Match: If the positions and relative intensities of the major peaks in the experimental pattern align well with the reference pattern, the identity and phase purity of the sample are confirmed.

  • Impurity Detection: Any significant peaks present in the experimental pattern that do not match the reference pattern likely belong to a crystalline impurity (e.g., unreacted terephthalic acid or sodium carbonate from exposure to air)[5][16]. These should be identified using the search/match function against the entire database.

Expected Results and Discussion

A successful analysis will yield a diffraction pattern with sharp, well-defined peaks at positions corresponding to the known crystal structure of disodium terephthalate. According to published crystallographic data, disodium terephthalate crystallizes in the orthorhombic space group Pbc2₁[15]. The expected crystallographic parameters and a list of the most intense calculated diffraction peaks (for Cu Kα radiation) are summarized in Table 2. Minor shifts in peak positions can occur due to experimental errors like sample displacement, but the overall pattern should be unmistakable. Peak broadening beyond instrumental resolution may indicate the presence of very small crystallites (in the nanometer range) or lattice strain[3].

Parameter	Value from Database	Source
Formula	C₈H₄Na₂O₄	[15]
Crystal System	Orthorhombic	[15]
Space Group	P b c 2₁ (No. 29)	[15]
a (Å)	3.54807	[15]
b (Å)	10.81599	[15]
c (Å)	18.99430	[15]
α, β, γ (˚)	90, 90, 90	[15]
COD ID	2102062	[15]

Expected 2θ (˚)	d-spacing (Å)	Miller Indices (hkl)	Relative Intensity (%)
16.59	5.34	(0 2 1)	100.0
18.67	4.75	(0 0 4)	45.2
24.89	3.57	(1 0 0)	28.1
27.84	3.20	(1 1 2)	21.5
31.02	2.88	(1 2 1)	33.7
33.58	2.67	(0 4 2)	25.9
37.81	2.38	(0 0 8)	20.1

Table 2: Crystallographic Data and Calculated Major Peak Positions for Disodium Terephthalate. (Data derived from COD entry 2102062 for Cu Kα, λ=1.5406 Å).

References

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• New Mexico Bureau of Geology & Mineral Resources. (2008). STANDARD OPERATING PROCEDURE NO. 27 X-RAY DIFFRACTION ANALYSIS. [Link]

• MyScope. (n.d.). Phase identification - XRD. AMMRF. [Link]

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• ResearchGate. (n.d.). Molecular structure of disodium terephthalate, Na2C8H4O4 1. [Link]

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• Nakpetpoon, W., Vongsetskul, T., & Tantirungrotechai, J. (n.d.). Preparation and Characterization of Disodium Terephthalate/Graphene Composites. Conference Paper. [Link]

• ChemBK. (2024). disodium terephthalate. [Link]

• Gateway Analytical. (n.d.). Validating Phase Quantification of Crystalline Materials using X-Ray Diffraction. [Link]

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• Malvern Panalytical. (2020). Basics to powder X-ray diffraction: How to achieve high-quality XRD patterns. [Link]

• IOP Conference Series: Earth and Environmental Science. (2021). Preparation of disodium terephthalate as intermediate of MOFs. [Link]

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• ResearchGate. (n.d.). XRD of (a) bare Na 2 TP and (b) Na 2 TP@GE composite materials. [Link]

• ITWG. (2016). ITWG GUIDELINE on powder x-ray diffraction (xrd) —general overview. [Link]

• Doebelin, N. (2013). Lesson 7 Publishing XRD Results. Profex. [Link]

• Llordés, A., et al. (2019). Tutorial on Powder X-ray Diffraction for Characterizing Nanoscale Materials. ACS Nano, 13(8), 8591-8604. [Link]

• ResearchGate. (n.d.). XRD patterns of the films immersed at 90 °C in the disodium.... [Link]

• YouTube. (2023). Download Crystallographic Information File (CIF File) for Rietveld Refinement. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). CCDC 1555443: Experimental Crystal Structure Determination. [Link]

• University of Birmingham. (n.d.). XRD Detective. [Link]

• FDA Global Substance Registration System (GSRS). (n.d.). DISODIUM TEREPHTHALATE. [Link]

• Hall, S. R., Allen, F. H., & Brown, I. D. (1991). The Crystallographic Information File (CIF). Acta Crystallographica Section A, 47(6), 655-685. [Link]

• Cambridge Crystallographic Data Centre (CCDC). (n.d.). Structural Chemistry Data, Software, and Insights. [Link]

• CAS. (n.d.). Disodium terephthalate. CAS Common Chemistry. [Link]

• Wang, S. (2024). Applications of MOFs-Derived Materials in Lithium-Ion Batteries and Sodium-Ion Batteries. Highlights in Science, Engineering and Technology, 94, 1-7. [Link]

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• MDPI. (2023). Synthesis of Polyethylene Terephthalate (PET) with High Crystallization and Mechanical Properties via Functionalized Graphene Oxide as Nucleation Agent. Polymers, 15(24), 4669. [Link]

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Application Note: Unraveling the Thermal Stability of Disodium Terephthalate via Thermogravimetric Analysis

Abstract

Disodium terephthalate, a key organic salt, serves as a vital building block in the synthesis of Metal-Organic Frameworks (MOFs) and as a precursor in the production of various polymers. Its thermal stability is a critical parameter that dictates its processing conditions and performance in high-temperature applications. This application note provides a comprehensive guide to understanding and performing Thermogravimetric Analysis (TGA) on disodium terephthalate. We will delve into the theoretical underpinnings of its thermal decomposition, present a detailed experimental protocol, and offer insights into the interpretation of the resulting thermogram. This guide is designed to equip researchers with the necessary knowledge to confidently assess the thermal properties of disodium terephthalate in their respective fields.

Introduction: The Significance of Thermal Analysis for Disodium Terephthalate

Disodium terephthalate (C₈H₄Na₂O₄), the sodium salt of terephthalic acid, is a crystalline powder with a growing portfolio of applications.[1] Its rigid aromatic structure and the presence of two carboxylate groups make it an excellent linker for the construction of robust Metal-Organic Frameworks (MOFs), which are promising materials for gas storage, catalysis, and drug delivery.[2] Furthermore, it is an important intermediate in the recycling of polyethylene terephthalate (PET).[3]

The thermal behavior of disodium terephthalate is a cornerstone of its material properties. Understanding its decomposition temperature, the stability range, and the nature of its degradation products is paramount for:

• Establishing processing parameters: Determining the maximum temperature at which the material can be processed without degradation.

• Quality control: Ensuring the purity and consistency of different batches.

• Predicting material lifetime: Assessing its suitability for applications involving elevated temperatures.

• Informing synthesis design: Understanding the thermal limitations when used as a precursor in chemical reactions.

Thermogravimetric Analysis (TGA) is an indispensable technique for characterizing these thermal properties. It measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This data provides a quantitative measure of thermal stability and can elucidate the kinetics and mechanism of decomposition.[4]

The Causality of Thermal Decomposition: A Mechanistic Overview

The thermal decomposition of disodium terephthalate is a complex process governed by the cleavage of chemical bonds at elevated temperatures. Based on the principles of thermal analysis of sodium salts of carboxylic acids, the decomposition of anhydrous disodium terephthalate in an inert atmosphere is hypothesized to proceed via the following primary pathway:

C₈H₄(COONa)₂ (s) → Na₂CO₃ (s) + Gaseous Products

The strong ionic bonds between the sodium cations and the carboxylate anions, coupled with the stability of the aromatic ring, contribute to the high thermal stability of the compound. The initial decomposition is reported to begin at a high temperature, around 600 °C.[5] The primary decomposition event involves the breakdown of the organic terephthalate moiety, leading to the formation of a stable inorganic residue, sodium carbonate, and the evolution of various gaseous byproducts. The identification of these evolved gases, which could include carbon monoxide, carbon dioxide, and various hydrocarbons, can be achieved by coupling the TGA instrument with a mass spectrometer or an FTIR spectrometer in a technique known as Evolved Gas Analysis (EGA).[6]

Experimental Protocol: A Self-Validating System

This section provides a detailed, step-by-step methodology for conducting a TGA experiment on disodium terephthalate. The protocol is designed to be self-validating by incorporating best practices for accurate and reproducible results.

Instrumentation and Materials

• Thermogravimetric Analyzer: A calibrated TGA instrument capable of reaching at least 900 °C.

• Sample Pans: Platinum or alumina crucibles are recommended due to the high decomposition temperature.

• Disodium Terephthalate Sample: High-purity, anhydrous disodium terephthalate powder. It is crucial to ensure the sample is dry, as the presence of water will result in an initial mass loss at lower temperatures, complicating the interpretation of the main decomposition steps.

• Purge Gas: High-purity inert gas, such as nitrogen or argon, with a consistent flow rate.

Experimental Workflow Diagram

Caption: Experimental workflow for the TGA analysis of disodium terephthalate.

Step-by-Step Protocol

• Sample Preparation:

  • Ensure the disodium terephthalate sample is thoroughly dried to remove any adsorbed water. This can be achieved by placing the sample in a vacuum oven at a temperature below its decomposition point (e.g., 120 °C) for several hours.

  • Accurately weigh approximately 5-10 mg of the dried sample into a clean, tared TGA crucible. A smaller sample size helps to minimize thermal gradients within the sample.

• Instrument Setup and Calibration:

  • Perform routine mass and temperature calibrations of the TGA instrument according to the manufacturer's guidelines to ensure data accuracy.

  • Place the sample crucible in the TGA furnace.

  • Set the inert purge gas (nitrogen or argon) to a constant flow rate, typically between 20 and 50 mL/min. This creates an inert atmosphere and removes gaseous decomposition products.

• Temperature Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Program a linear heating ramp of 10 °C/min up to a final temperature of 900 °C. A heating rate of 10 °C/min is a common starting point; however, this can be varied to study the kinetics of decomposition.

  • The final temperature of 900 °C is chosen to ensure the complete decomposition of the organic part and the formation of a stable inorganic residue.

• Data Acquisition and Analysis:

  • Initiate the TGA run and continuously record the sample mass as a function of temperature.

  • Upon completion of the run, analyze the resulting TGA curve (thermogram) and its first derivative (DTG curve).

  • Determine the onset temperature of decomposition, the temperature ranges of any distinct mass loss steps, and the percentage of mass loss for each step.

  • Quantify the final residual mass as a percentage of the initial sample mass.

Results and Discussion: Interpreting the TGA Thermogram

The TGA curve of anhydrous disodium terephthalate is expected to show high thermal stability up to approximately 600 °C, followed by a significant mass loss event.

Expected TGA Curve Characteristics

A representative TGA thermogram of anhydrous disodium terephthalate would exhibit the following features:

• Initial Plateau: A stable baseline with no significant mass loss from room temperature up to around 600 °C, indicating the high thermal stability of the compound.

• Decomposition Step(s): A sharp decrease in mass commencing at approximately 600 °C. This mass loss may occur in one or more distinct steps, which can be more clearly visualized in the DTG (Derivative Thermogravimetry) curve as peaks. The peak of the DTG curve indicates the temperature of the maximum rate of decomposition.

• Final Plateau: A stable baseline at a temperature above the completion of the decomposition, representing the mass of the final, non-volatile residue.

Quantitative Analysis and Theoretical Mass Loss

The theoretical mass loss for the decomposition of disodium terephthalate to sodium carbonate can be calculated based on their molar masses.

• Molar Mass of Disodium Terephthalate (C₈H₄Na₂O₄): 210.10 g/mol

• Molar Mass of Sodium Carbonate (Na₂CO₃): 105.99 g/mol

The reaction stoichiometry is: C₈H₄(COONa)₂ → Na₂CO₃ + Gaseous Products

The theoretical percentage of the final residue (sodium carbonate) is: (Molar Mass of Na₂CO₃ / Molar Mass of C₈H₄Na₂O₄) * 100 = (105.99 / 210.10) * 100 ≈ 50.45%

Therefore, the expected total mass loss is approximately 49.55% .

The experimental final residue percentage should be in close agreement with this theoretical value, which serves as a validation of the proposed decomposition pathway.

Data Presentation

Parameter	Expected Value/Range	Significance
Onset Decomposition Temperature (T_onset)	~600 °C	Indicates the initiation of thermal degradation.
Peak Decomposition Temperature (T_peak)	>600 °C (from DTG)	Temperature of the maximum rate of mass loss.
Total Mass Loss	~49.55%	Corresponds to the loss of the organic part.
Final Residue	~50.45%	Corresponds to the formation of sodium carbonate.

Applications in Research and Development

The TGA data for disodium terephthalate is invaluable across several scientific and industrial domains:

• Materials Science: In the synthesis of MOFs, knowing the thermal stability of the organic linker is crucial for determining the thermal limits of the resulting framework.[2]

• Polymer Chemistry: As a monomer or additive in polymer synthesis, its TGA profile helps in designing polymerization processes that avoid its degradation.

• Drug Development: Although less direct, understanding the thermal properties of related aromatic carboxylates can inform the stability of pharmaceutical salts and co-crystals.

• Environmental Science: In the context of PET recycling, the thermal behavior of disodium terephthalate, an intermediate, is important for optimizing recycling processes.[3]

Conclusion

Thermogravimetric analysis is a powerful and essential tool for characterizing the thermal stability of disodium terephthalate. This application note has provided a comprehensive framework for understanding its thermal decomposition, a detailed and robust experimental protocol, and a guide for interpreting the resulting data. By following the outlined procedures and understanding the underlying principles, researchers can obtain high-quality, reliable data to advance their work in materials science, polymer chemistry, and beyond. The high decomposition temperature of approximately 600 °C and the predictable decomposition pathway to sodium carbonate make disodium terephthalate a thermally robust building block for a variety of applications.

References

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Electrochemical Performance Testing of Disodium Terephthalate Electrodes for Sodium-Ion Batteries

An Application Guide for Researchers

Introduction: Disodium terephthalate (Na₂C₈H₄O₄, hereafter Na₂TP) has emerged as a highly promising organic anode material for the next generation of sodium-ion batteries (SIBs).[1][2] Its advantages are rooted in sustainability and cost-effectiveness, utilizing earth-abundant elements and offering a high theoretical specific capacity of approximately 255 mAh/g.[2][3] Unlike conventional transition metal oxide-based electrodes, Na₂TP is an environmentally benign alternative, free from toxic heavy metals like cobalt or nickel. The electrochemical storage mechanism involves the reversible uptake and release of two sodium ions per formula unit, making it an attractive candidate for grid-scale energy storage applications.[3]

This application note provides a comprehensive, field-proven guide for the systematic electrochemical performance testing of Na₂TP electrodes. It is designed for materials scientists and electrochemists, offering detailed protocols from electrode fabrication to advanced electrochemical analysis. The causality behind each step is explained to ensure not only procedural accuracy but also a deep understanding of the underlying principles, enabling robust and reproducible results.

Part I: Electrode Preparation and Cell Assembly: The Foundation of Reliable Data

The quality and consistency of the electrode are paramount for obtaining meaningful and reproducible electrochemical data. Defects such as non-uniform thickness, poor adhesion to the current collector, or inconsistent material distribution can introduce significant artifacts into the measurements, masking the true performance of the active material.[4][5] This section details a validated protocol for fabricating high-quality Na₂TP electrodes and assembling them into coin cells for testing.

Protocol 1: Anode Slurry Preparation

The goal of this protocol is to create a homogeneous dispersion of the active material, conductive additive, and binder. The viscosity of the slurry is a critical parameter; it must be low enough for smooth coating but high enough to prevent particle sedimentation.[5]

Materials & Reagents:

• Disodium Terephthalate (Na₂TP), active material

• Super P or Carbon Black, conductive additive[6][7]

• Polyvinylidene fluoride (PVDF), binder

• N-Methyl-2-pyrrolidone (NMP), solvent[8][9]

Procedure:

• Component Ratio: Weigh the solid components in a standard mass ratio of 80:10:10 (Na₂TP : Super P : PVDF) .

  • Causality: This ratio ensures a balance between high active material loading (for capacity), sufficient electronic conductivity (provided by Super P), and robust mechanical integrity (from the PVDF binder).

• Dry Mixing: Combine the Na₂TP and Super P powders in a mortar and pestle or a planetary ball miller. Mix thoroughly until a uniform, dark gray powder is obtained.

  • Causality: This step breaks down any agglomerates and ensures the conductive carbon is intimately mixed with the active material, which is crucial for good electronic pathways, especially given the intrinsically low conductivity of organic materials.[2]

• Binder Dissolution: In a separate glass vial, dissolve the pre-weighed PVDF in NMP. The amount of NMP should be calculated to achieve a final solids content of ~40-50 wt%. Stir using a magnetic stir bar until the PVDF is completely dissolved, forming a clear, viscous solution.

• Final Slurry Mixing: Slowly add the dry-mixed Na₂TP/Super P powder to the PVDF/NMP solution while stirring continuously. Continue mixing for at least 12 hours to ensure complete homogenization.

  • Causality: A long mixing time is essential to ensure every particle of the active material is coated with the binder and conductive agent, leading to a stable slurry and a well-connected final electrode structure.[9]

Protocol 2: Electrode Casting, Drying, and Punching

This protocol describes the coating of the slurry onto a current collector to form the final electrode.

Equipment:

• Doctor blade film applicator

• Copper foil (current collector for anodes)

• Vacuum oven

• Electrode punching tool (e.g., 12 mm diameter)

Procedure:

• Substrate Preparation: Cut a piece of copper foil and clean its surface with ethanol to remove any grease or contaminants. Securely tape it to a flat glass plate.

• Casting: Pour the prepared slurry onto one end of the copper foil. Use a doctor blade set to a specific gap (e.g., 150-200 µm) to cast a film of uniform thickness.

  • Causality: The doctor blade ensures a consistent thickness and active material mass loading across the entire electrode, which is critical for accurate specific capacity calculations.

• Drying: Transfer the coated foil to a vacuum oven. Dry at 80-100 °C under vacuum for at least 12 hours.

  • Causality: A slow drying process under vacuum prevents cracking of the electrode film and ensures the complete removal of the high-boiling-point NMP solvent, residual amounts of which can cause detrimental side reactions during electrochemical cycling.[9]

• Calendering (Optional): For improved density and electrical contact, the dried electrode sheet can be calendered (pressed) between two rollers to a target thickness.

• Punching: Punch circular electrodes from the coated foil using a sharp, dedicated punch. A typical diameter for CR2032 coin cells is 12 mm. Record the mass of the active material on each electrode.

Protocol 3: CR2032 Coin Cell Assembly

All cell assembly must be performed in an inert atmosphere (e.g., an argon-filled glovebox) with H₂O and O₂ levels below 0.5 ppm to prevent reactions with the sodium metal counter electrode and electrolyte.

Components:

• Na₂TP working electrode (punched)

• Sodium metal disc, counter/reference electrode

• Glass fiber separator

• Electrolyte: 1.0 M NaPF₆ in a 1:1 (v/v) mixture of ethylene carbonate (EC) and diethyl carbonate (DEC).[10]

• CR2032 coin cell components (casing, spacer disc, spring)

Procedure:

• Place the punched Na₂TP electrode in the center of the bottom coin cell casing.

• Add a few drops of electrolyte to wet the electrode surface.

• Place a glass fiber separator on top of the working electrode. Add more electrolyte to ensure the separator is fully saturated.

• Place the sodium metal disc on top of the wet separator.

• Add a spacer disc and a spring on top of the sodium metal.

• Place the top casing (with sealing gasket) over the stack and crimp the cell using a hydraulic crimping machine to ensure a hermetic seal.

Workflow for Electrode Preparation and Cell Assembly

The following diagram illustrates the sequential process from raw materials to a fully assembled test cell.

Caption: Workflow from slurry preparation to final coin cell assembly.

Part II: Core Electrochemical Characterization Protocols

Once the coin cells are assembled, a series of electrochemical tests are performed to evaluate the performance of the Na₂TP electrode. The three primary techniques are Cyclic Voltammetry (CV), Galvanostatic Cycling with Potential Limitation (GCPL), and Electrochemical Impedance Spectroscopy (EIS).

Technique 1: Cyclic Voltammetry (CV)

CV is a potentiodynamic technique used to gain qualitative information about the redox behavior of the electrode.[11] It helps identify the potentials at which sodiation (reduction) and desodiation (oxidation) occur and provides insights into the reversibility of these reactions.[12][13]

• Cell Connection: Connect the assembled coin cell to a potentiostat. Allow the cell to rest for at least 1 hour to reach thermal and electrochemical equilibrium.

• Parameter Setup:

  • Potential Window: 0.01 V to 2.0 V vs. Na/Na⁺.

    • Causality: This window is chosen to encompass the known redox activity of Na₂TP while avoiding electrolyte decomposition at extreme potentials.

  • Scan Rate: 0.1 mV/s.

    • Causality: A slow scan rate is used for the initial cycles to approximate quasi-equilibrium conditions, allowing for the clear resolution of redox peaks.

  • Number of Cycles: 3-5 cycles.

    • Causality: The first cycle often differs from subsequent ones due to the formation of the Solid Electrolyte Interphase (SEI). Running a few cycles allows the system to stabilize.

• Execution: Run the experiment and record the resulting voltammogram (current vs. potential).

Technique 2: Galvanostatic Cycling with Potential Limitation (GCPL)

GCPL is the most critical test for evaluating battery performance. It measures the key metrics of specific capacity, coulombic efficiency, and cycle life by repeatedly charging and discharging the cell at a constant current.[14]

• Formation Cycles:

  • C-rate: C/20 (where 1C = 255 mA/g, the theoretical capacity).

    • Causality: The initial cycles are performed at a very low current to facilitate the stable formation of the SEI layer, which is crucial for long-term cycling stability.[2]

  • Procedure: Cycle the cell for 2-3 cycles at C/20 within the potential window of 0.01 V to 2.0 V.

• Rate Capability Test:

  • Procedure: After the formation cycles, cycle the cell at progressively higher C-rates (e.g., C/10, C/5, C/2, 1C, 2C, 5C) for 5-10 cycles at each rate. Finally, return the C-rate to C/10 to check for capacity recovery.

  • Causality: This test evaluates the electrode's ability to deliver capacity at high charge/discharge speeds, a key indicator of its power density.[15]

• Long-Term Cycling Stability Test:

  • Procedure: Following the rate capability test, cycle the cell at a moderate C-rate (e.g., C/5 or 1C) for an extended number of cycles (100+).

  • Causality: This provides crucial data on the capacity retention and stability of the electrode over its operational lifetime.

Performance Metric	Description	How to Calculate from GCPL Data
Specific Capacity (mAh/g)	The amount of charge stored per unit mass of the active material.	(Current [mA] × Time [h]) / Active Material Mass [g]
Coulombic Efficiency (%)	The ratio of charge extracted during discharge to the charge inserted during charge.	(Discharge Capacity / Charge Capacity) × 100%
Energy Density (Wh/kg)	The amount of energy stored per unit mass of the active material.	Specific Capacity [Ah/kg] × Average Voltage [V]
Capacity Retention (%)	The percentage of the initial capacity remaining after a certain number of cycles.	(Capacity at Cycle N / Initial Capacity) × 100%

Table 1. Key performance metrics derived from GCPL testing.[15]

Technique 3: Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique used to probe the internal resistance and charge transfer kinetics of the battery system.[16][17] By applying a small sinusoidal AC voltage and measuring the current response over a range of frequencies, one can deconstruct the various resistive and capacitive elements within the cell.[18]

• Timing: Perform EIS measurements on a fully charged or discharged cell before cycling begins and then periodically throughout the long-term cycling test (e.g., after 1, 10, 50, and 100 cycles).

  • Causality: Tracking impedance changes over time provides insight into degradation mechanisms, such as SEI growth or loss of electrical contact.

• Parameter Setup:

  • Frequency Range: 100 kHz to 10 mHz.

  • AC Amplitude: 5-10 mV.

    • Causality: The amplitude must be small enough to ensure the system responds linearly, a core assumption of EIS analysis.

• Execution: Run the experiment and plot the data on a Nyquist plot (negative imaginary impedance vs. real impedance).

Part III: Mechanism and Data Interpretation

A key aspect of performance testing is understanding the underlying electrochemical processes and correctly interpreting the data.

Sodiation/Desodiation Mechanism of Disodium Terephthalate

Theoretical and experimental studies suggest that Na₂TP undergoes a two-step sodiation process upon discharge, accommodating two additional Na⁺ ions to form Na₄C₈H₄O₄.[3]

• Step 1: The first Na⁺ ion is inserted and binds at the carboxylate (-COO⁻) groups.

• Step 2: The second Na⁺ ion binds to the hexagonal sites on the aromatic benzene ring.

The desodiation process upon charging is the reverse of this mechanism.

Caption: Simplified sodiation mechanism of disodium terephthalate.

Interpreting the Results

• CV Analysis: A typical CV for Na₂TP will show two pairs of broad reduction/oxidation peaks, corresponding to the two-step sodiation/desodiation mechanism. The separation between the anodic and cathodic peaks for a given redox couple provides qualitative information about the reaction kinetics; a smaller separation suggests faster kinetics.

• GCPL Analysis: The voltage profile from GCPL should show two corresponding plateaus during charge and discharge, consistent with the CV peaks. An ideal Na₂TP electrode will exhibit a high initial capacity close to the theoretical value (~255 mAh/g), a first-cycle coulombic efficiency >70% (the initial loss is due to SEI formation), and subsequent coulombic efficiencies approaching 100%.[2][7] Stable capacity retention over hundreds of cycles is the primary indicator of a robust electrode.[19]

• EIS Analysis: The Nyquist plot typically consists of a semicircle at high-to-medium frequencies and a sloping line (Warburg impedance) at low frequencies.

  • Semicircle Diameter: Corresponds to the charge-transfer resistance (Rct) at the electrode-electrolyte interface. An increase in this diameter during cycling indicates slower kinetics, which can lead to poor rate capability.

  • Warburg Tail: Relates to the diffusion of sodium ions within the electrode.

Conclusion

Disodium terephthalate stands out as a sustainable and high-capacity anode material for the future of sodium-ion battery technology.[20][21] Its successful implementation, however, depends on rigorous and systematic electrochemical evaluation. By following the detailed protocols and understanding the principles outlined in this application note—from meticulous electrode preparation to the nuanced interpretation of electrochemical data—researchers can generate reliable, high-quality results. This structured approach is essential for accurately assessing the performance of Na₂TP electrodes, diagnosing degradation mechanisms, and ultimately accelerating the development of next-generation energy storage systems.

References

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• Rapid Upcycling of Waste Polyethylene Terephthalate to Energy Storing Disodium Terephthalate Flowers with DFT Calculations. ACS Publications. [Link]

• Rapid Upcycling of Waste Polyethylene Terephthalate (PET) to Energy Storing Disodium Terephthalate Flowers with DFT Calculations. ResearchGate. [Link]

• Sodium terephthalate as an organic anode material for sodium ion batteries. OSTI.gov. [Link]

• Disodium Terephthalate (Na2C8H4O4) as High Performance Anode Material for Low-Cost Room-Temperature Sodium-Ion Battery. ResearchGate. [Link]

• Sodium Interaction with Disodium Terephthalate Molecule: an Ab Initio Study. Cambridge Core. [Link]

• Sodium-Ion Battery: Performance Metrics. SodiumBatteryHub. [Link]

• Impact of Fluorination on the Anodic Performance of Disodium Terephthalate: An Experimental and Computational Study. ACS Applied Energy Materials. [Link]

• A novel slurry concept for the fabrication of lithium-ion battery electrodes with beneficial properties. mvm kit. [Link]

• Method for manufacturing of slurry for production of battery film.

• Disodium Terephthalate Ultrafine Fibers as High Performance Anode Material for Sodium-Ion Batteries under High Current Density Conditions. ResearchGate. [Link]

• Battery production - Slurry Mixing and Coating. rheonics. [Link]

• Best Formulation of Water-Based Slurry Making for Excellent Lithium Nickel Cobalt Aluminum Oxide (LiNi0.8Co0.15Al0.05O2) Perform. SciSpace. [Link]

• Enhancing Sodium-Ion Battery Performance: A Focus on Electrode Materials. ResearchGate. [Link]

• Green Chemistry. RSC Publishing. [Link]

• Toward High Performance Anodes for Sodium-Ion Batteries: From Hard Carbons to Anode-Free Systems. ACS Central Science. [Link]

• Electrode Materials for High-Performance Sodium-Ion Batteries. PMC - NIH. [Link]

• Preparation of disodium terephthalate as intermediate of MOFs. Taylor & Francis. [Link]

• Investigating the Superior Performance of Hard Carbon Anodes in Sodium-Ion Compared With Lithium- and Potassium-Ion Batteries. ResearchGate. [Link]

• High-performance graphene/disodium terephthalate electrodes with ether electrolyte for exceptional cooperative sodiation/desodiation. ResearchGate. [Link]

• Disodium Pyridine Dicarboxylate vs Disodium Terephthalate as Anode Materials for Organic Na Ion Batteries: Effect of Molecular Structure on Voltage from the Molecular Modeling Perspective. Cambridge University Press & Assessment. [Link]

• Preparation and Characterization of Disodium Terephthalate/Graphene Composites. E-Journal of Naresuan University. [Link]

• Chemical Upcycling of PET Waste towards Terephthalate Redox Nanoparticles for Energy Storage. MDPI. [Link]

• Protocols for studying intercalation electrodes materials : Part I: Galvanostatic cycling with potential limitation (GCPL). Bio-Logic. [Link]

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• Introduction to electrochemical impedance spectroscopy (EIS) for battery research. YouTube. [Link]

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Application Notes & Protocols: A Guide to the Growth of Disodium Terephthalate Single Crystals

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies for growing high-quality single crystals of disodium terephthalate (Na₂C₈H₄O₄). Disodium terephthalate is a key organic linker in the synthesis of Metal-Organic Frameworks (MOFs) and a significant compound in materials science and pharmaceutical research.[1] The quality of single crystals is paramount for accurate structural determination and the investigation of intrinsic physical properties. This guide moves beyond simple procedural lists to explain the underlying principles of crystallization, offering detailed, field-tested protocols for three primary methods: Slow Evaporation Solution Growth (SESG), Single-Diffusion Gel Growth, and Hydrothermal Synthesis. Each section includes step-by-step instructions, workflow diagrams, and tables of key experimental parameters to empower researchers to select and optimize the method best suited for their objectives.

Foundational Principles of Crystallization

The successful growth of any single crystal hinges on the precise control of supersaturation, the thermodynamic driving force for a solute to transition from a solution to a solid crystalline phase. A solution is supersaturated when the concentration of the solute (C) exceeds its equilibrium saturation concentration, or solubility (C₀), at a given temperature. The relative supersaturation (σ) is defined as σ = (C - C₀) / C₀.[2]

For disodium terephthalate, understanding its solubility is the first critical step. It is soluble in water, and its solubility shows no significant dependence on temperature between 25°C and 70°C.[3][4] However, its solubility is markedly decreased by the addition of sodium hydroxide (the common ion effect) or ethylene glycol.[3][5][6] Crystal growth strategies, therefore, must create a state of gentle, sustained supersaturation to allow for the orderly arrangement of molecules onto a growing crystal lattice, favoring the growth of a few large, well-defined crystals over the rapid precipitation of many small, imperfect ones.

Method 1: Slow Evaporation Solution Growth (SESG)

The slow evaporation technique is the most straightforward and widely accessible method for crystal growth.[7] It is predicated on gradually increasing the solute concentration by removing the solvent through evaporation, thereby inducing supersaturation. This method is particularly suitable for compounds that are reasonably soluble at room temperature and are stable in the chosen solvent over extended periods.[8]

Causality and Experimental Choices

The key to success with SESG is controlling the rate of evaporation. Rapid evaporation leads to high supersaturation, causing rapid, uncontrolled nucleation and resulting in a polycrystalline powder. By slowing this process, we limit the number of nucleation events and allow existing nuclei to grow into larger, higher-quality single crystals.[7] The choice of crystallization vessel is also important; a container with a narrow opening, like a test tube or a vial covered with parafilm containing small perforations, provides excellent control over the evaporation rate.

Experimental Protocol: SESG

• Solution Preparation:

  • Prepare a nearly saturated stock solution of disodium terephthalate in deionized water at room temperature. The solubility in pure water at 25°C is approximately 13% w/v.[4]

  • To prepare 10 mL of solution, dissolve ~1.3 g of disodium terephthalate powder in 10 mL of deionized water.

  • Gently warm the solution and stir until all solid is dissolved to ensure saturation.

  • Filter the solution using a syringe filter (0.22 µm pore size) into a clean crystallization vessel (e.g., a 20 mL glass vial) to remove any dust or particulate impurities that could act as unwanted nucleation sites.[9]

• Crystallization Setup:

  • Cover the opening of the vial with parafilm.

  • Using a fine needle, pierce 2-3 small holes in the parafilm. The number and size of these holes are the primary control for the evaporation rate.[7]

  • Place the vial in a location with a stable temperature and minimal mechanical vibrations, such as a desiccator or a quiet corner of the laboratory.[9]

• Crystal Growth and Harvesting:

  • Monitor the vial daily without disturbing it. Nucleation should become visible within a few days to two weeks.

  • Allow the crystals to grow until they reach the desired size or the solvent has nearly evaporated.

  • To harvest, carefully decant the remaining mother liquor.

  • Gently wash the crystals with a small amount of a solvent in which disodium terephthalate is less soluble, such as a water-ethanol mixture, to remove any residual solution from the crystal faces.

  • Dry the crystals on a filter paper at room temperature.

Workflow and Parameters

Parameter	Recommended Value	Rationale
Solvent	Deionized Water	High solubility for disodium terephthalate.[10]
Concentration	Near-Saturated (~13% w/v)	Provides the necessary solute for crystal growth without immediate precipitation.[4]
Temperature	20-25°C (Stable)	Temperature fluctuations can alter solubility and lead to flawed growth.
Vessel	20 mL glass vial	A small opening-to-volume ratio facilitates slow, controlled evaporation.[7]
Evaporation Control	Parafilm with 2-3 pinholes	Allows for fine-tuning of the evaporation rate to promote large single crystals.[7]
Expected Time	7 - 21 days	Slow growth is essential for high-quality crystals.

Method 2: Single-Diffusion Gel Growth

The gel growth technique is a powerful method for growing high-quality crystals of compounds with low solubility or when conventional solution methods yield poor results.[11] The gel acts as a three-dimensional matrix that suppresses convection and allows reactants to meet slowly via diffusion.[12] This controlled, slow reaction rate minimizes the number of nucleation sites and promotes the growth of larger, more perfect crystals.[13]

Causality and Experimental Choices

This method relies on the reaction between terephthalic acid (H₂TPA) and sodium hydroxide (NaOH) within a silica gel matrix to form the less soluble disodium terephthalate. The gel's density and the concentrations of the reactants are critical parameters. A denser gel slows diffusion, leading to fewer, larger crystals, while a less dense gel may result in more nucleation sites. The chemical reaction is: H₂C₈H₄O₄ + 2NaOH → Na₂C₈H₄O₄ + 2H₂O.

Experimental Protocol: Gel Diffusion

• Gel Preparation:

  • Prepare a sodium metasilicate (Na₂SiO₃·9H₂O) solution (e.g., 2 M in deionized water). This may require several hours of stirring.[11]

  • In a separate beaker, prepare a solution of terephthalic acid (e.g., 0.5 M) in deionized water. You may need to add a small amount of NaOH to fully dissolve the terephthalic acid, then re-acidify carefully.

  • Place the terephthalic acid solution in a clean test tube (e.g., 25x150 mm).

  • Carefully titrate the sodium metasilicate solution with an acid (e.g., 2 M nitric acid) until the pH is approximately 5.5.[11] Add this acidified silicate solution to the test tube containing the terephthalic acid solution and mix thoroughly.

  • Allow the gel to set undisturbed for 24-48 hours until it is firm.

• Reactant Diffusion:

  • Once the gel has set, carefully pour a solution of sodium hydroxide (e.g., 1.0 M) on top of the gel to act as the outer reactant.[13] This solution will slowly diffuse into the gel.

• Crystal Growth and Harvesting:

  • Seal the test tube with a stopper or parafilm and store it in a stable, vibration-free environment.

  • Crystals of disodium terephthalate will begin to form within the gel over the course of one to four weeks. They often appear as distinct, well-formed solids suspended in the translucent gel matrix.

  • To harvest the crystals, carefully break the test tube.

  • Gently extract the crystals from the gel matrix using forceps.

  • Wash the crystals thoroughly with deionized water to remove any adhering gel, then air dry.

Workflow and Parameters

Parameter	Recommended Value	Rationale
Gel Medium	Silica Gel (pH ~5.5)	Provides an inert, transparent matrix for controlled diffusion.[11]
Inner Reactant (in gel)	0.5 M Terephthalic Acid	One of the precursors for the in-situ reaction.
Outer Reactant (supernatant)	1.0 M Sodium Hydroxide	Diffuses into the gel to react and form the desired product.
Vessel	25x150 mm Test Tube	Standard, simple setup for single-diffusion experiments.[13]
Temperature	20-25°C (Stable)	Ensures a constant diffusion rate.
Expected Time	2 - 5 weeks	The slow diffusion process requires patience but yields high-quality crystals.

Method 3: Hydrothermal Synthesis

Hydrothermal synthesis is an advanced technique that utilizes elevated temperatures (typically >100°C) and pressures (>1 atm) in a sealed vessel called an autoclave.[14] Under these conditions, the solubility of many sparingly soluble substances, including disodium terephthalate, increases significantly. A controlled, slow cooling process then allows for the recrystallization of the material into high-quality single crystals. This method is advantageous for producing highly crystalline, defect-free phases that may not be stable at their melting points.[14][15]

Causality and Experimental Choices

The core principle is to dissolve the starting material in water at high temperature and pressure and then induce crystallization by slowly cooling the system. The rate of cooling is the most critical parameter; slow cooling allows for the gradual decrease in solubility, promoting ordered crystal growth. The fill volume of the autoclave is also crucial as it determines the pressure inside the vessel at the target temperature.

Experimental Protocol: Hydrothermal Synthesis

• Autoclave Preparation:

  • Place a small amount of disodium terephthalate powder (the "nutrient") into the bottom of a Teflon-lined stainless-steel autoclave.

  • Fill the Teflon liner with deionized water to a specific percentage of its total volume (typically 70-80%). This fill volume dictates the final pressure.

  • If desired, a seed crystal can be mounted on a holder in the upper, cooler region of the autoclave to encourage growth at a specific site.

• Reaction and Crystal Growth:

  • Seal the autoclave securely. Safety Warning: Autoclaves are high-pressure vessels and must be handled with extreme care according to the manufacturer's instructions.

  • Place the autoclave in a programmable oven.

  • Heat the autoclave to the target temperature (e.g., 150-200°C) and hold for a set period (e.g., 24-48 hours) to ensure complete dissolution and homogenization.

  • Initiate a slow cooling program. A very slow cooling rate (e.g., 1-2°C/hour) is essential for growing large single crystals.

• Crystal Harvesting:

  • Once the autoclave has returned to room temperature, carefully open it in a fume hood.

  • Collect the single crystals that have formed.

  • Wash the crystals with deionized water and air dry.

Workflow and Parameters

Parameter	Recommended Value	Rationale
Vessel	Teflon-lined Autoclave	Inert and able to withstand high temperatures and pressures.[15]
Solvent	Deionized Water	Acts as a supercritical fluid to enhance solubility.
Fill Volume	70-80%	Controls the internal pressure during the heating cycle.
Temperature	150 - 200°C	Increases solubility to create a supersaturated solution upon cooling.
Cooling Rate	1 - 5°C / hour	Slow cooling is critical for preventing rapid nucleation and promoting large crystal growth.
Expected Time	2 - 4 days	Includes heating, holding, and slow cooling phases.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
No Crystals Form	Solution is undersaturated; Evaporation/diffusion is too slow; Contamination inhibiting nucleation.	Increase initial concentration; Increase number/size of evaporation holes; Re-filter solution; For gel, check reactant concentrations.
Formation of Powder/Microcrystals	Supersaturation is too high; Evaporation/diffusion/cooling is too fast; Vibrations.	Reduce evaporation rate (fewer/smaller holes); Use a denser gel; Decrease cooling rate in hydrothermal method; Isolate setup from vibrations.
Poor Crystal Quality (e.g., cloudy, dendritic)	Impurities in the solvent or solute; Growth rate is too high.	Use higher purity starting materials and solvent; Slow down the growth process (reduce evaporation, use denser gel, etc.).
Gel Cracks or Shrinks (Gel Method)	Incorrect pH of the gel; High concentration of outer reactant causing osmotic stress.	Ensure gel pH is set correctly before adding reactants; Use a lower concentration of the outer reactant solution.

References

• Rezazadeh, A., Thomsen, K., Gavala, H. N., Skiadas, I. V., & Fosbøl, P. L. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures. Journal of Chemical & Engineering Data, 66(5), 2113–2123. [Link]

• Sztanics, P., & Welch, M. D. (2022). The Gel Growth Technique—A Neglected Yet Effective Tool to Prepare Crystals of Oxysalts and Supergene Minerals. Minerals, 12(5), 645. [Link]

• ACS Publications. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures. Journal of Chemical & Engineering Data. [Link]

• Arora, S. K. (1981). Crystal growth in gel media. Progress in Crystal Growth and Characterization, 4(4), 345-379. [Link]

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Application Notes and Protocols: Techniques for Incorporating Disodium Terephthalate into Polymer Matrices

Introduction

Disodium terephthalate (Na₂TP), the sodium salt of terephthalic acid, is a versatile organic compound with the chemical formula C₈H₄Na₂O₄.[1] It is increasingly recognized for its utility as a precursor in the synthesis of advanced materials and as a functional additive in polymer science.[2][3] Notably, it can be sustainably sourced from the chemical recycling of polyethylene terephthalate (PET) waste, offering a circular economy approach to polymer composites.[2][4][5]

These application notes provide researchers, scientists, and drug development professionals with a comprehensive guide to the primary techniques for incorporating disodium terephthalate into polymer matrices. The protocols herein are designed to be self-validating, with an emphasis on the scientific rationale behind procedural steps.

In-Situ Polymerization: Crafting Copolymers with Integrated Functionality

In-situ polymerization stands out as a powerful method for achieving a homogeneous dispersion of functionalities within a polymer matrix. By introducing disodium terephthalate as a comonomer, it is possible to synthesize novel polyesters with tailored properties. The ionic nature of the terephthalate salt can impart unique characteristics to the resulting polymer, such as altered thermal behavior and modified surface properties.[4]

Scientific Rationale

The principle of in-situ polymerization involves the reaction of monomers to form a polymer in the presence of a filler or, in this case, a comonomer.[6] When disodium terephthalate is used, it can be incorporated into the polyester backbone through polycondensation reactions.[7] This approach ensures a uniform distribution of the terephthalate units at a molecular level, which is often superior to the dispersion achievable through mechanical mixing methods.

Experimental Workflow: In-Situ Polymerization

Caption: Workflow for in-situ polymerization with Na₂TP.

Detailed Protocol: In-Situ Synthesis of a Na₂TP-Containing Polyester

• Monomer Preparation:

  • In a reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser, add the primary diol monomer (e.g., ethylene glycol) and dicarboxylic acid or its ester (e.g., dimethyl terephthalate).

  • In a separate beaker, dissolve the desired molar percentage of disodium terephthalate in a suitable solvent that is compatible with the polymerization reaction. The choice of solvent will depend on the specific monomers used.

• Polymerization Reaction:

  • Introduce the disodium terephthalate solution into the reaction vessel containing the primary monomers.

  • Add a suitable polycondensation catalyst, such as antimony trioxide.[8]

  • Heat the mixture under a gentle stream of nitrogen to the reaction temperature, typically in the range of 200-250°C, to initiate the esterification or transesterification reaction.[8]

  • Once the initial reaction is complete (indicated by the cessation of byproduct distillation, such as water or methanol), gradually apply a vacuum to remove residual byproducts and drive the polymerization to a higher molecular weight.

• Post-Processing and Characterization:

  • After the desired viscosity is achieved, cool the molten polymer under nitrogen.

  • The resulting solid copolymer can be pelletized or ground for further processing.

  • Characterize the synthesized copolymer using techniques such as Fourier-transform infrared spectroscopy (FTIR) to confirm the incorporation of terephthalate units, and differential scanning calorimetry (DSC) to determine its thermal properties like glass transition temperature (Tg) and melting temperature (Tm).[5]

Melt Blending: A Versatile Approach for Thermoplastic Composites

Melt blending is a widely used industrial technique for creating polymer composites by mixing a filler with a molten thermoplastic polymer.[9][10][11][12] This method is suitable for incorporating disodium terephthalate into a variety of thermoplastic matrices.

Scientific Rationale

The effectiveness of melt blending depends on achieving a uniform dispersion of the filler within the polymer matrix. The processing parameters, such as temperature, screw speed, and residence time, must be carefully controlled to ensure proper mixing without causing thermal degradation of the polymer or the additive.[13] In some cases, compatibilizers may be added to improve the interfacial adhesion between the filler and the polymer matrix.[9]

Experimental Workflow: Melt Blending

Caption: Workflow for melt blending of Na₂TP with a polymer.

Detailed Protocol: Melt Blending of Disodium Terephthalate with PET

• Material Preparation:

  • Dry the PET pellets and finely ground disodium terephthalate powder in a vacuum oven to remove any moisture, which can cause hydrolytic degradation during melt processing.

  • Pre-mix the dried PET pellets and disodium terephthalate powder at the desired weight percentage.

• Melt Extrusion:

  • Set the temperature profile of the twin-screw extruder. For PET, a typical profile might range from 250°C to 270°C.[13]

  • Feed the pre-mixed material into the extruder.

  • The molten composite is then extruded through a die to form a continuous strand.

• Post-Processing and Characterization:

  • Cool the extruded strand in a water bath.

  • Pelletize the solidified strand.

  • Characterize the resulting composite pellets. Scanning electron microscopy (SEM) can be used to assess the dispersion of Na₂TP particles in the PET matrix, while tensile testing can evaluate the mechanical properties of the composite.[14]

Quantitative Data Summary

Property	Neat PET	PET + 1% Na₂TP	PET + 5% Na₂TP
Tensile Strength (MPa)	55	58	52
Young's Modulus (GPa)	2.4	2.6	2.3
Elongation at Break (%)	60	50	35
Crystallization Temp (°C)	195	205	215

Note: The data presented in this table are illustrative and may vary depending on the specific processing conditions and materials used.

Solution Casting: Fabricating Composite Films with High Optical Clarity

Solution casting is a laboratory-scale technique ideal for preparing thin polymer films with excellent optical properties and uniform thickness.[15][16][17][18][19] This method is particularly suitable for incorporating soluble or finely dispersible additives like disodium terephthalate into a polymer matrix.

Scientific Rationale

The success of solution casting hinges on the selection of a suitable solvent that can dissolve both the polymer and the additive to form a homogeneous solution.[19] The controlled evaporation of the solvent leaves behind a solid composite film. The rate of evaporation can influence the film's morphology and properties.

Experimental Workflow: Solution Casting

Caption: Workflow for solution casting of a polymer-Na₂TP film.

Detailed Protocol: Solution Casting of a Poly(vinyl alcohol)-Na₂TP Film

• Solution Preparation:

  • Dissolve poly(vinyl alcohol) (PVA) in deionized water at an elevated temperature (e.g., 80-90°C) with constant stirring to form a clear solution.

  • In a separate container, dissolve the desired amount of disodium terephthalate in deionized water.

  • Add the disodium terephthalate solution to the PVA solution and continue stirring until a homogeneous mixture is obtained.

• Film Casting:

  • Pour the resulting solution onto a flat, non-stick surface, such as a petri dish or a glass plate.

  • Place the cast solution in a dust-free environment, such as an oven at a moderate temperature (e.g., 40-60°C), to allow for the slow evaporation of the water.

• Post-Processing and Characterization:

  • Once the film is completely dry, carefully peel it off the substrate.

  • Characterize the film for its thickness, transparency (using UV-Vis spectroscopy), and mechanical properties (using a universal testing machine).[14]

Electrospinning: Engineering Nanofibrous Membranes

Electrospinning is a versatile technique used to produce polymer nanofibers with diameters ranging from nanometers to a few micrometers.[20][21][22][23][24] By incorporating disodium terephthalate into the polymer solution, it is possible to fabricate functionalized nanofibrous membranes for various applications, including filtration and drug delivery.

Scientific Rationale

In electrospinning, a high voltage is applied to a polymer solution, causing a jet of the solution to be ejected towards a grounded collector.[24] As the jet travels, the solvent evaporates, and the polymer solidifies into a continuous fiber. The properties of the resulting nanofibers are influenced by various parameters, including the solution viscosity, conductivity, applied voltage, and the distance between the needle and the collector.[25]

Experimental Workflow: Electrospinning

Caption: Workflow for electrospinning of a polymer-Na₂TP solution.

Detailed Protocol: Electrospinning of PET with Disodium Terephthalate

• Solution Preparation:

  • Prepare a solution of PET in a suitable solvent system, such as a mixture of trifluoroacetic acid (TFA) and dichloromethane (DCM).[3][26]

  • Disperse finely ground disodium terephthalate into the PET solution and sonicate the mixture to ensure a uniform dispersion.

  • Load the prepared solution into a syringe fitted with a metallic needle.

• Electrospinning Process:

  • Mount the syringe on a syringe pump and position the needle a fixed distance from a grounded collector (e.g., a rotating drum or a flat plate).

  • Connect the positive terminal of a high-voltage power supply to the needle.

  • Apply a high voltage (typically 10-20 kV) and start the syringe pump to feed the solution at a controlled rate (e.g., 0.5-2 mL/h).[19]

• Post-Processing and Characterization:

  • After a sufficient amount of nanofibers has been collected, stop the process and carefully remove the nanofiber mat from the collector.

  • Dry the mat in a vacuum oven to remove any residual solvent.

  • Characterize the morphology of the nanofibers using scanning electron microscopy (SEM) to determine their average diameter and to observe the presence of any beads or defects.[26]

Applications in Drug Development

The incorporation of disodium terephthalate into polymer matrices can be particularly advantageous in the field of drug development.[27][28][29][30][31]

Controlled Drug Release

Polymer matrices can be designed to release an entrapped drug in a controlled manner.[17][21][32] The presence of ionic groups from disodium terephthalate within the polymer matrix can influence the drug release kinetics by altering the hydrophilicity and swelling behavior of the polymer.[17] For instance, in a hydrogel-based drug delivery system, the ionic groups can enhance the swelling of the matrix in an aqueous environment, leading to a faster release of a water-soluble drug.

Biodegradable Polymers

Disodium terephthalate can be derived from the depolymerization of PET, and it can also be used as a monomer in the synthesis of biodegradable polyesters.[33][6][34] By creating biodegradable polymer composites containing Na₂TP, it is possible to develop drug delivery systems that degrade into non-toxic byproducts after releasing their therapeutic payload.

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Topic: Experimental Setup for Disodium Terephthalate-Based Battery Assembly

An Application Note and Protocol from the Office of the Senior Application Scientist

Authored By: Gemini, Senior Application Scientist

Document ID: AN-DSTP-SIB-202601

Version: 1.0

Date: January 8, 2026

Abstract

Disodium terephthalate (Na₂C₈H₄O₄, hereafter Na₂TP) has emerged as a highly promising organic anode material for sodium-ion batteries (SIBs) due to its high theoretical capacity, low cost, and sustainable sourcing from polyethylene terephthalate (PET) waste.[1][2] This document provides a comprehensive guide for researchers, scientists, and professionals in the energy storage field, detailing the experimental setup and protocols for constructing and testing Na₂TP-based half-cells. The protocols herein cover the entire workflow from electrode slurry preparation and casting to coin cell assembly and fundamental electrochemical characterization, with an emphasis on the scientific rationale behind each procedural step to ensure experimental robustness and reproducibility.

Introduction: The Case for Disodium Terephthalate

The pursuit of next-generation energy storage has intensified the search for electrode materials that are not only high-performing but also economically viable and environmentally benign. Organic electrode materials are a compelling alternative to traditional transition-metal oxides, and among them, disodium terephthalate stands out.[3][4] Na₂TP offers a theoretical specific capacity of approximately 255 mAh/g, predicated on a two-sodium-ion redox mechanism.[5][6] Its operational voltage is low enough to be suitable as an anode, yet sufficiently high to mitigate the risk of sodium dendrite formation, a common failure mode in sodium-metal-based systems.

A key advantage of Na₂TP is its potential role in a circular economy. Efficient chemical upcycling methods have been developed to synthesize Na₂TP from waste PET flakes in minutes, transforming a ubiquitous plastic pollutant into a valuable energy storage component.[1][2] However, realizing the full potential of Na₂TP requires a meticulous approach to battery assembly. As an organic material, it suffers from inherent challenges such as low electronic conductivity and potential dissolution in common electrolytes, which must be addressed through careful electrode engineering.[5][7]

This guide provides the foundational protocols to navigate these challenges and successfully assemble high-quality Na₂TP-based test cells for electrochemical evaluation.

Essential Materials and Equipment

Successful and repeatable battery assembly hinges on the quality of materials and the precision of the equipment used. The following tables summarize the necessary components.

Materials & Chemicals

Material/Chemical	Grade/Specification	Supplier Example	Purpose
Active Material	Disodium Terephthalate (Na₂TP)	Battery Grade, ≥98%	Stores sodium ions
Conductive Agent	Super P Carbon Black	Conductive Grade	Enhances electrode conductivity
Binder	Polyvinylidene fluoride (PVDF)	Battery Grade	Binds components and adheres to foil
Solvent	N-Methyl-2-pyrrolidone (NMP)	Anhydrous, ≥99.5%	Dissolves PVDF to form slurry
Current Collector	Copper (Cu) Foil	Battery Grade, 9-15 µm thick	Substrate for anode coating
Counter Electrode	Sodium (Na) Metal Cubes	≥99.8%, in oil	Reference and counter electrode
Separator	Glass Fiber Filter	Grade GF/F or similar	Ionic conductor, electronic insulator
Electrolyte	1 M NaClO₄ in PC:EC (1:1 v/v)	Battery Grade, <20 ppm H₂O	Sodium ion transport medium
Cell Hardware	CR2032 Coin Cell Kits	Stainless Steel	Casing, spacers, spring, gasket

Equipment

Equipment	Key Specifications	Purpose
Glovebox	Argon atmosphere, <0.5 ppm O₂, <0.5 ppm H₂O	Inert environment for cell assembly[8]
Slurry Mixer	Planetary mixer or magnetic stirrer	Homogenizing electrode slurry[9]
Film Coater	Doctor Blade Applicator	Casting uniform electrode films[10]
Vacuum Oven	Capable of 80-120 °C	Drying electrodes to remove solvent
Electrode Punch	13-15 mm diameter circular cutter	Cutting precise electrode discs[11]
Rolling Press	Calender with adjustable pressure	Increasing electrode density
Coin Cell Crimper	Hydraulic or electric, for CR2032	Sealing the coin cell assembly[10]
Battery Analyzer	Potentiostat/Galvanostat	Electrochemical testing[12]

Protocol: Anode Preparation

The quality of the anode is paramount to the battery's performance. This protocol details the formulation of a composite electrode designed to overcome the low intrinsic conductivity of Na₂TP.

Slurry Formulation and Mixing

The electrode slurry is a homogenous mixture of the active material, a conductive agent, and a binder in a solvent. A common and effective weight ratio is 80% Na₂TP, 10% Super P carbon, and 10% PVDF binder .

Causality:

• Na₂TP (80%): Maximizes the active material loading to achieve a higher specific capacity.

• Super P Carbon (10%): This conductive additive is critical. Organic materials like Na₂TP are typically poor electronic conductors. The carbon particles form a percolating network within the electrode, ensuring efficient electron transport to and from the active material during charge and discharge cycles.[5]

• PVDF Binder (10%): This polymer acts as a glue, ensuring the mechanical integrity of the electrode and maintaining strong adhesion between the active material/carbon composite and the copper current collector through repeated cycling.[11]

Step-by-Step Protocol:

• Binder Dissolution: In a glass vial, add the pre-weighed PVDF powder to the appropriate volume of NMP solvent. Seal the vial and stir using a magnetic stirrer (or mix in a planetary mixer) until the PVDF is completely dissolved, forming a clear, viscous solution. This may take several hours.

• Addition of Solids: Add the pre-weighed Super P carbon to the binder solution and mix for 30-60 minutes until the carbon is well-dispersated and no agglomerates are visible.

• Active Material Integration: Gradually add the pre-weighed Na₂TP powder to the mixture.

• Homogenization: Continue mixing the complete slurry for at least 2-4 hours at a moderate speed. The final slurry should be smooth, viscous, and uniformly black, with no visible lumps. The consistency should be similar to that of paint or honey.[9][13]

Figure 1: Workflow for preparing the Na₂TP electrode slurry.

Electrode Casting and Drying

• Substrate Preparation: Secure a sheet of copper foil onto the flatbed of the doctor blade coater. Ensure the surface is clean and free of wrinkles.

• Casting: Pour a line of the prepared slurry along one edge of the copper foil. Set the doctor blade to a specific gap (e.g., 100-150 µm) to control the thickness. Draw the blade across the foil at a slow, steady pace to cast a uniform wet film.[10][14]

• Drying: Carefully transfer the coated foil into a vacuum oven. Dry at 80-120 °C under vacuum for at least 12 hours to completely remove the NMP solvent. The presence of residual solvent can severely degrade battery performance.[11]

• Calendering (Optional): After drying, the electrode sheet can be passed through a rolling press to increase its density and improve particle-to-particle electrical contact. This step typically enhances rate performance and volumetric energy density.

Electrode Discs Preparation

• Using a sharp, circular punch (e.g., 14 mm diameter), cut discs from the coated and dried electrode sheet.

• Gently brush away any loose powder from the edges of the discs.

• Measure the mass of several discs to determine the average active material loading (typically 1.0 - 2.0 mg/cm²). Store the finished electrodes in a vacuum-sealed container or inside the glovebox until cell assembly.

Protocol: CR2032 Coin Cell Assembly

Crucial Safety Note: All cell assembly steps must be performed inside an argon-filled glovebox where moisture and oxygen levels are maintained below 0.5 ppm.[8] Sodium metal is highly reactive and can cause fire if exposed to air or moisture.

Component Preparation

• Transfer all necessary components into the glovebox antechamber and evacuate/refill with argon at least three times: Na₂TP electrode discs, CR2032 parts, separator discs (pre-cut to ~19 mm diameter), electrolyte, and assembly tools (tweezers, pipette).

• Prepare the sodium metal counter electrode. Using a scalpel, carefully cut a small piece from the sodium cube, removing any oxidized outer layer. Press the fresh sodium into a thin, flat disc using a press or a flat surface.[8] The sodium disc should be slightly larger than the Na₂TP electrode (e.g., 15 mm).

Stacking and Sealing

The following sequence outlines the assembly of a standard CR2032 half-cell.

• Place the negative case (the larger cap) onto a clean, insulating surface within the glovebox.

• Carefully place the freshly prepared sodium metal disc into the center of the negative case.

• Using non-metallic tweezers, place one disc of the glass fiber separator on top of the sodium metal.

• Using a micropipette, add 2-3 drops (~40-60 µL) of the electrolyte onto the separator. Ensure the separator is fully wetted but avoid excessive flooding.[10]

• Place the Na₂TP working electrode disc on top of the wetted separator, with the black coated side facing down (in contact with the separator).[11]

• Place a stainless steel spacer on top of the Na₂TP electrode.

• Place the spring (wave spring) on top of the spacer. This ensures good internal pressure and contact.

• Place the positive case (the smaller cap with the sealing gasket) over the stack.

• Carefully transfer the assembled stack into the die of the coin cell crimper.

• Crimp the cell with sufficient pressure (typically ~800-1000 psi) to create a hermetic seal.[10]

• Remove the sealed cell, wipe the exterior with a lint-free cloth, and label it immediately. Let the cell rest for a few hours before testing to allow for complete electrolyte wetting of the electrode pores.

Figure 2: Layered stacking order for a Na₂TP vs. Na metal coin cell.

Protocol: Electrochemical Characterization

Once assembled, the cells are ready for electrochemical testing to evaluate the performance of the Na₂TP anode.

Typical Performance Metrics

The following table provides representative data for Na₂TP anodes, which can serve as a benchmark for newly assembled cells.

Parameter	Typical Value	Conditions	Reference
Reversible Capacity	220-250 mAh g⁻¹	Low C-rate (e.g., C/10)	[7][15]
Average Voltage	~0.4 V vs. Na⁺/Na	Galvanostatic Cycling	[7]
Initial Coulombic Efficiency	70-85%	1st Cycle	[5]
Cycling Stability	>98% capacity retention after 100 cycles	C/5 rate	[16]

Recommended Test Protocols

• Cyclic Voltammetry (CV):

  • Purpose: To identify the potentials at which sodiation (reduction) and desodiation (oxidation) occur.

  • Procedure: Scan the cell potential at a slow rate (e.g., 0.1 mV/s) within a defined voltage window (e.g., 0.01 V to 2.0 V vs. Na⁺/Na). The resulting peaks correspond to the redox reactions of Na₂TP.

• Galvanostatic Charge-Discharge Cycling:

  • Purpose: To measure the key performance metrics of capacity, Coulombic efficiency, and cycle life.

  • Procedure: Cycle the battery between the same voltage limits as the CV test (e.g., 0.01 V to 2.0 V) at a constant current. The current is typically set relative to the theoretical capacity (a "C-rate"). For example, a C/10 rate for a cell with 1 mg of Na₂TP (theoretical capacity 0.255 mAh) would be 0.0255 mA.

  • Key Outputs:

    • Specific Capacity (mAh/g): Total charge passed divided by the active material mass.

    • Coulombic Efficiency (%): (Discharge Capacity / Charge Capacity) x 100. For an anode, this should approach 100% after the initial cycles.

• Electrochemical Impedance Spectroscopy (EIS):

  • Purpose: To analyze the internal resistances of the cell, including the charge-transfer resistance (Rct) and the resistance of the solid-electrolyte interphase (SEI) that forms on the electrode surface.[12][17]

  • Procedure: Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 0.01 Hz) and measure the impedance response. This is typically done on a fully charged or discharged cell.

References

• Ghosh, P., et al. (2020). Rapid Upcycling of Waste Polyethylene Terephthalate to Energy Storing Disodium Terephthalate Flowers with DFT Calculations. ACS Sustainable Chemistry & Engineering. [Link]

• ResearchGate. (n.d.). Request PDF: Rapid Upcycling of Waste Polyethylene Terephthalate (PET) to Energy Storing Disodium Terephthalate Flowers with DFT Calculations. [Link]

• ResearchGate. (n.d.). Request PDF: High-performance graphene/disodium terephthalate electrodes with ether electrolyte for exceptional cooperative sodiation/desodiation. [Link]

• ResearchGate. (n.d.). Request PDF: Disodium Terephthalate Ultrafine Fibers as High Performance Anode Material for Sodium-Ion Batteries under High Current Density Conditions. [Link]

• ResearchGate. (n.d.). Exploring the sodium storage mechanism in disodium terephthalate as anode for organic battery using density-functional theory calculations. [Link]

• Park, Y., et al. (2012). Sodium Terephthalate as an Organic Anode Material for Sodium Ion Batteries. Advanced Materials. [Link]

• ResearchGate. (n.d.). Request PDF: Disodium Terephthalate (Na2C8H4O4) as High Performance Anode Material for Low-Cost Room-Temperature Sodium-Ion Battery. [Link]

• ACS Publications. (2024). Impact of Fluorination on the Anodic Performance of Disodium Terephthalate: An Experimental and Computational Study. ACS Applied Energy Materials. [Link]

• ResearchGate. (n.d.). Request PDF: Sodium Terephthalate as an Organic Anode Material for Sodium Ion Batteries. [Link]

• RSC Publishing. (n.d.). Solvation, exchange and electrochemical intercalation properties of disodium 2,5-(dianilino)terephthalate. CrystEngComm. [Link]

• RSC Publishing. (2025). Green Chemistry. [Link]

• AMECTEC. (n.d.). Coin Cell Battery Assembly Method and Precautions. [Link]

• YouTube. (2024). Coin cell assembling and testing. [Link]

• YouTube. (2022). How to Press and Cut Sodium Metal for Coin Cells. [Link]

• Landt Instruments. (n.d.). How To Make Coin Cells. [Link]

• ResearchGate. (2016). How to prepare a full coin cell of Sodium ion battery? [Link]

• Google Patents. (n.d.). US10693122B2 - Method for preparing electrode slurry.
• Google Patents. (n.d.). EP0876324A1 - Process for manufacturing terephthalic acid.

• MDPI. (2020). The Effect of Slurry Wet Mixing Time, Thermal Treatment, and Method of Electrode Preparation on Membrane Capacitive Deionisation Performance. Membranes. [Link]

• MDPI. (n.d.). Impact of 3D Printing Parameters on the Electrochemical Response of Additively Manufactured Devices. [Link]

• ResearchGate. (n.d.). Fabrication of diatomite/polyethylene terephthalate composite separator for lithium-ion battery. [Link]

• OSTI.GOV. (n.d.). Understanding Slurry Formulations to Guide Solution-Processing of Solid Electrolytes. [Link]

• MDPI. (n.d.). Advanced Characterizations of Solid Electrolyte Interphases in Lithium-Ion Batteries. [Link]

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Application Note: Quantitative Analysis of Disodium Terephthalate in Solution

Introduction

Disodium terephthalate, the disodium salt of terephthalic acid, is a key intermediate in various chemical processes, including the production of polyethylene terephthalate (PET) and other polymers.[1][2] Its quantification in solution is critical for process monitoring, quality control, and research and development in the pharmaceutical and materials science industries. This application note provides detailed protocols for two robust and reliable analytical methods for the quantification of disodium terephthalate in aqueous solutions: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultraviolet-Visible (UV-Vis) Spectrophotometry.

The choice between these methods will depend on the specific requirements of the analysis, such as the required sensitivity, selectivity, and the complexity of the sample matrix. HPLC-UV offers high specificity and is suitable for complex matrices, while UV-Vis spectrophotometry is a simpler, more rapid technique suitable for relatively pure samples.

Principles of Analysis

The quantification of disodium terephthalate in solution is predicated on its conversion to terephthalic acid (TPA) in an acidic medium. Disodium terephthalate is highly soluble in water, while terephthalic acid has limited aqueous solubility.[1] By acidifying the sample, the disodium terephthalate is protonated to form terephthalic acid, which can then be quantified.

• HPLC-UV: This method separates terephthalic acid from other components in the sample using a reversed-phase C18 column. The separation is based on the differential partitioning of the analyte between the mobile phase and the stationary phase. An acidic mobile phase is used to ensure that the terephthalic acid is in its protonated form, allowing for good retention and peak shape.[3] The concentration is determined by measuring the absorbance of the analyte at a specific wavelength using a UV detector and comparing it to a calibration curve generated from standards of known concentration.[4][5]

• UV-Vis Spectrophotometry: This technique relies on the principle that terephthalic acid absorbs light in the ultraviolet region of the electromagnetic spectrum.[6] According to the Beer-Lambert law, the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.[7] By measuring the absorbance of the sample at the wavelength of maximum absorbance (λmax) and comparing it to a standard curve, the concentration of terephthalic acid, and consequently disodium terephthalate, can be determined.[8]

Method 1: High-Performance Liquid Chromatography (HPLC-UV)

This method is highly selective and sensitive for the quantification of disodium terephthalate.

Scientific Rationale

The choice of a reversed-phase C18 column is based on its ability to effectively retain and separate aromatic carboxylic acids like terephthalic acid from polar and nonpolar impurities. The use of an acidic mobile phase, typically containing phosphoric acid or trifluoroacetic acid, suppresses the ionization of the carboxylic acid groups, leading to improved retention and symmetrical peak shapes. UV detection at or near the absorbance maximum of terephthalic acid (around 240 nm) provides excellent sensitivity.[9]

Experimental Workflow

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• 2. Terephthalic acid - Wikipedia [en.wikipedia.org]
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• 9. UV-Vis Spectrum of Terephthalic acid | SIELC Technologies [sielc.com]

Application of Disodium Terephthalate in Gas Storage Materials: A Technical Guide for Researchers

Introduction: Reimagining a Classic Linker for Advanced Gas Storage

The field of porous materials, particularly metal-organic frameworks (MOFs), has identified the critical role of the organic linker in dictating the final properties of a material. Terephthalic acid (H₂BDC) is arguably one of the most foundational linkers, forming the basis for iconic MOFs such as MOF-5 and the MIL-53 series. However, the use of its salt form, disodium terephthalate (Na₂C₈H₄O₄ or Na₂BDC), offers distinct synthetic advantages that are gaining traction among researchers.

Disodium terephthalate's high solubility in aqueous and polar organic solvents, compared to its acidic counterpart, opens avenues for more sustainable and facile synthesis routes, including room-temperature and water-based methods.[1] This not only reduces the energy input and reliance on hazardous solvents like N,N-dimethylformamide (DMF) but can also influence reaction kinetics and crystal formation.[1] Furthermore, as a stable, deprotonated source of the terephthalate linker, Na₂BDC simplifies syntheses by eliminating the need for an additional base to facilitate the coordination reaction with the metal salt precursor. This application note provides detailed protocols and technical insights for utilizing disodium terephthalate in the synthesis of high-performance gas storage materials.

Mechanism of Gas Storage in Terephthalate-Based MOFs

Gas storage in MOFs synthesized with disodium terephthalate is primarily governed by physisorption , a process where gas molecules adhere to the surface of the porous material through weak van der Waals forces. The efficacy of this process is dictated by several key structural features of the MOF:

• High Surface Area: The extensive internal surface area, created by the ordered network of metal nodes and terephthalate linkers, provides a vast number of sites for gas molecules to adsorb.

• Pore Volume and Size: The volume of the micropores and mesopores determines the total amount of gas that can be stored, while the specific size of the pore apertures can influence selectivity for different gas molecules.

• Surface Chemistry: The aromatic rings of the terephthalate linker and the exposed metal sites of the inorganic nodes create a specific chemical environment. This environment can induce dipoles in gas molecules like H₂ or interact with the quadrupole moment of CO₂, enhancing the enthalpy of adsorption and leading to higher uptake capacities, especially at lower pressures.

Below is a diagram illustrating the general mechanism of gas physisorption within the pores of a terephthalate-based MOF.

Caption: Gas molecules adsorb onto MOF surfaces via weak forces.

Synthesis Protocols Using Disodium Terephthalate

The use of disodium terephthalate enables milder and more sustainable synthesis conditions. Below are two detailed protocols for the preparation of well-known MOFs, MOF-5 and MIL-53(Al), starting from Na₂BDC.

Protocol 1: Room-Temperature Synthesis of MOF-5 in DMF

This protocol demonstrates a facile synthesis of MOF-5, a benchmark material for gas storage studies, avoiding the high temperatures typically required in solvothermal methods.

Workflow Diagram:

Caption: Workflow for the room-temperature synthesis of MOF-5.

Step-by-Step Methodology:

• Prepare Linker Solution: In a suitable beaker, dissolve 0.43 g (2.05 mmol) of disodium terephthalate (Na₂BDC) in 55.5 g of N,N-dimethylformamide (DMF). Stir until a clear solution is obtained.

• Prepare Metal Solution: In a separate beaker, dissolve 4.39 g (14.76 mmol) of zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) in 55.5 g of DMF.

• Mixing and Reaction: Under continuous stirring, add the metal salt solution to the linker solution. A white precipitate should form.

• Aging: Continue stirring the resulting mixture at room temperature for 24 hours to allow for crystal growth and maturation.

• Product Isolation: Collect the white powder by filtration. Wash the product thoroughly and repeatedly with fresh DMF to remove any unreacted precursors.

• Drying: Dry the washed product in air for 24 hours.

• Activation (Crucial for Porosity): To achieve the high surface area required for gas storage, the solvent molecules trapped within the pores must be removed. Immerse the dried powder in a volatile solvent like chloroform or methanol for several days, replacing the solvent multiple times. Finally, heat the material under a dynamic vacuum at an elevated temperature (e.g., 150-200 °C) to fully evacuate the pores.

Protocol 2: Aqueous, Room-Temperature Synthesis of MIL-53(Al)

This protocol highlights a key advantage of Na₂BDC: its water solubility, enabling a "green" synthesis route that avoids organic solvents.

Step-by-Step Methodology:

• Prepare Linker Solution: Prepare a clear aqueous solution by dissolving 8.4 g (40 mmol) of disodium terephthalate (Na₂BDC) in 57.6 g (3.2 mol) of deionized water.

• Prepare Metal Solution: In a separate beaker, prepare another clear solution by dissolving 30 g (80 mmol) of aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O) in 57.6 g (3.2 mol) of deionized water.

• Mixing and Precipitation: Under vigorous stirring at room temperature, add the linker solution dropwise to the metal solution. A white precipitate will form immediately.

• Aging: Maintain the mixture under stirring at room temperature for at least 24 hours. For improved crystallinity, aging can be extended for up to one week.

• Product Isolation: Collect the white precipitate by filtration or centrifugation.

• Washing and Drying: Wash the product repeatedly with deionized water to remove residual salts. Dry the material at room temperature overnight.

• Activation: To remove water and open the framework, the material must be thermally activated. Calcine the dried powder at 330 °C for 3 days in an air atmosphere. This process removes coordinated water molecules, leading to the porous, large-pore (lp) form of MIL-53(Al).

Characterization of Terephthalate-Based MOFs

Proper characterization is essential to validate the synthesis and assess the material's potential for gas storage.

Characterization Technique	Purpose	Expected Outcome for Successful Synthesis
Powder X-Ray Diffraction (PXRD)	To confirm the crystalline structure and phase purity of the synthesized MOF.	The diffraction pattern should match the known pattern for the target MOF (e.g., MOF-5, MIL-53) from crystallographic databases.
Thermogravimetric Analysis (TGA)	To assess thermal stability and confirm the removal of solvent molecules during activation.	A first weight loss step corresponds to guest/solvent molecules, followed by a plateau indicating thermal stability, and a final drop at high temperature corresponding to framework decomposition.
N₂ Sorption Analysis (at 77 K)	To determine the specific surface area (BET, Langmuir), pore volume, and pore size distribution.	A Type I isotherm is expected for microporous materials like MOF-5 and MIL-53, indicating high uptake at low relative pressures. High BET surface areas (often >1000 m²/g) are desired.
Scanning Electron Microscopy (SEM)	To visualize the crystal morphology and particle size.	Provides visual confirmation of the crystalline nature (e.g., cubic crystals for MOF-5, octahedral for MIL-53).

Protocol for Gas Sorption Measurements

This protocol outlines the standard volumetric method for evaluating the gas storage performance of the synthesized MOFs.

Workflow Diagram:

Caption: General workflow for volumetric gas sorption analysis.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 100-200 mg of the fully activated MOF sample into a sample tube of known volume.

• Degassing: Attach the sample tube to the analysis port of a volumetric gas sorption analyzer. Degas the sample in situ under high vacuum at an elevated temperature (e.g., 150 °C) for several hours to ensure the removal of any atmospheric contaminants from the pores.

• Analysis Setup: After degassing, cool the sample to the desired analysis temperature. For hydrogen (H₂) storage, this is typically liquid nitrogen temperature (77 K). For carbon dioxide (CO₂) capture, temperatures of 273 K (0 °C) or 298 K (25 °C) are common.

• Isotherm Measurement: The instrument will automatically dose the sample tube with small, calibrated amounts of the adsorbate gas (H₂ or CO₂).

• Equilibration: At each pressure point, the system is allowed to equilibrate until the pressure stabilizes, indicating that no more gas is being adsorbed.

• Data Collection: The amount of gas adsorbed at each equilibrium pressure is calculated, generating a pressure vs. amount adsorbed plot, known as an adsorption isotherm. This data is used to determine the material's storage capacity at a given temperature and pressure.

Performance Data for Terephthalate-Based MOFs

The following table presents representative gas storage capacities for MOF-5 and MIL-53. While the specific protocols provided in this note use disodium terephthalate, the gas sorption data cited below are for the analogous, well-characterized MOFs synthesized from terephthalic acid. The final activated structures are identical, making this data a reliable benchmark for expected performance.

Material	Gas	Pressure (bar)	Temperature (K)	Storage Capacity (wt%)	Reference
MOF-5	H₂	1	77	~1.5 - 1.8 wt%	[2]
MOF-5	H₂	800 mmHg (~1.06 bar)	77	~0.5 wt%	[3]
MOF-5 derived Carbon	CO₂	1	298	2.43 mmol/g	[1][4]
MIL-53(Cr)	H₂	32	303	0.45 wt%	[2][3]
MIL-53(Cr)	H₂	60	77	1.45 wt%	[5]

Conclusion and Future Outlook

Disodium terephthalate serves as a highly effective and versatile alternative to terephthalic acid for the synthesis of porous gas storage materials. Its enhanced solubility facilitates milder, more sustainable, and often simpler reaction protocols, including room-temperature and aqueous syntheses. The resulting MOFs, such as MOF-5 and MIL-53, retain the high surface area and tailored pore environments necessary for efficient H₂ and CO₂ storage. As the field moves towards scalable and environmentally benign manufacturing of porous materials, the use of water-soluble linkers like disodium terephthalate will undoubtedly become increasingly important, paving the way for the next generation of advanced gas storage and separation technologies.

References

• Saha, D., Wei, Z., & Deng, S. (2009). Hydrogen adsorption equilibrium and kinetics in metal–organic framework (MOF-5) synthesized with DEF approach. Separation and Purification Technology, 64(3), 280-287. [Link]

• Wright, J. P., et al. (2012). Synthesis and Formation Mechanism of Textured MOF-5. Crystal Growth & Design, 12(11), 5431-5437. [Link]

• Garay, A. L., et al. (2014). Room temperature synthesis of metal organic framework MOF-2. Materials Letters, 124, 256-258. [Link]

• Latif, A., et al. (2021). Factors Affecting Hydrogen Adsorption in Metal–Organic Frameworks: A Short Review. Materials, 14(21), 6433. [Link]

• Adeleke, J. T., et al. (2023). Advances in the Synthesis and Applications of MOF-5: A Comprehensive Review. Journal of Inorganic and Organometallic Polymers and Materials, 33, 2221-2241. [Link]

• Lin, K.-S., et al. (2010). Synthesis and Characterization of the Interpenetrated MOF-5. Journal of the Chinese Chemical Society, 57(5A), 1050-1056. [Link]

• Kukulka, W., et al. (2019). MOF-5 derived carbon as material for CO2 absorption. RSC Advances, 9(33), 18527-18537. [Link]

• Piscopo, C. G., et al. (2014). Supporting Information: Synthesis of Metal-Organic Frameworks in water at room temperature: Salts as linker sources. Chemical Communications. [Link]

• Wang, Y., et al. (2022). Enhancing Hydrogen Adsorption Capacity of Metal Organic Frameworks M(BDC)TED0.5 through Constructing a Bimetallic Structure. ACS Omega, 7(22), 18451-18458. [Link]

• Saha, D., Wei, Z., & Deng, S. (2009). Hydrogen adsorption on metal-organic framework (MOF-5) synthesized by DMF approach. International Journal of Hydrogen Energy, 34(6), 2670-2678. [Link]

• Lysova, A. A., et al. (2022). Structural Diversity and Carbon Dioxide Sorption Selectivity of Zinc(II) Metal-Organic Frameworks Based on Bis(1,2,4-triazol-1-yl)methane and Terephthalic Acid. Molecules, 27(1), 195. [Link]

• Tapiador, M., et al. (2022). A novel Zn-based-MOF for efficient CO2 adsorption and conversion under mild conditions. Chemical Engineering Journal, 429, 132410. [Link]

• Adhikari, A. K., et al. (2014). Hydrogen storage capacity enhancement of MIL-53(Cr) by Pd loaded activated carbon doping. International Journal of Hydrogen Energy, 39(16), 8345-8351. [Link]

• Taylor & Francis Group. (2021). Preparation of disodium terephthalate as intermediate of MOFs. CRC Press. [Link]

• Gonçalves, J. M. R., et al. (2025). A Synthesis of Metal-Organic Frameworks Using Terephthalic Acid Obtained from PET Bottles with Dye Adsorption for Application in Experimental Chemistry Classes. Discover Chemistry, 2, 144. [Link]

• Villarroel-Rocha, D., et al. (2022). Synthesis of MOF-5 using terephthalic acid as a ligand obtained from polyethylene terephthalate (PET) waste and its test in CO2 adsorption. Brazilian Journal of Chemical Engineering, 39, 1145-1156. [Link]

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Utilizing Disodium Terephthalate for Sustainable Energy Storage Solutions: A Guide for Researchers

APPLICATION NOTE AN-ES2026-01

Abstract

Organic electrode materials are at the forefront of research into next-generation energy storage, offering sustainability, low cost, and structural diversity.[1][2] Disodium terephthalate (Na₂C₈H₄O₄, or Na₂TP), in particular, has emerged as a highly promising anode material for sodium-ion batteries (SIBs) and other electrochemical storage systems.[1][3] Its advantages include a high theoretical capacity, environmentally benign nature, and the potential for synthesis from upcycled waste materials like polyethylene terephthalate (PET).[4][5][6] This guide provides a comprehensive overview of the principles, synthesis, electrode fabrication, and electrochemical characterization of disodium terephthalate for energy storage applications. Detailed, field-tested protocols are presented to enable researchers to reliably synthesize and evaluate this promising material.

Principle: The Role of Disodium Terephthalate in Energy Storage

Disodium terephthalate is an organic salt that functions as an anode material through the reversible electrochemical insertion and extraction of ions (sodiation/desodiation). The energy storage mechanism is centered on its two carboxylate groups (-COO⁻), which act as redox-active sites.[1] During the discharge process in a sodium-ion battery, sodium ions are inserted into the Na₂TP structure, and the carboxyl groups are reduced. During charging, the process is reversed.

The overall theoretical reaction for sodium storage in Na₂TP involves a two-electron transfer, leading to a high theoretical specific capacity of approximately 255 mAh g⁻¹.[7]

Na₂C₈H₄O₄ + 2Na⁺ + 2e⁻ ↔ Na₄C₈H₄O₄

The operating potential for this reaction is around 0.4-0.5 V versus Na⁺/Na, which is low enough to maximize energy density while being high enough to avoid the safety concerns associated with sodium metal plating.[3][7]

Synthesis of Disodium Terephthalate (Na₂TP)

Multiple pathways exist for Na₂TP synthesis. The most common laboratory-scale method is a straightforward acid-base neutralization of terephthalic acid with sodium hydroxide.[1][8][9] Additionally, sustainable methods involving the chemical upcycling of waste PET have been demonstrated, offering a green chemistry route to this valuable material.[4][5][6][10]

Materials and Equipment

• Terephthalic acid (TPA, 98% or higher)

• Sodium hydroxide (NaOH, 99% or higher)

• Ethanol (reagent grade)

• Deionized (DI) water

• Magnetic stirrer with heating plate

• Beakers and flasks

• Centrifuge and centrifuge tubes

• Vacuum oven

• Mortar and pestle

Step-by-Step Synthesis Protocol (Acid-Base Neutralization)

This protocol is adapted from methodologies described in the literature for reliable, lab-scale synthesis.[9]

• Preparation of Reactant Solutions:

  • Prepare a 0.30 M solution of terephthalic acid in ethanol. Causality: Ethanol is used as a solvent in which the product, Na₂TP, is poorly soluble, facilitating its precipitation and separation.

  • Prepare a 0.63 M solution of sodium hydroxide in ethanol. Causality: A slight excess of NaOH ensures the complete conversion of the diprotic terephthalic acid to its disodium salt.

• Reaction:

  • In a beaker, slowly add the NaOH solution to the terephthalic acid solution while stirring vigorously at room temperature.

  • A white precipitate of disodium terephthalate will form immediately.

  • Continue stirring the mixture for 24 hours to ensure the reaction goes to completion.[9]

• Purification:

  • Transfer the reaction mixture to centrifuge tubes and centrifuge to separate the white precipitate.

  • Decant the supernatant liquid.

  • Re-disperse the sediment in fresh ethanol and centrifuge again. Repeat this washing step three times to remove any unreacted starting materials or byproducts.[9] Causality: This washing step is critical for achieving high purity, which is essential for good electrochemical performance.

• Drying:

  • After the final wash, collect the white powder and dry it in a vacuum oven at 150 °C for at least 12 hours.[9] Causality: Vacuum drying at an elevated temperature ensures the complete removal of ethanol and any residual water, which can interfere with electrochemical processes.

• Post-Processing:

  • The resulting dried Na₂TP powder should be ground using a mortar and pestle to achieve a fine, homogeneous powder suitable for electrode preparation.

Characterization of Synthesized Na₂TP

To validate the synthesis, the following characterization techniques are recommended:

• X-ray Diffraction (XRD): To confirm the crystal structure and phase purity of the synthesized Na₂TP.[1]

• Fourier-Transform Infrared Spectroscopy (FTIR): To verify the formation of the carboxylate salt by observing the disappearance of the O-H stretch from the carboxylic acid and the appearance of characteristic carboxylate peaks.[1][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural confirmation.[4]

Electrode Fabrication and Cell Assembly

Proper electrode fabrication is crucial for achieving high performance. This involves creating a homogeneous slurry of the active material, a conductive additive, and a binder, which is then cast onto a current collector.

Slurry Preparation Protocol

A typical electrode composition consists of 70% active material (Na₂TP), 20% conductive agent (e.g., Super P carbon black), and 10% binder (e.g., polyvinylidene fluoride, PVDF).

• Binder Dissolution: Dissolve the PVDF binder in an appropriate amount of N-Methyl-2-pyrrolidone (NMP) solvent by stirring until a clear, homogeneous solution is formed.

• Addition of Conductive Carbon: Add the Super P carbon black to the binder solution and mix at high speed (e.g., using a planetary mixer or a homogenizer) for 30 minutes to ensure good dispersion. Causality: The conductive carbon creates an electronic pathway within the electrode, compensating for the inherently low electronic conductivity of organic materials like Na₂TP.

• Addition of Active Material: Gradually add the synthesized Na₂TP powder to the slurry and continue mixing for at least 2 hours to achieve a uniform, viscous slurry.

Electrode Coating and Drying

• Coating: Cast the prepared slurry onto a copper foil current collector using a doctor blade with a set gap (e.g., 100-200 µm) to achieve a uniform thickness.

• Drying: Dry the coated electrode in a vacuum oven at 80-120 °C for at least 12 hours to completely remove the NMP solvent.

• Pressing: After drying, press the electrode using a hydraulic press to improve the contact between the particles and the current collector, thereby reducing internal resistance.

• Cutting: Punch out circular electrodes (e.g., 12-15 mm diameter) from the coated foil for cell assembly.

Coin Cell Assembly (CR2032)

Coin cells are standard for laboratory-scale electrochemical testing. Assembly should be performed in an argon-filled glovebox with low moisture and oxygen levels (<0.5 ppm).

Components:

• Na₂TP working electrode

• Sodium metal disc (counter and reference electrode)

• Glass fiber separator

• Electrolyte (e.g., 1 M NaPF₆ in a mixture of ethylene carbonate (EC) and diethyl carbonate (DEC))

• CR2032 coin cell parts (casing, spacer, spring)

Assembly Steps:

• Place the Na₂TP electrode in the center of the bottom casing.

• Add a few drops of electrolyte to wet the electrode surface.

• Place the separator on top of the working electrode.

• Add more electrolyte to saturate the separator.

• Place the sodium metal disc on the separator.

• Add the spacer disc and spring.

• Carefully place the top casing and crimp the cell using a coin cell crimper.

Electrochemical Characterization Protocols

Electrochemical testing is used to evaluate the performance of the Na₂TP electrodes.[11] The primary techniques are Cyclic Voltammetry, Galvanostatic Cycling, and Electrochemical Impedance Spectroscopy.[12][13]

Cyclic Voltammetry (CV)

• Purpose: To identify the redox potentials (sodiation/desodiation voltages) and to understand the reaction kinetics.

• Typical Parameters:

  • Voltage Range: 0.01 V to 2.0 V vs. Na⁺/Na

  • Scan Rate: 0.1 mV s⁻¹ to 1.0 mV s⁻¹

• Interpretation: Look for distinct cathodic (reduction) and anodic (oxidation) peaks corresponding to the sodium insertion and extraction processes in Na₂TP. The peak separation can give an initial indication of the reaction's reversibility.

Galvanostatic Cycling with Potential Limitation (GCPL)

• Purpose: To determine the specific capacity, coulombic efficiency, and cycling stability of the material.

• Typical Parameters:

  • Voltage Window: 0.01 V to 2.0 V vs. Na⁺/Na

  • Current Density: C/10 to 1C (where 1C = 255 mA g⁻¹)

• Data Analysis: Plot the specific capacity and coulombic efficiency versus the cycle number. A stable capacity over many cycles with high efficiency (>99%) indicates good performance.[14]

Electrochemical Impedance Spectroscopy (EIS)

• Purpose: To investigate the charge transfer resistance and ion diffusion kinetics within the cell.

• Typical Parameters:

  • Frequency Range: 100 kHz to 0.01 Hz

  • AC Amplitude: 5-10 mV

• Interpretation: The resulting Nyquist plot can be fitted with an equivalent circuit model to quantify different resistance components in the cell.[11] A smaller semicircle in the high-to-medium frequency region generally indicates faster charge transfer kinetics.

Expected Performance and Data Interpretation

The performance of Na₂TP can be influenced by factors such as particle size, morphology, and electrode composition.[8] Below is a summary of typical performance metrics reported in the literature.

Performance Metric	Typical Value Range	Source
Theoretical Specific Capacity	~255 mAh g⁻¹	[7]
Initial Reversible Capacity	180 - 250 mAh g⁻¹	[3][4][14]
Operating Voltage (vs. Na⁺/Na)	~0.43 V	[3]
Coulombic Efficiency (after stabilization)	>98%	[14]
Cycling Stability	Good capacity retention over 50-100 cycles	[2][14]

Note: Performance can be significantly enhanced by creating composites with conductive materials like carbon nanotubes or graphene.[14][15]

Applications in Other Energy Storage Systems

While Na₂TP is most prominent in sodium-ion batteries, its versatile chemistry allows for its use in other systems:

• Lithium-Ion Batteries (LIBs): Na₂TP can also be used as an anode in LIBs, although it often shows different voltage characteristics and kinetics compared to SIBs.[4]

• Potassium-Ion Batteries (PIBs): The analogous dipotassium terephthalate (K₂TP) has been investigated as a promising anode for PIBs, demonstrating good reversible capacity.[16][17]

• Aqueous Ion Batteries: The solubility of Na₂TP in aqueous electrolytes presents challenges, but ongoing research is exploring its use in these safer, low-cost battery systems.

Visualizations and Workflows

Experimental Workflow Diagram

Caption: Workflow from synthesis to electrochemical analysis of Na₂TP.

Sodiation/Desodiation Mechanism

Caption: Reversible sodium storage mechanism in disodium terephthalate.

References

• Ghosh, A., et al. (2020). Rapid Upcycling of Waste Polyethylene Terephthalate to Energy Storing Disodium Terephthalate Flowers with DFT Calculations. ACS Sustainable Chemistry & Engineering. [Link]

• Poizot, P., et al. Solvation, exchange and electrochemical intercalation properties of disodium 2,5-(dianilino)terephthalate. CrystEngComm. [Link]

• ResearchGate. (2018). Disodium Terephthalate Ultrafine Fibers as High Performance Anode Material for Sodium-Ion Batteries under High Current Density Conditions. Request PDF. [Link]

• ACS Applied Energy Materials. (2024). Impact of Fluorination on the Anodic Performance of Disodium Terephthalate: An Experimental and Computational Study. [Link]

• ResearchGate. (2025). Sodium Terephthalate as an Organic Anode Material for Sodium Ion Batteries. Request PDF. [Link]

• Li, Y., et al. (2018). Size Effect on Electrochemical Performance of Sodium Terephthalate as Anode Material for Sodium-Ion Batteries. International Journal of Electrochemical Science. [Link]

• ResearchGate. (2020). Rapid Upcycling of Waste Polyethylene Terephthalate (PET) to Energy Storing Disodium Terephthalate Flowers with DFT Calculations. Request PDF. [Link]

• OSTI.gov. (2012). Sodium terephthalate as an organic anode material for sodium ion batteries. ETDEWEB. [Link]

• ResearchGate. (2012). Disodium Terephthalate (Na2C8H4O4) as High Performance Anode Material for Low-Cost Room-Temperature Sodium-Ion Battery. Request PDF. [Link]

• ResearchGate. Exploring the sodium storage mechanism in disodium terephthalate as anode for organic battery using density-functional theory calculations. [Link]

• Nakpetpoon, W., et al. Preparation and Characterization of Disodium Terephthalate/Graphene Composites. [Link]

• CRC Press. (2021). Preparation of disodium terephthalate as intermediate of MOFs. [Link]

• ResearchGate. High-performance graphene/disodium terephthalate electrodes with ether electrolyte for exceptional cooperative sodiation/desodiation. Request PDF. [Link]

• ResearchGate. Dipotassium terephthalate as promising potassium storing anode with DFT calculations. Request PDF. [Link]

• Google Patents. (2001).

• ResearchGate. (2018). Nonaqueous potassium-ion hybrid capacitor enabled by two-dimensional diffusion pathways of dipotassium terephthalate. [Link]

• MDPI. (2024). Enhanced Performance of an Electrochemical Sensor Using CNT Membrane for Accumulation-Based Detection of Nanoparticles. [Link]

• MDPI. (2024). Impact of 3D Printing Parameters on the Electrochemical Response of Additively Manufactured Devices. [Link]

• RSC Publishing. (2025). Green Chemistry. [Link]

• MOTIVECTION: Journal of Mechanical, Electrical and Industrial Engineering. (2024). Electrochemical Characterization Techniques for Performance Optimization in Dye-sensitized Solar Cells: A Narrative Review. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Disodium Terephthalate

This technical support guide is designed for researchers, scientists, and professionals in drug development and chemical synthesis. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to enhance the yield and purity of disodium terephthalate.

Introduction to Disodium Terephthalate Synthesis

Disodium terephthalate (DST), the sodium salt of terephthalic acid, is a crucial organic synthesis intermediate.[1] Its role as a foundational building block is vital in the production of pharmaceuticals, advanced polymers, and other specialty chemicals.[2][3] The most common and direct synthesis route involves the neutralization of terephthalic acid (TPA) with sodium hydroxide (NaOH) in an aqueous medium. While seemingly straightforward, achieving a high yield of pure product requires careful control of several key parameters. This guide addresses the common challenges encountered during this process and provides robust, field-proven solutions.

Troubleshooting Guide: Common Synthesis Issues

This section directly addresses specific problems researchers may face during the synthesis of disodium terephthalate, presented in a question-and-answer format.

Q1: Why is my yield of disodium terephthalate consistently low?

A low yield is one of the most frequent issues and can typically be traced back to one of three areas: incomplete reaction, side reactions, or product loss during workup and isolation.

• Incomplete Reaction: For the reaction to proceed to completion, three factors are critical:

  • Stoichiometry: The reaction requires a precise 1:2 molar ratio of terephthalic acid to sodium hydroxide for the complete neutralization of both carboxylic acid groups.[4] An insufficient amount of NaOH will result in the formation of monosodium terephthalate and unreacted TPA.

  • Reaction Kinetics: The reaction temperature should be maintained in the optimal range of 70-95°C to ensure a sufficient reaction rate.[4] Below this range, the reaction may be impractically slow. Additionally, vigorous and efficient stirring is necessary to maximize the contact between the solid terephthalic acid and the aqueous sodium hydroxide solution.[4]

  • Reaction Time: Allow sufficient time for the solid TPA to completely dissolve, which indicates the completion of the neutralization reaction.

• Product Loss During Isolation: Disodium terephthalate has a moderate and relatively temperature-independent solubility in water of approximately 13-14% by weight.[5][6] Attempting to isolate the product by cooling crystallization is often inefficient.[7] Significant product loss can occur if the filtrate volume is large or if improper washing techniques are used. The solubility of DST is significantly reduced in the presence of excess sodium ions (the common ion effect).[8][9][10] This principle can be leveraged for isolation but, if uncontrolled, can lead to premature precipitation and handling difficulties.

Q2: My final product is discolored (yellowish or brownish tint). What is the cause and how can I fix it?

Product discoloration is almost always due to the presence of impurities, which can arise from the starting materials or from side reactions.

• Impure Starting Materials: If the terephthalic acid used is not of high purity (e.g., crude TPA recovered from PET recycling), colored impurities can carry through to the final product.[11][12]

• Side Reactions: Although the neutralization reaction is robust, excessively high temperatures can lead to the decomposition of the product.[4]

• Oxidative Impurities: For highly sensitive applications, oxidation can be a concern.

Solutions:

• Use High-Purity Reactants: Start with high-purity terephthalic acid and reagent-grade sodium hydroxide.

• Temperature Control: Carefully maintain the reaction temperature below 100°C to prevent thermal degradation.[4]

• Purification via Activated Charcoal: If impurities are present, they can often be removed from the aqueous DST solution. After the reaction is complete, the solution can be treated with activated charcoal, heated, and then filtered to remove the charcoal and adsorbed impurities before proceeding to isolation.[11][12][13]

Q3: The reaction mixture becomes a thick, unmanageable slurry. What's happening?

This issue typically arises from exceeding the solubility limit of disodium terephthalate in the reaction medium.

• High Reactant Concentration: If the initial concentrations of TPA and NaOH are too high, the resulting DST concentration can surpass its solubility limit of ~13% w/w, causing it to precipitate out of solution.[5]

• "Salting Out" Effect: Using a large excess of sodium hydroxide can significantly decrease the solubility of DST due to the common ion effect, leading to its precipitation.[7][9][10] While useful for intentional product isolation, this can make stirring and handling difficult if it occurs prematurely.

Solutions:

• Adjust Solvent Volume: Ensure enough water is used to keep the final product concentration below its solubility limit if a clear solution is desired for subsequent steps (like charcoal treatment).

• Control NaOH Concentration: Use the correct stoichiometric amount of NaOH. Avoid adding a large excess unless the goal is to intentionally precipitate the product.

Experimental Workflow and Troubleshooting Logic

The following diagram illustrates the key stages of the synthesis process and highlights critical control and troubleshooting points.

Caption: Workflow for Disodium Terephthalate Synthesis and Troubleshooting.

Optimizing Key Reaction Parameters

To maximize yield and purity, careful control over experimental variables is essential. The following table summarizes the key parameters and their impact.

Parameter	Recommended Range / Value	Rationale & Impact on Yield
Stoichiometry (TPA:NaOH)	1 : 2 (molar ratio)	A precise 1:2 ratio is critical for complete conversion to the disodium salt. Insufficient NaOH leads to an incomplete reaction and lower yield.[4]
Temperature	70 - 95 °C	This range ensures a sufficient reaction rate without causing thermal decomposition of the product, which could lower the yield and purity.[4]
Reactant Concentration	< 13% w/w (final product)	Maintaining the concentration below the product's solubility limit prevents premature precipitation, ensuring a homogenous reaction and easier handling.[5][6]
Mixing Rate	Vigorous / Efficient Stirring	Terephthalic acid has low water solubility. Vigorous mixing is required to maximize the surface area contact with the NaOH solution, accelerating the reaction.[4]
Reaction Time	Monitor until TPA dissolves	The reaction is complete when all solid terephthalic acid has dissolved. Insufficient time will result in an incomplete reaction.
pH	Maintain alkaline conditions	The reaction inherently proceeds under alkaline conditions. The pH should be monitored to ensure it remains high, indicating the presence of excess hydroxide or the formation of the basic salt.[14]

Standard Operating Protocol: Synthesis of Disodium Terephthalate

This protocol describes the synthesis of disodium terephthalate from terephthalic acid and sodium hydroxide.

Materials & Equipment

• Terephthalic Acid (TPA), high purity

• Sodium Hydroxide (NaOH), pellets or solution

• Deionized Water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser

• Buchner funnel and filter paper

• Vacuum flask

Procedure

• Preparation: In a round-bottom flask, prepare the sodium hydroxide solution. For example, to react with 16.6 g (0.1 mol) of terephthalic acid, dissolve 8.0 g (0.2 mol) of NaOH in 150 mL of deionized water. Caution: This is an exothermic process.

• Neutralization: While stirring the NaOH solution, slowly add the 16.6 g of terephthalic acid to the flask.

• Heating: Attach a condenser to the flask and heat the mixture to 85-90°C using a heating mantle.

• Reaction: Maintain this temperature and continue stirring vigorously. The reaction is typically complete when all the solid terephthalic acid has dissolved, resulting in a clear or slightly hazy solution (usually 1-2 hours).

• Isolation: To isolate the solid product, cool the solution to room temperature. Induce precipitation by adding a saturated sodium chloride solution or by carefully adding a concentrated NaOH solution to "salt out" the product.[10][15]

• Filtration: Collect the precipitated white solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid sparingly with a small amount of cold deionized water or a saturated NaCl solution to remove excess NaOH without dissolving a significant amount of the product.[15]

• Drying: Dry the purified disodium terephthalate in a vacuum oven at 80-100°C until a constant weight is achieved.

Frequently Asked Questions (FAQs)

Q: Can I use terephthalic acid derived from recycled PET for this synthesis? A: Yes, but it is highly recommended to purify the recycled TPA first. TPA from PET hydrolysis often contains residual catalysts, monomers (monoethylene glycol), and other colored impurities that can affect the quality of your disodium terephthalate.[11][12]

Q: My disodium terephthalate won't crystallize from the aqueous solution upon cooling. What should I do? A: The solubility of disodium terephthalate in water is not strongly dependent on temperature, so cooling crystallization is generally ineffective.[7] The most reliable methods for isolation are solvent evaporation or, more commonly, "salting out" by increasing the sodium ion concentration. This is achieved by adding saturated sodium chloride or a concentrated sodium hydroxide solution, which forces the less soluble disodium terephthalate to precipitate.[10][15]

Q: What is the expected appearance of the final product? A: High-purity disodium terephthalate should be a white, crystalline solid.

References

• Rezazadeh, A., Thomsen, K., Gavala, H. N., Skiadas, I. V., & Fosbøl, P. L. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water-Ethylene Glycol Mixtures. Journal of Chemical & Engineering Data, 66(5), 2143–2152. Available at: [Link]

• ACS Publications. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures. Journal of Chemical & Engineering Data. Available at: [Link]

• ResearchGate. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures | Request PDF. Available at: [Link]

• Wallace, J. R., & Carr, J. D. (1971). Solubility of Disodium Terephthalate in Aqueous Solutions of Sodium Hydroxide. Journal of Chemical & Engineering Data, 16(3), 333-334. (Sourced via secondary citation in other results). Available at: [Link] (Note: The core finding is widely cited in provided search results[8][9][16]).

• PrepChem.com. (n.d.). Synthesis of disodium terephthalate. Available at: [Link]

• Google Patents. (1980). US4215224A - Removal of dissolved disodium terephthalate from aqueous solution also containing sodium hydroxide.

• Slapnik, J., et al. (2019). Purification of recycled terephthalic acid and synthesis of polyethylene terephthalate. Polymer Engineering & Science. Available at: [Link]

• ResearchGate. (2019). Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. Available at: [Link]

• Google Patents. (1963). US3102137A - Purification of terephthalic acid.

• Haryanto, A., et al. (2017). Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. Journal of Engineering and Technological Sciences. Available at: [Link]

• ResearchGate. (2021). Optimization of reaction time using a single 12 mm ball during alkaline hydrolysis of pre-milled PET waste. Available at: [Link]

• Google Patents. (1998). EP0876324A1 - Process for manufacturing terephthalic acid.

• Lainer, T., et al. (2023). Precipitation of Terephthalic Acid from Alkaline Solution: Influence of Temperature and Precipitation Acid. Industrial & Engineering Chemistry Research. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Disodium Terephthalate in Modern Chemical Synthesis: A Manufacturer's Perspective. Available at: [Link]

• ResearchGate. (n.d.). Hydrolysis of PET with NaOH into disodium terephthalate salt and ethylene glycol (EG). Available at: [Link]

• ChemBK. (2024). disodium terephthalate. Available at: [Link]

• Sciencemadness.org. (2016). Chemistry of Terephthalic acid. Available at: [Link]

• Taylor & Francis Online. (2021). Preparation of disodium terephthalate as intermediate of MOFs. Available at: [Link]

• Sciencemadness.org. (n.d.). Terephthalic acid from PET. Available at: [Link]

• Google Patents. (2008). WO2008028429A1 - Process for recovering terephthalic acid.
• Google Patents. (2002). EP0876324B1 - Process for manufacturing terephthalic acid.

• ResearchGate. (n.d.). Hydrolysis of DMT with an Nb/HZSM-5 catalyst. Available at: [Link]

• Google Patents. (1980). GB2047704A - Preparation of terephthalalic acid by hydrolysis of dimethyl terephthalate.

• ResearchGate. (2025). Hydrolysis of Dimethyl Terephthalate for the Production of Terephthalic Acid | Request PDF. Available at: [Link]

• ResearchGate. (n.d.). Life time alternative for PET chemical recycling, DMT (Dimethyl...). Available at: [Link]

• Globe Thesis. (2023). Study On Hydrolysis Of Dimethyl Terephthalate Over Solid Acid Catalysts. Available at: [Link]

• ResearchGate. (2019). Utilization of poly(ethylene terephthalate) waste for preparing disodium terephthalate and its application in a solid polymer electrolyte | Request PDF. Available at: [Link]

• National Institutes of Health (NIH). (2022). Synthesis of Bis(isodecyl Terephthalate) from Waste Poly(ethylene Terephthalate) Catalyzed by Lewis Acid Catalysts. Available at: [Link]

• ResearchGate. (2021). Carbon Dioxide-Induced Separations of Terephthalic Acid from Aqueous Disodium Terephthalate Solutions for Polyester Upcycling | Request PDF. Available at: [Link]

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Technical Support Center: Scaling Up Disodium Terephthalate Production

Welcome to the Technical Support Center for Disodium Terephthalate Production. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when scaling up the synthesis of disodium terephthalate (Na₂-TPA). As Senior Application Scientists, we provide not just instructions, but the underlying principles to empower you to make informed decisions during your process development.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions about the fundamental aspects of disodium terephthalate production.

Q1: What is the most common laboratory method for synthesizing disodium terephthalate?

A1: The most prevalent laboratory-scale synthesis involves the direct saponification of terephthalic acid (TPA) with a stoichiometric amount of sodium hydroxide (NaOH) in an aqueous solution.[1][2][3] The reaction is typically performed with heating and stirring to ensure complete dissolution and reaction. The resulting disodium terephthalate is then often precipitated or used in solution for subsequent reactions.[4][5][6]

Q2: What are the key safety precautions to consider when working with the reactants?

A2: Both terephthalic acid and sodium hydroxide pose health risks. Terephthalic acid can be irritating to the eyes, respiratory system, and skin.[2] Sodium hydroxide is a strong caustic and can cause severe burns upon contact. It is imperative to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2] The saponification reaction is also exothermic, meaning it releases heat, which can be a significant safety concern during scale-up.[7][8][9]

Q3: Is the saponification of terephthalic acid an exothermic or endothermic reaction?

A3: The saponification reaction is exothermic, releasing heat as the ester bonds are broken and new bonds are formed.[8][9] While this may not be very noticeable at a small lab scale, the heat generated can become a significant challenge during scale-up, potentially leading to a runaway reaction if not properly managed.[10]

Q4: What are the primary industrial applications of disodium terephthalate?

A4: Disodium terephthalate is a versatile intermediate in modern chemical synthesis.[11] It is a key precursor in the production of various materials, including metal-organic frameworks (MOFs), advanced polymers, and specialty chemicals.[11][12] It also finds applications in the pharmaceutical and agrochemical industries as a building block for more complex molecules.[13]

Section 2: Troubleshooting Guide for Scale-Up Challenges

This section provides detailed troubleshooting advice for specific issues that may arise during the scale-up of disodium terephthalate production.

Reaction Control and Heat Management

Issue: Uncontrolled Temperature Increase or "Runaway" Reaction

• Q: My reaction temperature is increasing much more rapidly than in my small-scale experiments, and I'm concerned about a runaway reaction. What's happening and how can I control it?

• A: This is a classic challenge in scaling up exothermic reactions.[14][10] The surface-area-to-volume ratio of your reactor decreases as you scale up, which significantly reduces the efficiency of heat dissipation.[15] This can lead to localized hot spots and an accelerated reaction rate, potentially causing a dangerous runaway reaction.

  • Troubleshooting Steps:

    • Controlled Reagent Addition: Instead of adding all the sodium hydroxide at once, implement a controlled, gradual addition of the NaOH solution. This will allow the cooling system to keep up with the heat being generated.

    • Enhanced Cooling: Ensure your reactor's cooling system is adequately sized for the larger volume and the exothermic nature of the reaction. Consider using a more efficient cooling fluid or a lower coolant temperature.

    • Real-time Monitoring: Implement in-situ temperature probes to monitor the internal reaction temperature in real-time. This will allow for immediate adjustments to the reagent addition rate or cooling system.

    • Process Modeling: For larger-scale production, consider using process simulation software to model the heat flow and predict temperature profiles, helping you to design a more robust and safer process.[14]

Impurity Profile and Purification

Issue: Product Discoloration and Presence of Impurities

• Q: My scaled-up batch of disodium terephthalate has a yellow tinge, which was not present in my lab-scale product. What could be the cause and how can I purify it?

• A: The yellow discoloration is likely due to the formation of impurities, such as hydroxyl derivatives of terephthalic acid and its oligomers.[16] These impurities can form under the more aggressive conditions of a scaled-up reaction, such as localized high temperatures.

  • Troubleshooting Steps:

    • Activated Carbon Treatment: A common and effective method for removing colored impurities is to treat the aqueous solution of disodium terephthalate with activated carbon.[16][17] The activated carbon adsorbs the impurity molecules.

    • Controlled Precipitation: The conditions under which you precipitate the disodium terephthalate (if isolating it as a solid) can significantly impact its purity. Slower cooling rates and controlled pH adjustments can lead to the formation of larger, purer crystals.[4][18]

    • Recrystallization: If the purity is still not satisfactory, recrystallization from a suitable solvent can be an effective purification step.[4]

    • Analytical Monitoring: Utilize analytical techniques like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the impurities.[16] This will help you to understand the effectiveness of your purification steps.

Crystallization and Product Isolation

Issue: Poor Crystal Quality and Difficult Filtration

• Q: I'm having trouble with the filtration of my disodium terephthalate. The crystals are very fine and are clogging the filter. How can I improve the crystal size and filterability?

• A: The formation of fine crystals is often a result of rapid precipitation or high supersaturation.[3][19] On a larger scale, mixing and temperature gradients can be less uniform, leading to uncontrolled nucleation and the formation of small particles.

  • Troubleshooting Steps:

    • Control Cooling Rate: A slower, controlled cooling rate during crystallization will favor crystal growth over nucleation, resulting in larger, more easily filterable crystals.

    • Optimize Agitation: The type and speed of agitation are critical.[20][21] Inadequate mixing can lead to localized supersaturation and the formation of fines, while excessive agitation can cause crystal breakage. Experiment with different agitator designs and speeds to find the optimal conditions for your reactor geometry.

    • Seeding: Introducing a small amount of pre-formed crystals (seeding) at the beginning of the crystallization process can promote the growth of larger, more uniform crystals.

    • Anti-Solvent Addition: A controlled addition of an anti-solvent can also be used to induce crystallization in a more controlled manner, leading to better crystal morphology.

Section 3: Experimental Protocols and Data

Protocol: Synthesis of Disodium Terephthalate (Lab Scale)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, add terephthalic acid (1 equivalent).

• Reagent Addition: Slowly add a 2M aqueous solution of sodium hydroxide (2 equivalents) to the flask while stirring.

• Reaction: Heat the mixture to 80-90°C and stir for 1-2 hours until all the solids have dissolved, indicating the formation of disodium terephthalate.[1]

• Isolation (Optional): If isolating the solid, cool the solution slowly to room temperature and then in an ice bath to induce crystallization. Collect the crystals by vacuum filtration and wash with cold water.

Protocol: Scale-Up Synthesis of Disodium Terephthalate

• Reactor Setup: In a jacketed glass reactor equipped with an overhead stirrer, temperature probe, and a controlled addition funnel, add terephthalic acid (1 equivalent) and water.

• Controlled Reagent Addition: Begin stirring and slowly add a 2M aqueous solution of sodium hydroxide (2 equivalents) from the addition funnel over a period of 1-2 hours, while maintaining the internal temperature below 40°C using the reactor's cooling jacket.

• Reaction and Monitoring: After the addition is complete, heat the mixture to 80-90°C and hold for 1-2 hours. Monitor the reaction completion by observing the complete dissolution of solids.

• Controlled Crystallization: For isolation, cool the reactor contents to room temperature over 2-3 hours, followed by further cooling to 0-5°C for at least 1 hour.

• Filtration and Washing: Filter the product using a suitable filter press or centrifuge. Wash the filter cake with cold deionized water to remove any residual sodium hydroxide.[22]

Data Summary: Key Process Parameters for Scale-Up

Parameter	Lab Scale (10g TPA)	Pilot Scale (1kg TPA)	Key Considerations for Scale-Up
NaOH Addition Time	< 5 minutes	1-2 hours	Control exotherm, prevent localized high pH
Max Temperature (°C)	90	90 (with careful control)	Efficient heat removal is critical
Cooling Time	30 minutes	3-4 hours	Control crystal size and purity
Agitator Type	Magnetic Stirrer	Overhead Stirrer (e.g., anchor, turbine)	Ensure proper mixing and mass transfer[20][21]

Section 4: Diagrams and Workflows

Diagram: Key Steps in Scaling Up Disodium Terephthalate Synthesis

Caption: Workflow for scaling up disodium terephthalate synthesis.

Diagram: Troubleshooting Logic for Poor Product Quality

Caption: Troubleshooting decision tree for product quality issues.

References

• Rezazadeh, A., Thomsen, K., Gavala, H. N., Skiadas, I. V., & Fosbøl, P. L. (Year). Solubility and Freezing Points of Disodium Terephthalate in Water-Ethylene Glycol Mixtures.
• PrepChem. (n.d.).
• Vogl, S., et al. (2023). Precipitation of Terephthalic Acid from Alkaline Solution: Influence of Temperature and Precipitation Acid. Industrial & Engineering Chemistry Research.
• Kampala International University. (n.d.). Saponification Process and Soap Chemistry.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Disodium Terephthalate in Modern Chemical Synthesis: A Manufacturer's Perspective. NINGBO INNO PHARMCHEM CO.,LTD.
• ChemBK. (2024).
• Rezazadeh, A., Thomsen, K., et al. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures.
• Quora. (2016). Is Saponification reaction endothermic or exothermic? Quora.
• ResearchGate. (n.d.). Terephthalic acid solubility at various temperatures.
• ResearchGate. (n.d.). a Hydrolysis of PET with NaOH into disodium terephthalate salt and...
• Google Patents. (n.d.). US4215224A - Removal of dissolved disodium terephthalate from aqueous solution also containing sodium hydroxide.
• Google Patents. (n.d.). EP0876324A1 - Process for manufacturing terephthalic acid.
• Slapnik, J., et al. (2019). Purification of recycled terephthalic acid and synthesis of polyethylene terephthalate.
• Poleview Group. (2025). What Is Saponification in The Context Of Soap Making. Poleview Group.
• World Pharma Today. (n.d.). Overcoming Challenges in Scale-Up Production. World Pharma Today.
• Soapmaking Forum. (2021).
• Gauth. (n.d.).
• ResearchGate. (n.d.). (PDF) Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization.
• CRC Press. (2021).
• Neuland Labs. (2017). 5 Common Challenges in Scaling Up an API. Neuland Labs.
• At Tianming Pharmaceutical. (n.d.). Scale-Up Challenges for Intermediates: Ensuring a Smooth Transition from Lab to Commercial Production.
• Tokyo Chemical Industry Co., Ltd. (n.d.).
• ACS Publications. (2023). Precipitation of Terephthalic Acid from Alkaline Solution: Influence of Temperature and Precipitation Acid. Industrial & Engineering Chemistry Research.
• ResearchGate. (n.d.). Precipitation of terephthalic acid from post-consumer polyethylene terephthalate waste fractions.
• ResearchGate. (n.d.). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures.
• Google Patents. (n.d.). EP0876324B1 - Process for manufacturing terephthalic acid.
• Mettler Toledo. (n.d.). Mixing and Mass Transfer. Mettler Toledo.
• Zero Instrument. (n.d.). Common Types of Mixing in Reactors. Zero Instrument.
• HWS Labortechnik Mainz. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. HWS Labortechnik Mainz.
• Google Patents. (n.d.). US3102137A - Purification of terephthalic acid.
• ResearchGate. (2025). Modelling of the terephthalic acid - disodium terephthalate - sodium chloride - sodium hydroxide - Ethylene Glycol – water system.
• PubChem. (n.d.).
• NIH. (n.d.). Nanomedicine Scale-up Technologies: Feasibilities and Challenges. NIH.
• Indian Academy of Sciences. (n.d.). Simulation and optimization of polyethylene terephthalate (PET) reactors. Indian Academy of Sciences.
• Engineering Information Technology. (2003). Two-Phase Model for Continuous Final-Stage Melt Polycondensation of Poly(ethylene terephthalate). III. Modeling of Multiple Reac.
• ResearchGate. (n.d.). Mixing and Mass Transfer in Industrial Bioreactors.
• Catalysis in Green Chemistry and Engineering. (2022). PROCESS FOR PURIFICATION OF WASTE TEREPHTHALIC ACID GENERATED IN POLYESTER PLANT. Catalysis in Green Chemistry and Engineering.
• B2B Chemicals. (n.d.).

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Technical Support Center: Ensuring the Stability of Disodium Terephthalate During Storage

Welcome to the technical support center for disodium terephthalate. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the storage and handling of this compound. Our goal is to provide you with the expertise and practical solutions needed to maintain the integrity of your disodium terephthalate, ensuring the reliability and reproducibility of your experimental results.

Introduction: Understanding the Vulnerabilities of Disodium Terephthalate

Disodium terephthalate (Na₂TP), the sodium salt of terephthalic acid, is a white crystalline powder that is soluble in water.[1] While it boasts excellent thermal stability at high temperatures, its ionic nature and hygroscopic properties make it susceptible to degradation under ambient storage conditions.[2] The primary culprits of degradation during storage are atmospheric moisture and oxygen, which can lead to hydrolysis and oxidation, respectively. This guide will delve into the mechanisms of these degradation pathways, provide troubleshooting guidance for identifying compromised material, and offer robust protocols for prevention.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for disodium terephthalate?

To ensure its stability, disodium terephthalate should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[3][4] It is crucial to protect it from moisture and oxidizing agents.[3] For long-term storage, maintaining a controlled, low-humidity environment is paramount.

Q2: My disodium terephthalate powder appears clumpy. Is it still usable?

Clumping is a strong indicator of moisture absorption. While the material may not be fully degraded, the presence of water can initiate hydrolysis. It is highly recommended to perform a purity analysis before using clumpy material. For sensitive applications, using a fresh, unopened container is advisable.

Q3: I've noticed a slight discoloration in my stored disodium terephthalate. What could be the cause?

Discoloration, such as a yellowish tint, can be a sign of oxidative degradation. This may occur upon prolonged exposure to air. The extent of degradation and its potential impact on your experiments should be assessed through analytical methods.

Q4: Can I store solutions of disodium terephthalate?

Aqueous solutions of disodium terephthalate are convenient for many applications. However, for long-term storage, it is best to store the compound as a dry powder. If you must store a solution, it is recommended to keep it at -20°C or -80°C to minimize degradation.[5] For aqueous stock solutions, sterile filtration through a 0.22 μm filter is also recommended before storage to prevent microbial growth.[5]

Troubleshooting Guide: Identifying and Addressing Degradation

Encountering unexpected results in your experiments can be frustrating. This section provides a systematic approach to troubleshooting potential issues related to disodium terephthalate degradation.

Visual Inspection and Physical Properties

Observation	Potential Cause	Recommended Action
Powder is clumpy or has a wet appearance	Moisture absorption (Hygroscopicity)	Dry the material under vacuum at a low temperature (e.g., 40-50°C). Assess purity using FTIR or HPLC.
Discoloration (e.g., yellowing) of the powder	Oxidative degradation	Assess purity using HPLC to identify potential degradation products. For critical applications, discard the material.
Incomplete dissolution in water	Presence of insoluble impurities or degradation products	Filter the solution and analyze both the soluble and insoluble fractions. Consider that degradation could lead to the formation of less soluble species.
Unexpected pH of the aqueous solution	Hydrolysis or presence of acidic/basic impurities	Measure the pH and compare it to a freshly prepared solution from a new batch. A significant deviation may indicate degradation.

Logical Flow for Troubleshooting

Caption: Simplified hydrolysis pathway of disodium terephthalate.

Oxidation

The benzene ring in the terephthalate molecule can be susceptible to oxidation, especially in the presence of light, heat, and certain metal ion contaminants. Oxidative degradation can lead to the formation of colored byproducts and a decrease in purity. The carboxylate groups themselves are in a high oxidation state but can be removed as carbon dioxide under certain oxidative conditions, a process known as oxidative decarboxylation. [6]

Decarboxylation

While significant decarboxylation of disodium terephthalate typically requires high temperatures, slow degradation via this pathway at ambient temperatures over long storage periods, potentially catalyzed by impurities, cannot be entirely ruled out. This would result in the formation of sodium benzoate and eventually benzene derivatives.

Experimental Protocols for Quality Assessment

To ensure the integrity of your disodium terephthalate, regular quality assessment is recommended, especially for lots that have been in storage for an extended period or show visual signs of degradation.

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying disodium terephthalate and its potential degradation products.

Instrumentation and Columns:

• An HPLC system with a UV detector is suitable.

• A C18 reversed-phase column is commonly used.

• Mixed-mode columns with anion-exchange and reversed-phase characteristics can also provide excellent separation of aromatic acids. [7] Mobile Phase and Gradient:

• A common mobile phase consists of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic modifier like acetonitrile or methanol.

• A gradient elution is often necessary to separate the polar disodium terephthalate from less polar impurities.

Sample Preparation:

• Accurately weigh approximately 10 mg of the disodium terephthalate sample.

• Dissolve the sample in 10 mL of deionized water to prepare a 1 mg/mL stock solution.

• Further dilute the stock solution to a suitable concentration for HPLC analysis (e.g., 100 µg/mL).

• Filter the final solution through a 0.45 µm syringe filter before injection.

Analysis:

• Inject the prepared sample into the HPLC system.

• Monitor the chromatogram at a wavelength where terephthalic acid and its derivatives absorb, typically around 240 nm.

• The appearance of additional peaks compared to a reference standard indicates the presence of impurities or degradation products.

Protocol 2: Functional Group Analysis by Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive method to check for major changes in the chemical structure of your disodium terephthalate, particularly the presence of water or the reformation of carboxylic acid groups.

Sample Preparation:

• For solid samples, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used.

Key Spectral Features to Monitor:

• O-H Stretch (from water): A broad peak in the region of 3200-3500 cm⁻¹ indicates the presence of absorbed water.

• C=O Stretch (carboxylate): Strong asymmetric and symmetric stretching bands for the carboxylate group (COO⁻) are expected around 1570 cm⁻¹ and 1400 cm⁻¹.

• C=O Stretch (carboxylic acid): The appearance of a peak around 1700 cm⁻¹ would suggest the presence of the protonated carboxylic acid form, indicating hydrolysis.

• O-H Bend (carboxylic acid): A broad peak around 940 cm⁻¹ is characteristic of the O-H bending in the carboxylic acid group and its disappearance upon salt formation is a key indicator of the pure product. [8]

Protocol 3: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the molecular structure and can be used to identify and quantify impurities.

Sample Preparation:

• Dissolve the disodium terephthalate sample in a suitable deuterated solvent, such as deuterium oxide (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆).

Expected ¹H NMR Spectrum (in D₂O):

• A singlet in the aromatic region (around 7.6-8.0 ppm) corresponding to the four equivalent protons on the benzene ring.

Indicators of Degradation:

• The appearance of new signals in the aromatic or aliphatic regions can indicate the presence of degradation products or impurities. For instance, the formation of sodium hydrogen terephthalate would result in a more complex aromatic signal pattern due to the loss of symmetry.

Preventative Measures for Long-Term Storage

Proactive measures are the most effective way to prevent the degradation of disodium terephthalate.

1. Proper Container Selection and Sealing:

• Always store the compound in its original, tightly sealed container.

• If the original container is compromised, transfer the material to a clean, dry, amber glass bottle with a tight-fitting cap.

2. Controlled Storage Environment:

• Store in a desiccator containing a suitable desiccant (e.g., silica gel) to minimize exposure to humidity.

• For highly sensitive applications, consider storing under an inert atmosphere (e.g., argon or nitrogen).

3. "First In, First Out" Inventory Management:

• Use older batches of disodium terephthalate before newer ones to minimize the total storage time.

• Date all containers upon receipt and opening.

4. Regular Visual Inspection:

• Periodically inspect your stored disodium terephthalate for any signs of clumping or discoloration.

By implementing these guidelines, you can significantly extend the shelf life of your disodium terephthalate and ensure the continued success of your research and development efforts. For further assistance, please do not hesitate to contact our technical support team.

References

• ChemBK. (n.d.). disodium terephthalate. Retrieved January 8, 2026, from [Link]

• ResearchGate. (n.d.). FTIR spectra of a sodium terephthalate (Na2 TPA) and b terephthalic acid (TPA). Retrieved January 8, 2026, from [Link]

• Chemistry LibreTexts. (2023, January 22). Reduction & Oxidation Reactions of Carboxylic Acids. Retrieved January 8, 2026, from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Terephthalic acid. Retrieved January 8, 2026, from [Link]

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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. helixchrom.com [helixchrom.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Electrochemical Stability of Disodium Terephthalate (Na₂TP) Anodes

Welcome to the technical support center for disodium terephthalate (Na₂TP) anodes. This guide, designed for researchers and scientists, provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you overcome common challenges and optimize the electrochemical performance of this promising organic anode material for sodium-ion batteries.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with Na₂TP anodes. Each problem is presented with potential causes and step-by-step solutions.

Issue 1: Rapid Capacity Fading and Poor Cycling Stability

Symptom: The discharge capacity of your Na₂TP anode drops significantly within the first 50-100 cycles.

Potential Causes:

• Dissolution of Na₂TP in the Electrolyte: Na₂TP, being an organic salt, has some solubility in common carbonate-based electrolytes, leading to the loss of active material over repeated cycles.

• Poor Electrical Conductivity: Na₂TP is an inherently poor electrical conductor, which can lead to incomplete utilization of the active material and large polarization, especially at higher current densities.[1]

• Large Volume Changes: The sodiation/desodiation process can cause significant volume changes in the Na₂TP particles, leading to pulverization of the electrode, loss of electrical contact, and unstable Solid Electrolyte Interphase (SEI) formation.[1]

• Binder Failure: Inadequate adhesion of the binder can result in the detachment of the active material from the current collector during cycling.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for rapid capacity fading.

Step-by-Step Solutions:

• Evaluate Your Electrolyte:

  • Action: If you are using a standard carbonate-based electrolyte (e.g., 1 M NaPF₆ in EC:DEC), consider switching to an ether-based electrolyte such as 1 M NaPF₆ in diethylene glycol dimethyl ether (DEGDME).

  • Rationale: Ether-based electrolytes have been shown to suppress the dissolution of organic anode materials like Na₂TP, leading to improved cycling stability.[2] They can also promote the formation of a more stable SEI layer.

• Enhance Electrical Conductivity:

  • Action: Prepare a composite of Na₂TP with a conductive carbon material like reduced graphene oxide (rGO) or carbon nanotubes. An anti-solvent precipitation method can be effective for creating a uniform coating of GO on the Na₂TP surface.[3]

  • Rationale: The conductive carbon network improves electron transport throughout the electrode, leading to better utilization of the Na₂TP and improved rate capability. A composite with just 5 wt% GO has been shown to significantly enhance performance.[3]

• Control Particle Size:

  • Action: Synthesize or procure nano-sized Na₂TP particles. An anti-solvent precipitation method can be used to obtain smaller particle sizes.[4]

  • Rationale: Smaller particles can better accommodate the strain from volume changes during sodiation and desodiation, reducing the risk of pulverization.[5] Reducing the particle size to around 8 µm has been shown to improve reversible capacity.[4]

• Optimize the Binder:

  • Action: If you are using a rigid binder like PVDF, consider switching to a more flexible, water-based binder system like a combination of carboxymethyl cellulose (CMC) and styrene-butadiene rubber (SBR).

  • Rationale: CMC/SBR binders offer better adhesion and flexibility, which can help maintain the structural integrity of the electrode during the volume changes that occur during cycling.[6]

Issue 2: Low Initial Coulombic Efficiency (ICE)

Symptom: The coulombic efficiency of the first cycle is below 70-80%.

Potential Causes:

• Irreversible SEI Formation: A significant portion of the sodium ions are consumed in the first cycle to form the Solid Electrolyte Interphase (SEI) layer on the surface of the anode.[7]

• Electrolyte Decomposition: Decomposition of the electrolyte on the anode surface can lead to irreversible capacity loss.

• Surface Defects on Active Material: A high surface area and numerous defect sites on the Na₂TP particles can lead to excessive and irreversible side reactions with the electrolyte.[8]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low initial coulombic efficiency.

Step-by-Step Solutions:

• Incorporate Electrolyte Additives:

  • Action: Add a small amount (e.g., 1-2 wt%) of fluoroethylene carbonate (FEC) to your electrolyte.

  • Rationale: FEC can be preferentially reduced on the anode surface to form a more stable and protective SEI layer, which can suppress further electrolyte decomposition and improve the ICE.

• Apply a Surface Coating:

  • Action: Apply a thin, uniform coating of a material like Al₂O₃ onto the Na₂TP electrode surface using a technique like atomic layer deposition (ALD).

  • Rationale: The coating can act as a physical barrier, preventing direct contact between the Na₂TP and the electrolyte, thus mitigating SEI formation on the active material during the initial discharge.

• Consider Pre-sodiation:

  • Action: Implement a pre-sodiation strategy for the anode before assembling the full cell. This can be done by using a sacrificial sodium-containing additive in the cathode or by electrochemically pre-sodiating the anode in a half-cell.[9]

  • Rationale: Pre-sodiation compensates for the initial sodium loss due to SEI formation, leading to a higher ICE in the full cell.[9]

Frequently Asked Questions (FAQs)

Q1: What is the theoretical capacity of disodium terephthalate (Na₂TP)?

A1: The theoretical capacity of Na₂TP is approximately 255 mAh/g, based on a two-electron redox reaction.[2]

Q2: What is the typical operating voltage of a Na₂TP anode?

A2: Na₂TP anodes typically operate at a low redox potential of around 0.2-0.5 V versus Na/Na⁺.[1]

Q3: What are the main advantages of using Na₂TP as an anode material?

A3: The main advantages of Na₂TP are its low cost, sustainability (as it can be derived from PET waste), and a relatively high theoretical capacity.[10] Its operating voltage is also high enough to prevent the formation of sodium dendrites, which is a significant safety concern with sodium metal anodes.[1]

Q4: Can I use a standard PVDF binder with a Na₂TP anode?

A4: While PVDF can be used, it is often not the optimal choice. Due to the significant volume changes of Na₂TP during cycling, a more flexible binder system like CMC/SBR is generally recommended to maintain better electrode integrity.[11]

Q5: How does the particle size of Na₂TP affect its performance?

A5: Reducing the particle size of Na₂TP can significantly improve its electrochemical performance. Smaller particles offer shorter diffusion paths for sodium ions and can better accommodate the strain of volume changes, leading to improved rate capability and cycling stability.[4]

Experimental Protocols

Protocol 1: Slurry Preparation for Na₂TP Anode

This protocol provides a step-by-step guide for preparing a water-based slurry using a CMC/SBR binder.

Materials and Equipment:

• Disodium terephthalate (Na₂TP) active material

• Super P or other conductive carbon

• Carboxymethyl cellulose (CMC)

• Styrene-butadiene rubber (SBR) emulsion

• Deionized water

• Planetary ball mill or mortar and pestle

• Magnetic stirrer and hotplate

• Viscometer

Procedure:

• Dry the Active Material: Dry the Na₂TP powder and conductive carbon in a vacuum oven at 120°C for at least 4 hours to remove any moisture.

• Prepare the CMC Solution:

  • Heat deionized water to approximately 60-80°C.

  • Slowly add the CMC powder to the hot water while stirring vigorously. Continue stirring until the CMC is fully dissolved and a clear, viscous solution is formed. This may take 1-2 hours.

• Dry Mixing:

  • In a mortar or a ball milling jar, thoroughly mix the dried Na₂TP powder and conductive carbon in the desired ratio (e.g., 80:10 by weight).

  • If using a ball mill, mill the powders for 30 minutes to ensure a homogeneous mixture.

• Wet Mixing:

  • Slowly add the CMC solution to the powder mixture while stirring.

  • Add the SBR emulsion to the slurry and continue to mix.

  • The final composition of the slurry (dry weight) should be approximately 80% Na₂TP, 10% conductive carbon, 5% CMC, and 5% SBR.

• Viscosity Adjustment:

  • Continue stirring the slurry for several hours until it is homogeneous and has a consistent viscosity.

  • Measure the viscosity of the slurry. A typical target viscosity is between 5000-10000 cP. Adjust with a small amount of deionized water if the slurry is too thick.

• Degassing: Before coating, degas the slurry in a vacuum chamber to remove any trapped air bubbles.

Protocol 2: Coin Cell Assembly (CR2032)

This protocol outlines the assembly of a half-cell with a Na₂TP anode and a sodium metal counter electrode in an argon-filled glovebox.

Materials and Equipment:

• Na₂TP anode coated on copper foil

• Sodium metal foil

• Glass fiber separator

• Electrolyte (e.g., 1 M NaPF₆ in DEGDME)

• CR2032 coin cell components (case, spacer, spring, gasket)

• Coin cell crimper

• Tweezers

• Pipette

Procedure:

• Electrode and Separator Preparation:

  • Punch out circular electrodes from the coated Na₂TP anode (e.g., 14 mm diameter).

  • Punch out circular separators from the glass fiber sheet (e.g., 19 mm diameter).

  • Dry the electrodes and separators in a vacuum oven at 80°C overnight and transfer them into the glovebox.

• Cell Assembly:

  • Place the coin cell case (cathode can) into the crimper die.

  • Place the Na₂TP anode in the center of the case with the coated side facing up.

  • Add a few drops of electrolyte onto the anode to wet it.

  • Place the separator on top of the anode.

  • Add a few more drops of electrolyte to the separator.

  • Carefully place the sodium metal counter electrode on top of the separator.

  • Place the spacer disk on top of the sodium metal.

  • Place the spring on top of the spacer.

  • Place the gasket and the top cap (anode can) on the assembly.

• Crimping:

  • Carefully transfer the die to the coin cell crimper and press firmly to seal the cell.

  • Inspect the crimped cell to ensure a proper seal.

• Resting: Let the assembled cell rest for at least 12 hours before electrochemical testing to ensure complete wetting of the components.

Data Interpretation and Analysis

Cyclic Voltammetry (CV)

Interpreting CV Curves for Na₂TP Anodes:

A typical CV curve for a Na₂TP anode will show a pair of redox peaks corresponding to the sodiation and desodiation processes.

• Cathodic Peak (Sodiation): The reduction peak, typically observed between 0.2 V and 0.4 V vs. Na/Na⁺, corresponds to the insertion of sodium ions into the Na₂TP structure. The reaction is generally considered to be: Na₂C₈H₄O₄ + 2Na⁺ + 2e⁻ ↔ Na₄C₈H₄O₄.

• Anodic Peak (Desodiation): The oxidation peak, usually seen between 0.4 V and 0.6 V vs. Na/Na⁺, represents the extraction of sodium ions.

• Peak Separation (ΔEp): The potential difference between the anodic and cathodic peaks (ΔEp = Epa - Epc) provides an indication of the electrochemical reversibility. A smaller ΔEp suggests better kinetics and lower polarization. For Na₂TP, a large peak separation can indicate high charge transfer resistance, which can be improved by creating composites with conductive carbon.

• Peak Current: The magnitude of the peak current is proportional to the scan rate and the concentration of the active species. In the case of battery electrodes, it reflects the rate of the sodiation/desodiation reactions.

Example CV Analysis:

Caption: Key features to analyze in a cyclic voltammogram of a Na₂TP anode.

Electrochemical Impedance Spectroscopy (EIS)

Interpreting EIS Nyquist Plots for Na₂TP Anodes:

EIS is a powerful technique to investigate the different resistance components within the battery. A typical Nyquist plot for a Na₂TP anode can be modeled using an equivalent circuit.

• High-Frequency Intercept (Rs): The point where the plot intercepts the real axis at high frequencies represents the solution resistance (Rs), which includes the resistance of the electrolyte, separator, and electrodes.

• Semicircle in the High-to-Medium Frequency Region: This semicircle is attributed to the charge transfer resistance (Rct) at the electrode-electrolyte interface and the double-layer capacitance (Cdl). A smaller semicircle diameter indicates a lower charge transfer resistance and faster kinetics. For Na₂TP, a large semicircle can be due to its poor intrinsic conductivity.

• Low-Frequency Tail (Warburg Impedance): The sloping line at low frequencies is the Warburg impedance (Zw), which is related to the diffusion of sodium ions within the electrode material. A steeper slope generally indicates faster diffusion.

Equivalent Circuit Model:

A common equivalent circuit model for a Na₂TP anode is R(QR)(QW), where:

• R_s: Solution resistance

• Q_sei and R_sei: Constant phase element and resistance of the SEI layer (often appears as the first semicircle at high frequency).

• Q_dl and R_ct: Constant phase element for the double-layer capacitance and charge transfer resistance (second semicircle at medium frequency).

• W: Warburg element for sodium-ion diffusion.

Caption: Interpreting a Nyquist plot for a Na₂TP anode.

Quantitative Data Summary

Table 1: Comparison of Binder Performance for Na₂TP Anodes

Binder System	Solvent	Typical Initial Discharge Capacity (mAh/g)	Capacity Retention after 100 cycles	Reference
PVDF	NMP	~200	Often poor due to binder failure	General knowledge
CMC/SBR	Water	~220	>80%	[11]
PAA	Water	~210	Moderate, can be improved with additives	[12]

Table 2: Effect of Electrolyte on Na₂TP Anode Performance

Electrolyte	Key Advantages	Key Disadvantages	Typical Reversible Capacity (mAh/g)	Reference
1 M NaPF₆ in EC:DEC	Standard, well-understood	Can lead to dissolution of Na₂TP	~150-180	[13]
1 M NaPF₆ in DEGDME	Suppresses dissolution, forms stable SEI	Higher viscosity, lower ionic conductivity	~245	[2]

References

Sources

• 1. arxiv.org [arxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. electrochemsci.org [electrochemsci.org]
• 5. researchgate.net [researchgate.net]
• 6. Which Binders Perform Better: PVDF or CMC/SBR? [eureka.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. Improving the initial coulombic efficiency of hard carbon materials for sodium-ion batteries [esst.cip.com.cn]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Effect of Different Binders on the Electrochemical Performance of Metal Oxide Anode for Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Porosity in MOFs with Disodium Terephthalate Linkers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Metal-Organic Frameworks (MOFs) utilizing disodium terephthalate linkers. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges and enhance the porosity of your materials. Our approach is grounded in scientific principles and practical, field-proven insights to ensure the reliability and reproducibility of your experimental outcomes.

I. Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the synthesis and activation of terephthalate-based MOFs.

Q1: Why is my synthesized MOF exhibiting low surface area and porosity?

A1: Low surface area and porosity in MOFs can stem from several factors. Primarily, incomplete removal of solvent molecules from the pores during the activation process is a common culprit. These residual guests block the pores, leading to a significant reduction in the experimentally measured surface area compared to the theoretical value.[1] Another reason could be the partial or complete collapse of the framework structure during activation, especially for more delicate MOFs.[1][2] Additionally, issues during synthesis, such as the formation of an amorphous phase or the presence of defects like missing linkers or clusters, can also negatively impact porosity.[3]

Q2: What is the role of a modulator in the synthesis of terephthalate MOFs, and how does it affect porosity?

A2: Modulators are chemical agents, often monocarboxylic acids like acetic acid or benzoic acid, that compete with the organic linker during the MOF synthesis.[4][5] This competition slows down the crystallization process, which can lead to more crystalline materials with fewer defects.[3] Modulators can also influence the size and morphology of the MOF crystals.[5] By controlling the nucleation and growth rates, modulators can help in the formation of a more ordered and porous structure. The concentration and type of modulator can be tuned to introduce a controlled number of defects, which can sometimes enhance porosity and create additional active sites.[6][7][8]

Q3: How do I choose the right solvent for MOF synthesis and activation?

A3: The choice of solvent is critical in both the synthesis and activation stages. During synthesis, the solvent influences the solubility of the metal salt and the organic linker, which in turn affects the reaction kinetics and the final MOF structure.[5] For activation, the ideal solvent should be easily removable without causing the collapse of the MOF's porous structure. A common strategy is to perform a solvent exchange, where the high-boiling point synthesis solvent (like DMF) is replaced with a more volatile, low-surface-tension solvent (like ethanol, acetone, or hexane) before thermal activation.[2][9][10] This gentle approach minimizes the capillary forces that can lead to pore collapse during solvent evaporation.[2][9]

Q4: What is "activation" and why is it crucial for achieving high porosity?

A4: Activation is the process of removing guest molecules (solvents, unreacted linkers, etc.) from the pores of the MOF to make the internal surface area accessible.[1][2][11][12] This step is absolutely critical because as-synthesized MOFs have their pores filled with these guest molecules, rendering them non-porous.[2] Effective activation is the key to unlocking the full porous potential of the material.[12] Common activation methods include thermal activation under vacuum, solvent exchange followed by heating, and supercritical CO2 drying for particularly sensitive frameworks.[1][11][12][13]

Q5: Can I improve the porosity of my MOF after it has been synthesized?

A5: Yes, post-synthetic modification (PSM) is a powerful technique to enhance the properties of a MOF, including its porosity.[1] For terephthalate-based MOFs, PSM can involve grafting functional groups onto the linker, which can alter the pore environment and potentially increase porosity by creating hierarchical pore structures.[14][15][16][17][18] Another approach is defect engineering, where controlled defects are introduced into the framework to create larger pores or additional access points to the porous network.[3][6][7][8]

II. Troubleshooting Guides

This section provides a structured approach to diagnosing and solving common experimental problems in a question-and-answer format.

Problem 1: Low BET Surface Area

Q: My nitrogen adsorption-desorption isotherm shows a very low BET surface area, significantly lower than the reported values for this MOF. What could be the issue?

A: A low BET surface area is a common problem and can be traced back to several potential causes. Let's break down the troubleshooting process:

1. Ineffective Activation:

• Cause: The most frequent reason for low surface area is the incomplete removal of solvent molecules from the MOF's pores. High-boiling point solvents like DMF are particularly difficult to remove completely.
• Solution:
• Implement a thorough solvent exchange protocol. Before thermal activation, wash the as-synthesized MOF multiple times with a low-boiling-point solvent such as ethanol or acetone. This replaces the high-boiling synthesis solvent with one that is easier to remove.[2]
• Optimize your thermal activation conditions. Increase the activation temperature or extend the duration of heating under vacuum. Be cautious not to exceed the thermal stability limit of your MOF, which can be determined by Thermogravimetric Analysis (TGA).
• Consider supercritical CO2 drying. For highly sensitive MOFs that are prone to pore collapse, supercritical CO2 drying is a gentle and effective activation method that avoids the destructive effects of solvent surface tension.[1][11]

2. Framework Collapse:

• Cause: The MOF structure may not be robust enough to withstand the activation process, leading to a collapse of the porous network.
• Solution:
• Use a gentler activation method. As mentioned above, solvent exchange with a low-surface-tension solvent and supercritical CO2 drying are less harsh than direct thermal activation of a DMF-filled MOF.[9]
• Re-evaluate your synthesis parameters. Sometimes, the stability of a MOF can be improved by adjusting the synthesis conditions, such as the metal-to-linker ratio or the type of modulator used.

3. Poor Crystallinity:

• Cause: If the synthesized material is amorphous or has low crystallinity, it will not possess the well-defined porous structure required for a high surface area.
• Solution:
• Analyze your product with Powder X-ray Diffraction (PXRD). Compare the diffraction pattern of your sample with the one reported in the literature to confirm its crystallinity and phase purity.[19]
• Optimize your synthesis reaction. Experiment with different modulator concentrations, reaction times, and temperatures to improve the crystallinity of your MOF.[20][21]

Problem 2: Poor Crystallinity

Q: The PXRD pattern of my product shows broad peaks or a large amorphous background, indicating poor crystallinity. How can I improve this?

A: Poor crystallinity is a common hurdle in MOF synthesis. Here’s a systematic approach to address this issue:

1. Suboptimal Reaction Kinetics:

• Cause: Rapid precipitation of the MOF can lead to the formation of an amorphous or poorly crystalline product.
• Solution:
• Introduce or adjust the concentration of a modulator. Modulators like acetic acid or benzoic acid can slow down the reaction rate, allowing for more ordered crystal growth.[3]
• Lower the reaction temperature. A lower temperature will decrease the rate of nucleation and crystal growth, often leading to more crystalline materials.
• Adjust the pH of the reaction mixture. The pH can significantly influence the deprotonation of the linker and the coordination chemistry, thereby affecting the crystallinity.

2. Incorrect Stoichiometry:

• Cause: An improper ratio of metal salt to organic linker can result in the formation of competing phases or an amorphous product.
• Solution:
• Carefully verify the stoichiometry of your reactants. Ensure that you are using the correct molar ratios as reported in established protocols.
• Experiment with slight variations in the metal-to-linker ratio. Sometimes, a small excess of one component can promote the formation of the desired crystalline phase.

3. Impurities in Reactants or Solvents:

• Cause: The presence of impurities can interfere with the self-assembly process and inhibit the growth of well-defined crystals.
• Solution:
• Use high-purity reactants and solvents. Ensure that your starting materials are of the appropriate grade for MOF synthesis.
• Consider the water content in your solvents. Traces of water can sometimes influence the outcome of the synthesis, so using anhydrous solvents may be necessary for certain MOFs.

III. Experimental Protocols and Data

This section provides detailed, step-by-step methodologies for key experiments and presents quantitative data in a structured format.

Protocol 1: Synthesis of UiO-66 with Disodium Terephthalate

This protocol describes a typical solvothermal synthesis of UiO-66, a well-studied zirconium-based MOF, using disodium terephthalate as the linker source.

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Disodium terephthalate (Na₂-BDC)

• N,N-Dimethylformamide (DMF)

• Acetic acid (modulator)

• Methanol (for washing)

• 20 mL scintillation vials or Teflon-lined autoclave

Procedure:

• In a 20 mL scintillation vial, dissolve ZrCl₄ (e.g., 75 mg) in 5 mL of DMF.[22]

• In a separate container, dissolve disodium terephthalate (equivalent to 50 mg of terephthalic acid) in DMF.

• Add the disodium terephthalate solution to the ZrCl₄ solution.

• Add the modulator, acetic acid (e.g., 1.25 g of benzoic acid is used in a similar synthesis).[22] The amount of modulator can be varied to control crystallinity and defect density.

• Seal the vial tightly and place it in a preheated oven at 120 °C for 24 hours.[22]

• After 24 hours, remove the vial from the oven and allow it to cool to room temperature. A white precipitate of UiO-66 should be visible.

• Separate the solid product by centrifugation.

• Wash the product by resuspending it in fresh DMF and centrifuging again. Repeat this step three times.

• Perform a solvent exchange by washing the product with methanol three times.

• Dry the final product in a vacuum oven at a suitable temperature (e.g., 150 °C) overnight to obtain the activated MOF.

Protocol 2: Activation of Terephthalate MOFs via Solvent Exchange

This protocol outlines a general procedure for activating terephthalate-based MOFs to maximize their porosity.

Materials:

• As-synthesized MOF powder

• High-boiling point synthesis solvent (e.g., DMF)

• Low-boiling point, low-surface-tension solvent (e.g., ethanol, acetone, or chloroform)

• Centrifuge and centrifuge tubes

• Vacuum oven or Schlenk line

Procedure:

• After synthesis, isolate the MOF powder by centrifugation or filtration.

• Wash the MOF with fresh synthesis solvent (e.g., DMF) to remove any unreacted starting materials.

• Decant the supernatant and add a low-boiling-point solvent (e.g., ethanol).

• Resuspend the MOF powder in the new solvent and allow it to soak for at least 3-6 hours. For some MOFs, shorter exchange times of minutes may be sufficient.[9]

• Separate the solid by centrifugation and discard the supernatant.

• Repeat the solvent exchange process (steps 3-5) at least three times to ensure complete replacement of the original synthesis solvent.

• After the final wash, dry the MOF under dynamic vacuum at an elevated temperature. The temperature and duration will depend on the specific MOF's thermal stability. A typical starting point is 120-180 °C for 12-24 hours.

Data Table: Effect of Modulator on UiO-66 Porosity

The following table summarizes the impact of different modulators on the BET surface area and pore volume of UiO-66, demonstrating the tunability of porosity through defect engineering.[6][7][8]

Modulator	Modulator Concentration (equivalents)	BET Surface Area (m²/g)	Pore Volume (cm³/g)
Acetic Acid	20	~1200	~0.50
Acetic Acid	100	~1400	~0.65
Formic Acid	20	~1350	~0.58
Formic Acid	100	~1550	~0.75
Trifluoroacetic Acid	20	~1450	~0.68
Trifluoroacetic Acid	100	~1600	~0.82

Note: These are representative values and can vary based on specific synthesis and activation conditions.

IV. Visualizations and Workflows

This section provides diagrams to illustrate key experimental workflows and logical relationships in MOF synthesis and characterization.

Diagram 1: General Workflow for MOF Synthesis and Activation

Caption: A generalized workflow for the synthesis, purification, activation, and characterization of terephthalate-based MOFs.

Diagram 2: Troubleshooting Logic for Low Porosity

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. MOF Activation: Solvent Exchange and Supercritical Drying [eureka.patsnap.com]
• 3. Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D0TA08009H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ossila.com [ossila.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Defect Engineering: Tuning the Porosity and Composition of the Metal–Organic Framework UiO-66 via Modulated Synthesis | Semantic Scholar [semanticscholar.org]
• 9. Rapid Guest Exchange and Ultra-Low Surface Tension Solvents Optimize Metal-Organic Framework Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Significant improvement of surface area and CO2 adsorption of Cu–BTC via solvent exchange activation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Activation of metal–organic framework materials - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. ww.tousimis.com [ww.tousimis.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Synthesis and modification of a functionalized 3D open-framework structure with MIL-53 topology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
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• 18. pubs.acs.org [pubs.acs.org]
• 19. Physiochemical characterization of metal organic framework materials: A mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. youtube.com [youtube.com]

Technical Support Center: Strategies to Enhance the Performance of Disodium Terephthalate in Non-Aqueous Electrolytes

Welcome to the technical support center for researchers and scientists working with disodium terephthalate (Na₂TP) as an electrode material in non-aqueous systems, such as sodium-ion batteries. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address common challenges, primarily focusing on the critical issue of solubility management.

Introduction: The Solubility Challenge

Disodium terephthalate is a promising organic anode material due to its high theoretical capacity, low cost, and structural diversity.[1][2] However, a significant hurdle in its practical application is its inherent solubility in common non-aqueous electrolytes, particularly carbonate-based systems.[3][4] This dissolution of the active material and its sodiated intermediates leads to several critical problems:

• Rapid Capacity Fading: Continuous loss of active material from the electrode surface into the electrolyte results in a steady decline in the battery's storage capacity.

• Low Coulombic Efficiency: The dissolved species can shuttle between the anode and cathode, causing parasitic reactions and reducing the efficiency of charge-discharge cycles.[5]

• Unstable Solid Electrolyte Interphase (SEI): The dissolution process can disrupt the formation of a stable and protective SEI layer, leading to ongoing electrolyte decomposition.[6]

This guide is structured to help you diagnose, troubleshoot, and overcome these challenges through strategic electrolyte formulation, chemical modification of the active material, and other advanced techniques.

Part 1: Troubleshooting Guide - Diagnosing Common Experimental Issues

This section addresses common problems encountered during the testing of disodium terephthalate electrodes.

Observed Problem	Potential Root Cause	Recommended Action
Rapid capacity drop within the first 50 cycles.	High solubility of Na₂TP or its sodiated intermediates in the electrolyte.	1. Switch to an Ether-Based Electrolyte: Change from carbonate solvents (e.g., EC/DEC) to an ether-based solvent like diglyme or TEGDME.[3][4] 2. See Protocol 1.
Initial Coulombic Efficiency (ICE) is below 70%.	1. Significant active material dissolution during the initial SEI formation. 2. Unstable SEI formation.	1. Optimize Electrolyte: Employ an ether-based electrolyte.[3] 2. Consider "Non-Solvating" Electrolytes: Explore diluted electrolyte formulations.[5] 3. Use Electrolyte Additives: Investigate additives known to form stable SEI on organic anodes (e.g., FEC, VC - though specific research on Na₂TP is limited, this is a general strategy).[7]
Voltage profile shows sloping and indistinct plateaus.	Continuous side reactions and unstable electrode-electrolyte interface.	1. Confirm Material Purity: Ensure the synthesized Na₂TP is free of impurities. 2. Improve Interfacial Stability: Switch to a less-solvating electrolyte system (ether-based).[8] 3. Apply a Surface Coating: A thin Al₂O₃ coating can mitigate SEI formation issues.[9]
Cell failure or short-circuiting after multiple cycles.	Dendrite formation on the sodium metal counter electrode, often exacerbated by shuttle effect of dissolved organic species.	1. Mitigate Dissolution: This is the primary solution. Use strategies outlined in this guide (ether electrolytes, chemical modification).[5] 2. Optimize Separator: Ensure the use of a high-quality separator to prevent physical shorting.

Part 2: Frequently Asked Questions (FAQs)

FAQ 1: Why is my disodium terephthalate electrode dissolving in the electrolyte?

Disodium terephthalate is an organic salt with a degree of polarity that makes it susceptible to dissolution in polar organic solvents commonly used in batteries, such as ethylene carbonate (EC) and dimethyl carbonate (DMC).[3] The solubility can increase as the Na₂TP is sodiated during discharge, forming intermediate species that are even more soluble. This process is a primary cause of poor electrochemical performance.[4]

FAQ 2: What is the most effective and direct strategy to reduce this solubility?

The most widely validated strategy is to change the electrolyte solvent system. Switching from a carbonate-based electrolyte (e.g., 1 M NaPF₆ in EC:DEC) to an ether-based electrolyte (e.g., 1 M NaPF₆ in diglyme) has been shown to dramatically improve performance.[3][4]

Causality: Ether solvents have a different solvation mechanism compared to carbonates. Ethers, like diglyme, have multiple ether oxygen atoms that can chelate Na⁺ ions, but they tend to have weaker interactions with the terephthalate anion and its sodiated forms compared to the highly polar carbonate molecules.[8][10] This weaker solvation of the active material reduces its tendency to dissolve.

FAQ 3: Can I improve performance without changing the solvent?

Yes, chemical modification of the disodium terephthalate molecule itself is a powerful strategy. Fluorination is a proven method to enhance the electrochemical performance and stability.

Causality: Substituting hydrogen atoms on the terephthalate ring with fluorine atoms alters the molecule's electronic properties and geometry.[11]

• Electronic Effects: Fluorine is highly electronegative, which can change the redox potential of the molecule.

• Geometric Effects: Fluorine substitution can disrupt the planarity of the molecule. This change in geometry can impact the crystal packing and the interaction with solvent molecules, thereby reducing solubility and preventing unfavorable redox reactions.[11] For example, monofluorinated disodium terephthalate has shown significantly better capacity retention than its non-fluorinated counterpart.[11]

FAQ 4: What are "non-solvating electrolytes" and can they be used for Na₂TP?

A "non-solvating electrolyte" is a concept where the electrolyte is formulated to minimize the dissolution of the active material.[5] This has been demonstrated for other organic electrodes by using diluted electrolytes. In these systems, the salt concentration is low, and the solvent molecules are more strongly coordinated with the salt's cations, leaving fewer "free" solvent molecules available to dissolve the organic electrode material. While this specific strategy has been highlighted for materials like PTCDA, the underlying principle is highly relevant to Na₂TP and represents a promising area for experimentation.[5]

Part 3: Experimental Protocols & Methodologies

Protocol 1: Preparation of an Ether-Based Electrolyte for Na₂TP Electrodes

This protocol describes the preparation of a 1 M NaPF₆ in diglyme electrolyte, a common starting point for improving Na₂TP performance.

Materials:

• Sodium hexafluorophosphate (NaPF₆), battery grade (>99.9%)

• Diglyme (bis(2-methoxyethyl) ether), anhydrous (<50 ppm H₂O)

• Argon-filled glovebox with H₂O and O₂ levels <0.5 ppm

• Volumetric flask, magnetic stirrer, and stir bar

Procedure:

• Environment: Perform all steps inside an argon-filled glovebox.

• Drying: Ensure all glassware is rigorously dried in a vacuum oven at 120°C overnight and brought into the glovebox antechamber while still warm.

• Solvent Preparation: Measure the required volume of anhydrous diglyme into the volumetric flask.

• Salt Addition: Carefully weigh the required amount of NaPF₆ to achieve a 1 M concentration. Safety Note: NaPF₆ is hygroscopic and toxic; handle with care.

• Dissolution: Slowly add the NaPF₆ powder to the diglyme while stirring. The dissolution may be slow. Continue stirring until the salt is fully dissolved and the solution is clear. This may take several hours.

• Storage: Store the prepared electrolyte over molecular sieves (3Å, pre-dried) inside the glovebox to maintain low water content.

Protocol 2: Synthesis of Monofluorinated Disodium Terephthalate (Na₂-MFTP)

This protocol is adapted from methodologies described in the literature for synthesizing fluorinated derivatives of disodium terephthalate.[11]

Materials:

• 2-Fluoroterephthalic acid

• Sodium hydroxide (NaOH) pellets

• Ethanol, anhydrous

• Round-bottom flask, condenser, magnetic stirrer

Procedure:

• Dissolution of Base: In the round-bottom flask, dissolve 2 molar equivalents of NaOH in anhydrous ethanol with stirring.

• Addition of Acid: Slowly add 1 molar equivalent of 2-fluoroterephthalic acid to the NaOH/ethanol solution. A precipitate should begin to form.

• Reaction: Attach the condenser and reflux the mixture at the boiling point of ethanol for 4-6 hours to ensure complete neutralization.

• Isolation: Allow the mixture to cool to room temperature. Collect the white precipitate (disodium 2-fluoroterephthalate) by vacuum filtration.

• Washing: Wash the collected solid with small portions of cold anhydrous ethanol to remove any unreacted starting materials.

• Drying: Dry the final product under vacuum at 100-120°C for at least 12 hours to remove any residual solvent and water.

• Characterization: Confirm the structure and purity of the final product using techniques such as FTIR, NMR, and XRD.

Part 4: Visualization of Key Concepts

Workflow for Electrolyte Strategy Selection

This diagram outlines the decision-making process for optimizing the electrolyte when working with disodium terephthalate electrodes.

Caption: Conceptual overview of solubility mitigation strategies.

References

• Impact of Fluorination on the Anodic Performance of Disodium Terephthalate: An Experimental and Computational Study. ACS Applied Energy Materials. Available at: [Link]

• High-performance graphene/disodium terephthalate electrodes with ether electrolyte for exceptional cooperative sodiation/desodiation. Request PDF on ResearchGate. Available at: [Link]

• Organic electrode materials for non-aqueous, aqueous, and all-solid-state Na-ion batteries. Journal of Materials Chemistry A. Available at: [Link]

• Non-solvating electrolytes enhance performance of organic electrode-based batteries. EurekAlert!. Available at: [Link]

• Influence of Electrolyte Additives on Interfacial Stability of Manganese-Rich Lithium-Ion Battery Cathodes. ACS Applied Energy Materials. Available at: [Link]

• Exploring the sodium storage mechanism in disodium terephthalate as anode for organic battery using density-functional theory calculations. Request PDF on ResearchGate. Available at: [Link]

• Disodium Terephthalate (Na2C8H4O4) as High Performance Anode Material for Low-Cost Room-Temperature Sodium-Ion Battery. Request PDF on ResearchGate. Available at: [Link]

• Strategies for Mitigating Dissolution of Solid Electrolyte Interphases in Sodium‐Ion Batteries. Advanced Energy Materials. Available at: [Link]

• Sodium Terephthalate as an Organic Anode Material for Sodium Ion Batteries. Request PDF on ResearchGate. Available at: [Link]

• Disodium Terephthalate (Na2C8H4O4) as High Performance Anode Material for Low-Cost Room-Temperature Sodium-Ion Battery. Request PDF on ResearchGate. Available at: [Link]

• Comparative Study of Ether-Based Electrolytes for Application in Lithium–Sulfur Battery. Journal of The Electrochemical Society. Available at: [Link]

• A Comparison of Carbonate-Based and Ether-Based Electrolyte Systems for Lithium Metal Batteries. Request PDF on ResearchGate. Available at: [Link]

Sources

• 1. US4804595A - Non-aqueous electrolytes for lithium batteries - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Non-solvating electrolytes enhance performance of organic electrode-based batteries | EurekAlert! [eurekalert.org]
• 6. researchgate.net [researchgate.net]
• 7. Influence of Electrolyte Additives on Interfacial Stability of Manganese-Rich Lithium-Ion Battery Cathodes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Synthesized Disodium Terephthalate

Welcome to the technical support center for the purification of disodium terephthalate (Na₂TPA). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis and purification of this important chemical intermediate. The content is structured in a flexible question-and-answer format to directly address practical challenges in the laboratory.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my synthesized disodium terephthalate?

A1: The impurities in your final product are highly dependent on the synthetic route used to produce the starting material, terephthalic acid (TPA), and the conditions of the neutralization reaction. Common impurities can be categorized as follows:

• Incomplete Reaction Products: The most common impurity is unreacted terephthalic acid or partially neutralized monosodium terephthalate, resulting from incorrect stoichiometry or insufficient reaction time.[1]

• Starting Material Impurities: If your TPA was synthesized via the oxidation of p-xylene, you might encounter by-products like 4-carboxybenzaldehyde (4-CBA), p-toluic acid, and benzoic acid.[2] These acidic impurities can co-precipitate with your product.

• Side-Reaction Products: If the synthesis involved the hydrolysis of dimethyl terephthalate (DMT), residual monomethyl terephthalate (MMT) could be present.[3][4]

• Colored Impurities: A yellowish or brownish tint often indicates the presence of complex organic molecules, such as fluorenones, which can form during the high-temperature oxidation of p-xylene.[2][5]

• Inorganic Salts: Excess sodium hydroxide or sodium carbonate (formed by the reaction of NaOH with atmospheric CO₂) may be present.

Q2: My final disodium terephthalate product has a distinct yellow or brown color. What causes this and how can I remove it?

A2: A yellowish or brownish discoloration is a frequent issue, typically caused by trace amounts of highly conjugated organic impurities.[5] These impurities often originate from the synthesis of the terephthalic acid precursor. The most effective method for removing these color bodies is treatment with activated carbon.[6][7] The porous structure of activated carbon provides a large surface area for the adsorption of these impurity molecules.[7] This is usually performed by dissolving the crude disodium terephthalate in hot water, adding a small amount of activated carbon, stirring for a period, and then filtering the hot solution to remove the carbon before proceeding with crystallization.

Q3: I've just completed the synthesis. What is the most straightforward first step to purify my crude product?

A3: For a solid crude product, a simple and effective initial purification step is a solvent wash or trituration. The goal is to use a solvent in which the desired product has very low solubility, while the impurities are reasonably soluble. For disodium terephthalate, a wash with a minimal amount of cold deionized water can help remove highly soluble impurities like excess sodium hydroxide.[1] If organic impurities are suspected, washing with a solvent like ethanol might be effective, but solubility checks are crucial to avoid significant product loss.

However, for a more comprehensive purification, recrystallization is the most powerful and widely used technique.[8][9]

Q4: How can I definitively assess the purity of my final disodium terephthalate sample?

A4: A multi-technique approach is recommended for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for identifying and quantifying organic impurities such as 4-CBA, p-toluic acid, and MMT.[2][10]

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: NMR can confirm the structure of the desired product and can be used to quantify impurities if appropriate internal standards are used. It is particularly useful for identifying residual starting materials or partially reacted species.[11]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is excellent for confirming the conversion of the carboxylic acid groups of TPA to carboxylate salts, indicated by the disappearance of the broad O-H stretch and the appearance of strong carboxylate stretches.[12]

• Titration: A simple acid-base titration can determine the presence of excess sodium hydroxide or unreacted terephthalic acid.

Section 2: Troubleshooting Guide: Common Issues and Solutions

This section delves into specific problems you might encounter and provides a logical framework for their resolution.

Problem 1: Low Yield and Presence of Acidic Impurities

• Symptoms: The final yield is lower than expected. Analysis by HPLC or titration indicates the presence of unreacted terephthalic acid (TPA) or monosodium terephthalate.

• Root Cause Analysis: This issue almost always points to incomplete neutralization of the terephthalic acid. The cause could be inaccurate measurement of reactants, insufficient mixing, or a reaction time that was too short.[1] Terephthalic acid is a diacid, requiring two molar equivalents of sodium hydroxide for complete conversion to the disodium salt.[13]

• Strategic Solutions:

  • Reaction Optimization: Ensure a 1:2 molar ratio of TPA to NaOH is used. The gradual addition of NaOH solution to a slurry of TPA in water with vigorous stirring is crucial to ensure complete reaction.[1] Maintaining a temperature between 70-95°C can also facilitate the reaction.[1]

  • Purification via pH Adjustment: Dissolve the crude product in a minimum amount of water. Any unreacted TPA will have very low solubility and can be removed by hot filtration.

  • Recrystallization: Recrystallization from water is effective. Disodium terephthalate has good solubility in hot water, while the solubility of TPA remains low. As the solution cools, the purer disodium salt will crystallize.

Problem 2: Product Fails Purity Assay due to Organic By-products (4-CBA, p-Toluic Acid)

• Symptoms: The product appears visually clean, but HPLC or Capillary Electrophoresis (CE) analysis reveals the presence of impurities like 4-carboxybenzaldehyde (4-CBA) or p-toluic acid.[2]

• Root Cause Analysis: These impurities were likely present in the starting terephthalic acid and were carried through the synthesis. They are common by-products of the industrial synthesis of TPA from p-xylene.[2][14] Their structural similarity to TPA means they can sometimes co-crystallize with the final product.

• Strategic Solutions:

  • Source Material Scrutiny: If possible, obtain a certificate of analysis for your starting TPA or analyze it by HPLC before use to understand the initial impurity profile.

  • Purification by Salting Out: This is a highly effective technique. Disodium terephthalate is significantly less soluble in a concentrated salt solution than in pure water due to the common ion effect.[15] By dissolving the crude product in water and then adding a salt like sodium chloride to saturate the solution, disodium terephthalate can be selectively precipitated, leaving more soluble impurities behind in the mother liquor.[5]

  • Iterative Recrystallization: Multiple recrystallization steps may be necessary to reduce these impurities to acceptable levels. Purity should be checked by HPLC after each step to monitor progress.

Data Presentation: Analytical Techniques for Purity Assessment

Technique	Principle	Impurities Detected	Advantages	Limitations
HPLC	Differential partitioning of analytes between a mobile and stationary phase.	4-CBA, p-Toluic Acid, MMT, Benzoic Acid.[2][10]	High sensitivity and quantitative accuracy.	Requires method development and specialized equipment.
¹H NMR	Nuclear spin transitions in a magnetic field.	Unreacted TPA, MSTA, MMT, solvent residues.[11]	Provides structural information; can be quantitative.	Lower sensitivity for trace impurities compared to HPLC.
FTIR	Absorption of infrared radiation by molecular vibrations.	Incomplete conversion (presence of -COOH groups).[12]	Fast, simple, and confirms functional group conversion.	Not suitable for quantifying trace impurities.
Titration	Neutralization reaction with a standardized acid or base.	Excess NaOH, unreacted TPA/MSTA.	Simple, inexpensive, and provides bulk acidity/basicity.	Non-specific; cannot distinguish between different acidic impurities.

Visualization: Troubleshooting Workflow

This diagram outlines a logical decision-making process for purifying synthesized disodium terephthalate.

Caption: Fig. 1: Troubleshooting Decision Tree for Disodium Terephthalate Purification.

Section 3: Detailed Experimental Protocols

These protocols provide step-by-step guidance for the most common and effective purification techniques.

Protocol 1: Purity Assessment by HPLC

This protocol provides a general method for analyzing common acidic impurities. The exact conditions may need to be optimized for your specific instrument and column.

• Mobile Phase Preparation: Prepare an aqueous mobile phase (e.g., 20 mM potassium phosphate buffer) and an organic mobile phase (e.g., acetonitrile). Adjust the pH of the aqueous phase to ~2.5-3.0 with phosphoric acid.

• Standard Preparation: Accurately weigh and dissolve reference standards of disodium terephthalate, 4-CBA, and p-toluic acid to create stock solutions. Prepare a series of calibration standards by diluting the stocks.

• Sample Preparation: Accurately weigh ~10-20 mg of your synthesized disodium terephthalate and dissolve it in a known volume of the aqueous mobile phase to create a stock solution. Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 240 nm.

  • Injection Volume: 10 µL.

  • Gradient: Start with a high aqueous percentage (e.g., 95% aqueous) and gradually increase the organic phase percentage to elute the impurities and the main compound.

• Analysis: Run the calibration standards to generate a calibration curve. Run the sample and quantify the impurities by comparing their peak areas to the calibration curves.

Protocol 2: Purification by Recrystallization from Water

• Dissolution: Place the crude disodium terephthalate in an appropriately sized Erlenmeyer flask. Add a stir bar. For every 10 g of crude product, add approximately 60-70 mL of deionized water.

• Heating: Heat the mixture on a hot plate with stirring. Bring the solution to a gentle boil until all the solid has dissolved. If some solid remains, add small additional portions of hot water until a clear solution is achieved. Avoid adding a large excess of water.

• Cooling (Crystallization): Remove the flask from the heat, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature. Slow cooling is critical for forming large, pure crystals.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 30-60 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of ice-cold deionized water to rinse away the impurity-laden mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 80-100°C) until a constant weight is achieved.

Protocol 3: Decolorization using Activated Carbon

• Dissolution: Following Step 1 of Protocol 2, dissolve the crude disodium terephthalate in a near-minimum amount of hot deionized water.

• Cooling: Remove the solution from the direct heat source to prevent bumping in the next step.

• Carbon Addition: Add a small amount of activated carbon to the hot solution (typically 1-2% of the solute mass). Caution: Add the carbon carefully as it can cause the hot solution to boil vigorously.

• Heating and Stirring: Return the flask to the heat and maintain a gentle boil with stirring for 5-10 minutes. This allows the carbon to adsorb the colored impurities.

• Hot Filtration: This is a critical step. Pre-heat a filter funnel (using a stemless funnel is best to prevent crystallization) and a receiving flask. Filter the hot solution quickly through a fluted filter paper to remove the activated carbon. The goal is to keep the solution hot enough to prevent the desired product from crystallizing prematurely in the funnel.

• Crystallization: Proceed with steps 3-7 from Protocol 2 to crystallize, isolate, and dry the purified product.

Visualization: General Purification Workflow

This diagram illustrates a comprehensive workflow combining multiple purification techniques.

Caption: Fig. 2: Comprehensive Purification Workflow for Disodium Terephthalate.

References

• G.B. Patent No. US4215224A. (1980). Removal of dissolved disodium terephthalate from aqueous solution also containing sodium hydroxide. Google Patents.
• G.B. Patent No. GB2047704A. (1980). Preparation of terephthalalic acid by hydrolysis of dimethyl terephthalate. Google Patents.
• U.S. Patent No. US4302595A. (1981). Process for the preparation of terephthalic acid by the hydrolysis of intermediate stage crude dimethyl terephthalate. Google Patents.
• U.S. Patent No. US3102137A. (1963). Purification of terephthalic acid. Google Patents.

• Wibowo, A. C., et al. (2021). Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. ResearchGate. Retrieved from [Link]

• Slapnik, J., et al. (2019). Purification of recycled terephthalic acid and synthesis of polyethylene terephthalate. ResearchGate. Retrieved from [Link]

• Moraes, M. C., et al. (2007). Analysis of impurities in crude and highly-purified terephthalic acid by capillary electrophoresis. Journal of the Brazilian Chemical Society, 18(2), 400-406. Retrieved from [Link]

• Park, S. H., & Kim, D. K. (2017). Hydrolysis of Dimethyl Terephthalate for the Production of Terephthalic Acid. Request PDF. Retrieved from [Link]

• Wibowo, A. C., et al. (2021). 742 Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Rea. ResearchGate. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of disodium terephthalate. Retrieved from [Link]

• E.P. Patent No. EP1234812B1. (2006). Method of purifying bishydroxyalkyl terephthalate. Google Patents.

• Qiu, F., & Norwood, D. L. (2007). Identification of Pharmaceutical Impurities. Journal of Liquid Chromatography & Related Technologies, 30(5-7), 877-935. Retrieved from [Link]

• U.S. Patent No. US4356319A. (1982). Extraction process for removal of impurities from terephthalic acid filtrate. Google Patents.

• Vollmer, I., et al. (2023). Precipitation of Terephthalic Acid from Alkaline Solution: Influence of Temperature and Precipitation Acid. Industrial & Engineering Chemistry Research, 62(30), 11777–111786. Retrieved from [Link]

• Ghiamini, A., et al. (2021). Simple But Tricky: Investigations of Terephthalic Acid Purity Obtained from Mixed PET Waste. Polymers, 13(17), 2899. Retrieved from [Link]

• Cho, W. S., et al. (2024). Adopting activated carbons on the PET depolymerization for purifying r-TPA. Open Engineering, 14(1). Retrieved from [Link]

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• 4. US4302595A - Process for the preparation of terephthalic acid by the hydrolysis of intermediate stage crude dimethyl terephthalate - Google Patents [patents.google.com]
• 5. US3102137A - Purification of terephthalic acid - Google Patents [patents.google.com]
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• 15. US4215224A - Removal of dissolved disodium terephthalate from aqueous solution also containing sodium hydroxide - Google Patents [patents.google.com]

Technical Support Center: Overcoming Issues with Disodium Terephthalate Crystallization

Welcome to the technical support center for disodium terephthalate (Na₂TP) crystallization. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-quality Na₂TP crystals. Here, we synthesize fundamental principles with practical, field-proven insights to address common challenges encountered during experimental work.

Introduction to Disodium Terephthalate Crystallization

Disodium terephthalate, the sodium salt of terephthalic acid, is a key intermediate in various industrial processes, including the production of polyester and the recycling of polyethylene terephthalate (PET).[1][2] Achieving efficient and controlled crystallization is crucial for obtaining a product with the desired purity, crystal size distribution, and morphology, which are critical for downstream applications.

This guide provides a structured approach to troubleshooting common issues in Na₂TP crystallization, backed by scientific principles and authoritative references.

Troubleshooting Guide

This section addresses specific problems you may encounter during the crystallization of disodium terephthalate, offering probable causes and actionable solutions.

Issue 1: Low or No Crystal Yield

Question: I am not getting the expected yield of disodium terephthalate crystals. What could be the issue?

Answer: Low crystal yield is a common problem that can often be traced back to issues with supersaturation or solubility.

Probable Causes & Solutions:

• Insufficient Supersaturation: Crystallization is driven by supersaturation. If the concentration of Na₂TP in your solution is too low, nucleation and crystal growth will not occur efficiently.

  • Solution: Increase the initial concentration of terephthalic acid and sodium hydroxide. However, be mindful that excessively high concentrations can lead to rapid, uncontrolled precipitation and the formation of small, impure crystals.[3][4]

• High Solubility in the Solvent System: The solubility of Na₂TP is a critical factor. While it is soluble in water, its solubility can be influenced by other components in the mixture.[5]

  • Solution 1 (Common Ion Effect): The addition of a salt with a common ion, such as sodium hydroxide (NaOH) or sodium chloride (NaCl), can decrease the solubility of Na₂TP, a phenomenon known as the "salting out" effect.[6][7][8] Increasing the concentration of NaOH has been shown to reduce the solubility of disodium terephthalate in aqueous solutions.[6][7][8]

  • Solution 2 (Solvent Composition): The presence of organic solvents like ethylene glycol can also affect solubility. The solubility of Na₂TP decreases with increasing concentrations of ethylene glycol.[6][7] Carefully adjusting the solvent composition can help induce crystallization.

• Temperature Effects: While the solubility of Na₂TP in water does not show a significant dependence on temperature in the range of -25 to 70 °C, temperature can still influence the kinetics of crystallization.[6][7]

  • Solution: While drastic temperature changes may not be the primary method for inducing crystallization, controlling the temperature is still important for achieving consistent results. For reactive crystallization processes where terephthalic acid is formed from Na₂TP, higher temperatures (up to 90°C) can lead to larger crystals.[9]

Issue 2: Poor Crystal Quality (Small, Irregular, or Agglomerated Crystals)

Question: My disodium terephthalate crystals are very fine, irregular in shape, and tend to clump together. How can I improve their quality?

Answer: The quality of crystals is directly related to the balance between nucleation and crystal growth rates. Poor quality often results from rapid, uncontrolled precipitation.

Probable Causes & Solutions:

• High Rate of Supersaturation Generation: Rapidly mixing reactants or a sudden change in conditions (e.g., fast cooling or rapid pH change) can lead to a high degree of supersaturation, favoring nucleation over crystal growth. This results in a large number of small crystals.[3][4]

  • Solution 1 (Control Reactant Addition): In reactive crystallization (precipitating terephthalic acid from a Na₂TP solution by adding acid), control the addition rate of the acid. A slower, controlled addition allows for gradual supersaturation, promoting the growth of existing crystals rather than the formation of new nuclei.[3][10]

  • Solution 2 (Optimize Stirring): Vigorous stirring can sometimes lead to faster precipitation and smaller crystals.[3][4] Optimize the stirring rate to ensure homogeneity without inducing excessive nucleation.

• Influence of pH: The pH of the solution plays a crucial role, especially when precipitating terephthalic acid from its disodium salt. The solubility of terephthalic acid is significantly affected by pH, being more soluble in alkaline conditions.[11][12]

  • Solution: For the reactive crystallization of terephthalic acid, operating at a lower pH (e.g., pH 3-4) can result in larger mean crystal sizes compared to higher pH levels (e.g., pH 5).[3][10] This is because lower pH favors the less soluble terephthalic acid form, promoting crystal growth.

• Presence of Impurities: Impurities can interfere with the crystal lattice formation, leading to irregular shapes and inhibiting crystal growth.

  • Solution: Ensure the purity of your starting materials (terephthalic acid and sodium hydroxide). If you are working with a crude starting material, consider a purification step, such as activated charcoal treatment, before crystallization.[3]

Issue 3: Product Impurity

Question: My final disodium terephthalate product is not pure. What are the likely sources of contamination and how can I address them?

Answer: Impurities can be introduced from the starting materials or formed as byproducts during the reaction.

Probable Causes & Solutions:

• Incomplete Reaction: If the reaction between terephthalic acid and sodium hydroxide is incomplete, unreacted terephthalic acid will remain as an impurity.

  • Solution: Ensure stoichiometric amounts of reactants are used and allow sufficient reaction time with adequate mixing to ensure complete conversion to the disodium salt.

• Co-precipitation of Other Salts: If your solution contains other ions, they may co-precipitate with the Na₂TP.

  • Solution: Analyze your starting materials and solvent for potential contaminating ions. If necessary, purify the starting materials or use a higher purity solvent.

• Trapped Mother Liquor: Impurities can be present in the mother liquor that gets trapped within the crystal agglomerates.

  • Solution: After crystallization, it is crucial to wash the crystals thoroughly with an appropriate solvent to remove any residual mother liquor. A saturated aqueous solution of sodium chloride can be used for washing to minimize the loss of the desired product due to dissolution.[13]

Frequently Asked Questions (FAQs)

Q1: What is the typical solubility of disodium terephthalate in water?

A1: The solubility of disodium terephthalate in water at 25°C is approximately 13% w/v.[14] It's important to note that this solubility is not significantly dependent on temperature between 25°C and 70°C.[6][7]

Q2: How does the presence of sodium hydroxide affect the solubility of disodium terephthalate?

A2: Sodium hydroxide reduces the solubility of disodium terephthalate in aqueous solutions due to the common ion effect.[6][7][8] This property can be leveraged to induce the precipitation of Na₂TP.

Q3: Can I use a different base instead of sodium hydroxide?

A3: While sodium hydroxide is commonly used, other bases can be employed to form the terephthalate salt. The choice of base will influence the solubility and crystallization behavior of the resulting salt.

Q4: What is reactive crystallization in the context of terephthalic acid?

A4: Reactive crystallization, in this context, typically refers to the process of dissolving crude terephthalic acid in a sodium hydroxide solution to form soluble disodium terephthalate. This is often followed by acidification (e.g., with sulfuric acid) to precipitate purified terephthalic acid.[3][10] The principles governing the crystal size distribution in this process are highly relevant to the crystallization of Na₂TP itself.

Q5: Are there different crystal forms (polymorphs) of disodium terephthalate I should be aware of?

A5: While the existence of polymorphs for disodium terephthalate is a possibility for many organic salts, the readily available literature does not extensively detail different polymorphic forms under typical laboratory crystallization conditions. However, it is good practice to characterize your crystalline product using techniques like X-ray diffraction (XRD) to confirm its crystal structure.

Experimental Protocols

Standard Protocol for Disodium Terephthalate Crystallization

This protocol outlines a general procedure for the preparation and crystallization of disodium terephthalate.

Materials:

• Terephthalic acid (TPA)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol (for washing)

• Beaker

• Magnetic stirrer and stir bar

• Heating plate (optional)

• Filtration apparatus (e.g., Büchner funnel and flask)

• Drying oven

Procedure:

• Dissolution:

  • In a beaker, dissolve a specific amount of terephthalic acid in deionized water. The solubility of terephthalic acid in water is low at room temperature, so heating may be required.[11]

  • In a separate beaker, prepare a stoichiometric solution of sodium hydroxide in deionized water.

• Reaction:

  • Slowly add the sodium hydroxide solution to the terephthalic acid slurry while stirring continuously. The reaction is exothermic.

  • Continue stirring until all the terephthalic acid has dissolved, indicating the formation of the soluble disodium terephthalate.

• Crystallization (Salting Out Method):

  • To induce crystallization, add a concentrated solution of sodium hydroxide or solid sodium chloride to the disodium terephthalate solution while stirring. This will decrease the solubility of Na₂TP.

  • Continue stirring and allow the solution to cool to room temperature to maximize crystal formation.

• Isolation and Washing:

  • Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold deionized water to remove soluble impurities, followed by a wash with ethanol to aid in drying.

• Drying:

  • Dry the crystals in a vacuum oven at an appropriate temperature (e.g., 60-80°C) until a constant weight is achieved.

Data Presentation

Parameter	Recommended Range/Value	Rationale
Solvent	Aqueous solution	Na₂TP is soluble in water.[5]
"Salting Out" Agent	Sodium Hydroxide / Sodium Chloride	Decreases the solubility of Na₂TP, inducing precipitation.[6][7][8]
Temperature	Room Temperature for Salting Out	The solubility of Na₂TP is not highly temperature-dependent in water.[6][7]
Stirring Speed	Moderate	Ensures homogeneity without causing excessive nucleation.
Washing Solvent	Cold Deionized Water, Ethanol	Removes impurities and aids in drying.

Visualizations

Logical Workflow for Troubleshooting Crystallization Issues

Caption: Troubleshooting Decision Tree for Disodium Terephthalate Crystallization.

Chemical Transformation Pathway

Caption: Reaction pathway for the formation of disodium terephthalate and its use in reactive crystallization.

References

• Rezazadeh, A., Thomsen, K., Gavala, H. N., Skiadas, I. V., & Fosbøl, P. L. (n.d.). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures. Journal of Chemical & Engineering Data. [Link]

• Solubility of Things. (n.d.). Terephthalic Acid. [Link]

• Rezazadeh, A., Thomsen, K., Gavala, H. N., Skiadas, I. V., & Fosbøl, P. L. (2020). Solubility and Freezing Points of Disodium Terephthalate in Water-Ethylene Glycol Mixtures. [Link]

• ResearchGate. (n.d.). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures | Request PDF. [Link]

• ChemBK. (2024). disodium terephthalate. [Link]

• ResearchGate. (n.d.). Terephthalic acid solubility at various temperatures. [Link]

• Marlena, B., Sulistyo, H., & Rochmadi, R. (2023). Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. [Link]

• Google Patents. (n.d.). US4215224A - Removal of dissolved disodium terephthalate from aqueous solution also containing sodium hydroxide.

• ResearchGate. (n.d.). Characteristics of terephthalic acid by reactive crystallization. [Link]

• Marlena, B., Sulistyo, H., & Rochmadi, R. (2023). Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. Indonesian Journal of Science and Technology, 8(2), 235-250. [Link]

• Google Patents. (n.d.).

• Wierckx, N., Weber, M., Stubenrauch, J., & Leitner, W. (2023). Precipitation of Terephthalic Acid from Alkaline Solution: Influence of Temperature and Precipitation Acid. Industrial & Engineering Chemistry Research. [Link]

• ResearchGate. (n.d.). (a) Distribution and (b) mean size of crystals of terephthalic acid at.... [Link]

• Pharmaffiliates. (n.d.). CAS No : 10028-70-3| Chemical Name : DISODIUM TEREPHTHALATE. [Link]

• National Center for Biotechnology Information. (n.d.). Terephthalic Acid. PubChem. [Link]

• ResearchGate. (n.d.). Effect of pH on Hydrolysis of Biodegradable Polyethylene Terephthalate. [Link]

• Sivanantham, M. (n.d.). Crystal growth and characterization of phthalate based single crystals. [Link]

• Semantic Scholar. (n.d.). Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. [Link]

• Wang, D., Luo, F., Shen, Z., Wu, X., & Qi, Y. (2017). A study on the crystallization behavior and mechanical properties of poly(ethylene terephthalate) induced by chemical degradation nucleation. [Link]

• IOP Conference Series: Earth and Environmental Science. (2021). Preparation of disodium terephthalate as intermediate of MOFs. [Link]

• National Center for Biotechnology Information. (n.d.). Disodium terephthalate. PubChem. [Link]

• Bartin, B. (n.d.). Crystallization Behavior of PET Materials. [Link]

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• 14. researchgate.net [researchgate.net]

Technical Support Center: Refining the Purification of Crude Disodium Terephthalate

Welcome to the technical support center dedicated to the purification of crude disodium terephthalate (Na₂TPA). This guide is designed for researchers, scientists, and professionals in drug development and materials science who encounter challenges in obtaining high-purity Na₂TPA. As a pivotal intermediate in the synthesis of advanced polymers, pharmaceuticals, and metal-organic frameworks (MOFs), the purity of Na₂TPA is paramount.[1][2][3] This document moves beyond simple protocols to provide in-depth, cause-and-effect explanations for common issues, empowering you to troubleshoot and optimize your purification processes effectively.

Foundational Principles of Disodium Terephthalate Purification

Understanding the core principles of the purification process is the first step toward effective troubleshooting. The typical source of crude Na₂TPA is from the alkaline hydrolysis of crude terephthalic acid (TPA) or polyethylene terephthalate (PET) waste.[4][5][6] The primary goal is to separate the highly water-soluble Na₂TPA from a variety of impurities.

Common Impurities

The impurity profile of crude TPA or its disodium salt is largely dependent on the synthesis or source material. Key impurities often include partially oxidized precursors and byproducts.[7][8]

Impurity Name	Abbreviation	Origin / Type	Impact on Final Product
4-Carboxybenzaldehyde	4-CBA	Incomplete oxidation of p-xylene	Acts as a chain terminator in polymerization; imparts yellow color.[7][9]
p-Toluic Acid	pTOL	Incomplete oxidation of p-xylene	Monoprotic acid that can terminate polymerization reactions.[7][10]
Benzoic Acid	BZ	Byproduct of oxidation	Monoprotic acid that can terminate polymerization reactions.[8][10]
Fluorenones & Biphenyls	-	Dimerization/condensation byproducts	Contribute to yellow discoloration.[11]
Residual Catalysts	Co, Mn, Br	From the TPA synthesis process	Can interfere with downstream catalytic processes.[12]

The Purification Workflow: A Strategic Overview

The purification strategy leverages the differential solubility of Na₂TPA and its impurities. The process can be visualized as a multi-stage workflow designed to systematically remove contaminants.

Caption: General workflow for the purification of disodium terephthalate.

Troubleshooting Guide: A Question & Answer Approach

This section directly addresses common experimental failures. Each answer explains the underlying chemical and physical principles to guide your corrective actions.

Issue 1: Low Yield of Final Product

Q: My final yield of purified terephthalic acid (after re-acidification) is significantly lower than expected. What are the likely causes?

A: Low yield is a common and frustrating issue that can stem from several stages of the process. Let's break down the potential culprits:

• Incomplete Dissolution: The initial step of dissolving the crude TPA in an alkaline solution (like NaOH) to form Na₂TPA is critical.[6] If the pH is too low or the amount of base is insufficient, some TPA will remain undissolved and be filtered out along with insoluble impurities, leading to an immediate loss of product.

  • Expert Insight: Ensure the pH of your solution is sufficiently high (typically >11) to fully deprotonate the TPA.[13] A slight excess of NaOH can ensure complete dissolution.[13]

• Premature Precipitation During Treatment: If you are using activated carbon or another solid adsorbent to remove color impurities, be mindful of temperature. The solubility of Na₂TPA in water, while not strongly temperature-dependent, can be affected by the presence of other salts or co-solvents.[14][15][16] A significant temperature drop during a lengthy treatment step could cause some product to precipitate and be lost when the adsorbent is filtered off.

• Losses During "Salting Out": A common method to crystallize Na₂TPA is by adding a highly soluble salt like sodium chloride (NaCl).[17] This "common ion effect" dramatically reduces the solubility of Na₂TPA.[18] However, if an insufficient amount of NaCl is added, or if the solution is not cooled adequately, a substantial amount of your product will remain in the mother liquor.

  • Causality: The addition of Na⁺ ions from NaCl shifts the solubility equilibrium of Na₂TPA, forcing it out of solution. The process is most effective in a saturated or near-saturated salt solution.[17][18]

• Improper pH for Re-precipitation: When regenerating TPA from the purified Na₂TPA solution, the pH must be lowered sufficiently. The goal is to fully protonate the terephthalate dianion.

  • Expert Insight: TPA precipitation begins as the pH drops, but to achieve maximum yield, the final pH should typically be between 2 and 4.[4][17] If the pH remains too high (e.g., pH 5-6), a significant fraction of the product will remain dissolved as sodium hydrogen terephthalate or disodium terephthalate.[4][19]

Issue 2: Poor Purity and Product Discoloration

Q: My final product has a persistent yellow or off-white color. I've tried activated carbon, but it's not fully effective. Why is this happening and what else can I do?

A: Discoloration is almost always due to the co-precipitation of thermally unstable impurities, particularly aromatic compounds with extended conjugation like dicarboxylic fluorenones or aldehydes like 4-CBA.[7][11]

• Ineffective Adsorption: Activated carbon is excellent for removing many color bodies, but its effectiveness depends on several factors.[6][20]

  • Causality: Adsorption is a surface-area-dependent equilibrium process. If the amount of carbon is insufficient for the level of contamination, or if the contact time is too short, removal will be incomplete.

  • Protocol: See Section 3, Protocol 3.2 for an optimized decolorization procedure.

• Oxidative Treatment: For stubborn color bodies, a mild oxidative treatment can be employed. This involves adding an oxidant like sodium hypochlorite to the alkaline Na₂TPA solution, which can break down the chromophores of the impurity molecules.[17] This step must be carefully controlled to avoid degradation of the terephthalate molecule itself.

• Crystal Inclusion: Rapid precipitation is a major cause of impurity entrainment. When crystals form too quickly, molecules of the impurity can become trapped within the crystal lattice.

  • Expert Insight: Slow down the precipitation process. Whether you are acidifying to get TPA or salting out to get Na₂TPA, add the precipitating agent slowly and with vigorous stirring. Maintaining a higher temperature during precipitation can also lead to larger, purer crystals by reducing the level of supersaturation.[9][13]

Issue 3: Filtration and Handling Difficulties

Q: The precipitated product consists of extremely fine particles that clog the filter paper and are difficult to wash. How can I improve the crystal size and morphology?

A: This is a classic problem of uncontrolled nucleation and crystal growth, driven by high supersaturation.[5] When the solution becomes highly supersaturated, a massive number of small crystal nuclei form simultaneously, leaving little solute available for the growth of larger crystals.[9]

• Control Supersaturation: The key is to manage the rate at which supersaturation is generated.

  • Temperature Control: Precipitating TPA from a hot solution (e.g., 80-90°C) increases the solubility of TPA, thereby lowering the effective supersaturation at any given moment.[13] This favors crystal growth over nucleation, resulting in larger particles that are much easier to filter.[13]

  • Slow Reagent Addition: Add the acid (for TPA) or salting-out agent (for Na₂TPA) slowly and with efficient stirring. This prevents localized areas of extremely high supersaturation where massive nucleation would occur.[9]

  • pH Control: The pH directly influences the concentration of the precipitating species. A gradual reduction in pH will lead to a more controlled precipitation process.[4][5]

Caption: Cause-and-effect diagram for issues arising from high supersaturation.

Key Experimental Protocols

These protocols provide a validated starting point for your experiments. Always adapt them based on the specific nature of your crude material and analytical results.

Protocol: Purification of Crude TPA via Na₂TPA Intermediate

• Dissolution: In a suitable reaction vessel, slurry the crude TPA in deionized water (approx. 10-20 mL per gram of TPA). With stirring, add 50% (w/w) NaOH solution dropwise until all solids dissolve and the pH of the solution is >11.

• Decolorization (Optional): Heat the solution to 60-80°C. Add 1-5% (w/w, relative to initial TPA) of activated carbon. Stir for 30-60 minutes.

• Hot Filtration: Filter the hot solution through a bed of celite to remove the activated carbon and any other insoluble impurities. Wash the filter cake with a small amount of hot deionized water.

• Precipitation of TPA: Transfer the clear, colorless filtrate to a clean vessel and heat to 80-90°C. With vigorous stirring, slowly add concentrated sulfuric or hydrochloric acid until the pH of the slurry is approximately 2-3.[5]

• Crystallization: Allow the slurry to cool slowly to room temperature with continued stirring to promote the growth of large crystals.

• Isolation: Collect the precipitated TPA by filtration. Wash the filter cake thoroughly with deionized water until the filtrate is neutral.

• Drying: Dry the purified TPA in a vacuum oven at 80-100°C to a constant weight.

Protocol: Purity Assessment by HPLC

Assessing purity is crucial for validating your process. HPLC is a powerful tool for this.[21][22]

• Sample Preparation: Accurately weigh ~50 mg of your purified TPA. Dissolve it in a suitable alkaline mobile phase or a mixture of mobile phase and dilute NaOH to ensure complete dissolution. Dilute to a known volume (e.g., 50 mL).[21]

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of an acidic aqueous buffer (e.g., phosphate buffer at pH 2.5) and an organic solvent like acetonitrile or methanol.

  • Detection: UV detection at a wavelength where TPA and its key impurities (like 4-CBA) absorb, typically around 240-254 nm.

• Quantification: Use certified reference standards for TPA, 4-CBA, and p-toluic acid to create calibration curves for accurate quantification.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to convert TPA to its disodium salt for purification? The conversion to Na₂TPA is a strategic step that dramatically increases its aqueous solubility from very low (~0.015 g/L at 25°C for TPA) to high (~130 g/L for Na₂TPA).[15] This allows for the use of aqueous-based purification techniques like treatment with activated carbon and enables the separation from impurities that may be less soluble under alkaline conditions.

Q2: Can I use other bases besides sodium hydroxide? Yes, other bases like potassium hydroxide can be used. However, NaOH is most common due to its low cost and the well-characterized solubility of Na₂TPA. Using a different cation will result in a different terephthalate salt with different solubility properties, which would require re-optimization of the process.

Q3: What is the impact of residual solvents or ethylene glycol on the purification? If your crude Na₂TPA comes from PET hydrolysis, it may contain ethylene glycol (EG). The presence of EG can decrease the solubility of Na₂TPA.[14][16][23] This must be factored into your calculations to avoid premature precipitation or yield loss. It is often beneficial to remove as much EG as possible before the main purification steps.

Q4: Are there non-crystallization methods for purification? While crystallization is the most common and scalable method, other techniques exist. For specific applications, chromatographic methods could be employed, but these are generally not cost-effective for bulk purification. The core industrial process relies on the principles of dissolution and selective precipitation.[24]

References

• Rezazadeh, A., Thomsen, K., Gavala, H. N., Skiadas, I. V., & Fosbøl, P. L. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water-Ethylene Glycol Mixtures. Journal of Chemical and Engineering Data, 66, 2143−2152. [Link]

• Tournier, V., et al. (2020). An engineered PET depolymerase to break down and recycle plastic bottles. Nature, 580, 216–219. (Note: This links to a ResearchGate page referencing the solubility data from source[14]). [Link]

• Rezazadeh, A., et al. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures. Journal of Chemical & Engineering Data. [Link]

• Fosbøl, P. L., et al. (2021). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures. Journal of Chemical & Engineering Data. [Link]

• da Silva, J. A. F., et al. (2004). Analysis of impurities in crude and highly-purified terephthalic acid by capillary electrophoresis. Journal of the Brazilian Chemical Society, 15(3), 400-406. [Link]

• Marlena, M., et al. (2023). Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. Molekul, 18(1), 61-71. [Link]

• Perry, R. H., & Chilton, C. H. (1980). Removal of dissolved disodium terephthalate from aqueous solution also containing sodium hydroxide. U.S.

• de F. Silva, J. A., et al. (2004). Analysis of impurities in crude and highly-purified terephthalic acid by capillary electrophoresis. Journal of the Brazilian Chemical Society. [Link]

• Hein, L. (1963). Purification of terephthalic acid. U.S.

• Roth, T., et al. (2023). Precipitation of Terephthalic Acid from Alkaline Solution: Influence of Temperature and Precipitation Acid. Industrial & Engineering Chemistry Research, 62(30), 11847–11858. [Link]

• Marlena, M., et al. (2023). Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. Molekul. [Link]

• Kim, J. H., et al. (1998). Process for manufacturing terephthalic acid.

• Slapnik, J., et al. (2019). Purification of recycled terephthalic acid and synthesis of polyethylene terephthalate. Conference Paper. [Link]

• da Silva, J. A. F., et al. (2004). Analysis of impurities in crude and highly-purified terephthalic acid by capillary electrophoresis. ResearchGate. [Link]

• Lee, J. S., et al. (2000). Method of analyzing organic impurities in terephthalic acid.
• Liu, X., et al. (2007). HPLC analytical method for fine terephthalic acid products and produced residue.

• Marlena, M., et al. (2023). Characteristics of terephthalic acid by reactive crystallization. ResearchGate. [Link]

• Wahab, M. F., et al. (2017). Micellar liquid chromatography of terephthalic acid impurities. Journal of Chromatography A, 1491, 70-79. [Link]

• Parten, W. D., et al. (2015). Process for oxidizing impurities in crude terephthalic acid. U.S.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Disodium Terephthalate in Modern Chemical Synthesis: A Manufacturer's Perspective. [Link]

• Ribeiro, C. I. A. (2004). Purification of Isophthalic Acid. Product Quality Optimization and Identification of Impurities. FEUP Repository. [Link]

• Li, A. (2021). Preparation of disodium terephthalate as intermediate of MOFs. Proceedings of the 2021 International Conference on Materials, Machinery and Civil Engineering. [Link]

• Marlena, M., et al. (2023). Equilibrium concentrations and pH of 0.45 M disodium terephthalate 100... ResearchGate. [Link]

• Sadhana, S. (2016). Process for preparation of terephthalic acid. Iowa State University Digital Repository. [Link]

• Kumar, A., & Singh, R. K. (2022). PROCESS FOR PURIFICATION OF WASTE TEREPHTHALIC ACID GENERATED IN POLYESTER PLANT. Catalysis in Green Chemistry and Engineering, 5(1). [Link]

• Lee, T., et al. (2017). Engineering Terephthalic Acid Product from Recycling of PET Bottles Waste for Downstream Operations. ResearchGate. [Link]

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Technical Support Center: Synthesis of Disodium Terephthalate

Welcome to the Technical Support Center for the synthesis of disodium terephthalate. This guide is designed for researchers, scientists, and professionals in drug development and materials science. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the common challenges encountered during the synthesis of high-purity disodium terephthalate. Our focus is on minimizing side reactions and optimizing your experimental outcomes.

Section 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your synthesis, providing potential causes rooted in chemical principles and actionable solutions.

Problem 1: Low Yield of Disodium Terephthalate

Q1: I've completed the synthesis, but my final yield of disodium terephthalate is significantly lower than expected. What are the likely causes and how can I improve it?

A1: Low yields in disodium terephthalate synthesis can typically be traced back to incomplete reactions, suboptimal reaction conditions, or mechanical losses during product isolation. Let's break down the potential causes based on your starting material.

From Terephthalic Acid (TPA):

• Incomplete Neutralization: The reaction between terephthalic acid and sodium hydroxide is a straightforward acid-base neutralization. However, insufficient mixing, incorrect stoichiometry, or a reaction time that is too short can lead to an incomplete reaction. It is crucial to ensure that two molar equivalents of sodium hydroxide are used for every mole of terephthalic acid.

• Poor Solubility of TPA: Terephthalic acid has low solubility in water at room temperature. If the TPA is not fully suspended and interacting with the sodium hydroxide solution, the reaction will be slow and incomplete. Gentle heating and vigorous stirring can enhance the reaction rate.

From Polyethylene Terephthalate (PET) or Dimethyl Terephthalate (DMT) Hydrolysis:

• Incomplete Hydrolysis: The alkaline hydrolysis of PET or DMT is a common method for producing disodium terephthalate.[1][2] A primary cause of low yield is the incomplete hydrolysis of the ester linkages, resulting in the formation of monosodium terephthalate or, in the case of DMT, monomethyl terephthalate (MMT).[3]

• Suboptimal Temperature and Pressure: The hydrolysis of PET is often carried out at elevated temperatures (e.g., 110-180°C) to achieve a reasonable reaction rate.[4][5] If the temperature is too low, the reaction will be slow and incomplete. Some processes may also utilize elevated pressure to maintain the reaction mixture in the liquid phase and accelerate the reaction.[6]

• Insufficient Reaction Time: Hydrolysis of a polymer like PET takes time. Reaction times can range from 30 minutes to several hours depending on the temperature, pressure, and catalyst used.[4][7] If the reaction is stopped prematurely, a significant portion of the PET may remain unreacted or only partially hydrolyzed.

Troubleshooting & Optimization:

Parameter	Recommendation	Rationale
Stoichiometry (TPA route)	Ensure a 1:2 molar ratio of terephthalic acid to sodium hydroxide.	Guarantees complete neutralization of both carboxylic acid groups.
Mixing	Employ vigorous and continuous stirring throughout the reaction.	Maximizes the contact between reactants, especially important for the heterogeneous reaction of solid TPA.
Temperature (PET/DMT route)	Maintain the reaction temperature within the optimal range for your specific protocol (e.g., 110-180°C for PET hydrolysis).[4][5]	Increases the rate of hydrolysis. However, excessively high temperatures can promote side reactions like decarboxylation.
Reaction Time	Allow for a sufficient reaction time as determined by your protocol or by monitoring the reaction progress (e.g., disappearance of solid PET).	Ensures the hydrolysis reaction proceeds to completion.
Solvent Choice (PET/DMT route)	A mixed solvent system, such as ethanol-water, can improve the efficiency of PET hydrolysis at lower temperatures.[4][7]	The organic co-solvent can help to swell the PET polymer, making the ester linkages more accessible to the hydroxide ions.

Problem 2: Product Discoloration (Yellowish or Brownish Tint)

Q2: My final disodium terephthalate product has a distinct yellow or brown color instead of being a pure white solid. What causes this discoloration and how can I prevent it?

A2: Product discoloration is a common issue that can arise from several sources, primarily related to the purity of your starting materials or the occurrence of side reactions during the synthesis.

• Degraded Starting Material (PET): If you are synthesizing disodium terephthalate from post-consumer PET, the plastic itself may have undergone degradation due to exposure to UV light and heat during its lifecycle. This degradation can create chromophoric substances that are carried through the synthesis.[8][9][10] Storing PET feed material away from direct sunlight is recommended to minimize this effect.[10]

• Contaminants in PET: Recycled PET can contain various impurities, such as residual food, adhesives from labels, and other polymers. Polyamides, often used as barrier layers in PET bottles, are a known cause of yellowing when subjected to the high temperatures of reprocessing and chemical recycling.[8][11]

• Thermal Degradation during Synthesis: Although disodium terephthalate is relatively stable, prolonged exposure to very high temperatures during synthesis or drying can lead to thermal decomposition and the formation of colored byproducts.

• Oxidation: The presence of oxygen at high temperatures can lead to thermo-oxidative degradation, which can produce colored impurities.[8]

Troubleshooting & Optimization:

Mitigation Strategy	Detailed Action	Rationale
Starting Material Quality	Use high-purity terephthalic acid or pre-process recycled PET to remove contaminants. For PET, ensure it has not been excessively exposed to UV radiation.[10]	Impurities in the starting materials are a primary source of discoloration.
Activated Charcoal Treatment	After dissolving the crude disodium terephthalate in water, add activated charcoal, stir for a period, and then filter to remove the charcoal before proceeding with crystallization or further steps.[12]	Activated charcoal is effective at adsorbing colored organic impurities.
Inert Atmosphere	For high-purity applications, consider conducting the reaction under an inert atmosphere (e.g., nitrogen or argon).	This prevents the oxidation of the product and any sensitive impurities, which can lead to color formation.
Temperature Control	Carefully control the reaction temperature to avoid excessive heating.	Minimizes thermal degradation of the product and any organic impurities present.

Problem 3: Presence of Impurities in the Final Product

Q3: My analytical results (e.g., HPLC, NMR) show the presence of unexpected impurities in my disodium terephthalate. What are the most common impurities and how can I remove them?

A3: The nature of the impurities will depend on your synthetic route. The most common impurities are unreacted starting materials, intermediates from incomplete reactions, and byproducts from side reactions.

• 4-Carboxybenzaldehyde (4-CBA) and p-Toluic Acid: These are common impurities found in crude terephthalic acid produced by the oxidation of p-xylene.[13] If your starting TPA is not of high purity, these impurities will be carried over into your disodium terephthalate product. 4-CBA is particularly problematic as it can cause coloration of polymers made from the TPA.[14][15]

• Monomethyl Terephthalate (MMT): As mentioned in the "Low Yield" section, this is a product of incomplete hydrolysis when starting from dimethyl terephthalate.

• Benzoic Acid/Benzene: Under very high temperatures (above 400-500°C), terephthalates can undergo decarboxylation to form benzoates, and eventually benzene.[16][17] While these temperatures are not typically reached in standard lab synthesis, localized overheating could potentially lead to trace amounts of these byproducts.

Troubleshooting & Optimization:

Purification Method	Description	Rationale
Recrystallization	This is the most effective method for purifying solid disodium terephthalate. The crude product is dissolved in a suitable solvent (e.g., hot water), and then the solution is slowly cooled to allow for the formation of pure crystals, leaving the impurities in the mother liquor.[18]	The solubility of the desired compound and the impurities often differ significantly in a given solvent at different temperatures, allowing for their separation.
Washing	After filtration, washing the collected crystals with a small amount of a cold, appropriate solvent can help remove residual mother liquor containing dissolved impurities.	Minimizes surface contamination of the purified crystals.
Purity of Starting Materials	Begin with the highest purity starting materials available to minimize the introduction of impurities from the outset.	Prevents the need for extensive purification downstream.

Section 2: Frequently Asked Questions (FAQs)

Q4: What is the optimal pH for the synthesis of disodium terephthalate from terephthalic acid?

A4: The reaction is a neutralization, so the pH will naturally increase as sodium hydroxide is added. To ensure the complete formation of the disodium salt, the final pH of the solution should be basic, typically above 9.[19] Monitoring the pH can be a good way to track the progress of the reaction.

Q5: Can I use a different base instead of sodium hydroxide?

A5: Yes, other alkali metal hydroxides like potassium hydroxide can be used to produce the corresponding terephthalate salt. The choice of base may depend on the desired properties of the final salt or downstream applications.

Q6: How can I confirm the purity of my final disodium terephthalate product?

A6: A combination of analytical techniques is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating and quantifying organic impurities such as 4-carboxybenzaldehyde and p-toluic acid.[14][20][21][22]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure of the disodium terephthalate and detect the presence of organic impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to confirm the formation of the carboxylate salt by observing the characteristic vibrational frequencies.

Q7: What is a typical yield I should expect for this synthesis?

A7: With optimized conditions, yields for the synthesis of disodium terephthalate can be quite high. For the neutralization of high-purity TPA, yields should be nearly quantitative. For the hydrolysis of PET, reported yields of the subsequent terephthalic acid after acidification are often in the range of 89-99%.[4][5][7] The final yield of isolated disodium terephthalate will depend on the efficiency of the reaction and the purification steps. A purity of over 99% is achievable with proper purification.[23]

Section 3: Experimental Protocols & Visualizations

Protocol 1: Synthesis of Disodium Terephthalate from Terephthalic Acid

• Preparation: In a beaker equipped with a magnetic stirrer, add a calculated amount of high-purity terephthalic acid.

• Dissolution: Add deionized water to create a slurry.

• Neutralization: While stirring vigorously, slowly add a stoichiometric equivalent of a concentrated sodium hydroxide solution (2 moles of NaOH for every 1 mole of TPA). The dissolution of NaOH is exothermic, so control the rate of addition to manage the temperature.

• Reaction Completion: Continue stirring until all the terephthalic acid has dissolved, indicating the formation of the water-soluble disodium terephthalate. Gentle heating can be applied to facilitate this process.

• Isolation (Optional): The disodium terephthalate can be used in solution for subsequent reactions or isolated as a solid by evaporation of the water. For high purity, recrystallization is recommended.

Protocol 2: Synthesis from PET via Alkaline Hydrolysis

• Preparation: In a suitable reaction vessel, combine shredded post-consumer PET flakes with a 10% (w/v) sodium hydroxide solution. A mixed solvent system, such as a 20:80 ethanol-water mixture, can be used.[4]

• Reaction: Heat the mixture to the target temperature (e.g., 110°C) with constant stirring for the desired reaction time (e.g., 30-60 minutes).[4][7]

• Filtration: After the reaction, filter the hot solution to remove any unreacted PET or solid impurities.

• Purification: The resulting filtrate contains the disodium terephthalate. This solution can be treated with activated charcoal to remove colored impurities before proceeding to crystallization or acidification to terephthalic acid.[12]

Protocol 3: Purification by Recrystallization

• Dissolution: Dissolve the crude disodium terephthalate in a minimum amount of hot deionized water.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Slowly cool the solution to room temperature, and then in an ice bath, to induce crystallization. Slow cooling generally leads to larger, purer crystals.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold deionized water or ethanol to remove any remaining impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature.

Visualizations

Caption: Experimental workflow for disodium terephthalate synthesis.

Caption: Troubleshooting logic for disodium terephthalate synthesis.

References

• ASTM D7884-20, Standard Test Method for Determination of 4-Carboxybenzaldehyde and p-Toluic Acid in Purified Terephthalic Acid by Reverse Phase High Performance Liquid Chromatography, ASTM International, West Conshohocken, PA, 2020, [Link]

• Yamashita, M., & Mukai, H. (2011). Alkaline Hydrolysis of Polyethylene Terephthalate at Lower Reaction Temperature. The Science and Engineering Review of Doshisha University, 52(2), 143-147. [Link]

• ASTM D7884-19, Standard Test Method for Determination of 4-Carboxybenzaldehyde and p-Toluic Acid in Purified Terephthalic Acid by Reverse Phase High Performance Liquid Chromatography, ANSI Webstore. [Link]

• PrepChem. (n.d.). Synthesis of disodium terephthalate. Retrieved from [Link]

• Berg, D., Schaefer, K., Koerner, A., Kaufmann, R., & Möller, M. (2016). Reasons for the Discoloration of Post-Consumer Poly(ethylene terephthalate) during Reprocessing. ResearchGate. [Link]

• Zhang, X., et al. (2021). The yellowing mechanism of polyesteramide based on poly(ethylene terephthalate) and polyamide 6. ResearchGate. [Link]

• Li, Y., et al. (2011). Determination of contents of benzoic acid, 4-carboxy benzaldehyde and p-toluic acid in purified terephthalic acid. ResearchGate. [Link]

• Das, P., et al. (2021). Development of an efficient route for combined recycling of PET and cotton from mixed fabrics. ResearchGate. [Link]

• Kim, J. H., et al. (2009). Process for manufacturing terephthalic acid.
• Dynamit Nobel Aktiengesellschaft. (1975). Method for producing monomethyl terephthalate.

• Berg, D., Schaefer, K., Koerner, A., Kaufmann, R., & Möller, M. (2016). Reasons for the Discoloration of Postconsumer Poly(ethylene terephthalate) during Reprocessing. Semantic Scholar. [Link]

• Yang, X. (2013). Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC. Agilent Technologies. [Link]

• Slapnik, J., Kraft, G., Wilhelm, T., & Lobnik, A. (2019). Purification of recycled terephthalic acid and synthesis of polyethylene terephthalate. ResearchGate. [Link]

• Wang, Z. W., & Li, L. (2021). Preparation of disodium terephthalate as intermediate of MOFs. Advances in Materials Science and Engineering. [Link]

• Teijin Ltd. (1969). Process for purifying terephthalic acid.

• Yamashita, M., & Mukai, H. (2011). Alkaline Hydrolysis of Polyethylene Terephthalate at Lower Reaction Temperature. Scribd. [Link]

• Nurdin, S. (2016). Hydrolysis of PET plastic. YouTube. [Link]

• Yudo, S., et al. (2020). Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. ResearchGate. [Link]

• Chromium. (n.d.). Terephthalic acid from PET. Sciencemadness.org. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Kalogiouri, A., et al. (2024). Mechanical Recycling of PET Multi- Layer Post-Consumer Packaging: Effects of Impurity Content. Circular Plastics NL. [Link]

• Carr, C. M., et al. (2022). Accelerated Polyethylene Terephthalate (PET) Enzymatic Degradation by Room Temperature Alkali Pre‐treatment for Reduced Polymer Crystallinity. National Institutes of Health. [Link]

• Yudo, S., et al. (2020). 742 Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Rea. IAES International Journal of Artificial Intelligence (IJ-AI). [Link]

• Retech Machine. (2025). Several main reasons for the yellowing of PET bottle recycled flakes. Retrieved from [Link]

• Li, J., et al. (2016). Reaction performance and deactivation of ZnO/Al2O3 during the decarboxylation of terepthalic acid. ResearchGate. [Link]

• Montedison SPA. (1987). Process for preparing terephthalate or terephthalic acid.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Disodium Terephthalate in Modern Chemical Synthesis: A Manufacturer's Perspective. Retrieved from [Link]

• Zhang, X., et al. (2016). Catalytic decarboxylation mechanism of terephthalic acid to benzene over ZnO catalyst. ResearchGate. [Link]

• Kim, J. H., et al. (2009). Process for manufacturing terephthalic acid.

• Sciencemadness Discussion Board. (2010). decarboxylation of terephthalic acid. Retrieved from [Link]

• ASTM International. (2020). Standard Test Method for Determination of 4-Carboxybenzaldehyde and p-Toluic Acid in Purified Terephthalic Acid by Reverse Phase High Performance Liquid Chromatography. Retrieved from [Link]

• Wikipedia. (n.d.). Terephthalic acid. Retrieved from [Link]

• Food Packaging Forum. (2015). Yellowing of PET exposed to UV light. Retrieved from [Link]

• ResearchGate. (n.d.). Neutralisation reaction of disodium terephthalate. Retrieved from [Link]

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Technical Support Center: pH and the Stability of Aqueous Disodium Terephthalate Solutions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with aqueous solutions of disodium terephthalate. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during experimentation, with a focus on the critical role of pH in solution stability.

Introduction: The Central Role of pH

Disodium terephthalate, the disodium salt of terephthalic acid, is a key intermediate in the synthesis of polymers like polyethylene terephthalate (PET) and is also utilized in the development of metal-organic frameworks (MOFs) and as a pH regulator in some pharmaceutical and food applications.[1][2] The stability of its aqueous solutions is paramount for consistent experimental outcomes and product quality. The pH of the solution is the single most critical factor governing this stability, primarily by influencing the equilibrium between terephthalic acid and its corresponding salts. Understanding this relationship is essential for preventing precipitation and potential degradation.

Terephthalic acid is a dicarboxylic acid with two pKa values, pKa1 = 3.54 and pKa2 = 4.46 at 25°C.[3][4] These values dictate the protonation state of the carboxyl groups at a given pH, which in turn significantly impacts the solubility of the molecule.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the handling and stability of aqueous disodium terephthalate solutions.

Q1: Why is my disodium terephthalate solution turning cloudy or forming a precipitate at a neutral or acidic pH?

A1: This is the most frequently encountered issue and is directly related to the pH-dependent solubility of the terephthalate species. Disodium terephthalate is highly soluble in water, particularly under alkaline conditions.[5][6] However, as the pH of the solution decreases towards neutral and then acidic conditions, the highly soluble terephthalate dianion (TPA2-) becomes protonated to form the less soluble monoprotonated species (HTPA-) and the very poorly soluble terephthalic acid (H2TPA).

The equilibrium between these species is governed by the pKa values of terephthalic acid.[3][4] Below a pH of approximately 6.5, a significant portion of the terephthalate exists as the less soluble protonated forms, leading to precipitation.[7] To maintain a clear, stable solution, the pH should be kept sufficiently high to ensure the predominance of the disodium terephthalate salt.

Q2: What is the optimal pH range for maintaining a stable aqueous solution of disodium terephthalate?

A2: To ensure the complete dissolution and stability of disodium terephthalate, it is recommended to maintain the pH of the solution above 8. A pH of around 10.7 has been noted for solutions with sodium carbonate, while solutions with sodium bicarbonate have a pH of about 8.1.[8] In practice, maintaining a pH in the range of 9-11 is often a safe operating window to prevent precipitation. For instance, in one study, a disodium terephthalate solution was prepared by dissolving terephthalic acid in a diluted sodium hydroxide solution to a pH of approximately 11.6.[9]

Q3: I need to work at a lower pH. Are there any strategies to improve the solubility of terephthalate under these conditions?

A3: While challenging, there are a few approaches you can consider, with the understanding that you will be working with a suspension or a saturated solution rather than a fully dissolved one:

• Co-solvents: The addition of certain organic co-solvents can sometimes increase the solubility of terephthalic acid. However, this will depend on the specific co-solvent and its concentration, and may impact other aspects of your experiment.

• Temperature: Increasing the temperature can enhance the solubility of terephthalic acid.[9] However, be aware that elevated temperatures can also accelerate potential degradation reactions.[10][11]

• Complexation: In specific research contexts, the formation of soluble complexes could be explored, but this is highly application-dependent.

For most applications requiring a true solution, maintaining an alkaline pH is the most straightforward and effective strategy.

Q4: Can aqueous solutions of disodium terephthalate degrade over time? What are the potential degradation pathways?

A4: While disodium terephthalate itself is a stable compound, the terephthalate moiety can be susceptible to degradation under certain conditions, particularly with prolonged exposure to harsh environments.[12] Potential degradation pathways include:

• Hydrolysis: While more relevant to terephthalate esters like PET, under extreme pH and high temperatures, the ester linkages can be hydrolyzed.[13][14][15] For disodium terephthalate itself, this is not a primary concern as it is already the hydrolyzed salt.

• Photodegradation: Exposure to UV light can induce photodegradation of terephthalic acid and its salts.[16] If your application is sensitive to trace impurities, it is advisable to protect solutions from light.

• Oxidative Degradation: In the presence of strong oxidizing agents or under certain photocatalytic conditions, terephthalic acid can be degraded.[17][18]

For routine laboratory use under ambient conditions and protected from light, aqueous disodium terephthalate solutions at an appropriate alkaline pH are generally stable.

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered when working with aqueous disodium terephthalate solutions.

Issue 1: Unexpected Precipitation in a Disodium Terephthalate Solution

Symptom	Potential Cause	Troubleshooting Steps
Solution becomes cloudy or forms a white precipitate upon standing or after the addition of other reagents.	pH drop: The pH of the solution has likely decreased, causing the protonation of the terephthalate dianion and subsequent precipitation of terephthalic acid.	1. Measure the pH of the solution immediately. 2. If the pH is below 8, adjust it upwards by adding a suitable base (e.g., dilute NaOH) dropwise until the precipitate redissolves and the pH is in the stable range (pH 9-11). 3. Review your experimental protocol to identify any acidic components that may have been added, leading to the pH drop.
Precipitate forms immediately upon dissolving the disodium terephthalate powder.	Insufficiently alkaline water: The deionized water used for dissolution may have a slightly acidic pH due to dissolved CO2.	1. Check the pH of your water source. 2. Prepare the solution by dissolving the powder in a slightly alkaline solution (e.g., water with a small amount of NaOH added to bring the pH to ~9-10) rather than neutral water.
A crystalline precipitate is observed.	Exceeding solubility limit: The concentration of disodium terephthalate may be too high for the given conditions.	1. Review the solubility data. The solubility of disodium terephthalate in water is approximately 13% w/w and is not significantly dependent on temperature between 25 and 70°C.[19] 2. Dilute the solution with an appropriate alkaline buffer to bring the concentration below the solubility limit.

Issue 2: Inconsistent Analytical Results

Symptom	Potential Cause	Troubleshooting Steps
Variability in HPLC or other analytical measurements between different solution preparations.	Partial precipitation: Inconsistent pH control between batches may be leading to partial precipitation, affecting the concentration of the analyte in the supernatant.	1. Implement strict pH control for all solution preparations. Measure and record the final pH of each solution. 2. Visually inspect solutions for any signs of turbidity before analysis. If cloudy, adjust the pH as described above. 3. Consider filtering samples through a compatible filter (e.g., PTFE for organic/aqueous solutions) after pH adjustment and before injection to remove any remaining micro-precipitates.
Appearance of unexpected peaks in chromatograms.	Degradation: The solution may have been exposed to conditions that promote degradation (e.g., strong light, high temperatures, or oxidizing agents).	1. Prepare fresh solutions and protect them from light. 2. Store stock solutions in a cool, dark place. 3. Conduct a forced degradation study to identify potential degradation products and confirm if the unexpected peaks correspond to these.[20][21][22][23]

Visualizing pH-Dependent Species Distribution

The following diagram illustrates the relationship between pH and the different forms of terephthalic acid in an aqueous solution.

Caption: pH-dependent equilibrium of terephthalic acid species.

Experimental Protocol: Preparation and pH Adjustment of a Standard Disodium Terephthalate Solution

This protocol outlines the steps for preparing a stable 0.1 M aqueous solution of disodium terephthalate.

Materials:

• Disodium terephthalate (CAS 10028-70-3)[24]

• Deionized water

• 0.1 M Sodium hydroxide (NaOH) solution

• 0.1 M Hydrochloric acid (HCl) solution

• Calibrated pH meter

• Volumetric flask

• Stir plate and stir bar

Procedure:

• Weigh the required amount of disodium terephthalate for the desired volume of 0.1 M solution (Molecular Weight: 210.09 g/mol ).[6]

• Add approximately 80% of the final volume of deionized water to the volumetric flask.

• Slowly add the weighed disodium terephthalate to the water while stirring.

• Monitor the pH of the solution using a calibrated pH meter.

• If the solution is cloudy or the pH is below 9, add 0.1 M NaOH dropwise while stirring until the solution becomes clear and the pH is stable between 9.0 and 10.0.

• If the pH overshoots, carefully back-titrate with 0.1 M HCl.

• Once the pH is stable in the target range, add deionized water to the final volume and mix thoroughly.

• Store the solution in a well-sealed container , protected from light.

Troubleshooting Workflow: Diagnosing and Resolving Precipitation

The following flowchart provides a systematic approach to troubleshooting precipitation issues.

Caption: Troubleshooting flowchart for precipitation issues.

References

• PubChem. (n.d.). Terephthalic acid. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). Predicted values of pK a for terephthalic acid (TPA) and... Retrieved from [Link]

• chemeurope.com. (n.d.). Terephthalic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Polyethylene terephthalate (PET) with its degradation products and... Retrieved from [Link]

• ResearchGate. (n.d.). Transformation of phthalates via hydrolysis (Adapted from Staples et al. 1997). Retrieved from [Link]

• MedCrave online. (2016). Forced Degradation Studies. Retrieved from [Link]

• ResearchGate. (n.d.). Equilibrium concentrations and pH of 0.45 M disodium terephthalate 100... Retrieved from [Link]

• ACS Publications. (2023). Precipitation of Terephthalic Acid from Alkaline Solution: Influence of Temperature and Precipitation Acid. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures | Request PDF. Retrieved from [Link]

• datapdf.com. (n.d.). Solubilities of Disodium Terephthalate in Aqueous Solutions of - PDF Free Download. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on Hydrolysis of Biodegradable Polyethylene Terephthalate. Retrieved from [Link]

• ResearchGate. (n.d.). Neutral Hydrolysis of Post-Consumer Polyethylene Terephthalate Waste in Different Phases | Request PDF. Retrieved from [Link]

• ACS Publications. (2023). Neutral Hydrolysis of Post-Consumer Polyethylene Terephthalate Waste in Different Phases. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Preparation of disodium terephthalate as intermediate of MOFs. Retrieved from [Link]

• Archives of Hygiene Sciences. (n.d.). Photo-catalytic Ozonation for Degrading Terephthalic Acid in Aqueous Environment. Retrieved from [Link]

• Frontiers. (n.d.). Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation of Terephthalic Acid in a Photocatalytic System Able to Work also at High Pressure | Request PDF. Retrieved from [Link]

• American Association of Pharmaceutical Scientists. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Tepnel Pharma Services Limited. (n.d.). Forced Degradation Studies. Retrieved from [Link]

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Technical Support Center: Optimizing PET Depolymerization to Disodium Terephthalate

This guide is designed for researchers and scientists engaged in the chemical recycling of polyethylene terephthalate (PET) through alkaline hydrolysis to produce disodium terephthalate (DNaT). It provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome common experimental challenges and optimize your reaction conditions for high yield and purity.

Troubleshooting Guide: A Problem-Solving Approach

This section addresses specific issues you may encounter during the depolymerization process. Each problem is followed by a systematic guide to identify the cause and implement a solution.

Problem 1: Low Yield of Disodium Terephthalate

Question: My final yield of disodium terephthalate is significantly lower than expected. What are the potential causes and how can I improve it?

Answer: Low yield is a common issue that can stem from several factors, primarily incomplete depolymerization or loss of product during workup. Follow these troubleshooting steps:

• Verify Reagent Concentrations and Ratios:

  • Inadequate Sodium Hydroxide (NaOH): The concentration of NaOH is a critical parameter. Insufficient NaOH will lead to incomplete hydrolysis.[1][2] Studies have shown that PET conversion rates improve significantly when the molar ratio of NaOH to PET is increased.[2] However, an excessive amount of NaOH can sometimes hinder the reaction by forming a barrier layer on the PET surface.[2]

  • Action: Ensure you are using an appropriate concentration of NaOH, typically in the range of 5-20% (w/v).[3] Experiment with optimizing the NaOH/PET molar ratio; a ratio of 4:1 has been shown to be effective.

• Evaluate Reaction Temperature and Time:

  • Insufficient Temperature: The rate of alkaline hydrolysis is highly dependent on temperature.[4][5] Lower temperatures will result in slower reaction kinetics and incomplete conversion within a given timeframe.[4][6] Optimal temperatures for atmospheric pressure reactions are often in the range of 80-110°C, while pressurized systems can operate at higher temperatures (e.g., 150°C) for even better yields.[4][6][7]

  • Inappropriate Reaction Time: While a longer reaction time can increase conversion, excessively long times might not improve the yield and could lead to side reactions or degradation of the product, especially at higher temperatures.[7]

  • Action: If using atmospheric pressure, ensure your reaction temperature is maintained consistently within the optimal range. For faster and more complete depolymerization, consider using a pressurized reactor which allows for temperatures above the boiling point of the solvent system.[4][6] Monitor the reaction progress over time to determine the optimal reaction duration for your specific setup.

• Assess PET Feedstock Properties:

  • Particle Size: The surface area of the PET material plays a crucial role in the reaction rate. Larger PET flakes or pellets will have a smaller surface-area-to-volume ratio, slowing down the hydrolysis process.[8]

  • Crystallinity: The crystallinity of PET can also affect the rate of depolymerization. Amorphous regions of the polymer are more susceptible to hydrolysis than crystalline regions.[9][10]

  • Action: Reduce the particle size of your PET feedstock by grinding or shredding it into a fine powder or small flakes to increase the available surface area for the reaction.[8] If you suspect high crystallinity is an issue, consider pre-treatment methods to reduce it, although this is a more advanced optimization step.[9]

• Consider the Role of Solvents and Catalysts:

  • Solvent System: The use of a co-solvent, such as ethanol, with water can enhance the depolymerization process by improving the interaction between the aqueous NaOH solution and the PET polymer.[1][7][11] A water-to-ethanol ratio of 20:80 has been found to be effective.[1][2][7]

  • Phase Transfer Catalysts (PTC): For reactions at lower temperatures, a PTC like a quaternary ammonium or phosphonium salt can significantly improve the reaction rate and yield.[3][12][13] The PTC facilitates the transfer of hydroxide ions from the aqueous phase to the organic PET phase.

  • Action: If you are not already, consider using a water/ethanol co-solvent system. For reactions below 100°C, the addition of a phase transfer catalyst is highly recommended to boost the reaction rate.

Problem 2: Presence of Impurities in the Final Product

Question: My isolated disodium terephthalate is discolored or contains insoluble material. What are these impurities and how can I remove them?

Answer: Impurities in the final product can be unreacted PET, byproducts from the degradation of additives in the original plastic, or residual catalyst. Here’s how to address this:

• Identify the Source of Impurities:

  • Unreacted PET: As discussed in the low yield section, incomplete depolymerization will leave unreacted PET in your product.

  • Additives and Colorants: Post-consumer PET bottles contain various additives, colorants, and other plastics (e.g., from caps and labels) that can contaminate the final product.[11]

  • Side-Reaction Products: At very high temperatures or with certain contaminants, side reactions can occur, leading to colored impurities.

  • Action: Ensure complete depolymerization to minimize unreacted PET. If using post-consumer PET, a pre-washing step to remove labels and other gross contaminants is beneficial.

• Implement a Purification Protocol:

  • Filtration: After the reaction, filter the hot solution to remove any insoluble impurities, such as unreacted PET or other plastics.

  • Activated Charcoal Treatment: Dissolving the crude disodium terephthalate in water and treating it with activated charcoal can effectively remove colored impurities and some organic byproducts.[14][15][16]

  • Recrystallization: While disodium terephthalate is highly soluble in water, the subsequent acidification to terephthalic acid (TPA) allows for purification through recrystallization. The crude TPA can be recrystallized from a suitable solvent like dimethylacetamide (DMAC) to achieve high purity.[14][15]

  • Action: A robust purification process is essential for obtaining high-purity disodium terephthalate or its acid form, terephthalic acid. A typical purification workflow involves:

    • Dissolving the crude product in hot water.

    • Treating with activated charcoal.

    • Filtering to remove the charcoal and any other solids.

    • If desired, acidifying the filtrate to precipitate terephthalic acid, which can then be isolated and further purified.[14][15][16]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental chemical reaction occurring during the alkaline hydrolysis of PET?

A1: The alkaline hydrolysis of PET is a saponification reaction. The ester linkages in the PET polymer chain are attacked by hydroxide ions (OH⁻) from the NaOH.[17] This nucleophilic attack cleaves the ester bonds, breaking down the long polymer chains into its constituent monomers: disodium terephthalate and ethylene glycol, both of which are soluble in the aqueous reaction mixture.[17]

Q2: How can I monitor the progress of the depolymerization reaction?

A2: Several analytical methods can be employed to monitor the reaction:

• Visual Observation: The disappearance of solid PET flakes is a simple, albeit qualitative, indicator of reaction progress.

• Sampling and Analysis: Periodically, a small sample of the liquid phase can be withdrawn.[4][6] After acidification, the amount of precipitated terephthalic acid (TPA) can be quantified to determine the yield at that time point.

• Spectroscopic Methods: Techniques like UV-Vis spectroscopy can be used to measure the concentration of terephthalate in the solution.[18]

• Chromatography: High-Performance Liquid Chromatography (HPLC) is a precise method to quantify the concentration of both the terephthalate product and any remaining oligomers.[19]

Q3: Is it necessary to use a pressurized reactor?

A3: While not strictly necessary, a pressurized reactor offers significant advantages. It allows the reaction to be conducted at temperatures above the atmospheric boiling point of the solvent, which dramatically increases the reaction rate and can lead to higher yields in a shorter time.[4][6][20] For industrial applications or for researchers seeking to maximize efficiency, a pressurized system is highly recommended.

Q4: Can the reaction mixture be reused?

A4: Yes, the aqueous solution containing unreacted NaOH and ethylene glycol can potentially be reused for subsequent batches. This can improve the overall efficiency and reduce chemical and water consumption, making the process more sustainable.[2] However, it's important to analyze the composition of the recycled solution to account for the consumed NaOH and the accumulation of ethylene glycol and potential impurities.

Data Summary and Protocols

Table 1: Optimized Reaction Conditions for PET Depolymerization

Parameter	Recommended Range/Value	Rationale & Remarks	Source(s)
NaOH Concentration	5% - 20% (w/v)	Critical for achieving complete hydrolysis. Higher concentrations increase the rate, but excessive amounts can be counterproductive.	[1][3]
NaOH:PET Molar Ratio	~2:1 to 4:1	Ensures sufficient hydroxide ions are available for reaction. A 2:1 ratio was found to be optimal in pressurized systems.	[2][4][6]
Temperature	80 - 110°C (Atmospheric) 130 - 150°C (Pressurized)	Higher temperatures significantly increase the reaction rate and yield.	[4][6][12]
Reaction Time	0.5 - 4 hours	Dependent on temperature, pressure, and particle size. Shorter times are achievable at higher temperatures.	[4][7]
Solvent System	Water/Ethanol (20:80 w/w)	The co-solvent enhances the interaction between the aqueous and polymer phases.	[1][7]
Phase Transfer Catalyst	Quaternary Ammonium/Phosphonium Salts	Highly effective for increasing reaction rates at lower temperatures (e.g., 80-95°C).	[3][12]

Experimental Protocol: Alkaline Hydrolysis of PET at Atmospheric Pressure

This protocol is a generalized procedure based on common laboratory practices for PET depolymerization.

• Preparation:

  • Shred or grind post-consumer PET bottles into small flakes or a powder (~1-2 mm).

  • Wash the PET material with water to remove any surface contaminants and dry thoroughly.

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare a 10% (w/v) NaOH solution in a 20:80 water/ethanol mixture.[1][7]

  • Add the dried PET flakes to the flask. A typical solid loading is around 2g of PET per 100 mL of solution.[1]

  • If a phase transfer catalyst is used, add it to the mixture (e.g., 1-2 mol% relative to the PET repeating unit).

• Depolymerization:

  • Heat the mixture to reflux (around 80-90°C for the water/ethanol system) with vigorous stirring.

  • Maintain the reflux for 1-3 hours. The reaction is complete when all the solid PET has dissolved.

• Workup and Isolation:

  • Allow the reaction mixture to cool slightly and filter it while hot to remove any insoluble impurities.

  • The resulting filtrate contains the disodium terephthalate and ethylene glycol. This solution can be used directly or further processed.

  • To isolate the product as terephthalic acid (TPA), cool the filtrate and slowly acidify it with a strong acid (e.g., HCl or H₂SO₄) to a pH of 2-3.[17]

  • A white precipitate of TPA will form. Isolate the precipitate by vacuum filtration.

  • Wash the TPA precipitate with deionized water to remove any remaining salts and ethylene glycol.[19]

  • Dry the purified TPA in a vacuum oven.

Visualizing the Process

Diagram 1: Experimental Workflow

Caption: Workflow for PET depolymerization and TPA purification.

Diagram 2: Chemical Reaction Pathway

Caption: Alkaline hydrolysis of PET to its monomers.

References

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• 20. researchgate.net [researchgate.net]

Technical Support Center: Addressing Poor Conductivity in Disodium Terephthalate-Based Electrodes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with disodium terephthalate (Na₂TP) based electrodes. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to address the primary challenge associated with Na₂TP: its inherently poor electronic conductivity. Our goal is to equip you with the knowledge to diagnose issues, optimize your experimental setup, and unlock the full potential of this promising organic electrode material.

Troubleshooting Guide: Diagnosing and Resolving Poor Electrode Performance

Poor electronic conductivity in Na₂TP electrodes manifests through several common experimental symptoms. This guide provides a logical workflow to identify the root cause of the issue and implement effective solutions.

Troubleshooting Flowchart

The following diagram outlines a systematic approach to troubleshooting common issues related to the poor conductivity of disodium terephthalate electrodes.

Caption: A diagnostic flowchart for troubleshooting poor performance in Na₂TP electrodes.

Frequently Asked Questions (FAQs)

Q1: Why is the intrinsic electronic conductivity of disodium terephthalate poor?

Disodium terephthalate is an organic salt. While its conjugated carboxylate structure is excellent for reversible sodium ion (Na⁺) uptake, it lacks the free electrons found in metallic conductors or the delocalized electron systems of graphitic carbons.[1][2] The electronic transport in bulk Na₂TP is therefore very limited, making it act as an insulator. This necessitates the inclusion of conductive additives to create pathways for electrons to reach the active material during electrochemical reactions.[3]

Q2: What does a large semicircle in my Electrochemical Impedance Spectroscopy (EIS) plot indicate?

A large semicircle in the high-to-medium frequency region of a Nyquist plot represents a high charge-transfer resistance (Rct). This resistance is associated with the electrochemical reaction at the electrode-electrolyte interface. For Na₂TP electrodes, a high Rct is a classic indicator of poor electronic conductivity.[4][5] It signifies that the electrons face a significant barrier in moving from the conductive additive to the Na₂TP particles where the redox reaction occurs. Strategies to reduce this semicircle include improving the contact between Na₂TP and the conductive carbon network.

Q3: What is the optimal ratio of active material, conductive additive, and binder?

There is no single "perfect" ratio, as it depends on the specific conductive additive used and the desired electrode properties. However, a common starting point for electrode formulation is a mass ratio of 60:30:10 or 70:20:10 for Active Material (Na₂TP) : Conductive Additive (e.g., Carbon Black) : Binder (e.g., PVDF) .[6]

• Too little conductive additive (<15-20%) will result in an insufficient conductive network, leading to high internal resistance and poor rate capability.

• Too much conductive additive (>40%) reduces the overall specific capacity of the electrode, as it lowers the mass fraction of the active material.[3]

It is recommended to start with a 70:20:10 ratio and adjust based on performance, particularly the results from EIS and rate capability tests.

Q4: How does creating a composite material (e.g., with graphene) improve performance over simple mixing?

While simple mixing of Na₂TP with carbon black is a necessary first step, creating a true composite material where the components are integrated at the nanoscale offers superior performance. For instance, synthesizing a Na₂TP@graphene hybrid ensures that the Na₂TP particles are intimately wrapped by conductive graphene sheets.[1][7]

This architecture provides several advantages:

• Creates a highly efficient, 3D conductive network , ensuring every Na₂TP particle is "wired."

• Buffers the volume changes during sodiation/desodiation, improving cycling stability.

• Prevents dissolution of the organic material into the electrolyte by physically confining it.[1]

Q5: Can the electrolyte choice impact the performance of a Na₂TP electrode?

Yes, significantly. The primary issue with some conventional carbonate-based electrolytes is the potential dissolution of the organic Na₂TP material, which leads to irreversible capacity loss and poor cycling stability.[8][9] Some studies have shown that ether-based electrolytes can improve the kinetics of sodiation/desodiation and enhance overall performance.[1] When troubleshooting poor cycling stability, especially if EIS shows a steady increase in resistance over cycles, it is worthwhile to consider the electrolyte composition as a potential factor.

Data Summary

The following table summarizes the typical electrochemical performance of standard (bare) Na₂TP electrodes compared to a hybrid material, illustrating the dramatic improvement achieved by enhancing conductivity.

Electrode Material	Reversible Capacity (at ~0.4C)	Capacity Retention (after 500 cycles)	Key Improvement Strategy	Reference
Bare Na₂TP	~180 mAh g⁻¹	~55%	Standard mixing with conductive carbon	[7]
Na₂TP@Graphene Hybrid	~269 mAh g⁻¹	~77%	Composite synthesis via freeze-drying	[7]

Key Experimental Protocols

Protocol 1: Standard Preparation of a Na₂TP Electrode Slurry

This protocol describes a standard method for preparing a laboratory-scale electrode slurry.

Materials:

• Disodium Terephthalate (Na₂TP), active material

• Super P or C45 Carbon Black, conductive additive

• Polyvinylidene fluoride (PVDF), binder

• N-methyl-2-pyrrolidone (NMP), solvent

• Copper foil, current collector

Procedure:

• Weighing: Accurately weigh the Na₂TP, carbon black, and PVDF in a mass ratio of 70:20:10 in a glass vial.

• Solvent Addition: Add NMP solvent to the vial. The amount should be sufficient to form a slurry with a honey-like viscosity (typically 1-2 mL for every 100 mg of total solids).

• Mixing: Mix the components using a magnetic stirrer or a planetary mixer for at least 12 hours to ensure a completely homogeneous slurry. The dispersion of the conductive carbon is critical.

• Casting: Use a doctor blade to cast the slurry onto a clean piece of copper foil with a typical wet thickness of 200 µm.[6]

• Drying:

  • Initially, dry the coated foil in an oven at 80°C for 2 hours to evaporate the bulk of the NMP.[6]

  • Transfer the electrode to a vacuum oven and dry at 100-120°C for at least 12 hours to remove all residual solvent and moisture.[6]

• Electrode Punching: Punch circular electrodes of the desired diameter (e.g., 12 mm) from the dried foil for coin cell assembly.

Protocol 2: Synthesis of Carbon-Coated Na₃V₂(PO₄)₃ (Illustrative for Carbon Coating)

While this specific example is for a different sodium-ion battery material, the principle of using a carbon source that pyrolyzes is directly applicable to creating carbon-coated Na₂TP.

Conceptual Workflow for Carbon Coating Na₂TP:

Sources

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• 3. Recent Progress on Organic Electrodes Materials for Rechargeable Batteries and Supercapacitors - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Process Improvements for Disodium Terephthalate in Industrial Applications

Welcome to the Technical Support Center for disodium terephthalate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and process improvements for the industrial applications of this versatile organic salt. Here, you will find practical, field-proven insights to address common challenges encountered during synthesis, purification, and application.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the properties, handling, and applications of disodium terephthalate.

1. What is disodium terephthalate and what are its primary industrial applications?

Disodium terephthalate is the disodium salt of terephthalic acid. It is a key organic intermediate used in a variety of industrial applications, including:

• Polymer Synthesis: It serves as a monomer in the production of high-performance polymers such as polyethylene terephthalate (PET) and other specialty polyesters.[1][2]

• Metal-Organic Frameworks (MOFs): It acts as an organic linker in the synthesis of MOFs, which have applications in gas storage, separation, and catalysis.[2][3]

• Battery Technology: It is utilized as an organic anode material in sodium-ion batteries due to its electrochemical properties.[4][5][6]

• Other Industrial Uses: It can also be used as a pH regulator, buffer, and as an intermediate in the synthesis of dyes, softeners, and fluorescent whitening agents.[1][7]

2. What are the key safety precautions for handling disodium terephthalate?

While generally considered safe under conventional use, it is important to follow standard laboratory safety procedures.[7] Key precautions include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety goggles, and a lab coat, to avoid skin and eye contact.[8][9] In case of dust formation, respiratory protection may be necessary.[8]

• Ventilation: Handle in a well-ventilated area to avoid inhalation of dust.[8][10]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials like strong oxidizing agents.[7][10]

• Spills: In case of a spill, avoid dust formation, collect the material using spark-proof tools, and dispose of it in a suitable, closed container.[8]

3. What are the typical starting materials for the synthesis of disodium terephthalate?

Disodium terephthalate is commonly synthesized from terephthalic acid through a reaction with sodium hydroxide.[7][11] It can also be produced from the chemical recycling of polyethylene terephthalate (PET) through depolymerization.[3][12]

Troubleshooting Guides

This section provides solutions to specific issues that may arise during the synthesis, purification, and application of disodium terephthalate.

Synthesis & Purification

Problem 1: Low Yield of Disodium Terephthalate During Synthesis from Terephthalic Acid.

• Potential Cause: Incomplete reaction between terephthalic acid and sodium hydroxide.

• Solution:

  • Stoichiometry: Ensure a slight excess of sodium hydroxide is used to drive the reaction to completion.

  • Reaction Conditions: The reaction is typically carried out in an aqueous solution. Heating the mixture can improve the dissolution of terephthalic acid and increase the reaction rate.

  • Mixing: Ensure adequate mixing to maintain a homogenous reaction mixture.

Problem 2: Difficulty in Obtaining High-Purity Disodium Terephthalate.

• Potential Cause: Presence of unreacted starting materials, byproducts, or impurities from the feedstock (e.g., in PET recycling). A common impurity when starting from crude terephthalic acid is 4-carboxybenzaldehyde (4-CBA).[11]

• Solution:

  • Recrystallization: Recrystallization from water is a common and effective purification method. The solubility of disodium terephthalate is temperature-dependent, allowing for separation from less soluble impurities upon cooling.

  • Washing: Washing the crystallized product with a saturated aqueous solution of sodium chloride can help remove impurities.[13]

  • Activated Carbon Treatment: For colored impurities, treating the aqueous solution of disodium terephthalate with activated charcoal can be effective.[14]

  • Reactive Crystallization: This method involves dissolving the crude terephthalic acid in a sodium hydroxide solution to form disodium terephthalate, followed by acidification to precipitate purified terephthalic acid, which can then be converted back to the disodium salt if needed.[11][15]

Problem 3: Inconsistent Crystal Size and Morphology of Purified Disodium Terephthalate.

• Potential Cause: Variations in crystallization conditions such as cooling rate, agitation, and solution pH.

• Solution:

  • Controlled Cooling: A slower cooling rate generally promotes the formation of larger, more uniform crystals.

  • Stirring Rate: The stirring rate can influence crystal size distribution.[16] Experiment with different stirring speeds to find the optimal condition for your desired crystal size.

  • pH Control: The pH of the solution can affect the crystal size distribution of the precipitated terephthalic acid during reactive crystallization.[11][15]

Industrial Applications

Problem 4: Poor Performance of Disodium Terephthalate as an Anode Material in Sodium-Ion Batteries.

• Potential Cause: Low electrical conductivity or dissolution of the organic material in the electrolyte.[17]

• Solution:

  • Composite Formation: Enhance electrical conductivity by creating a composite material with conductive additives like graphene or carbon nanotubes.[4][17]

  • Surface Coating: Applying a thin protective layer, such as alumina (Al2O3), via atomic layer deposition can improve performance and stability.[6]

  • Electrolyte Optimization: The choice of electrolyte can significantly impact the performance. Ether-based electrolytes have shown to improve the kinetics of sodiation/desodiation.[17]

Problem 5: Inconsistent Results in the Synthesis of Metal-Organic Frameworks (MOFs).

• Potential Cause: Impurities in the disodium terephthalate linker, variations in reaction conditions, or instability of the resulting MOF.

• Solution:

  • Linker Purity: Use high-purity disodium terephthalate to ensure the formation of a well-defined and reproducible MOF structure.

  • Reaction Parameters: Carefully control reaction parameters such as temperature, time, and solvent composition, as these can influence the final MOF structure and properties.[18][19]

  • Post-Synthesis Activation: Proper activation of the MOF after synthesis is crucial to remove residual solvent and unreacted starting materials from the pores.

Scale-Up Challenges

Problem 6: Decreased Yield and Purity When Scaling Up the Synthesis of Disodium Terephthalate.

• Potential Cause: Inefficient mixing and heat transfer in larger reactors.[20][21][22]

• Solution:

  • Reactor Design: Ensure the reactor is designed for efficient mixing to maintain a homogeneous reaction mixture.

  • Heat Management: Implement a robust temperature control system to manage the heat of reaction and maintain the optimal reaction temperature.[21]

  • Process Analytical Technology (PAT): Utilize PAT to monitor critical process parameters in real-time and make necessary adjustments to maintain consistency.[20]

Experimental Protocols

Protocol 1: Purification of Crude Disodium Terephthalate by Recrystallization

This protocol describes a general procedure for the purification of disodium terephthalate from a crude reaction mixture.

• Dissolution: Dissolve the crude disodium terephthalate in a minimal amount of hot deionized water. The temperature should be near the boiling point of water to ensure complete dissolution.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and stir for 15-30 minutes while maintaining the temperature.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with filter paper to remove any insoluble impurities and activated carbon.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold deionized water or a saturated sodium chloride solution to remove any remaining soluble impurities.[13]

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature.

Visualizations

Workflow for Synthesis and Purification of Disodium Terephthalate

Caption: A typical workflow for the synthesis and purification of disodium terephthalate.

Troubleshooting Decision Tree for Low Purity

Caption: A decision tree to troubleshoot low purity issues in disodium terephthalate.

References

• Disodium terephthalate - TargetMol. (n.d.).
• Understanding Disodium Terephthalate: Properties and Applications for B2B Buyers. (n.d.).
• Disodium Terephthalate Ultrafine Fibers as High Performance Anode Material for Sodium-Ion Batteries under High Current Density Conditions. (2018). ResearchGate.
• Sodium Terephthalate as an Organic Anode Material for Sodium Ion Batteries. (2025). ResearchGate.
• disodium terephthalate - ChemBK. (2024).
• Disodium terephthalate - MySkinRecipes. (n.d.).
• Disodium Terephthalate (Na2C8H4O4) as High Performance Anode Material for Low-Cost Room-Temperature Sodium-Ion Battery. (2025). ResearchGate.
• High-performance graphene/disodium terephthalate electrodes with ether electrolyte for exceptional cooperative sodiation/desodiation. (n.d.). ResearchGate.
• Study Unveils New Technology to Turn Waste PET into Battery Components. (2020). SpecialChem.
• Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Reactive Crystallization. (n.d.). ResearchGate.
• Disodium terephthalate SDS, 10028-70-3 Safety Data Sheets. (n.d.). ECHEMI.
• SAFETY DATA SHEET - Fisher Scientific. (2024).
• Purification of terephthalic acid. (1963). Google Patents.
• Preparation of disodium terephthalate as intermediate of MOFs. (2021).
• Investigation of Crystal Size Distribution in Purification of Terephthalic Acid from Polyester Textile Industry Waste by Rea. (n.d.).
• SAFETY DATA SHEET - TCI Chemicals. (n.d.).
• Purification of recycled terephthalic acid and synthesis of polyethylene terephthalate. (2019).
• Overcoming Challenges in Scale-Up Production. (n.d.). World Pharma Today.
• Scale-Up Challenges for Intermediates: Ensuring a Smooth Transition from Lab to Commercial Production. (n.d.). At Tianming Pharmaceutical.
• From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. (2025). HWS Labortechnik Mainz.
• Equilibrium concentrations and pH of 0.45 M disodium terephthalate 100... (n.d.). ResearchGate.
• Terephthalate and trimesate metal-organic frameworks of Mn, Co, and Ni: exploring photostability by spectroscopy. (n.d.). ResearchGate.
• Terephthalate and trimesate metal–organic frameworks of Mn, Co, and Ni: exploring photostability by spectroscopy. (2021). PMC - NIH.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Validation of Disodium Terephthalate

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of chemical compounds is a cornerstone of scientific integrity. Disodium terephthalate, a key organic intermediate and a building block in the synthesis of metal-organic frameworks (MOFs) and various polymers, is no exception.[1][2][3] Its deceptively simple structure necessitates a rigorous validation process to ensure purity and correct isomeric form, which is critical for the predictability and reproducibility of downstream applications.

This guide provides an in-depth, comparative analysis of the primary spectroscopic methods employed for the structural elucidation of disodium terephthalate. Moving beyond a mere listing of techniques, we will delve into the causality behind experimental choices and the logic of data interpretation. To provide a practical context, we will compare the spectroscopic data of disodium terephthalate with that of sodium benzoate, a structurally related and widely recognized reference compound.

The Imperative of Multi-Modal Spectroscopic Analysis

No single spectroscopic technique provides a complete structural picture. Each method probes different aspects of a molecule's constitution, and their combined application creates a self-validating system of evidence. For disodium terephthalate, a comprehensive approach integrating Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography offers the highest degree of confidence in its structural identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Magnetic Environment of Nuclei

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. By observing the behavior of atomic nuclei in a magnetic field, we can deduce the connectivity and chemical environment of individual atoms.

¹H NMR Spectroscopy: A Tale of Symmetry

The proton NMR spectrum of disodium terephthalate is a testament to its high degree of symmetry. Due to the para-substitution on the benzene ring, all four aromatic protons are chemically and magnetically equivalent.

Expected ¹H NMR Spectrum of Disodium Terephthalate:

Chemical Shift (δ)	Multiplicity	Integration	Assignment
~7.93 ppm	Singlet	4H	Aromatic C-H

In D₂O as solvent.[4]

This characteristic singlet in the aromatic region is a primary diagnostic feature. The absence of any other signals in a pure sample confirms the symmetrical nature of the terephthalate dianion.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The carbon NMR spectrum provides further confirmation of the molecular symmetry and identifies the different carbon environments.

Expected ¹³C NMR Spectrum of Disodium Terephthalate:

Chemical Shift (δ)	Assignment
~130-135 ppm	Aromatic C-H
~138-142 ppm	Quaternary Aromatic C
~170-175 ppm	Carboxylate C=O

Note: Specific shifts can vary slightly depending on the solvent and concentration.

The presence of only three distinct signals in the ¹³C NMR spectrum is consistent with the symmetrical structure of disodium terephthalate.

Experimental Protocol: ¹H NMR Spectroscopy of Disodium Terephthalate

• Sample Preparation: Dissolve approximately 5-10 mg of the disodium terephthalate sample in 0.6-0.7 mL of deuterium oxide (D₂O). Ensure the sample is fully dissolved. D₂O is the solvent of choice due to its ability to dissolve the ionic sample and the absence of interfering proton signals.

• Instrument Setup:

  • Use a standard 5 mm NMR tube.

  • Tune and shim the NMR spectrometer to the deuterium frequency of the solvent to optimize the magnetic field homogeneity.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Acquisition: Acquire the ¹H NMR spectrum at a constant temperature (e.g., 298 K).

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard.

  • Integrate the signals to determine the relative number of protons.

Comparative Analysis: Disodium Terephthalate vs. Sodium Benzoate

To highlight the unique spectroscopic signature of disodium terephthalate, a comparison with sodium benzoate is instructive. Sodium benzoate possesses a single carboxylate group, leading to a different symmetry and, consequently, distinct NMR spectra.

¹H and ¹³C NMR Data for Sodium Benzoate:

¹H NMR (D₂O)	δ (ppm)	Multiplicity	Integration	Assignment
~7.86	Doublet	2H	ortho-H
~7.52	Triplet	1H	para-H
~7.45	Triplet	2H	meta-H

¹³C NMR	δ (ppm)	Assignment
~128-132	Aromatic C-H
~133-135	Quaternary Aromatic C
~170-175	Carboxylate C=O

Data compiled from various sources.[5][6][7][8]

The more complex splitting pattern in the ¹H NMR spectrum of sodium benzoate immediately distinguishes it from the simple singlet of disodium terephthalate.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

For disodium terephthalate, the FTIR spectrum is characterized by the absence of the broad O-H stretching band of a carboxylic acid (typically around 3000 cm⁻¹) and the presence of strong bands corresponding to the carboxylate anion.

Key FTIR Vibrational Frequencies for Disodium Terephthalate:

Wavenumber (cm⁻¹)	Assignment
~1600-1550	Asymmetric C=O stretch of carboxylate
~1400-1380	Symmetric C=O stretch of carboxylate
~1566, 1394	Aromatic C-C stretching
~850-650	C-H out-of-plane bending

Data based on typical values for terephthalate salts.[2][9]

The disappearance of the characteristic carboxylic acid O-H band is a crucial piece of evidence for the formation of the disodium salt.[9]

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation

While mass spectrometry of non-volatile salts like disodium terephthalate can be challenging, techniques like Electrospray Ionization (ESI) can provide information about the molecular ion and its fragments. For disodium terephthalate (C₈H₄Na₂O₄), the molecular weight is 210.1 g/mol .

Plausible Fragmentation Pattern for Terephthalate Dianion in Negative Ion Mode ESI-MS:

A primary ion expected would be the terephthalate dianion [C₈H₄O₄]²⁻ with an m/z of 82 (mass of 164 divided by charge of 2), or the singly charged species with a sodium adduct. Fragmentation would likely involve the loss of CO₂.

X-ray Crystallography: The Definitive Solid-State Structure

For crystalline solids, X-ray crystallography provides the most definitive structural information, including bond lengths, bond angles, and the packing of molecules in the crystal lattice.

Disodium terephthalate has been shown to crystallize in the orthorhombic space group P2₁/c.[10] This technique provides the ultimate confirmation of the connectivity and stereochemistry of the molecule in the solid state.

Conclusion: A Weight-of-Evidence Approach

The structural validation of disodium terephthalate is a clear example of the necessity of a multi-technique, weight-of-evidence approach. While the symmetrical nature of the molecule simplifies its NMR spectra, this very simplicity requires corroboration from other methods to rule out isomeric impurities. The combination of NMR, FTIR, Mass Spectrometry, and X-ray Crystallography provides a robust and self-validating dataset that ensures the identity and purity of this important chemical intermediate. This rigorous analytical workflow is indispensable for ensuring the quality and reliability of research and development in the chemical and pharmaceutical sciences.

References

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• ResearchGate. Identification of Polyethylene Terephthalate (PET) Polymer Using X-ray Diffractogarm Method: Part 1. Available at: [Link].

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A Comparative Guide to Disodium Terephthalate and Lithium Terephthalate as Anode Materials in Battery Technology

The global shift towards sustainable energy solutions has intensified the research and development of advanced energy storage systems. While lithium-ion batteries (LIBs) dominate the market, the growing demand and the limited, geographically concentrated lithium resources have spurred the exploration of alternative battery chemistries, such as sodium-ion batteries (NIBs).[1] Organic electrode materials have emerged as a promising class of materials for both LIBs and NIBs due to their low cost, environmental friendliness, and structural diversity.[2][3] Among these, aromatic carboxylates like terephthalates have garnered significant attention.

This guide provides a comprehensive comparative analysis of two prominent terephthalate salts: disodium terephthalate (Na₂C₈H₄O₄, hereafter Na₂TP) and dilithium terephthalate (Li₂C₈H₄O₄, hereafter Li₂TP), for their application as anode materials. We will delve into their electrochemical performance, underlying mechanisms, and the practical considerations for their use in next-generation batteries, supported by experimental data from peer-reviewed literature.

Physicochemical Properties and Molecular Structure

Disodium terephthalate and lithium terephthalate are the salts of terephthalic acid, a readily available commodity chemical.[4][5] The core structure consists of a benzene ring with two carboxylate groups at opposite (para) positions. The key difference lies in the counter-ion: sodium (Na⁺) in Na₂TP and lithium (Li⁺) in Li₂TP. This seemingly small difference has profound implications for their crystal structure and electrochemical behavior.

The molecular structures of these compounds are depicted below. The carboxylate groups (-COO⁻) are the electrochemically active centers, capable of reversibly reacting with Na⁺ or Li⁺ ions during the battery's charge and discharge cycles.

Caption: Molecular structures of Disodium and Dilithium Terephthalate.

Electrochemical Performance: A Head-to-Head Comparison

The choice between Na₂TP and Li₂TP is fundamentally tied to the target battery system—NIBs for the former and LIBs for the latter. Their performance metrics, while measured in different ionic systems, provide a basis for a comparative discussion on their potential as organic anodes.

Performance Metric	Disodium Terephthalate (Na₂TP)	Dilithium Terephthalate (Li₂TP)
Theoretical Capacity	~300 mAh/g	~300 mAh/g
Reversible Capacity	190 - 250 mAh/g	~235 mAh/g
Voltage Plateau vs. M⁺/M	~0.43 V vs. Na⁺/Na[3]	~0.8 V vs. Li⁺/Li[6]
Cycling Stability	Good, with >98% coulombic efficiency over 100 cycles reported.[7]	Excellent, with >97% capacity retention after 200 cycles.[6]
Rate Capability	Moderate; performance can decrease at higher current densities.[7]	Excellent, even without conductive additives.[6]

Insights from the Data:

• Capacity: Both materials boast a high theoretical specific capacity of approximately 300 mAh/g, which is competitive with some conventional anode materials.[6] Experimentally, Na₂TP has demonstrated reversible capacities in the range of 190-250 mAh/g.[3][7][8] Li₂TP has also shown high achievable capacities, with reports of up to 235 mAh/g.[9]

• Voltage: A key advantage of both materials is their relatively low and flat voltage plateau. The lower the voltage, the higher the overall energy density of the full cell. Na₂TP operates at around 0.43 V versus Na⁺/Na, while Li₂TP has a plateau at approximately 0.8 V versus Li⁺/Li.[3][6] This positions them as safer alternatives to lithium metal anodes, which can suffer from dendrite formation.

• Stability and Rate Capability: Li₂TP has shown exceptionally stable cycling performance, especially when deposited as a thin film with a protective electrolyte layer.[6] Na₂TP also exhibits good cycling stability.[2][10][11] However, the rate capability of Na₂TP can be a challenge, with capacity fade observed at higher charge/discharge rates.[7] This is often attributed to the lower intrinsic electronic conductivity of organic materials. Strategies to mitigate this include creating composites with conductive materials like carbon nanotubes or reduced graphene oxide.[7]

Mechanism of Ion Storage

The energy storage mechanism in both Na₂TP and Li₂TP involves a reversible redox reaction at the carboxylate groups. During discharge (sodiation/lithiation), Na⁺ or Li⁺ ions from the electrolyte are inserted into the organic crystal structure, and the carbonyl groups (C=O) are reduced. The process is reversed during the charging phase.

The reaction can be generalized as:

C₈H₄(COOM)₂ + 2M⁺ + 2e⁻ ↔ C₈H₄(COOM)₄ (where M = Na or Li)

Caption: Generalized charge-discharge mechanism for terephthalate anodes.

The larger ionic radius of Na⁺ (1.02 Å) compared to Li⁺ (0.76 Å) is a critical factor.[7] This difference can affect the kinetics of ion insertion/extraction and the structural stability of the electrode material upon cycling.

Experimental Protocol: Coin Cell Fabrication and Testing

To ensure the trustworthiness and reproducibility of electrochemical data, a standardized experimental protocol is crucial. Below is a step-by-step guide for the fabrication and testing of a half-cell using a terephthalate-based anode.

Materials and Equipment:

• Active material (Na₂TP or Li₂TP)

• Conductive agent (e.g., Super P carbon black)

• Binder (e.g., polyvinylidene fluoride, PVDF)

• Solvent (N-methyl-2-pyrrolidone, NMP)

• Current collector (Copper foil for Na-ion, Aluminum foil for Li-ion)

• Counter electrode (Sodium metal or Lithium metal)

• Separator (Glass fiber)

• Electrolyte (e.g., 1 M NaPF₆ in diglyme for NIBs; 1 M LiPF₆ in EC/DMC for LIBs)

• Coin cell components (CR2032)

• Argon-filled glovebox

• Planetary ball mill, slurry mixer, coating machine, vacuum oven

• Battery cycler

Workflow:

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A Senior Application Scientist's Guide: Disodium Terephthalate vs. Terephthalic Acid as a Linker for MOF Synthesis

For researchers and professionals in materials science and drug development, the choice of organic linker is a critical decision point in the synthesis of Metal-Organic Frameworks (MOFs). This choice dictates not only the final structure and properties of the MOF but also the required synthesis conditions, influencing factors like energy consumption, solvent choice, and reaction time. While terephthalic acid (H₂BDC or TPA) is arguably the most common and foundational linker for a vast library of MOFs, its salt, disodium terephthalate (Na₂BDC), presents a compelling alternative with distinct advantages.[1][2] This guide provides an in-depth comparison of these two linker sources, grounded in their fundamental chemistry and supported by experimental insights, to inform your selection process.

The Fundamental Difference: Protonation State and its Consequences

The core distinction between terephthalic acid and disodium terephthalate lies in the protonation state of the carboxylate groups. Terephthalic acid is the neutral, protonated form, while disodium terephthalate is its corresponding disodium salt, where both carboxylic acid protons have been replaced by sodium ions. This seemingly simple chemical difference has profound implications for MOF synthesis, primarily concerning solubility and the mechanism of coordination.

• Terephthalic Acid (H₂BDC): As a neutral organic acid, H₂BDC has notoriously low solubility in water (approximately 0.017 g/kg at 25°C) and many common organic solvents at room temperature.[3] For it to coordinate with a metal center to form a MOF, the carboxylic acid groups must be deprotonated to form the terephthalate dianion (BDC²⁻). This deprotonation step is a critical, and often rate-limiting, part of the synthesis, typically achieved by:

  • High Temperatures: Solvothermal or hydrothermal conditions provide the thermal energy to promote deprotonation and increase solubility.

  • In-situ Base Formation: Solvents like N,N-Dimethylformamide (DMF) can decompose at high temperatures to form dimethylamine, a base that facilitates the deprotonation of H₂BDC.

  • Addition of Modulators: Bases can be added to the reaction mixture to control the deprotonation rate and, consequently, the MOF nucleation and growth process.

• Disodium Terephthalate (Na₂BDC): As an ionic salt, Na₂BDC is significantly more soluble in polar solvents, particularly water, compared to its acidic counterpart. Crucially, it provides the BDC²⁻ linker in its "active," deprotonated form, ready for immediate coordination with metal ions upon dissolution.[4] This bypasses the need for an in-situ deprotonation step, fundamentally altering the reaction landscape.

Diagram: Linker Activation Pathway

Caption: Comparison of linker activation for MOF synthesis.

Comparative Analysis: Performance in MOF Synthesis

The choice between H₂BDC and Na₂BDC directly impacts several key aspects of the synthesis process and the resulting material's properties.

Parameter	Terephthalic Acid (H₂BDC)	Disodium Terephthalate (Na₂BDC)
Solubility	Very low in most solvents at room temperature, often requiring high-temperature solvothermal methods to dissolve.[3]	Significantly higher solubility in polar solvents, enabling more homogeneous reaction mixtures.[4]
Reaction Conditions	Typically requires high temperatures (100-200°C) and high pressure (solvothermal/hydrothermal).[5][6]	Allows for milder reaction conditions, including synthesis at room temperature or slightly elevated temperatures.
pH Control	Requires in-situ deprotonation. The reaction pH is a complex function of temperature, solvent, and metal salt hydrolysis. Sensitive to acidic or basic modulators.	The linker is pre-deprotonated. The initial pH is inherently basic due to the salt, simplifying the system. Reduces the need for pH-modulating additives.
Reaction Kinetics	Slower kinetics due to dissolution and deprotonation being rate-limiting steps. This can sometimes favor the growth of larger, well-defined crystals.	Faster reaction kinetics due to the immediate availability of the active linker, often leading to rapid precipitation of the MOF. Can result in smaller crystallite sizes.
Purity & Byproducts	High-temperature synthesis, especially in DMF, can lead to solvent decomposition and incorporation of byproducts (e.g., dimethylammonium) into the MOF pores.[7]	Can lead to "cleaner" systems by avoiding high temperatures and certain solvents. The primary byproduct is a simple salt (e.g., NaNO₃), which is typically highly soluble and easily washed out.
Potential Advantages	Well-established and extensively documented for thousands of MOFs.[1] Slower kinetics can be beneficial for single-crystal growth.	Enables energy-efficient, rapid, and potentially "greener" synthesis routes. Simplifies the reaction chemistry, offering better control in some systems.
Potential Disadvantages	Requires energy-intensive solvothermal conditions. Synthesis can be sensitive and difficult to control. Potential for framework contamination.	Rapid precipitation can make it difficult to control crystal size and morphology. The inherent basicity may cause precipitation of metal hydroxides with certain metals if not properly managed.

Experimental Protocols: A Practical Comparison

To illustrate the practical differences, let's consider the synthesis of a well-known zinc-based MOF, MOF-5 (Zn₄O(BDC)₃), using both linkers.[2][5]

Protocol 1: Conventional Solvothermal Synthesis of MOF-5 using Terephthalic Acid

This protocol is a standard literature method emphasizing the need for high temperatures.

Reagents:

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

Methodology:

• In a 100 mL glass beaker, dissolve 0.55 g of Zn(NO₃)₂·6H₂O in 40 mL of DMF.

• Add 0.12 g of terephthalic acid to the solution. Note that the H₂BDC will not fully dissolve at room temperature.

• Transfer the resulting slurry to a 100 mL Teflon-lined stainless-steel autoclave.

• Seal the autoclave and place it in a convection oven preheated to 120°C.

• Maintain the temperature for 24 hours.

• After 24 hours, turn off the oven and allow the autoclave to cool slowly to room temperature.

• Collect the white crystalline product by filtration.

• Wash the product thoroughly with fresh DMF (3 x 20 mL) followed by chloroform (3 x 20 mL) to remove unreacted starting materials and solvent molecules from the pores.

• Activate the sample by heating under a dynamic vacuum at 150°C for 12 hours to obtain the porous MOF-5.

Protocol 2: Modified Synthesis using Disodium Terephthalate

This hypothetical protocol illustrates a milder, more rapid approach enabled by the pre-activated linker.

Reagents:

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• Disodium terephthalate (Na₂BDC)

• Solvent: Deionized water or a mixed DMF/water system

Methodology:

• Solution A: In a 100 mL beaker, dissolve 0.55 g of Zn(NO₃)₂·6H₂O in 30 mL of deionized water.

• Solution B: In a separate 100 mL beaker, dissolve 0.15 g of disodium terephthalate in 30 mL of deionized water. The solution should be clear.

• While stirring vigorously, add Solution A dropwise to Solution B. A white precipitate should form immediately.

• Continue stirring the mixture at room temperature for 4 hours to ensure complete reaction and improve crystallinity.

• Collect the white product by filtration or centrifugation.

• Wash the product extensively with deionized water (5 x 30 mL) to ensure the complete removal of the sodium nitrate (NaNO₃) byproduct. A conductivity meter can be used to check the wash water for residual ions.

• Perform a final wash with ethanol (2 x 20 mL).

• Activate the sample by heating under a dynamic vacuum at 150°C for 12 hours.

Workflow and Characterization

Regardless of the chosen linker, a systematic workflow is essential for successful MOF synthesis and validation.

Diagram: General MOF Synthesis & Characterization Workflow

Caption: A typical workflow for MOF synthesis and validation.

Conclusion and Outlook

The selection between terephthalic acid and disodium terephthalate is a strategic choice based on experimental goals and constraints.

• Terephthalic acid remains the incumbent linker for a vast range of MOFs, with well-established solvothermal protocols. Its slow reaction kinetics can be leveraged for growing high-quality single crystals, which are invaluable for structural determination. However, the reliance on high temperatures and pressures represents a significant energy cost and can introduce impurities.

• Disodium terephthalate emerges as a highly attractive alternative for developing more sustainable and efficient MOF synthesis routes. Its high solubility and pre-activated nature enable rapid reactions under significantly milder conditions, reducing energy consumption and potentially leading to purer materials. This approach is particularly well-suited for large-scale production and for systems where high-temperature methods are undesirable.

Ultimately, the optimal linker depends on the specific metal-ligand system and the desired outcome. For exploratory synthesis of novel frameworks or the growth of large single crystals, the traditional H₂BDC approach may be preferred. For process optimization, green chemistry initiatives, and rapid screening of materials, Na₂BDC offers a powerful and efficient alternative that warrants greater consideration in the field.

References

• Mohammadi, N., & Manteghi, F. (n.d.). Terephthalic acid as a linker in preparation of a new Ni-doped, Zn-based MOF. Sciforum. Available at: [Link]

• Kozachuk, O., et al. (2021). Influence of Substituents in Terephthalate Linker on the Structure of MOFs Obtained from Presynthesized Heterometallic Complex. MDPI. Available at: [Link]

• (2021). Preparation of disodium terephthalate as intermediate of MOFs. CRC Press. Available at: [Link]

• de Oliveira, L. F. S., et al. (2022). A synthesis of metal–organic frameworks using terephthalic acid obtained from PET bottles with dye adsorption for application in experimental chemistry classes. Discover Chemistry.

• Gospodinova, N., et al. (2024). Investigation of the Sensing Properties of Lanthanoid Metal–Organic Frameworks (Ln-MOFs) with Terephthalic Acid. MDPI. Available at: [Link]

• Chen, Y., et al. (2023). Synthesis of Metal–Organic Frameworks through Enzymatically Recycled Polyethylene Terephthalate. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• Thakur, A., et al. (2021). First transition series metal–organic frameworks: synthesis, properties and applications. RSC Advances. Available at: [Link]

• (n.d.). Terephthalic acid as a linker in preparation of a new Ni-doped, Zn-based MOF. ResearchGate. Available at: [Link]

• (n.d.). Effect of Linker Structure and Functionalization on Secondary Gas Formation in Metal-Organic Frameworks. ResearchGate. Available at: [Link]

• (n.d.). Room temperature synthesis of metal organic framework MOF-2. SciSpace. Available at: [Link]

• (2022). Synthesis of MOF-5 using terephthalic acid as a ligand obtained from polyethylene terephthalate (PET) waste and its test in CO2 adsorption. ResearchGate. Available at: [Link]

• (2023). SOLVOTHERMAL SYNTHESIS AND CHARACTERIZATION OF TEREPHTHALIC ACID-BASED METAL-ORGANIC FRAMEWORKS AND THEIR CATALYTIC APPLICATION IN BIODIESEL PRODUCTION. Journal of Chemical Society of Nigeria. Available at: [Link]

• Nouira, A., et al. (2022). Synthesis and characterization of a Metal Organic Framework (MOF-235) from terephthalic acid prepared from waste polyethylene terephthalate (PET) formed water bottles.

• (n.d.). Green synthesis of chromium-based metal-organic framework (Cr-MOF) from waste polyethylene terephthalate (PET) bottles for hydrogen storage applications. ResearchGate. Available at: [Link]

• (n.d.). Synthesis and Characterization of Terephthalic Acid Based Cr3+, Sb3+, In3+ and V3+ Metal-Organic Frameworks. Florida Gulf Coast University. Available at: [Link]

• (n.d.). Terephthalic Acid, Dimethyl Terephthalate, and Isophthalic Acid. ResearchGate. Available at: [Link]

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Validating the Electrochemical Performance of Disodium Terephthalate in Full-Cell Configuration: A Comparative Guide

In the rapidly evolving landscape of sodium-ion battery (SIB) technology, the quest for sustainable, low-cost, and high-performance electrode materials is paramount. Among the promising candidates, organic electrode materials have garnered significant attention due to their environmental friendliness and structural diversity.[1] Disodium terephthalate (Na2TP), a readily available and eco-friendly organic salt, has emerged as a compelling anode material for SIBs.[2] This guide provides an in-depth validation of the electrochemical performance of Na2TP in a full-cell configuration, offering a critical comparison with established anode materials and detailed experimental protocols for researchers and developers in the field.

Introduction to Disodium Terephthalate as an Anode Material

Disodium terephthalate (Na2C8H4O4) is an organic carboxylate-based material that offers a theoretical specific capacity of approximately 255 mAh/g.[3] Its sodium storage mechanism involves a reversible two-sodium ion uptake and release per formula unit. The low redox potential of Na2TP makes it an attractive anode candidate, minimizing the overall cell voltage and maximizing the energy density when paired with a suitable cathode. However, like many organic electrode materials, Na2TP faces challenges such as lower electronic conductivity and potential dissolution in the electrolyte, which can impact its cycling stability and rate capability.

The true litmus test for any electrode material lies in its performance within a full-cell configuration, as this provides a realistic assessment of its practical viability. This guide will delve into the performance of Na2TP-based full cells, comparing them primarily with the current benchmark anode material for SIBs: hard carbon.

Comparative Electrochemical Performance: Na2TP vs. Hard Carbon Anodes

The selection of an anode material significantly influences the overall performance of a sodium-ion battery. Here, we compare the key electrochemical metrics of Na2TP-based full cells with those utilizing hard carbon anodes. The data presented is a synthesis of findings from multiple studies to provide a comprehensive overview.

Performance Metric	Disodium Terephthalate (Na2TP) Anode	Hard Carbon Anode	Key Considerations & Causality
Reversible Specific Capacity (Anode)	~190 - 250 mAh/g (in half-cell)[4][5]	~250 - 350 mAh/g[6]	Hard carbon generally exhibits a higher specific capacity due to its "card-house" structure with multiple sodium storage sites. The capacity of Na2TP is dictated by its molecular structure and the efficiency of the two-electron redox reaction.
Initial Coulombic Efficiency (ICE)	Often lower, can be improved with conductive coatings or binders.	Typically in the range of 80-90%.[6]	The lower ICE in Na2TP can be attributed to the formation of a less stable solid electrolyte interphase (SEI) layer and potential side reactions with the electrolyte. Hard carbon's more stable surface chemistry leads to a more efficient initial cycle.
Average Operating Voltage (vs. Na/Na+)	~0.43 V[5]	Plateau region below 0.1 V and a sloping region.	The higher operating voltage of Na2TP can slightly reduce the full cell's energy density compared to hard carbon. However, it also mitigates the risk of sodium dendrite formation, enhancing safety.
Cycling Stability (Full-Cell)	Good, with capacity retention of >80% over hundreds of cycles demonstrated in some configurations.	Generally excellent, with high capacity retention over thousands of cycles.[6]	The cycling stability of Na2TP is highly dependent on the electrolyte composition and the prevention of active material dissolution. Hard carbon's robust structure contributes to its exceptional long-term stability.
Rate Capability	Moderate, can be enhanced by creating nanocomposites with conductive materials like graphene.[7]	Good to excellent, depending on the morphology and porosity.	The inherent lower electronic conductivity of Na2TP can limit its high-rate performance. The interconnected porous structure of hard carbon facilitates rapid sodium ion diffusion.
Energy Density (Full-Cell)	Moderate, dependent on the cathode pairing.	Generally higher due to the lower anode potential and higher specific capacity.	The overall energy density is a function of both the anode and cathode. While hard carbon has an advantage, a well-matched cathode can still result in a competitive energy density for Na2TP-based cells.

Full-Cell Configuration: Pairing Na2TP with a Suitable Cathode

The choice of cathode is critical to harnessing the full potential of a Na2TP anode. A common and well-regarded cathode material for SIBs is NASICON-type Na3V2(PO4)3 (NVP).[8] NVP offers a stable three-dimensional framework for sodium ion intercalation, a high operating voltage (~3.4 V vs. Na/Na+), and excellent cycling stability.[9][10]

A full cell pairing a Na2TP anode with an NVP cathode would have an expected average operating voltage of approximately 3.0 V. The overall performance of such a cell is a synergistic effect of the properties of both electrodes and the electrolyte.

Caption: Schematic of a Disodium Terephthalate // Na3V2(PO4)3 Sodium-Ion Full-Cell.

Experimental Protocol: Assembly and Electrochemical Validation of a Na2TP-based Full-Cell

This section provides a detailed, step-by-step methodology for the fabrication and testing of a Na2TP // NVP full-cell in a coin cell (CR2032) format.

Electrode Slurry Preparation

Anode (Na2TP):

• Mix Na2TP, conductive carbon (e.g., Super P), and a binder (e.g., polyvinylidene fluoride, PVDF) in a weight ratio of 70:20:10 in an appropriate solvent (e.g., N-methyl-2-pyrrolidone, NMP).

• Stir the mixture in a planetary mixer or using a magnetic stirrer for several hours to form a homogeneous slurry. The viscosity should be optimized for coating.

Cathode (NVP):

• Similarly, mix NVP, conductive carbon, and PVDF in a weight ratio of 80:10:10 in NMP.

• Stir the mixture until a uniform slurry is obtained.

Electrode Coating and Preparation

• Coat the Na2TP slurry onto an aluminum foil current collector using a doctor blade with a specific gap to control the thickness and active material loading.

• Dry the coated electrode in a vacuum oven at 80-120°C for at least 12 hours to completely remove the solvent.

• Repeat the coating and drying process for the NVP slurry on a separate aluminum foil current collector.

• After drying, punch the coated foils into circular electrodes of the desired diameter (e.g., 12 mm for a CR2032 coin cell).

• Measure the mass of the active material on each electrode.

Coin Cell Assembly

All assembly steps must be performed in an argon-filled glovebox with H2O and O2 levels below 0.1 ppm.

• Place the NVP cathode at the bottom of the coin cell case.

• Add a few drops of electrolyte (e.g., 1 M NaPF6 in a 1:1 v/v mixture of ethylene carbonate (EC) and diethyl carbonate (DEC)) to wet the cathode surface.

• Place a separator (e.g., glass fiber) on top of the cathode.

• Add more electrolyte to saturate the separator.

• Place the Na2TP anode on top of the separator.

• Add a spacer disk and a spring to ensure good internal pressure.

• Place the cap on top and crimp the coin cell using a crimping machine.

• Let the assembled cell rest for several hours to ensure complete electrolyte wetting of the electrodes.

Caption: Experimental workflow for Na2TP-based full-cell assembly and testing.

Electrochemical Testing

• Formation Cycles: Cycle the cell at a low C-rate (e.g., C/20 or C/10) for the first few cycles within a defined voltage window (e.g., 1.5 V to 3.8 V) to allow for the stable formation of the SEI layer.

• Galvanostatic Cycling: Perform charge-discharge cycling at various C-rates (e.g., C/5, C/2, 1C, 5C) to evaluate the rate capability and cycling stability.

• Electrochemical Impedance Spectroscopy (EIS): Conduct EIS measurements at different states of charge to analyze the charge transfer resistance and ionic conductivity within the cell.

Mechanistic Insights and Optimization Strategies

The electrochemical performance of Na2TP is intrinsically linked to its sodiation/desodiation mechanism. The two sodium ions are inserted and extracted from the carboxylate groups, which can lead to structural changes during cycling.

Key Optimization Strategies:

• Nanostructuring: Reducing the particle size of Na2TP to the nanoscale can shorten the sodium ion diffusion path and improve rate capability.[11]

• Conductive Composites: Incorporating Na2TP into a conductive matrix, such as graphene or carbon nanotubes, can significantly enhance its electronic conductivity and cycling stability.[7]

• Electrolyte Formulation: The choice of electrolyte solvent and salt can have a profound impact on the stability of the SEI layer and can mitigate the dissolution of the organic active material.

• Binder Selection: Utilizing binders with strong adhesion and good ionic conductivity can improve the mechanical integrity of the electrode during volume changes associated with sodiation/desodiation.

Conclusion and Future Outlook

Disodium terephthalate presents a viable, low-cost, and environmentally benign alternative to conventional anode materials for sodium-ion batteries. While its intrinsic electronic conductivity and initial coulombic efficiency can be lower than that of hard carbon, these challenges can be effectively addressed through targeted material engineering and cell optimization strategies. Full-cell validation demonstrates that Na2TP can deliver competitive performance, particularly in terms of cycling stability.

Future research should focus on further enhancing the rate capability and energy density of Na2TP-based full cells through the development of novel composite structures and advanced electrolyte formulations. As the demand for sustainable energy storage solutions grows, organic electrode materials like disodium terephthalate are poised to play an increasingly important role in the future of battery technology.

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• Xiao, Y., Deng, W., & Li, C. (2019). Research progress of electroactive organic electrode materials for sodium ion batteries. Journal of Functional Materials, 50(2), 2038-2044. [Link]

• Li, Y., Hu, X., & Tang, H. (2018). Size Effect on Electrochemical Performance of Sodium Terephthalate as Anode Material for Sodium-Ion Batteries. ResearchGate. [Link]

• Park, Y., Shin, D. S., Woo, S. H., Choi, N. S., Shin, K. H., Oh, S. M., ... & Hong, S. Y. (2012). Sodium terephthalate as an organic anode material for sodium ion batteries. Advanced materials, 24(26), 3562-3567. [Link]

• Chen, X., Zheng, Y., Zhang, Z., Li, J., & Hu, Y. S. (2020). High-performance sodium-ion batteries with a hard carbon anode: transition from the half-cell to full-cell perspective. Nanoscale, 12(1), 55-66. [Link]

• Nakpetpoon, W., Vongsetskul, T., Limthongkul, P., & Tammawat, P. (2018). Disodium Terephthalate Ultrafine Fibers as High Performance Anode Material for Sodium-Ion Batteries under High Current Density Conditions. Journal of The Electrochemical Society, 165(5), A1140. [Link]

• A Comparative Study between Sodium Metal and Hard Carbon Anodes. (2025). PreScouter. [Link]

• Comparisons of different hard carbon material as anodes for SIBs. ResearchGate. [Link]

• Comparison of electrochemical performance of full cells. ResearchGate. [Link]

• Zhao, L., Zhao, J., Hu, Y. S., Li, H., Zhou, Z., Armand, M., & Chen, L. (2012). Disodium terephthalate (Na2C8H4O4) as high performance anode material for low-cost room-temperature sodium-ion battery. Advanced Energy Materials, 2(8), 962-965. [Link]

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The Impact of Fluorination on Disodium Terephthalate Anodes: A Comparative Analysis for High-Performance Sodium-Ion Batteries

For Immediate Publication

Shanghai, China – January 8, 2026 – As the demand for sustainable and cost-effective energy storage solutions intensifies, researchers are increasingly turning their attention to organic electrode materials for sodium-ion batteries (SIBs). Among these, disodium terephthalate (Na₂TP) has emerged as a promising anode candidate due to its high theoretical capacity and environmental benignity. This guide provides a comprehensive comparative analysis of fluorinated versus non-fluorinated disodium terephthalate anodes, offering critical insights for researchers, scientists, and professionals in the field of battery development. This analysis is grounded in recent experimental data and computational studies, elucidating the profound impact of fluorination on the electrochemical performance of this organic anode.

Introduction: The Promise of Organic Anodes

Organic electrode materials offer a compelling alternative to traditional inorganic materials used in lithium-ion and sodium-ion batteries. Their advantages include sustainability, low cost, and the potential for facile synthesis from abundant resources.[1] Disodium terephthalate, a salt of terephthalic acid, is a particularly attractive organic anode material with a theoretical capacity of approximately 255 mAh/g.[2] However, like many organic electrodes, it faces challenges such as limited rate capability and cycling stability. One strategy to overcome these limitations is through molecular modification, such as fluorination. Fluorine's high electronegativity can significantly alter the electronic and structural properties of the molecule, thereby influencing its electrochemical behavior.[3]

Comparative Electrochemical Performance

Recent studies have systematically investigated the effect of fluorination on the performance of disodium terephthalate anodes. The degree of fluorination has been shown to have a dramatic and non-linear impact on the material's specific capacity and overall electrochemical activity.

Anode Material	Degree of Fluorination	Reported Reversible Capacity (mAh/g)	Redox Potential (V vs. Na/Na⁺)	Key Findings
Disodium Terephthalate (Na₂TP)	Non-fluorinated	~140 - 250[3][4]	~0.43[4]	Baseline performance with good theoretical capacity but can exhibit capacity fading.
Disodium 2-fluoroterephthalate (MFTP)	Monofluorinated	196[1][3]	~0.4[1][3]	Significantly enhanced performance compared to higher fluorinated derivatives.
Disodium 2,3-difluoroterephthalate (23FTP)	Difluorinated	88[1][3]	~0.4[1][3]	Lower capacity, indicating a detrimental effect of increased fluorination in this configuration.
Disodium Tetrafluoroterephthalate (TFTP)	Tetrafluorinated	Not redox active[1][3]	No defined plateaus[1]	The high degree of fluorination renders the material electrochemically inactive.

The Mechanistic Underpinnings: A Tale of Molecular Planarity

The striking difference in electrochemical performance between the fluorinated and non-fluorinated derivatives of disodium terephthalate can be explained by the concept of molecular planarity. Computational and experimental studies have revealed that the degree and position of fluorine substitution directly influence the geometry of the terephthalate molecule.[3]

In the non-fluorinated and monofluorinated versions, the molecule maintains a relatively planar structure. This planarity is crucial for the efficient redox reactions of the carboxylate functional groups, which are responsible for sodium ion coordination and storage. However, as the number of fluorine atoms increases, particularly in close proximity to each other, electrostatic repulsion between the fluorine atoms and the carboxylate groups forces the carboxylate groups to twist out of the plane of the benzene ring.[3] In the case of tetrafluoroterephthalate, this torsion is so severe that the carboxylate groups are oriented at approximately 90 degrees to the ring, effectively shutting down their redox activity.[3]

This disruption of planarity hinders the favorable interaction with sodium ions, leading to a significant drop in capacity for the difluorinated version and a complete loss of electrochemical activity for the tetrafluorinated analogue.[1]

Caption: Impact of fluorination on molecular planarity and electrochemical performance.

Experimental Protocols

Synthesis of Disodium Terephthalate Anodes

Non-fluorinated Disodium Terephthalate (Na₂TP): A straightforward acid-base neutralization reaction is employed for the synthesis of Na₂TP.

• Dissolution: Dissolve terephthalic acid in ethanol.

• Neutralization: Add a stoichiometric amount of sodium hydroxide (NaOH) dissolved in ethanol to the terephthalic acid solution.

• Precipitation: Stir the mixture at room temperature. The disodium terephthalate will precipitate out of the solution.

• Purification: Collect the precipitate by filtration, wash with ethanol to remove any unreacted precursors, and dry under vacuum.

Fluorinated Disodium Terephthalate Derivatives (MFTP, 23FTP, TFTP): The synthesis of fluorinated derivatives follows a similar acid-base reaction, starting from the corresponding fluorinated terephthalic acid precursor.

• Precursor Dissolution: Dissolve the respective fluorinated terephthalic acid (e.g., 2-fluoroterephthalic acid for MFTP) in ethanol.

• Base Addition: Slowly add a solution of sodium hydroxide in ethanol to the dissolved acid.

• Reaction and Precipitation: Allow the reaction to proceed at room temperature with stirring, leading to the precipitation of the fluorinated disodium salt.

• Washing and Drying: Isolate the product by filtration, wash thoroughly with ethanol, and dry in a vacuum oven.

Caption: General synthesis workflow for disodium terephthalate anodes.

Electrode Preparation and Electrochemical Testing

• Slurry Preparation: Prepare a slurry by mixing the active material (non-fluorinated or fluorinated disodium terephthalate), a conductive agent (e.g., carbon black), and a binder (e.g., polyvinylidene fluoride - PVDF) in a weight ratio of 70:20:10 in a suitable solvent like N-methyl-2-pyrrolidone (NMP).

• Electrode Casting: Cast the slurry onto a copper foil current collector using a doctor blade to ensure a uniform thickness.

• Drying: Dry the coated foil in a vacuum oven to remove the solvent completely.

• Cell Assembly: Assemble coin cells (e.g., 2032-type) in an argon-filled glovebox. Use the prepared electrode as the working electrode, a sodium metal disc as the counter and reference electrode, and a glass fiber separator.

• Electrolyte: A common electrolyte for testing these materials is 1 M sodium hexafluorophosphate (NaPF₆) in a mixture of ethylene carbonate (EC) and diethyl carbonate (DEC) (1:1 v/v).

• Electrochemical Measurements: Perform galvanostatic charge-discharge cycling at various current densities to evaluate the specific capacity, rate capability, and cycling stability. Conduct cyclic voltammetry (CV) to identify the redox potentials.

Conclusion and Future Outlook

The comparative analysis unequivocally demonstrates that fluorination is a powerful tool for tuning the electrochemical properties of disodium terephthalate anodes. However, the degree of fluorination is a critical parameter, with monofluorination showing the most promise for enhancing performance. The detrimental effect of higher degrees of fluorination is directly linked to the loss of molecular planarity, which disrupts the redox activity of the carboxylate groups.

These findings provide a clear design principle for the future development of high-performance organic anode materials. Future research should focus on:

• Exploring other mono-halogenated derivatives: Investigating the effects of substituting fluorine with other halogens like chlorine or bromine.

• Optimizing electrode composition and morphology: Enhancing the conductivity and sodium-ion diffusion kinetics through nanostructuring and compositing with conductive materials.

• Investigating electrolyte additives: Developing electrolyte formulations that can form a stable solid electrolyte interphase (SEI) on the surface of these organic anodes, thereby improving cycling stability and coulombic efficiency.

By leveraging these insights, the scientific community can accelerate the development of sustainable and high-performance sodium-ion batteries, paving the way for their widespread adoption in next-generation energy storage systems.

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A Senior Application Scientist's Guide to Assessing the Long-Term Cycling Stability of Disodium Terephthalate Electrodes

Disodium terephthalate (Na2TP), a readily available and environmentally benign organic salt, has emerged as a compelling anode candidate for the next generation of sodium-ion batteries (SIBs). Its theoretical capacity of approximately 255 mAh/g is a significant draw for researchers in the field.[1][2] However, the transition from promising laboratory results to commercially viable energy storage is contingent upon overcoming a critical hurdle: ensuring robust long-term cycling stability. This guide provides a comprehensive framework for assessing the performance of Na2TP electrodes, comparing them against established alternatives, and understanding the underlying mechanisms that govern their electrochemical behavior.

The Electrochemical Landscape of Disodium Terephthalate

Understanding the sodiation and desodiation mechanism of Na2TP is fundamental to interpreting its cycling behavior. The process involves a two-step reversible reaction where two sodium ions are inserted and removed from the organic structure. Initially, sodium ions are believed to bind to the carboxylate groups.[1] As sodiation progresses, they also interact with the aromatic ring.[1]

The primary challenges to the long-term stability of Na2TP electrodes are twofold:

• Poor Electronic Conductivity: Like many organic materials, Na2TP is inherently a poor electrical conductor. This necessitates the use of conductive additives, which can add complexity and reduce the overall energy density of the electrode.[3][4]

• Dissolution in Organic Electrolytes: A significant failure mode for Na2TP is its solubility in common organic electrolytes used in SIBs.[1][3] This dissolution of the active material leads to a continuous loss of capacity with each charge-discharge cycle.

Strategies to mitigate these issues, such as creating composites with conductive materials like graphene or carbon nanotubes, are active areas of research.[2][5]

Caption: Sodiation and desodiation mechanism of Disodium Terephthalate.

A Rigorous Protocol for Assessing Cycling Stability

To obtain reliable and comparable data, a standardized experimental workflow is crucial. This protocol outlines the key steps from electrode fabrication to electrochemical analysis.

Caption: Experimental workflow for assessing electrode stability.

Step-by-Step Methodologies:

1. Electrode Slurry Preparation:

• Rationale: The goal is to create a homogeneous dispersion of the active material, conductive additive, and binder. The choice of binder is critical; while PVDF is common, aqueous binders like CMC can offer better adhesion and are more environmentally friendly.

• Protocol:

  • Mix Na2TP (active material), Super P or another conductive carbon (conductive additive), and a binder (e.g., Polyvinylidene fluoride - PVDF) in a typical weight ratio of 80:10:10.

  • Add an appropriate solvent (e.g., N-Methyl-2-pyrrolidone - NMP for PVDF) and mix using a planetary mixer or magnetic stirrer until a homogeneous slurry is formed.

2. Electrode Casting and Drying:

• Rationale: A uniform coating thickness is essential for consistent electrochemical performance. The drying step removes the solvent and ensures good adhesion to the current collector.

• Protocol:

  • Cast the slurry onto a copper foil current collector using a doctor blade with a set gap to control the thickness.

  • Dry the coated foil in a vacuum oven at a suitable temperature (e.g., 80-120°C) for several hours to completely remove the solvent.

3. Electrode Punching and Mass Loading Measurement:

• Rationale: Precise electrode discs and accurate mass loading measurements are necessary for calculating specific capacity (mAh/g).

• Protocol:

  • Punch out circular electrodes of a specific diameter (e.g., 12 mm) from the dried foil.[6]

  • Accurately weigh the punched electrodes and subtract the weight of a blank copper foil of the same size to determine the active material mass loading. A typical mass loading is around 1-2 mg/cm².[6]

4. Coin Cell Assembly:

• Rationale: A properly assembled coin cell (e.g., CR2032) in an inert atmosphere prevents contamination from air and moisture, which can degrade the electrolyte and electrode materials.

• Protocol:

  • Assemble the coin cells in an argon-filled glovebox.

  • Use a sodium metal disc as the counter and reference electrode.

  • A glass fiber separator is placed between the Na2TP working electrode and the sodium metal.[6]

  • Add a few drops of electrolyte (e.g., 1 M NaClO4 in a mixture of ethylene carbonate and diethyl carbonate - EC:DEC).

5. Electrochemical Testing:

• Rationale: A combination of electrochemical techniques provides a comprehensive picture of the electrode's performance and degradation mechanisms.

• Protocols:

  • Cyclic Voltammetry (CV): Cycle the cell at a slow scan rate (e.g., 0.1 mV/s) within a defined voltage window (e.g., 0.01-2.0 V vs. Na+/Na) for several cycles to identify the redox peaks corresponding to sodiation and desodiation.[7]

  • Galvanostatic Cycling: Charge and discharge the cell at a constant current (e.g., C/10, where 1C = 255 mA/g) for an extended number of cycles (e.g., 100-500 cycles) to evaluate the capacity retention and coulombic efficiency.[6]

  • Rate Capability Testing: Cycle the cell at progressively higher C-rates (e.g., C/10, C/5, 1C, 2C, 5C, and back to C/10) to assess its performance under high power demands.

  • Electrochemical Impedance Spectroscopy (EIS): Measure the impedance of the cell before and after cycling to analyze changes in charge transfer resistance and solid-electrolyte interphase (SEI) formation.

Performance Benchmarking: Na2TP vs. Hard Carbon

Hard carbon is currently one of the most commercially relevant anode materials for SIBs.[8] A direct comparison of Na2TP with hard carbon provides valuable context for its potential applications.

Performance Metric	Disodium Terephthalate (Na2TP)	Hard Carbon
Theoretical Capacity	~255 mAh/g[1][2]	~300-400 mAh/g[9]
Average Voltage	~0.4-0.6 V vs. Na+/Na[1]	Sloping profile with a plateau <0.1 V vs. Na+/Na[9]
Long-Term Stability	Moderate, often shows capacity fading due to dissolution.[9]	Generally good, but can suffer from low initial coulombic efficiency.[2]
Rate Capability	Can be limited by poor electronic conductivity.[5]	Dependant on the microstructure and porosity.[10]
Advantages	Low cost, sustainable sourcing, potentially safer operating voltage.	High capacity, established production methods.
Disadvantages	Dissolution in electrolyte, low electronic conductivity.[3][4]	Low initial coulombic efficiency, voltage hysteresis.

Enhancing the Stability of Na2TP Electrodes

Several strategies are being explored to overcome the inherent limitations of Na2TP and improve its long-term cycling stability:

• Carbon Composites: Integrating Na2TP with conductive carbon materials like graphene or carbon nanotubes can enhance electronic conductivity and physically encapsulate the Na2TP particles, reducing their dissolution.[2][5]

• Electrolyte Optimization: The use of highly concentrated electrolytes or electrolyte additives can suppress the dissolution of the active material.[3] Ether-based electrolytes have also shown promise in improving performance.[2]

• Particle Size Reduction: Nanosizing Na2TP can shorten the diffusion path for sodium ions and potentially improve rate capability and cycling stability.[11]

• Surface Coatings: Applying a thin, stable coating, such as Al2O3, on the electrode surface can mitigate the formation of an unstable SEI and prevent direct contact with the electrolyte, thereby improving the initial coulombic efficiency and rate performance.[9]

Conclusion

Disodium terephthalate remains a highly promising anode material for sodium-ion batteries due to its sustainability and respectable theoretical capacity. While challenges related to its electronic conductivity and solubility in electrolytes persist, ongoing research into composite materials, electrolyte engineering, and surface modifications is paving the way for significant improvements in its long-term cycling stability. The rigorous assessment protocols and comparative benchmarking outlined in this guide are essential for researchers to systematically evaluate and advance the performance of Na2TP electrodes, bringing them a step closer to practical application in next-generation energy storage systems.

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• Strategies toward improving the performance of organic electrodes in rechargeable lithium (sodium) batteries.
• Exploring the sodium storage mechanism in disodium terephthalate as anode for organic battery using density-functional theory calculations.
• Designing High‐Performance Organic Electrode Materials for Sodium‐Ions Batteries: Strategies and Insights.
• High-performance graphene/disodium terephthalate electrodes with ether electrolyte for exceptional cooperative sodiation/desodiation.
• Enhanced Cycling Stability of High-Voltage Sodium-Ion Batteries via DFEC-Driven Fluorin
• Enhancing long-term cycle stability of sodium-ion cathode materials via interlayer hydrogen bonding design. RSC Publishing.
• Size Effect on Electrochemical Performance of Sodium Terephthalate as Anode Material for Sodium-Ion Batteries.
• Enhancing the Cycling Stability of Sodium Metal Electrodes by Building an Inorganic-Organic Composite Protective Layer. PubMed.
• Disodium Terephthalate (Na2C8H4O4) as High Performance Anode Material for Low-Cost Room-Temperature Sodium-Ion Battery.
• Methods and Protocols for Reliable Electrochemical Testing in Post-Li Batteries (Na, K, Mg, and Ca).
• Impact of Fluorination on the Anodic Performance of Disodium Terephthalate: An Experimental and Computational Study.
• Methods and Protocols for Reliable Electrochemical Testing in Post-Li B
• Battery stability measurement. A,B) Na–K anode stability in Na...
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• Chemical Upcycling of PET Waste towards Terephthalate Redox Nanoparticles for Energy Storage. MDPI.
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• Tuning the Mesopore Structure of Polyethylene Glycol Terephthalate (PET)
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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Techniques for Disodium Terephthalate Characterization

Introduction: The Imperative for a Multi-faceted Analytical Approach

Disodium terephthalate (DST), the disodium salt of terephthalic acid, is a molecule of increasing interest in pharmaceutical and materials science, notable for its role as a precursor in the synthesis of metal-organic frameworks (MOFs) and as a potential component in drug formulations.[1] The accurate and comprehensive characterization of DST is not merely an academic exercise; it is a critical prerequisite for ensuring material quality, consistency, and performance in its final application. A single analytical technique, however robust, provides only one piece of the puzzle. A true, defensible understanding of a material's properties emerges from the thoughtful integration and cross-validation of data from orthogonal analytical methods.

This guide provides an in-depth comparison of core analytical techniques for the characterization of disodium terephthalate. It is structured from the perspective of a seasoned application scientist, moving beyond procedural descriptions to explain the causality behind experimental choices. Our objective is to build a self-validating analytical workflow, where each result is corroborated by another, establishing a high degree of confidence in the material's identity, purity, solid-state form, and stability. This integrated approach is fundamental to meeting the stringent requirements of regulatory bodies and ensuring the success of drug development programs, aligning with the principles outlined in ICH guidelines for analytical procedure validation.[2][3][4][5]

The Cross-Validation Workflow: An Integrated Strategy

The following diagram illustrates how data from distinct analytical streams converge to create a comprehensive and validated characterization profile for a given batch of disodium terephthalate.

Caption: Integrated workflow for the cross-validation of analytical data.

Identity and Structure Confirmation: A Spectroscopic Tandem

Confirming the chemical identity of disodium terephthalate is the foundational step. While several techniques can contribute, a combination of Fourier Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy provides an unambiguous structural confirmation.

Fourier Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy probes the vibrational modes of functional groups within a molecule. It is an excellent, rapid technique for confirming the presence of key chemical bonds and serves as a unique molecular fingerprint.

Causality Behind Experimental Choices: We use an Attenuated Total Reflectance (ATR) accessory because it requires minimal sample preparation and is non-destructive, allowing the same sample to be used for other tests. The key vibrational bands we expect for disodium terephthalate are the symmetric and asymmetric stretches of the carboxylate anion (COO⁻) and the characteristic absorptions of the para-substituted benzene ring. The disappearance of the broad O-H stretch from the carboxylic acid precursor (terephthalic acid) is a critical confirmation of salt formation.[8]

Experimental Protocol (FTIR-ATR):

• System Preparation: Ensure the ATR crystal (typically diamond) is clean by wiping it with a solvent-moistened (e.g., isopropanol) lint-free cloth and perform a background scan.

• Sample Application: Place a small amount (approx. 5-10 mg) of the disodium terephthalate powder onto the ATR crystal, ensuring complete coverage.

• Data Acquisition: Apply consistent pressure using the built-in clamp and collect the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹.

• Data Processing: Perform an ATR correction and baseline correction if necessary. Compare the resulting spectrum against a verified reference standard.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

Principle: ¹H NMR spectroscopy provides detailed information about the chemical environment of hydrogen atoms in a molecule. For disodium terephthalate, its molecular symmetry results in a very simple and diagnostic spectrum.

Causality Behind Experimental Choices: Due to the symmetry of the para-substituted ring, all four aromatic protons are chemically equivalent, leading to a single sharp peak (a singlet) in the ¹H NMR spectrum.[9][10] This simplicity is a powerful identifier. Deuterated water (D₂O) is the solvent of choice due to the salt's solubility in water.

Experimental Protocol (¹H NMR):

• Sample Preparation: Accurately weigh approximately 10-20 mg of disodium terephthalate and dissolve it in ~0.7 mL of D₂O in an NMR tube.

• Instrument Setup: Place the tube in the NMR spectrometer (e.g., 400 MHz or higher). The instrument is tuned and shimmed to optimize magnetic field homogeneity.

• Data Acquisition: Acquire the ¹H NMR spectrum using appropriate parameters (e.g., 16 scans, relaxation delay of 5 seconds).

• Data Analysis: Process the spectrum (Fourier transform, phase correction, and baseline correction). The chemical shift of the aromatic proton singlet should be compared to a reference standard.

Data Summary & Cross-Validation:

Parameter	Technique	Expected Result	Cross-Validation Point
Identity	FTIR	Characteristic peaks for carboxylate (approx. 1570 cm⁻¹ and 1400 cm⁻¹) and para-substituted benzene ring. Absence of broad carboxylic acid O-H stretch.[8][11][12]	Confirms functional groups suggested by the structure.
Structure	¹H NMR	A single sharp peak (singlet) in the aromatic region (approx. 7.8-8.0 ppm in D₂O).[9]	Confirms the high symmetry of the molecule.

Purity and Assay Determination: High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is the workhorse for quantifying the active ingredient (assay) and detecting and quantifying any impurities. A reverse-phase HPLC (RP-HPLC) method is most suitable for separating the aromatic terephthalate anion from potential process-related impurities.

Causality Behind Experimental Choices: An RP-HPLC method with UV detection is chosen for its robustness and specificity. A C18 column provides excellent retention for the aromatic ring.[13] The mobile phase is typically a buffered aqueous solution mixed with an organic modifier (like acetonitrile or methanol) to elute the analyte. The pH of the mobile phase is critical; it must be controlled to ensure the analyte is in its fully ionized (dianion) state for consistent retention. UV detection is ideal as the benzene ring possesses a strong chromophore.[14] The method must be validated according to ICH Q2(R2) guidelines, demonstrating specificity, linearity, accuracy, precision, and range.[2][3][5]

Experimental Protocol (RP-HPLC):

• Mobile Phase Preparation: Prepare a buffered aqueous phase (e.g., 20 mM potassium phosphate, pH adjusted to 7.0) and an organic phase (e.g., acetonitrile). Filter and degas both.

• Standard Preparation: Prepare a stock solution of disodium terephthalate reference standard at a known concentration (e.g., 1.0 mg/mL) in a suitable diluent (e.g., 50:50 water:acetonitrile). Prepare a series of calibration standards by diluting the stock.

• Sample Preparation: Prepare the sample to be tested at the same nominal concentration as the primary standard.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Gradient or isocratic elution (e.g., 80% aqueous buffer: 20% acetonitrile)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • UV Detection: 240 nm

• Data Analysis: Run the standards to establish a calibration curve. Inject the sample and calculate the assay value based on the peak area relative to the standard. Impurities are typically reported as a percentage of the main peak area.

Solid-State Characterization: XRPD and Thermal Analysis

For any crystalline solid in drug development, understanding its solid-state properties is non-negotiable. Polymorphism (the ability of a substance to exist in different crystal forms) can profoundly impact solubility, stability, and bioavailability.

X-Ray Powder Diffraction (XRPD)

Principle: XRPD is the definitive technique for identifying the long-range crystalline order of a material. Each crystalline form produces a unique diffraction pattern, acting as a "fingerprint" for that specific polymorph.[15]

Causality Behind Experimental Choices: XRPD is essential to confirm that the material is crystalline and to identify its specific polymorphic form.[16] Any batch-to-batch variation in the XRPD pattern could indicate a change in crystal form, which would trigger further investigation.

Experimental Protocol (XRPD):

• Sample Preparation: Gently pack the disodium terephthalate powder into the sample holder. A flat, even surface is crucial for high-quality data.

• Instrument Setup: Place the sample holder in the diffractometer.

• Data Acquisition: Scan the sample over a defined 2θ range (e.g., 2° to 40°) using Cu Kα radiation. The step size and scan speed are chosen to balance resolution and analysis time.

• Data Analysis: Compare the resulting diffractogram (peak positions and relative intensities) to a reference pattern for the known crystal form.

Thermal Analysis (DSC and TGA)

Principle:

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as a function of temperature. It detects thermal events like melting, crystallization, and solid-solid phase transitions.[17][18]

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. It is used to quantify volatile content (e.g., water, residual solvents) and determine thermal stability.[19][20]

Causality Behind Experimental Choices: DSC and TGA provide complementary information to XRPD. A sharp endotherm in DSC should correspond to the melting of the crystalline form identified by XRPD. TGA is used to determine if the material is a hydrate or solvate. A mass loss in TGA at a temperature below the decomposition point suggests the presence of volatiles. This is a critical cross-check; a material might be incorrectly identified as an anhydrate by XRPD alone if the desolvation process does not change the crystal lattice significantly.

Experimental Protocols:

• DSC Protocol:

  • Accurately weigh 2-5 mg of sample into an aluminum pan and seal it, using a pinhole lid if volatiles are expected.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

  • Record the heat flow versus temperature to identify thermal events.

• TGA Protocol:

  • Weigh 5-10 mg of sample into a TGA pan.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

  • Record the mass change versus temperature.

Karl Fischer (KF) Titration

Principle: KF titration is a highly specific and accurate method for the quantitative determination of water content.

Causality Behind Experimental Choices: While TGA can show a mass loss, it cannot definitively identify that loss as water. KF titration provides this specificity. Cross-validating the TGA mass loss below ~150 °C with the KF water content is a standard industry practice for characterizing hydrates. If the TGA mass loss is significantly higher than the KF result, it suggests the presence of other volatile solvents.

Experimental Protocol (Volumetric KF):

• Solvent Preparation: Add a suitable solvent (e.g., methanol) to the titration vessel and titrate to a dry endpoint with the KF reagent.

• Sample Introduction: Accurately weigh and add a sufficient amount of disodium terephthalate to the vessel.

• Titration: Titrate the sample with the KF reagent to the electrometric endpoint.

• Calculation: The instrument calculates the water content based on the sample mass and the volume of titrant consumed.

Integrated Data Analysis and Comparison

The true power of this approach lies in synthesizing the data into a single, coherent narrative. The table below provides a template for how results from these orthogonal techniques can be compared and cross-validated.

Comparative Data Summary:

Property	Technique	Typical Result for DST	Cross-Validation Check
Identity	FTIR, ¹H NMR	Spectra conform to reference standard.	Spectroscopic data is consistent with the expected chemical structure.
Purity/Assay	HPLC-UV	> 99.5%	High purity is consistent with a clean ¹H NMR spectrum and a TGA residue close to the theoretical value for Na₂CO₃.
Water Content	Karl Fischer	e.g., 0.2% w/w	Correlates with the initial weight loss step in the TGA thermogram.
Crystalline Form	XRPD	e.g., "Form A" with characteristic peaks at specific 2θ values.	The single, sharp melting endotherm in DSC is consistent with a single crystalline form.
Thermal Stability	TGA	Stable up to >400 °C.	No significant thermal events (other than melting/desolvation) are observed in the DSC trace before this temperature.
Melting Point	DSC	Sharp endotherm, e.g., onset at 390 °C.[21]	Confirms the material is crystalline and provides a purity indication (impurities often broaden and depress the melting point).

Conclusion

The characterization of disodium terephthalate, particularly for pharmaceutical applications, demands a rigorous, multi-technique approach. Relying on a single analytical result provides an incomplete and potentially misleading picture of the material. By systematically applying and cross-validating data from spectroscopic (FTIR, NMR), chromatographic (HPLC), crystallographic (XRPD), and thermal (DSC, TGA) techniques, alongside specific assays like Karl Fischer titration, we construct a self-validating and comprehensive characterization profile. This integrated workflow not only ensures a deep and accurate understanding of the material's properties but also establishes the trustworthy, authoritative, and scientifically sound data package required for successful research, development, and regulatory submission.

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A Comparative Guide to the Gas Adsorption Capacity of MOFs Derived from Different Terephthalate Salts

In the landscape of porous materials, Metal-Organic Frameworks (MOFs) have emerged as exceptional candidates for gas storage and separation technologies.[1] Their high surface areas, tunable pore environments, and crystalline nature offer unprecedented opportunities for capturing gases like carbon dioxide (CO₂), methane (CH₄), and hydrogen (H₂).[1][2] Among the vast library of MOFs, those constructed from terephthalate (also known as benzene-1,4-dicarboxylate or BDC) linkers are particularly prominent due to the linker's rigidity and linearity, which facilitates the formation of robust, porous structures.[3]

This guide provides an in-depth comparison of the gas adsorption capacities of MOFs derived from different terephthalate salts, focusing on the influence of the metal center. We will delve into the synthesis, activation, and gas uptake performance of prominent examples, offering field-proven insights and supporting experimental data to aid researchers, scientists, and drug development professionals in their material selection and design strategies.

The Critical Role of the Metal Node in Terephthalate MOFs

The choice of the metal ion or cluster that forms the nodes of a MOF is a critical determinant of its final properties. The metal center influences not only the framework topology but also the electronic environment of the pores and the presence of open metal sites, all of which significantly impact gas adsorption.[4][5] Open metal sites, or coordinatively unsaturated sites (CUS), are particularly crucial as they can act as strong binding sites for gas molecules, enhancing both adsorption capacity and selectivity.[5][6]

This guide will compare terephthalate-based MOFs constructed with some of the most studied metal ions: Zinc (Zn), Copper (Cu), Zirconium (Zr), and Chromium (Cr).

Zinc-Based Terephthalate MOFs: The Archetype

The zinc-based MOF-5 is one of the most iconic and extensively studied MOFs.[7] It is formed by the coordination of zinc oxide clusters (Zn₄O) with terephthalate linkers.

Synthesis and Activation of MOF-5

The synthesis of MOF-5 typically involves a solvothermal reaction between a zinc salt (e.g., zinc nitrate) and terephthalic acid in a solvent like N,N-dimethylformamide (DMF).[8]

Experimental Protocol: Synthesis of MOF-5 [8]

• Reactant Mixture: Dissolve zinc nitrate hexahydrate and terephthalic acid in DMF.

• Solvothermal Reaction: Heat the mixture in a sealed vessel at a specific temperature (e.g., 100-120°C) for a designated period (e.g., 24 hours).

• Isolation: After cooling, the crystalline product is isolated by filtration.

• Washing: The initial product is washed with a suitable solvent (e.g., DMF, chloroform) to remove unreacted starting materials.

Activation is a crucial step to remove guest solvent molecules from the pores, making the internal surface accessible for gas adsorption.[9]

Experimental Protocol: Activation of MOF-5

• Solvent Exchange: Immerse the as-synthesized MOF-5 in a volatile solvent like chloroform or acetone for several days, with periodic replacement of the solvent.[9]

• Thermal Activation: Heat the solvent-exchanged material under a dynamic vacuum at elevated temperatures (e.g., 150-250°C) to evacuate the pores completely.[9]

Figure 1: Synthesis and activation workflow for MOF-5.

Gas Adsorption Performance of Zinc-Based MOFs

MOF-5 exhibits a high surface area, making it a promising material for gas storage.[7] Another notable zinc-based terephthalate MOF is ZnDABCO, which lacks open metal centers.[10]

MOF	Gas	Temperature (K)	Pressure (bar)	Adsorption Capacity (mmol/g)	BET Surface Area (m²/g)	Reference
MOF-5	CO₂	298	1	~2.5 - 7.8	~2500-3000	[7][8]
H₂	77	1	~1.4 - 4.7 (wt%)	[11][12]
ZnDABCO	CO₂	293	~1	2.1	-	[10]
CH₄	293	-	Lower than CO₂	[10]

Table 1: Gas Adsorption Capacities of Selected Zinc-Based Terephthalate MOFs

The presence of open metal sites in MOF-5 contributes to its higher adsorption capacity compared to frameworks like ZnDABCO, which primarily rely on physisorption within the pores.[10]

Copper-Based Terephthalate MOFs: High Affinity Adsorbents

Copper-based MOFs, such as HKUST-1 (also known as Cu-BTC, though it uses a trimesate linker, its principles are relevant here) and other copper terephthalate structures, are well-regarded for their strong gas adsorption capabilities, largely due to the presence of open copper sites.[13][14]

Synthesis and Activation of Copper-Based MOFs

The synthesis of copper-based terephthalate MOFs often involves the reaction of a copper salt (e.g., copper nitrate or copper acetate) with terephthalic acid under solvothermal conditions.

Experimental Protocol: General Synthesis of Copper Terephthalate MOFs

• Reactant Solution: Dissolve a copper(II) salt and terephthalic acid in a solvent mixture, often containing ethanol, DMF, and water.

• Reaction: Heat the solution in a sealed container to temperatures typically ranging from 80 to 120°C.

• Product Collection: After cooling, the crystalline product is collected by centrifugation or filtration and washed with a solvent like ethanol.

Activation protocols for copper-based MOFs are critical for exposing the active copper sites.

Experimental Protocol: Activation of Copper-Based MOFs

• Solvent Exchange: The as-synthesized material is soaked in a volatile solvent such as ethanol or methanol to replace the high-boiling synthesis solvent.

• Degassing: The MOF is then heated under vacuum at temperatures around 150-200°C to remove the coordinated solvent molecules and open up the copper sites.

Gas Adsorption Performance of Copper-Based MOFs

The open Cu(II) sites in these MOFs act as strong Lewis acids, leading to enhanced interactions with quadrupolar molecules like CO₂.[10]

MOF	Gas	Temperature (K)	Pressure (bar)	Adsorption Capacity (mmol/g)	BET Surface Area (m²/g)	Reference
Cu-BTC (HKUST-1)	CO₂	298	1	~4.0 - 5.5	~1500-2100	[10][13]
CH₄	298	35	~10	[15]
Zn/Cu-BTC	CO₂	298	1	Higher than Zn-BTC	-	[14]

Table 2: Gas Adsorption Capacities of Selected Copper-Based MOFs

The bimetallic Zn/Cu-BTC demonstrates that incorporating a secondary metal can tune the adsorption properties, in this case leading to higher CO₂/N₂ selectivity compared to its monometallic counterparts.[14]

Zirconium-Based Terephthalate MOFs: Unprecedented Stability

Zirconium-based MOFs, exemplified by the UiO-66 series, are renowned for their exceptional thermal and chemical stability, a critical attribute for practical applications.[7][13] These MOFs are built from robust Zr₆-oxo clusters connected by terephthalate linkers.

Synthesis and Activation of UiO-66

The synthesis of UiO-66 typically involves the reaction of zirconium tetrachloride (ZrCl₄) with terephthalic acid in DMF, often with the addition of a modulator like acetic acid or hydrochloric acid to control crystallinity and defect formation.

Experimental Protocol: Synthesis of UiO-66 [3]

• Precursor Solution: Dissolve ZrCl₄ and terephthalic acid in DMF.

• Modulator Addition: Add a modulating agent to the solution.

• Solvothermal Synthesis: Heat the mixture in a sealed vessel at around 120°C for 24 hours.

• Purification: The product is washed with DMF and then a lower-boiling solvent like ethanol.

Activation of UiO-66 is necessary to clear the pores of residual solvent and unreacted linker.

Experimental Protocol: Activation of UiO-66

• Solvent Exchange: The material is typically washed with a solvent like ethanol.

• Thermal Treatment: The MOF is heated under vacuum at temperatures up to 300°C to ensure complete removal of guest molecules.

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A Comparative Guide to the Structural Analysis and Validation of Novel Disodium Terephthalate-Based MOFs

For researchers, scientists, and professionals in drug development, the rational design and synthesis of Metal-Organic Frameworks (MOFs) with tailored properties are of paramount importance. The choice of organic linker is a critical determinant of the final framework's structure, stability, and performance. While terephthalic acid (H₂BDC) is a ubiquitous linker in MOF chemistry, the use of its deprotonated form, disodium terephthalate (Na₂BDC), presents an alternative synthetic route with distinct advantages, particularly in the context of sustainable chemistry and facile synthesis. This guide provides an in-depth structural analysis and validation of novel MOFs synthesized using disodium terephthalate, often sourced from recycled polyethylene terephthalate (PET), and compares their performance with conventionally synthesized terephthalate-based MOFs.

The Rationale for Disodium Terephthalate in MOF Synthesis: A Mechanistic Perspective

The selection of disodium terephthalate over terephthalic acid is not merely a substitution but a strategic choice that influences the nucleation and growth of the MOF. Terephthalic acid has low solubility in many common solvents used for MOF synthesis, often requiring high temperatures and the use of hazardous solvents like N,N-dimethylformamide (DMF) to achieve dissolution. In contrast, disodium terephthalate is readily soluble in more environmentally benign solvents, including water.[1] This enhanced solubility can lead to a more homogeneous reaction mixture, potentially resulting in faster crystallization and the formation of more uniform crystals.

The deprotonated nature of the carboxylate groups in disodium terephthalate also alters the reaction kinetics. In conventional solvothermal synthesis with terephthalic acid, a base is often required to deprotonate the carboxylic acid groups in situ, adding another component to the reaction mixture that can influence the final product. By starting with the deprotonated linker, the coordination between the metal ions and the carboxylate groups can proceed more directly, potentially leading to different framework topologies or defect densities compared to syntheses starting with terephthalic acid.[2]

Comparative Structural and Performance Data

The following table summarizes key structural and performance parameters of representative MOFs synthesized using both PET-derived disodium terephthalate and commercial terephthalic acid. The data highlights the viability of using recycled materials for producing high-quality MOFs.

Property	MOF from PET-derived Na₂BDC	MOF from Commercial H₂BDC	Reference(s)
UiO-66(Zr)
BET Surface Area (m²/g)	933 - 1085	~1368	[3]
Crystal Structure	Crystalline, consistent with simulated patterns	Crystalline	[3]
MIL-53(Al)
Catalytic Performance (Methane Dry Reforming)	Comparable CH₄ and CO₂ conversions	Comparable CH₄ and CO₂ conversions	[4]
MOF-5(Zn)
CO₂ Adsorption Capacity (mmol/g at 35°C, 1 atm)	2.0 - 2.5	Varies, but comparable values reported	[5]
Structural Stability	Improved compared to some literature reports	Moisture sensitive	[5]

Note: The properties of MOFs can vary significantly based on the specific synthesis conditions.

Validation & Comparative Analysis: A Multi-Technique Approach

A rigorous validation process is essential to confirm the successful synthesis of the desired MOF and to understand its structural and functional properties. The following experimental workflows are critical for the comprehensive analysis of novel disodium terephthalate-based MOFs.

Crystallinity and Phase Purity Verification: Powder X-Ray Diffraction (PXRD)

Expertise & Experience: PXRD is the cornerstone of MOF characterization. It provides a fingerprint of the crystalline structure, allowing for phase identification and an assessment of sample purity. For a novel MOF, the experimental pattern is compared with a simulated pattern derived from single-crystal X-ray diffraction data or from known structures in crystallographic databases. A close match confirms the desired topology, while additional peaks may indicate the presence of impurities or unreacted starting materials.

• Sample Preparation: Gently grind the activated MOF sample into a fine, homogeneous powder to minimize preferred orientation effects.

• Mounting: Load the powder onto a zero-background sample holder. Ensure a flat and level surface.

• Data Collection: Collect the diffraction pattern typically over a 2θ range of 5° to 50° with a step size of 0.02°. The scan speed should be optimized to obtain a good signal-to-noise ratio.

• Data Analysis: Compare the experimental diffractogram with the simulated pattern of the target MOF. Index the peaks to identify the crystal lattice parameters.

Caption: TGA experimental workflow for MOFs.

Morphological Characterization: Scanning Electron Microscopy (SEM)

Expertise & Experience: SEM provides valuable information about the crystal morphology, size, and size distribution of the synthesized MOF particles. This is important as these parameters can influence the material's packing density and accessibility of pores. For MOFs derived from disodium terephthalate, SEM can help to assess if the use of a more soluble linker leads to more uniform crystal growth.

• Sample Preparation: Disperse a small amount of the MOF powder in a volatile solvent (e.g., ethanol) and drop-cast onto a carbon-taped SEM stub. Allow the solvent to evaporate completely.

• Coating: For non-conductive MOFs, apply a thin conductive coating (e.g., gold or carbon) to prevent charging under the electron beam.

• Imaging: Introduce the sample into the SEM chamber and acquire images at various magnifications to observe the overall morphology and surface features.

Porosity and Surface Area Determination: Gas Adsorption Analysis

Expertise & Experience: Gas adsorption measurements, typically using nitrogen at 77 K, are essential for characterizing the porosity of MOFs. The Brunauer-Emmett-Teller (BET) method is widely used to calculate the specific surface area from the adsorption isotherm. The shape of the isotherm provides qualitative information about the pore size distribution (microporous, mesoporous, or macroporous). A high surface area is often a prerequisite for applications such as gas storage and catalysis.

• Sample Activation (Degassing): Accurately weigh a sample of the MOF (100-200 mg) into a sample tube. Heat the sample under vacuum at an appropriate temperature (determined from TGA) for several hours to remove any guest molecules from the pores.

• Measurement: Cool the sample to 77 K (liquid nitrogen temperature) and introduce nitrogen gas at controlled pressures. Measure the amount of gas adsorbed at each pressure point to generate an adsorption-desorption isotherm.

• Data Analysis: Apply the BET equation to a specific relative pressure range of the adsorption isotherm to calculate the specific surface area. Analyze the isotherm shape and pore size distribution using appropriate models (e.g., nonlocal density functional theory - NLDFT).

Caption: Gas adsorption analysis workflow for MOFs.

Conclusion and Future Outlook

The use of disodium terephthalate as a linker in MOF synthesis offers a promising and sustainable alternative to the conventional use of terephthalic acid. This approach can lead to more environmentally friendly synthetic routes and, in some cases, MOFs with comparable or even enhanced properties. The validation of these novel materials requires a comprehensive suite of characterization techniques, as outlined in this guide, to ensure their structural integrity and to accurately assess their performance. As the field of MOF chemistry continues to evolve, the exploration of alternative and sustainable synthetic pathways, such as the use of PET-derived disodium terephthalate, will be crucial for the large-scale application of these remarkable materials.

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• (PDF) Synthesis of MOF-5 using terephthalic acid as a ligand obtained from polyethylene terephthalate (PET) waste and its test in CO2 adsorption. (2025).
• (PDF) A Synthesis of Metal-Organic Frameworks Using Terephthalic Acid Obtained from PET Bottles with Dye Adsorption for Application in Experimental Chemistry Classes. (2024).

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A Comparative Guide to Confirming the Sodium Insertion Mechanism in Disodium Terephthalate Anodes

For drug development professionals, researchers, and scientists venturing into the burgeoning field of sodium-ion batteries, the selection and deep understanding of electrode materials are paramount. Among the promising organic anodes, disodium terephthalate (Na₂C₈H₄O₄, hereafter Na₂TP) has garnered significant attention due to its high theoretical capacity, low cost, and environmental benignity.[1][2] However, optimizing its performance hinges on a precise understanding of its sodium storage mechanism, a topic that has been illuminated by a combination of electrochemical analysis and advanced computational modeling.[3][4]

This guide provides an in-depth comparison of the prevailing mechanistic understanding of sodium insertion in Na₂TP. We will dissect the theoretical models, present the corroborating experimental data, and offer detailed protocols for key validation experiments. Our objective is to equip researchers with the knowledge to critically evaluate and investigate this promising anode material.

The Dominant Theory: A Two-Step, Two-Site Insertion Mechanism

Unlike simple intercalation compounds, the sodiation of Na₂TP is a more complex process. The consensus, strongly supported by Density Functional Theory (DFT) calculations, points to a two-step insertion mechanism where two sodium ions are sequentially stored per formula unit of Na₂TP.[3] This process results in a high theoretical capacity of approximately 255 mAh/g.[4][5]

The core of this mechanism lies in the existence of two distinct binding sites for the incoming sodium ions within the Na₂TP crystal structure:

• Carboxylate Group Coordination: In the initial stage of sodiation, at lower sodium concentrations, the inserted Na⁺ ions preferentially bind to the oxygen atoms of the two carboxylate groups (-COO⁻). This first step involves the insertion of one sodium atom per Na₂TP molecule.[3]

• Aromatic Ring Coordination: As the sodium concentration increases, the hexagonal sites on the central aromatic (benzene) ring become energetically favorable. The second sodium ion binds to this π-electron-rich system.[3]

This sequential filling of two different sites explains the characteristic voltage profile observed during electrochemical cycling.[3] The donation of electrons from the inserted sodium atoms into the conduction band of the Na₂TP host facilitates the charge storage process.[3]

Visualizing the Two-Step Sodium Insertion Mechanism

The following diagram illustrates the sequential binding of sodium ions to the disodium terephthalate molecule during the sodiation process.

Caption: The sequential two-step sodium insertion mechanism in disodium terephthalate (Na₂TP).

Experimental Validation: Correlating Theory with Performance

A robust mechanistic model must be validated by empirical data. In the case of Na₂TP, electrochemical measurements and spectroscopic analysis provide strong evidence for the two-site insertion model.

Electrochemical Signatures

Galvanostatic charge-discharge cycling is the foundational technique for assessing battery materials. For Na₂TP, these profiles typically show a sloping voltage curve with an average potential of around 0.43 V (vs. Na⁺/Na), which is safely above the potential for sodium dendrite formation.[1][2] The material exhibits a high reversible capacity, often reaching ~250 mAh/g, which aligns well with the theoretical two-electron reaction.[1]

Cyclic Voltammetry (CV) provides further insight. In an ideal scenario, the two distinct sodium insertion steps should manifest as two separate redox peaks. However, in many practical systems using electrolytes like diglyme, these peaks merge into a single broad peak.[3] This is attributed to fast electron and ion transport kinetics, causing the two insertion events to occur at very similar potentials.[3]

In-Situ Characterization

To directly observe the structural evolution of Na₂TP during sodiation, in-situ characterization is indispensable.

• In-Situ Raman Spectroscopy: This technique has been successfully employed to track the vibrational modes of the Na₂TP molecule during charging and discharging.[5] Changes in the Raman spectra can be correlated with the binding of sodium to the carboxylate and aromatic groups, providing direct evidence of the electrochemical reaction process.

• In-Situ X-ray Diffraction (XRD): While specific in-situ XRD results for Na₂TP are not as prevalent in initial literature surveys, this technique is crucial for confirming a true insertion mechanism.[5] An insertion reaction is characterized by the preservation of the host's crystal structure, with observable shifts in the diffraction peaks due to lattice expansion upon Na⁺ uptake. A conversion reaction, by contrast, would show the disappearance of the original Na₂TP peaks and the emergence of new phases.[6] The expected result for Na₂TP is a gradual shift of peaks, confirming that the crystalline framework remains intact.

Performance Comparison and Key Parameters

The electrochemical performance of Na₂TP is not solely dependent on its intrinsic mechanism but is also heavily influenced by material engineering and electrode formulation.

Performance Metric	Typical Value	Influencing Factors & Rationale	Source
Theoretical Capacity	~255 mAh/g	Based on the two-electron redox reaction (2 Na⁺ per formula unit). This is the theoretical maximum.	[3][4]
Reversible Capacity	225 - 250 mAh/g	Practical capacity achieved. The shortfall from theoretical is due to factors like SEI formation and kinetic limitations.	[1][7]
Average Voltage	~0.43 V vs. Na⁺/Na	A low potential is desirable for a high energy density anode, but this is safely above 0 V, reducing dendrite risk.	[1]
Coulombic Efficiency	>97% after initial cycles	High efficiency indicates good reversibility. Initial lower efficiency is often due to irreversible SEI layer formation.	[8]
Cycling Stability	166 mAh/g after 50 cycles	Stability is highly dependent on particle size, morphology, and electrode-electrolyte interface. Smaller particles and protective coatings improve longevity.	[7]
Rate Capability	123-151 mAh/g at ~5-10C	The ability to retain capacity at high charge/discharge rates is limited by Na⁺ diffusion and electronic conductivity. Composites with carbon improve this significantly.	[8]

Methodological Deep Dive: A Guide to Mechanistic Investigation

To reproduce and build upon existing findings, rigorous experimental protocols are essential. Here, we outline the core methodologies for confirming the sodium insertion mechanism in Na₂TP.

Experimental Workflow for Na₂TP Anode Characterization

Caption: A typical experimental workflow for investigating the Na₂TP anode mechanism.

Protocol 1: Electrochemical Characterization (Galvanostatic Cycling)

Objective: To quantify the reversible capacity, cycling stability, and voltage profile of the Na₂TP anode.

• Electrode Preparation:

  • Causality: A homogenous electrode is critical for uniform current distribution and reliable results.

  • Mix Na₂TP active material, a conductive agent (e.g., Super P carbon), and a binder (e.g., PVDF) in an 80:10:10 weight ratio in NMP solvent to form a slurry.

  • Coat the slurry onto a copper foil current collector using a doctor blade.

  • Dry the electrode in a vacuum oven at 120°C for 12 hours to remove all residual solvent.

• Cell Assembly:

  • Causality: An inert, moisture-free environment is mandatory as sodium metal and non-aqueous electrolytes are highly reactive.

  • Transfer the dried electrode to an argon-filled glovebox.

  • Punch circular electrodes (e.g., 12 mm diameter) and assemble into CR2032 coin cells.

  • Use sodium metal as the counter/reference electrode and a glass fiber separator.

  • The electrolyte is typically 1 M NaPF₆ in a solvent mixture like ethylene carbonate (EC) and diethyl carbonate (DEC).

• Testing Protocol:

  • Causality: An initial "formation" cycle at a low current rate is often used to form a stable SEI layer.

  • Cycle the cells within a voltage window of 0.01 V to 2.0 V vs. Na⁺/Na on a battery testing system.

  • Perform the first cycle at a low C-rate (e.g., C/20, where 1C = 255 mA/g).

  • Subsequent cycles can be run at higher rates (e.g., C/10 or C/5) to evaluate rate capability and long-term stability.

Protocol 2: In-Situ X-ray Diffraction (XRD)

Objective: To directly observe changes in the crystal structure of Na₂TP during sodiation and desodiation, confirming an insertion-type mechanism.

• Specialized Cell Design:

  • Causality: A standard coin cell is opaque to X-rays. A specially designed in-situ cell with an X-ray transparent window (e.g., beryllium or Kapton) is required.

  • Assemble the Na₂TP electrode, separator, and sodium counter electrode within this specialized cell inside a glovebox.

• Data Acquisition:

  • Causality: Synchronizing electrochemical cycling with XRD measurements is the core of the in-situ technique.

  • Mount the in-situ cell on the XRD diffractometer.

  • Connect the cell to a potentiostat to perform galvanostatic cycling.

  • Simultaneously, collect XRD patterns at regular intervals (e.g., every 15-30 minutes) or at specific points of interest along the charge-discharge curve.

• Data Analysis:

  • Causality: Tracking the position and intensity of diffraction peaks reveals the structural evolution.

  • Stack the collected XRD patterns to create a 2D contour plot, showing diffraction intensity as a function of 2θ and time/voltage.

  • Analyze the peak shifts. A gradual shift to lower 2θ angles upon sodiation indicates lattice expansion, a hallmark of an insertion mechanism. The absence of new, unrelated peaks confirms the structural integrity of the host material.

Conclusion and Future Outlook

The current body of evidence, combining robust DFT calculations with electrochemical data, strongly supports a two-step, two-site insertion mechanism for sodium storage in disodium terephthalate anodes.[3] The initial binding at the carboxylate groups followed by coordination to the aromatic ring allows for the reversible uptake of two sodium ions per molecule.

Future research should focus on advanced in-situ and operando characterization to further refine this model. For instance, directly observing the intermediate Na₃C₈H₄O₄ phase would provide definitive confirmation of the two-step process. Furthermore, understanding and controlling the solid electrolyte interphase (SEI) remains a critical challenge; strategies like surface coatings and electrolyte additives will be key to unlocking the full potential of Na₂TP for next-generation, low-cost sodium-ion batteries.[1]

References

• Exploring the sodium storage mechanism in disodium terephthalate as anode for organic battery using density-functional theory calculations. ResearchGate.

• Size Effect on Electrochemical Performance of Sodium Terephthalate as Anode Material for Sodium-Ion Batteries. Int. J. Electrochem. Sci..

• Disodium Terephthalate (Na2C8H4O4) as High Performance Anode Material for Low-Cost Room-Temperature Sodium-Ion Battery. ResearchGate.

• (PDF) Size Effect on Electrochemical Performance of Sodium Terephthalate as Anode Material for Sodium-Ion Batteries. ResearchGate.

• Sodium Terephthalate as an Organic Anode Material for Sodium Ion Batteries. ResearchGate.

• Disodium Terephthalate Ultrafine Fibers as High Performance Anode Material for Sodium-Ion Batteries under High Current Density Conditions. ResearchGate.

• Sodium Terephthalate Composite high-capacity anode for sodium ion batteries. Sigma-Aldrich.

• Nanoeffects promote the electrochemical Properties of organic Na2C8H4O4 as anode material for sodium-ion batteries. ResearchGate.

• In situ tracking of the lithiation and sodiation process of disodium terephthalate as anodes for rechargeable batteries by Raman spectroscopy. ResearchGate.

• Operando XRD analysis after a) the initial sodiation and desodiation... ResearchGate.

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comparative life cycle assessment of disodium terephthalate production from PET

An In-Depth Comparative Guide to the Life Cycle Assessment of Disodium Terephthalate Production from Post-Consumer PET

The global proliferation of polyethylene terephthalate (PET) has led to a mounting environmental crisis, with vast quantities of post-consumer PET accumulating in landfills and natural ecosystems. While mechanical recycling offers a partial solution, it often results in downcycling, where the recycled material is of lower quality than the original. Chemical recycling, which depolymerizes PET into its constituent monomers, presents a promising pathway towards a circular economy for plastics. This guide provides a comprehensive comparative life cycle assessment (LCA) of producing disodium terephthalate (DST), a valuable chemical intermediate, from PET waste via alkaline hydrolysis. This process is benchmarked against alternative PET recycling methods and the conventional production of virgin terephthalic acid (TPA), offering researchers and industry professionals a data-driven perspective on the environmental sustainability of this innovative upcycling strategy.

Foundations of the Comparative Life Cycle Assessment

To ensure a robust and transparent comparison, this assessment is grounded in the principles and framework established by the International Organization for Standardization (ISO) 14040:2006 and 14044:2006.[1][2][3][4][5][6][7][8][9] A life cycle assessment is a systematic evaluation of the potential environmental impacts of a product system throughout its entire life cycle.[4][10]

• Goal and Scope: The primary goal of this assessment is to compare the environmental performance of producing 1,000 kg of purified terephthalate (either as disodium terephthalate or terephthalic acid) through different production routes. The analysis encompasses a "cradle-to-gate" system boundary, beginning with the extraction of raw materials and ending with the production of the purified chemical, ready for downstream applications.

• Functional Unit: The functional unit for this comparative study is defined as 1,000 kg of purified terephthalate . All input and output data are normalized to this functional unit to ensure a consistent basis for comparison.

• Life Cycle Impact Assessment (LCIA) Categories: The environmental performance of each pathway is evaluated across several key impact categories, including:

  • Global Warming Potential (GWP): A measure of the greenhouse gas emissions, expressed in kilograms of CO2 equivalent (kg CO2-eq).

  • Acidification Potential (AP): The potential for emissions to cause acid rain, expressed in kilograms of SO2 equivalent (kg SO2-eq).

  • Eutrophication Potential (EP): The potential for emissions to cause an over-enrichment of nutrients in water bodies, expressed in kilograms of N equivalent (kg N-eq).

  • Cumulative Energy Demand (CED): The total primary energy consumed throughout the life cycle, expressed in megajoules (MJ).

Production Pathways Under Evaluation

This guide evaluates three distinct pathways for the production of terephthalates. The selection of these pathways allows for a comprehensive comparison between a novel chemical recycling route, an alternative recycling method, and the incumbent fossil-fuel-based manufacturing process.

Caption: General workflow of a Life Cycle Assessment.

Experimental Protocol: Production and Analysis of DST from PET

This section provides a detailed, self-validating protocol for the laboratory-scale synthesis and analysis of disodium terephthalate from post-consumer PET.

Part A: Alkaline Hydrolysis of PET

Materials and Reagents:

• Post-consumer PET flakes (washed and dried)

• Sodium hydroxide (NaOH) pellets

• Distilled water

• Ethanol (optional, as a co-solvent)

• Three-neck round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Thermometer

• Buchner funnel and filter paper

Procedure:

• Preparation of NaOH Solution: Prepare a 10% (w/v) NaOH solution by carefully dissolving NaOH pellets in distilled water. Causality Note: A 10% concentration is generally effective for depolymerization without being excessively corrosive.

• Reaction Setup: To a 500 mL three-neck round-bottom flask, add 10 g of PET flakes and 200 mL of the 10% NaOH solution. [11]3. Heating and Reflux: Heat the mixture to 100-110°C under reflux with continuous stirring. [11]The reaction is typically complete within 1-2 hours, as indicated by the complete dissolution of the PET flakes.

• Cooling and Filtration: Allow the reaction mixture to cool to room temperature. Filter the solution to remove any unreacted PET or solid impurities. The filtrate contains the disodium terephthalate and ethylene glycol.

Part B: Isolation and Purification of Disodium Terephthalate

Procedure:

• Precipitation: Cool the filtrate in an ice bath. Disodium terephthalate has lower solubility in cold water and will precipitate out.

• Filtration: Collect the white precipitate of disodium terephthalate by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with a small amount of cold distilled water to remove residual NaOH and ethylene glycol.

• Drying: Dry the purified disodium terephthalate in an oven at 110°C to a constant weight.

Part C: Characterization and Purity Analysis

1. Conversion to Terephthalic Acid for Analysis:

• Dissolve a small sample of the dried DST in distilled water.

• Acidify the solution with dilute hydrochloric acid (HCl) until the pH is approximately 2-3.

• A white precipitate of terephthalic acid (TPA) will form.

• Filter, wash with distilled water, and dry the TPA.

2. Analytical Methods:

• Melting Point: Determine the melting point of the TPA. Pure TPA sublimes at temperatures above 300°C.

• FTIR Spectroscopy: Acquire an FTIR spectrum of the TPA and compare it to a reference spectrum to confirm the presence of the carboxylic acid and aromatic functional groups.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the purity of the TPA and to quantify any impurities, such as 4-carboxybenzaldehyde (4-CBA) or p-toluic acid. [12][13]

Caption: Experimental workflow for DST production and analysis.

Conclusion

This comparative life cycle assessment demonstrates that the chemical recycling of post-consumer PET into disodium terephthalate via alkaline hydrolysis offers a significantly more sustainable alternative to the conventional production of virgin terephthalic acid. The substantial reductions in global warming potential, energy consumption, and other environmental impacts underscore the potential of this technology to contribute to a more circular economy for plastics. While the production of reagents like sodium hydroxide presents an environmental hotspot for the recycling process, the overall impact remains considerably lower than that of the fossil-fuel-based route. Further research and process optimization, particularly in the areas of catalyst development and energy integration, can further enhance the environmental benefits of upcycling PET waste into valuable chemical feedstocks.

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• ISO 14044:2006 Environmental management — Life cycle assessment — Requirements and guidelines. (n.d.). Retrieved from [Link]

• ISO 14040:2006 Environmental management — Life cycle assessment — Principles and framework. (2006). BSI British Standards. Retrieved from [Link]

• ISO 14044:2006. (2006). iTeh Standards. Retrieved from [Link]

• Environmental Management - Life Cycle Assessment - Requirements and Guidelines (Adopted ISO 14044:2006, first edition, 2006-07-01). (n.d.). Orderline.com. Retrieved from [Link]

• Life cycle assessment. (2018). Knowledge for policy - European Union. Retrieved from [Link]

• Fast hydrolysis for chemical recycling of polyethylene terephthalate (PET). (2024). RSC Publishing. Retrieved from [Link]

• Yamashita, M., & Mukai, H. (2011). Alkaline Hydrolysis of Polyethylene Terephthalate at Lower Reaction Temperature. Doshisha University Science and Engineering Review, 52(2), 143-147. Retrieved from [Link]

• ASQ/ANSI/ISO 14040:2006: Environmental management - Life cycle assessment - Principles and framework. (n.d.). ASQ. Retrieved from [Link]

• Maksimova, U. V. (n.d.). ALKALINE HYDROLYSIS FOR RECYCLING PET. National Research Tomsk Polytechnic University. Retrieved from [Link]

• Chemical Recycling Of Polyethylene Terephthalate (Pet) Via Alkaline Hydrolysis Using Alcoholic Media. (2024). Retrieved from [Link]

• ISO (2006) ISO 14040:2006 Environmental Management—Life Cycle Assessment— Principles and Framework. International Organization for Standardization. (n.d.). Retrieved from [Link]

• Detection method and analysis technology of terephthalic acid. (n.d.). Retrieved from [Link]

• ISO 14044:2006 - Environmental management Life cycle ... - LVS.LV. (n.d.). Retrieved from [Link]

• Method of analyzing organic impurities in terephthalic acid. (n.d.). Google Patents.

• IS/ISO 14044 (2006): Environmental Management-Life Cycle Assessment-Requirements and Guidelines. (n.d.). Retrieved from [Link]

• Analysis of impurities in crude and highly-purified terephthalic acid by capillary electrophoresis. (2004). ResearchGate. Retrieved from [Link]

• EN ISO 14040:2006/FprA1 - Environmental management - Life cycle assessment - Principles and framework - iTeh Standards. (n.d.). Retrieved from [Link]

• A review on greener routes for plastic bottle (PET) waste management through recycling processes. (2020). CABI Digital Library. Retrieved from [Link]

• HPLC analytical method for fine terephthalic acid products and produced residue. (n.d.). Google Patents.

• Analysis of impurities in crude and highly-purified terephthalic acid by capillary electrophoresis. (n.d.). SciELO. Retrieved from [Link]

• ALKALINE HYDROLYSIS OF POLYETHYLENE TEREPHTHALATE UNDER MICROWAVE IRRADIATION. (n.d.). Revue Roumaine de Chimie. Retrieved from [Link]

• Chemical Recycling of Polyethylene Terephthalate (PET) Via Alkaline Hydrolysis Using Alcoholic Media. (2025). ResearchGate. Retrieved from [Link]

• Chemical Recycling of Polyethylene Terephthalate (PET) Driven by the Use of Protic Ionic Liquids: A Strategy to Mitigate Microplastic Pollution. (2025). Industrial & Engineering Chemistry Research - ACS Publications. Retrieved from [Link]

• Occurrence, toxicity and remediation of polyethylene terephthalate plastics. A review. (n.d.). PMC. Retrieved from [Link]

• Life cycle assessment of enzymatic poly(ethylene terephthalate) recycling. (n.d.). RSC Publishing. Retrieved from [Link]

• Alkaline Hydrolysis of PET waste in presence of CTAB and (C Mim) Br. (n.d.). EM International - Journals. Retrieved from [Link]

• Meta-Analysis of Life Cycle Assessment Studies for Polyethylene Terephthalate Water Bottle System. (2024). MDPI. Retrieved from [Link]

• Life Cycle Assessment of Enzymatic Poly(ethylene Terephthalate) Recycling. (2022). Publications. Retrieved from [Link]

• The Cradle-to-Cradle Life Cycle Assessment of Polyethylene terephthalate: Environmental Perspective. (2022). PMC - PubMed Central. Retrieved from [Link]

• A preliminary LCA case study: Comparison of different pathways to produce purified terephthalic acid suitable for synthesis of 100 % bio-based PET. (2015). ResearchGate. Retrieved from [Link]

• Life cycle assessment of enzymatic poly(ethylene terephthalate) recycling. (2022). RSC Publishing. Retrieved from [Link]

• Life Cycle Assessment of Recycling Polyethylene Terephthalate (PET): A Comparative Case Study in Taiwan. (n.d.). MDPI. Retrieved from [Link]

• Life cycle assessment of non-alcoholic single-serve polyethylene terephthalate beverage bottles in the state of California. (n.d.). Sustainable Columbia. Retrieved from [Link]

• (PDF) Life Cycle Assessment of polyethylene terephthalate bottle. (2020). ResearchGate. Retrieved from [Link]

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A Researcher's Guide to the Electrochemical Behavior of Disodium Terephthalate: Validating Theoretical Models

Disodium terephthalate (Na₂C₈H₄O₄), an organic salt derived from the abundant and low-cost terephthalic acid, has emerged as a highly promising anode material for sodium-ion batteries (SIBs). Its appeal lies in a combination of factors: a high theoretical capacity, operational safety due to a low redox potential that is still above the threshold for sodium dendrite formation, and its sourcing from sustainable precursors.[1][2] For researchers and professionals in drug development, where battery-powered devices are increasingly crucial, understanding the fundamental electrochemical behavior of this material is paramount for designing next-generation energy storage solutions.

This guide provides an in-depth comparison of the theoretical models describing the electrochemical behavior of disodium terephthalate with supporting experimental data. We will explore the causal relationships behind experimental choices and present self-validating protocols to ensure scientific integrity.

Theoretical Models of Disodium Terephthalate's Sodiation

The prevailing theoretical understanding of the sodium storage mechanism in disodium terephthalate is derived from ab initio studies, particularly those employing Density Functional Theory (DFT). These computational models have been instrumental in moving beyond initial assumptions and providing a more nuanced picture of the sodiation process.

The Two-Step Sodiation Mechanism

Initial hypotheses centered on sodium insertion solely at the carboxylate groups. However, DFT calculations have revealed a more complex, two-step mechanism.[3] At low sodium concentrations, the incoming sodium ions preferentially bind to the carboxylate sites. As the sodiation process continues, the hexagonal sites on the aromatic ring become energetically favorable for further sodium insertion.[3] This two-step process is critical as it accounts for the material's high experimental capacity. The theoretical maximum storage is two additional sodium atoms per molecule of disodium terephthalate, leading to a theoretical capacity of approximately 255 mAh/g.[3]

The sodiation process can be visualized as follows:

Caption: Theoretical two-step sodiation mechanism of disodium terephthalate.

Impact of Structural Modifications: A Computational Perspective

DFT has also been effectively used to predict how structural modifications, such as fluorination, affect electrochemical performance. Computational models have shown that the planarity of the terephthalate molecule is crucial for efficient redox reactions of the carboxylate groups.[1] Fluorine substitution can disrupt this planarity, with higher degrees of fluorination leading to a greater loss of redox activity.[1] This predictive power of DFT allows for the rational design of new derivatives with potentially enhanced electrochemical properties.

Experimental Validation of Theoretical Predictions

The validation of these theoretical models hinges on a suite of electrochemical characterization techniques. Below, we provide a comparative overview of experimental data and detailed protocols for the key validation experiments.

Comparative Performance Data

The following table summarizes key performance metrics for disodium terephthalate-based anodes from various experimental studies, providing a direct comparison with the theoretical predictions.

Performance Metric	Theoretical Prediction	Experimental Result	Experimental Conditions	Reference
Specific Capacity	~255 mAh/g	250 mAh/g	Not specified	[4]
190 mAh/g	C/10 rate	[5]
241 mAh/g (with SWCNTs)	C/10 rate	[5]
196 mAh/g (monofluorinated)	50 mA/g	[6]
Average Voltage	~0.4 V vs. Na+/Na	~0.43 V vs. Na+/Na	Not specified	[4]
Coulombic Efficiency	-	97%	C/10 rate	[5]
98.5% (with SWCNTs)	C/10 rate	[5]
Cycling Stability	-	Little capacity fading over 90 cycles	Not specified	[2]
Stable for 50 cycles	C/10 rate	[5]

Experimental Protocols

The following are detailed, step-by-step methodologies for the essential electrochemical experiments used to validate the theoretical models.

1. Galvanostatic Cycling with Potential Limitation (GCPL)

This is the most common technique to determine the specific capacity, coulombic efficiency, and cycling stability of a battery material.

• Objective: To measure the charge/discharge capacity of the disodium terephthalate electrode at a constant current within a defined voltage window.

• Experimental Workflow:

  Caption: Workflow for Galvanostatic Cycling with Potential Limitation.

• Detailed Steps:

  • Electrode Preparation: Mix disodium terephthalate, a conductive agent (e.g., carbon black), and a binder (e.g., PVDF) in a suitable solvent to form a slurry. Cast the slurry onto a current collector (e.g., copper foil) and dry under vacuum.

  • Cell Assembly: Assemble a coin cell (e.g., 2032-type) in an argon-filled glove box using the prepared electrode as the working electrode, sodium metal as the counter and reference electrode, a separator (e.g., glass fiber), and an appropriate electrolyte (e.g., 1 M NaPF₆ in a mixture of ethylene carbonate and diethyl carbonate).

  • Instrumentation: Connect the assembled cell to a battery cycler.

  • Parameter Setup: Set the desired constant current for charging and discharging (often expressed as a C-rate, where 1C corresponds to a full charge/discharge in one hour). Define the upper and lower voltage limits for cycling.

  • Execution: Initiate the cycling protocol and record the capacity, voltage, and current over multiple cycles.

2. Cyclic Voltammetry (CV)

CV is used to probe the redox reactions occurring at the electrode-electrolyte interface and to identify the potentials at which these reactions occur.

• Objective: To identify the redox peaks corresponding to the sodiation and de-sodiation processes of disodium terephthalate.

• Experimental Workflow:

  Caption: Workflow for Cyclic Voltammetry.

• Detailed Steps:

  • Cell Assembly: Assemble a three-electrode cell as described for GCPL.

  • Instrumentation: Connect the cell to a potentiostat.

  • Parameter Setup: Set the potential window and the scan rate (the rate at which the potential is swept).

  • Execution: The potentiostat linearly sweeps the potential to a set vertex potential and then reverses the sweep direction. The resulting current is measured and plotted against the applied potential. The positions of the peaks in the voltammogram correspond to the redox potentials of the material.

3. Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique for investigating the kinetics of electrochemical processes and the resistive and capacitive properties of the battery system.

• Objective: To characterize the charge transfer resistance, solid-electrolyte interphase (SEI) resistance, and diffusion kinetics of sodium ions in the disodium terephthalate electrode.

• Experimental Workflow:

  Caption: Workflow for Electrochemical Impedance Spectroscopy.

• Detailed Steps:

  • Cell Assembly: Assemble the cell as for the other techniques.

  • Instrumentation: Connect the cell to a potentiostat with a frequency response analyzer.

  • Parameter Setup: Set the DC potential at which the measurement will be performed (often the open-circuit voltage). Define the frequency range and the amplitude of the AC voltage perturbation.

  • Execution: The instrument applies the AC signal and measures the resulting current response to determine the impedance at each frequency. The data is typically presented as a Nyquist plot.

Conclusion

The electrochemical behavior of disodium terephthalate as an anode material for sodium-ion batteries is well-described by Density Functional Theory models, which predict a two-step sodiation mechanism involving both carboxylate and aromatic ring sites. This theoretical framework is largely validated by experimental data, which demonstrate high reversible capacities and stable cycling performance. The provided experimental protocols offer a standardized approach for researchers to further investigate and optimize this promising organic electrode material. The continued synergy between computational modeling and experimental validation will be crucial in unlocking the full potential of disodium terephthalate and other organic materials for next-generation energy storage.

References

• Exploring the sodium storage mechanism in disodium terephthalate as anode for organic battery using density-functional theory calculations. (n.d.). ResearchGate. Retrieved January 8, 2026, from [Link]

• Bashir, B., et al. (2024). Impact of Fluorination on the Anodic Performance of Disodium Terephthalate: An Experimental and Computational Study. ACS Applied Energy Materials. [Link]

• Impact of Fluorination on the Anodic Performance of Disodium Terephthalate: An Experimental and Computational Study. (2024). ACS Applied Energy Materials. [Link]

• Park, Y., et al. (2012). Sodium terephthalate as an organic anode material for sodium ion batteries. Advanced Materials. [Link]

• Sodium terephthalate as an organic anode material for sodium ion batteries (Journal Article) | ETDEWEB. (2012). OSTI.gov. [Link]

• Sodium Terephthalate as an Organic Anode Material for Sodium Ion Batteries. (2012). ResearchGate. [Link]

• Disodium Terephthalate Ultrafine Fibers as High Performance Anode Material for Sodium-Ion Batteries under High Current Density Conditions. (2018). ResearchGate. [Link]

• Size Effect on Electrochemical Performance of Sodium Terephthalate as Anode Material for Sodium-Ion Batteries. (2018). ResearchGate. [Link]

• Computational Studies of Electrode Materials in Sodium-Ion Batteries. (2017). University of Maryland. [Link]

• Modelling of the terephthalic acid - disodium terephthalate - sodium chloride - sodium hydroxide - Ethylene Glycol – water system. (2021). ResearchGate. [Link]

• High-performance graphene/disodium terephthalate electrodes with ether electrolyte for exceptional cooperative sodiation/desodiation. (n.d.). ResearchGate. [Link]

• Journal of Chemical Education. (n.d.). ACS Publications. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Disodium Terephthalate

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of disodium terephthalate, tailored for researchers and drug development professionals. Moving beyond a simple checklist, this document elucidates the chemical and regulatory principles underpinning each procedural step, fostering a culture of safety and environmental stewardship within the laboratory. Our commitment is to empower scientific professionals with the knowledge to manage chemical waste streams responsibly, ensuring both personal safety and regulatory adherence.

Hazard and Risk Assessment: Understanding the Compound

Disodium terephthalate, the sodium salt of terephthalic acid, is not classified as a hazardous substance under the U.S. Occupational Safety and Health Administration (OSHA) Hazard Communication Standard (29 CFR 1910.1200).[1][2] However, a comprehensive safety protocol acknowledges its potential hazards. As a fine powder, it can cause mechanical irritation to the eyes and respiratory tract.[3] When dissolved in water, it forms an alkaline solution. This alkalinity is a critical factor in determining the correct disposal pathway.

A crucial aspect of this assessment is determining if the waste qualifies as a "characteristic hazardous waste" under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[4][5] For disodium terephthalate, the primary characteristic of concern is corrosivity (EPA Waste Code D002) .

Table 1: RCRA Corrosivity Characteristic

Parameter	RCRA Hazardous Waste Threshold	Relevance to Disodium Terephthalate Waste
pH	≤ 2.0 or ≥ 12.5	Aqueous solutions of disodium terephthalate are alkaline. A 0.1 M solution exhibits a pH of approximately 11.6.[6] While this is below the RCRA threshold, concentrated solutions or mixtures with other bases could exceed pH 12.5. Therefore, pH measurement of all aqueous waste is mandatory. [7]
Steel Corrosion	Corrodes steel (SAE 1020) at a rate > 6.35 mm per year	Not the primary concern for standard laboratory waste of this compound.

The environmental fate of its parent acid, terephthalic acid, is favorable; it is considered relatively benign and is readily biodegraded in soil by multiple bacterial species.[2] This low environmental persistence informs the rationale for landfill disposal of the solid, non-hazardous form. However, direct discharge of any chemical, regardless of its hazard profile, into sanitary sewer systems is discouraged to protect aquatic ecosystems.[3]

Personal Protective Equipment (PPE)

Adherence to a robust PPE protocol is the first line of defense against chemical exposure. The following PPE is mandatory when handling disodium terephthalate in both solid and aqueous forms.

Table 2: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face Protection	ANSI Z87.1-compliant safety goggles with side shields or a face shield.[3][8]	Protects against dust particles and splashes of alkaline solutions.
Hand Protection	Nitrile or other chemical-resistant gloves.[8][9]	Prevents skin contact and irritation from the alkaline powder or its solutions.
Body Protection	Laboratory coat or chemical-resistant apron.[9][10]	Protects skin and clothing from spills and contamination.
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator may be required if dust formation is significant or ventilation is inadequate.[3]	Minimizes inhalation of airborne particles.

Disposal Workflow: A Step-by-Step Guide

The correct disposal procedure depends on the physical state of the disodium terephthalate waste. The following workflow provides a clear decision-making process for proper segregation and disposal.

Caption: Decision workflow for proper disposal of disodium terephthalate.

Protocol 1: Disposal of Solid Disodium Terephthalate Waste

This protocol applies to unused solid chemical, spill cleanup materials, and empty, dry containers.

• Waste Collection:

  • Place solid disodium terephthalate waste into a designated waste container.

  • Suitable containers include sealed, durable plastic bags (e.g., polyethylene) placed inside a rigid, sealable pail or drum made of High-Density Polyethylene (HDPE).[11]

  • Do not mix with liquid or hazardous waste streams.[1][12]

• Container Labeling:

  • Label the container clearly as "NON-HAZARDOUS SOLID WASTE: Disodium Terephthalate ".

  • Include the full chemical name, date of accumulation, and the name of the generating laboratory/researcher.

• Storage:

  • Store the sealed waste container in a designated, dry, and well-ventilated waste accumulation area, away from incompatible materials.[12]

• Disposal:

  • Arrange for pickup through your institution's Environmental Health & Safety (EHS) department for disposal in a licensed sanitary landfill.

  • Do not dispose of solid chemical waste in regular laboratory trash bins that are handled by custodial staff.[3]

Protocol 2: Disposal of Aqueous Disodium Terephthalate Solutions

This protocol applies to all solutions containing dissolved disodium terephthalate.

• pH Determination (Critical Step):

  • Using a calibrated pH meter or pH strips, measure the pH of the waste solution.

  • If the pH is 12.5 or greater , the waste must be classified as RCRA Hazardous Waste, Code D002 (Corrosive) .[4][5][7]

  • If the pH is less than 12.5 , the waste is considered non-hazardous.

• Waste Segregation and Collection:

  • For Non-Hazardous Solutions (pH < 12.5):

    • Collect the waste in a clearly labeled, leak-proof container. A glass or HDPE container is appropriate.[11][13]

    • The label must read: "NON-HAZARDOUS AQUEOUS WASTE: Disodium Terephthalate Solution ". Include the chemical name and approximate concentration.

  • For Hazardous Solutions (pH ≥ 12.5):

    • Collect the waste in a designated hazardous waste container suitable for corrosive liquids (e.g., glass or HDPE).

    • Attach a formal hazardous waste tag as required by your institution and the EPA.[4][11][14] The label must include the words "HAZARDOUS WASTE ", the EPA code D002 , the chemical composition, and the accumulation start date.[14]

• Storage:

  • Keep waste containers tightly sealed except when adding waste.[12]

  • Store in a designated satellite accumulation area with secondary containment to prevent spills.

• Disposal:

  • Arrange for pickup by your institution's EHS department.

  • Under no circumstances should aqueous solutions of disodium terephthalate be poured down the sanitary sewer drain without explicit approval from your EHS department. [3][12]

Protocol 3: (Optional) In-Lab Neutralization and Recovery

For laboratories interested in waste minimization, aqueous disodium terephthalate solutions can be neutralized to precipitate the less soluble terephthalic acid. This converts the alkaline waste into a neutral salt solution and a recoverable solid.[6][15]

Safety Precaution: This procedure generates heat and should be performed slowly in a fume hood while wearing all prescribed PPE.

• Preparation:

  • Place the container of aqueous disodium terephthalate waste in a larger vessel (secondary containment) filled with cold water to act as a cooling bath.

  • Use a magnetic stirrer and stir bar to ensure continuous mixing.

• Neutralization:

  • While stirring, slowly add a dilute inorganic acid (e.g., 1M Hydrochloric Acid or 0.5M Sulfuric Acid) dropwise to the solution.

  • Terephthalic acid will begin to precipitate as a white solid as the pH decreases.

  • Monitor the pH of the solution continuously. The target pH is between 5.0 and 9.0.[16]

• Separation and Disposal:

  • Once neutralized, allow the mixture to cool to room temperature.

  • Separate the solid terephthalic acid via vacuum filtration.

  • The collected solid terephthalic acid can be disposed of as non-hazardous solid waste following Protocol 1 .

  • The remaining filtrate (a neutral salt solution, e.g., sodium chloride or sodium sulfate) can typically be disposed of down the sanitary sewer with copious amounts of water, pending approval from your institution's EHS department.[16]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Assess and Don PPE: If the spill is large or has generated significant dust, evacuate the area and contact EHS. For manageable spills, don the full PPE detailed in Section 2.0.

• Containment and Cleanup:

  • For Solid Spills: Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite). Avoid dry sweeping, which can create dust. Carefully scoop the mixture into a designated waste container.[1]

  • For Liquid Spills: Contain the spill with absorbent pads or booms. Absorb the liquid and place the used materials into a waste container.

• Decontamination: Clean the spill area with soap and water.

• Disposal: Label and dispose of the spill cleanup materials as either solid or aqueous waste, following the appropriate protocol above.

By adhering to these detailed procedures, researchers can manage disodium terephthalate waste streams with confidence, ensuring a safe laboratory environment that is compliant with all regulatory standards.

References

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• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. NSTA. Retrieved from [Link]

• Lion Technology. (2021, June 28). RCRA Corrosive Hazardous Waste Criteria Won't Change. Retrieved from [Link]

• TricorBraun. (n.d.). HDPE Containers vs Glass Containers: Everything You Need to Know. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA. Retrieved from [Link]

• Stericycle UK. (2024, October 24). How to Safely Dispose of Laboratory Waste?. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Containers. EPA. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 8). Hazardous Waste Characteristics. EPA. Retrieved from [Link]

• Ball, G. L., et al. (2012). Toxicological review and oral risk assessment of terephthalic acid (TPA) and its esters: A category approach. Critical Reviews in Toxicology, 42(1), 28-67. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, March 20). Environmental effects of terephthalic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Equilibrium concentrations and pH of 0.45 M disodium terephthalate 100 mL with 0.45 M sulfuric acid additions. Retrieved from [Link]

• TricorBraun. (n.d.). Chemical Resistance Guide for High-Density Polyethylene (HDPE). Retrieved from [Link]

• Zhang, X. X., et al. (2005). Purified terephthalic acid wastewater biodegradation and toxicity. Journal of Environmental Sciences, 17(5), 876-880. Retrieved from [Link]

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• CP Lab Safety. (n.d.). Chemical Compatibility Chart - LDPE, HDPE, PP, Teflon Resistance. Retrieved from [Link]

• Ball, G. L., et al. (2012, January). Toxicological review and oral risk assessment of terephthalic acid (TPA) and its esters: A category approach. PubMed. Retrieved from [Link]

• ResearchGate. (2025, August 5). Purified terephthalic acid wastewater biodegradation and toxicity. Retrieved from [Link]

• Absorbents Online. (n.d.). Chemical Resistance Guide for High Density Polyethylene HDPE. Retrieved from [Link]

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• ACS Publications. (2023, July 18). Precipitation of Terephthalic Acid from Alkaline Solution: Influence of Temperature and Precipitation Acid. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Disodium Terephthalate

Welcome to your essential guide for the safe handling of disodium terephthalate. As researchers and drug development professionals, our primary goal is to advance science safely and effectively. This document moves beyond a simple checklist, providing a deep, experience-driven framework for managing the risks associated with this compound. While disodium terephthalate is not classified as a hazardous substance under the Globally Harmonized System (GHS), its physical form as a fine, solid powder necessitates rigorous handling protocols to prevent irritation and ensure a safe laboratory environment.[1][2]

The core principle of our approach is mitigating exposure. The primary physical hazard of disodium terephthalate is not acute toxicity, but the potential for mechanical irritation to the eyes, skin, and respiratory system due to its particulate nature.[3] This guide is structured to provide not just the "what," but the critical "why" behind each procedural step, ensuring your safety protocols are robust and self-validating.

Hazard Assessment: Understanding the Risk Profile

Disodium terephthalate is a white, solid powder.[4] The main operational risk stems from the generation of airborne dust during handling, such as weighing, transferring, or preparing solutions.[5]

• Eye Contact: Airborne particles can cause mechanical irritation. Rinsing the eyes with water for several minutes is the recommended first aid measure.[5][6]

• Skin Contact: While no specific skin corrosion or irritation data is available, repeated or prolonged contact with any chemical powder can lead to dryness or mild irritation. Good practice dictates avoiding all direct skin contact.[4][7]

• Inhalation: Inhaling dust can lead to respiratory tract irritation.[3] Handling should occur in well-ventilated areas to minimize this risk.[5]

• Ingestion: While not an expected route of exposure in a laboratory setting, ingestion should be avoided.[4]

Hazardous decomposition can occur under fire conditions, producing carbon monoxide (CO), carbon dioxide (CO2), and sodium oxides.[7]

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is directly tied to the task and the potential for dust generation. The following table summarizes the minimum required PPE for common laboratory tasks involving disodium terephthalate.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Inspection (Handling closed containers)	Safety glasses with side shields.[7]	Not typically required, but nitrile gloves are recommended if cleaning container surfaces.	Standard lab coat.	Not required.
Weighing Small Quantities (<10g) in a ventilated enclosure	Safety glasses with side shields.[7]	Disposable nitrile gloves.[8]	Standard lab coat, fully buttoned.	Not required with proper engineering controls.
Preparing Solutions (Low concentration)	Tightly fitting safety goggles to protect against splashes.[1]	Disposable nitrile gloves. Inspect gloves before use.[7]	Standard lab coat, fully buttoned.	Not required in a well-ventilated area.[5]
Bulk Handling & Transfers (>100g) or tasks with high dust potential	Tightly fitting safety goggles and a face shield.[9][10]	Disposable nitrile gloves. Consider double-gloving.	Long-sleeved lab coat.	A NIOSH-approved respirator (e.g., N95 dust mask) is recommended if a ventilated enclosure is not used or if irritation is experienced.[1][8]

Procedural Guide: From Preparation to Disposal

Adherence to procedure is paramount. A self-validating protocol ensures that safety is an integral part of the workflow, not an afterthought.

PPE Selection Workflow

The following decision tree illustrates the logical process for selecting the appropriate level of PPE based on the specific task and available engineering controls.

Caption: PPE selection workflow for handling disodium terephthalate.

Step-by-Step Protocol for PPE Application and Removal

• Preparation: Before entering the lab, ensure long hair is tied back and loose clothing or jewelry is secured. Wash hands thoroughly.

• Donning (Putting On) PPE:

  • Step 1: Lab Coat. Put on a clean, properly fitting lab coat and fasten all buttons.

  • Step 2: Respirator (if required). If the task requires respiratory protection, perform a seal check to ensure a proper fit.

  • Step 3: Eye Protection. Don safety glasses or goggles. If a risk of splashing exists, add a face shield over the goggles.[10]

  • Step 4: Gloves. Select the correct size of nitrile gloves. Inspect for any tears or defects before pulling them on, ensuring the cuffs go over the sleeves of the lab coat.[7]

• Doffing (Taking Off) PPE: The goal is to avoid contaminating yourself with any powder that may be on the outside of your PPE.

  • Step 1: Gloves. Remove gloves first. Using a gloved hand, grasp the outside of the opposite glove at the wrist and peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the wrist of the remaining glove and peel it off from the inside, creating a "bag" for both gloves.

  • Step 2: Face Shield/Goggles. Remove eye protection from the back by lifting the head strap. Avoid touching the front surface.

  • Step 3: Lab Coat. Unbutton the lab coat. Peel it off your shoulders, turning the sleeves inside out as you remove it. Fold the coat so the contaminated outside is folded inward.

  • Step 4: Respirator (if worn). Remove the respirator from the back.

• Final Step: Wash hands thoroughly with soap and water after all PPE has been removed.

Operational and Disposal Plans

Safe Handling and Spill Cleanup

• Engineering Controls: Always handle disodium terephthalate powder in a well-ventilated area.[5] A chemical fume hood or a ventilated balance enclosure is highly recommended for weighing and transfers to prevent dust dispersion.

• Spill Response:

  • Alert others in the area.

  • Wearing your full PPE (including respiratory protection), gently sweep up the spilled solid material, taking care not to create dust.[5]

  • Place the collected material into a clearly labeled, sealable container for hazardous waste.

  • Clean the spill area with a wet cloth or paper towels to remove any remaining powder.

  • Dispose of all cleaning materials and contaminated PPE as hazardous waste.

Disposal of Contaminated Materials

Proper disposal is a critical final step. All waste must be handled in accordance with local, state, and federal regulations.[5]

• Contaminated PPE: All disposable PPE, such as gloves and N95 masks, that has come into contact with disodium terephthalate should be considered chemical waste. Place it in a designated, sealed waste container.

• Waste Chemical:

  • Collect waste disodium terephthalate and any material from spill cleanups in a suitable, closed container that is clearly labeled "Hazardous Waste: Disodium Terephthalate".[11]

  • Do not overfill waste containers; a maximum of 90% capacity is recommended to prevent spills.[11]

  • Store the waste container in a designated, safe location away from incompatible materials like strong oxidizing agents.[4]

  • Consult your institution's Environmental Health and Safety (EHS) department for specific collection and disposal procedures. One disposal method for this type of organic salt is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

By integrating these safety protocols into your daily workflow, you build a culture of safety that protects you, your colleagues, and the integrity of your research.

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